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  • Product: 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid
  • CAS: 1346597-49-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of a robust synthetic pathway for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, a fluo...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, a fluorinated β-amino acid derivative of significant interest in medicinal chemistry and drug development. The gem-difluoro moiety imparts unique stereoelectronic properties that can enhance metabolic stability, binding affinity, and bioavailability of parent molecules. This document details a strategic multi-step synthesis, commencing with the construction of the α,α-difluoro-β-amino ester scaffold via a Reformatsky-type reaction, followed by sequential N-alkylation through reductive amination, and concluding with ester hydrolysis. Each section provides in-depth procedural details, mechanistic insights, and critical considerations for successful execution in a research setting.

Introduction: The Significance of Fluorinated β-Amino Acids

Fluorine-containing amino acids are pivotal building blocks in modern pharmaceutical design. The introduction of fluorine can profoundly alter the physicochemical properties of bioactive molecules, including lipophilicity, pKa, and metabolic stability. Specifically, α,α-difluoro-β-amino acids are of great interest as they can serve as mimics of natural amino acids, influencing peptide conformation and resistance to proteolytic degradation.[1][2] The target molecule, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, combines the unique attributes of the difluoro-β-alanine core with the steric and electronic influence of the N-benzyl and N-methyl substituents, making it a valuable synthon for creating novel therapeutic agents.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target molecule suggests a convergent strategy. The final carboxylic acid can be obtained through the hydrolysis of a corresponding ethyl ester. The tertiary amine can be constructed by sequential N-alkylation of a primary amine. This leads back to a key intermediate, ethyl 3-amino-2,2-difluoropropanoate. This intermediate can be synthesized through a Reformatsky-type reaction between an appropriate imine and ethyl bromodifluoroacetate.

Overall Synthetic Scheme

Synthetic Pathway cluster_0 Part 1: Precursor Synthesis cluster_1 Part 2: Deprotection cluster_2 Part 3: Sequential N-Alkylation cluster_3 Part 4: Final Hydrolysis imine Dibenzylimine protected_ester Ethyl 3-(Dibenzylamino)-2,2-difluoropropanoate imine->protected_ester Reformatsky Reaction reformatsky_reagent Ethyl Bromodifluoroacetate + Zn reformatsky_reagent->protected_ester protected_ester_2 Ethyl 3-(Dibenzylamino)-2,2-difluoropropanoate primary_amine_ester Ethyl 3-amino-2,2-difluoropropanoate primary_amine_ester_2 Ethyl 3-amino-2,2-difluoropropanoate protected_ester_2->primary_amine_ester Hydrogenolysis N_benzyl_ester Ethyl 3-(Benzylamino)-2,2-difluoropropanoate primary_amine_ester_2->N_benzyl_ester Reductive Amination benzaldehyde Benzaldehyde benzaldehyde->N_benzyl_ester methylating_agent Formaldehyde N_benzyl_N_methyl_ester Ethyl 3-[Benzyl(methyl)amino]-2,2-difluoropropanoate methylating_agent->N_benzyl_N_methyl_ester N_benzyl_ester->N_benzyl_N_methyl_ester Reductive Amination final_ester Ethyl 3-[Benzyl(methyl)amino]-2,2-difluoropropanoate final_product 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid final_ester->final_product Hydrolysis

Caption: Overall synthetic workflow for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid.

Detailed Experimental Protocols

Part 1: Synthesis of Ethyl 3-amino-2,2-difluoropropanoate Hydrochloride (Precursor)

The synthesis of the α,α-difluoro-β-amino ester core is efficiently achieved through a Reformatsky reaction.[3][4][5][6][7] This reaction involves the formation of an organozinc reagent from an α-halo ester, which then adds to an imine. For simplicity and to avoid self-condensation, a protected imine is often used. The subsequent deprotection yields the desired primary amine.

Step 1.1: Synthesis of Ethyl 3-(Dibenzylamino)-2,2-difluoropropanoate

  • Materials:

    • N,N-Dibenzyl-1H-benzotriazol-1-ylmethylamine (or a suitable dibenzylimine precursor)

    • Ethyl bromodifluoroacetate

    • Activated Zinc powder

    • Anhydrous Tetrahydrofuran (THF)

    • Iodine (catalytic amount)

  • Procedure:

    • A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with activated zinc powder (1.2 eq) and a crystal of iodine in anhydrous THF.

    • A solution of ethyl bromodifluoroacetate (1.0 eq) and the dibenzylimine precursor (1.0 eq) in anhydrous THF is added dropwise to the zinc suspension.

    • The reaction mixture is gently heated to initiate the reaction, which is typically indicated by the disappearance of the iodine color.

    • The mixture is then refluxed for 2-4 hours until the starting materials are consumed (monitored by TLC or GC-MS).

    • After cooling to room temperature, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

    • The mixture is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

    • The crude product is purified by column chromatography on silica gel to afford ethyl 3-(dibenzylamino)-2,2-difluoropropanoate.

Step 1.2: Debenzylation to Ethyl 3-amino-2,2-difluoropropanoate Hydrochloride

  • Materials:

    • Ethyl 3-(dibenzylamino)-2,2-difluoropropanoate

    • Palladium on carbon (10% Pd/C)

    • Methanol or Ethanol

    • Hydrochloric acid (in a suitable solvent like ether or dioxane)

    • Hydrogen gas

  • Procedure:

    • The protected ester from the previous step is dissolved in methanol or ethanol in a hydrogenation vessel.

    • A catalytic amount of 10% Pd/C is added to the solution.

    • The vessel is purged with hydrogen gas and the reaction is stirred under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the debenzylation is complete (monitored by TLC or LC-MS).

    • The catalyst is removed by filtration through a pad of Celite, and the filter cake is washed with the alcohol solvent.

    • The combined filtrate is concentrated under reduced pressure.

    • The resulting free amine is dissolved in a minimal amount of a suitable solvent (e.g., diethyl ether) and a solution of HCl in ether or dioxane is added dropwise with stirring to precipitate the hydrochloride salt.

    • The solid is collected by filtration, washed with cold ether, and dried under vacuum to yield ethyl 3-amino-2,2-difluoropropanoate hydrochloride.[1]

Part 2: Sequential N-Alkylation

Reductive amination is a highly effective method for the N-alkylation of amines.[8][9][10] It involves the formation of an imine or iminium ion intermediate in situ, which is then reduced by a mild reducing agent.

Step 2.1: N-Benzylation via Reductive Amination

  • Materials:

    • Ethyl 3-amino-2,2-difluoropropanoate hydrochloride

    • Benzaldehyde

    • Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

    • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

    • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Procedure:

    • To a suspension of ethyl 3-amino-2,2-difluoropropanoate hydrochloride (1.0 eq) in DCM or DCE, triethylamine or DIPEA (1.1 eq) is added to liberate the free amine.

    • Benzaldehyde (1.0-1.2 eq) is added, and the mixture is stirred at room temperature for 30-60 minutes to allow for imine formation.

    • Sodium triacetoxyborohydride (1.5 eq) is added portion-wise, and the reaction is stirred at room temperature for 12-24 hours.

    • The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

    • The organic layer is separated, and the aqueous layer is extracted with DCM.

    • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

    • The crude product, ethyl 3-(benzylamino)-2,2-difluoropropanoate, is purified by column chromatography.

Step 2.2: N-Methylation

  • Materials:

    • Ethyl 3-(benzylamino)-2,2-difluoropropanoate

    • Aqueous formaldehyde (37%)

    • Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

    • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

    • Acetic acid (catalytic amount)

  • Procedure:

    • Ethyl 3-(benzylamino)-2,2-difluoropropanoate (1.0 eq) is dissolved in DCM or DCE.

    • Aqueous formaldehyde (1.5 eq) and a catalytic amount of acetic acid are added.

    • The mixture is stirred for 30 minutes before the portion-wise addition of sodium triacetoxyborohydride (1.5 eq).

    • The reaction is stirred at room temperature for 12-24 hours.

    • Work-up is performed as described in Step 2.1.

    • The crude product, ethyl 3-[benzyl(methyl)amino]-2,2-difluoropropanoate, is purified by column chromatography.

Part 3: Ester Hydrolysis

The final step is the saponification of the ethyl ester to the carboxylic acid.

  • Materials:

    • Ethyl 3-[benzyl(methyl)amino]-2,2-difluoropropanoate

    • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

    • Tetrahydrofuran (THF)/Water or Methanol/Water solvent mixture

    • Hydrochloric acid (1 M)

  • Procedure:

    • The ester is dissolved in a mixture of THF and water (e.g., 3:1).

    • An aqueous solution of LiOH or NaOH (1.5-2.0 eq) is added, and the mixture is stirred at room temperature. The reaction progress is monitored by TLC or LC-MS.

    • Upon completion, the THF is removed under reduced pressure.

    • The aqueous solution is washed with a nonpolar solvent (e.g., ether or ethyl acetate) to remove any unreacted starting material.

    • The aqueous layer is cooled in an ice bath and acidified to a pH of approximately 2-3 with 1 M HCl.

    • The precipitated product is extracted with ethyl acetate.

    • The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the final product, 3-[benzyl(methyl)amino]-2,2-difluoropropanoic acid.

Characterization Data (Illustrative)

CompoundMolecular FormulaMolecular WeightExpected ¹H NMR SignalsExpected ¹⁹F NMR Signals
Ethyl 3-(dibenzylamino)-2,2-difluoropropanoateC₁₉H₂₁F₂NO₂345.37δ 7.2-7.4 (m, 10H), 4.2 (q, 2H), 3.8 (s, 4H), 3.2 (t, 2H), 1.3 (t, 3H)δ -95 to -110 (ABq)
Ethyl 3-amino-2,2-difluoropropanoate HClC₅H₁₀ClF₂NO₂193.59δ 4.3 (q, 2H), 3.5 (t, 2H), 1.3 (t, 3H)δ -100 to -115 (t)
Ethyl 3-(benzylamino)-2,2-difluoropropanoateC₁₂H₁₅F₂NO₂255.25δ 7.2-7.4 (m, 5H), 4.2 (q, 2H), 3.8 (s, 2H), 3.1 (t, 2H), 1.3 (t, 3H)δ -98 to -112 (dt)
Ethyl 3-[benzyl(methyl)amino]-2,2-difluoropropanoateC₁₃H₁₇F₂NO₂269.28δ 7.2-7.4 (m, 5H), 4.2 (q, 2H), 3.6 (s, 2H), 2.9 (t, 2H), 2.3 (s, 3H), 1.3 (t, 3H)δ -97 to -110 (dt)
3-[Benzyl(methyl)amino]-2,2-difluoropropanoic AcidC₁₁H₁₃F₂NO₂229.22δ 10.0-12.0 (br s, 1H), 7.2-7.4 (m, 5H), 3.7 (s, 2H), 3.1 (t, 2H), 2.4 (s, 3H)δ -96 to -108 (dt)

Mechanistic Insights

Reductive Amination Mechanism cluster_0 Reductive Amination of Primary Amine cluster_1 Reductive Amination of Secondary Amine amine R-NH₂ imine Imine Intermediate R-N=CH-Ph amine->imine Condensation (-H₂O) aldehyde Ph-CHO aldehyde->imine product Secondary Amine R-NH-CH₂-Ph imine->product Reduction hydride [H⁻] (from NaBH(OAc)₃) hydride->product sec_amine R-NH-CH₂-Ph iminium Iminium Ion Intermediate [R-N(CH₂-Ph)=CH₂]⁺ sec_amine->iminium Condensation (-H₂O) formaldehyde CH₂O formaldehyde->iminium tert_product Tertiary Amine R-N(CH₃)-CH₂-Ph iminium->tert_product Reduction hydride_2 [H⁻] (from NaBH(OAc)₃) hydride_2->tert_product

Caption: Mechanism of sequential reductive amination for N-benzylation and N-methylation.

The reductive amination proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine (in the case of the primary amine) or an iminium ion (in the case of the secondary amine). The hydride reagent, such as sodium triacetoxyborohydride, then selectively reduces the C=N double bond to afford the alkylated amine. The choice of a mild reducing agent is crucial to avoid the reduction of the starting aldehyde or the ester functionality.

Conclusion

The synthetic route detailed in this guide offers a reliable and scalable method for the preparation of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid. The strategic use of the Reformatsky reaction followed by sequential reductive aminations provides an efficient pathway to this valuable fluorinated β-amino acid derivative. The methodologies described are well-established in organic synthesis and can be readily adapted for the synthesis of analogous compounds for various applications in drug discovery and materials science.

References

  • Bentham Science. (2010). Recent Developments in the Synthesis of Fluorinated β-Amino Acids. Retrieved from [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

  • Monash University. (n.d.). Synthesis of N-Alkyl Amino Acids.
  • Patel, R. P., & Price, S. (1967). Synthesis of Benzyl Esters of α-Amino Acids. The Journal of Organic Chemistry, 32(7), 2331-2332. [Link]

  • Pearson. (n.d.). The two most general amine syntheses are the reductive amination.... Retrieved from [Link]

  • Royal Society of Chemistry. (2025). Synthesis of α,α-difluoro-β-amino amides using aldimines and bromodifluoroacetamides via the Reformatsky reaction. Retrieved from [Link]

  • PubMed Central. (2017). Recent developments in the asymmetric Reformatsky-type reaction. Beilstein Journal of Organic Chemistry, 13, 1344-1376. [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • ResearchGate. (2018). Reductive aminations of benzaldehyde. Retrieved from [Link]

  • Google Patents. (n.d.). N-Methylation of amino acids.
  • ResearchGate. (2025). A practical synthesis of 2,2-difluoro-3-amino-propanoic acid (α,α-difluoro-β-alanine). Retrieved from [Link]

  • ResearchGate. (n.d.). Postulated mechanism of the Reformatsky reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Reformatsky reaction. Retrieved from [Link]

  • Beilstein Publishing. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1826-1832. [Link]

Sources

Exploratory

A Technical Guide to the Physicochemical Properties of Novel Difluoropropanoic Acid Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Role of Fluorine in Medicinal Chemistry The introduction of fluorine into drug candidates is a cornerstone of modern me...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Fluorine in Medicinal Chemistry

The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, utilized to fine-tune a molecule's physicochemical and pharmacokinetic properties. The carbon-fluorine bond is exceptionally strong, and fluorine's high electronegativity imparts unique electronic characteristics without a significant steric penalty. These features are strategically employed to enhance metabolic stability, modulate acidity (pKa), and alter lipophilicity, all of which can profoundly impact a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Difluoropropanoic acid derivatives, particularly those with a gem-difluoro group (CF2) adjacent to the carboxylic acid, represent a class of compounds with significant therapeutic potential. The presence of two fluorine atoms dramatically influences the molecule's core properties, offering a powerful tool for lead optimization. This guide provides an in-depth analysis of the key physicochemical properties of these derivatives, outlines robust experimental protocols for their determination, and discusses the causal relationships between structure and function that are vital for rational drug design.

Acidity (pKa): The Electron-Withdrawing Power of Difluorination

The pKa, or acid dissociation constant, is a critical parameter that governs a molecule's ionization state at a given pH. This, in turn, dictates its solubility, membrane permeability, and potential for target binding. The introduction of fluorine atoms adjacent to a carboxylic acid group causes a dramatic and predictable decrease in pKa due to the powerful inductive electron-withdrawing effect of fluorine. This effect stabilizes the resulting carboxylate anion, making the parent acid stronger (i.e., having a lower pKa).

The impact of successive fluorination is clearly demonstrated in the acetic acid series. As shown in the table below, each additional fluorine atom significantly lowers the pKa. Difluoroacetic acid is approximately 3.5 log units more acidic than its non-fluorinated counterpart, acetic acid.[1] This trend is a foundational principle for designing novel difluoropropanoic acid derivatives with tailored acidity. By modulating the electronic environment of the carboxyl group, chemists can ensure the molecule exists in the optimal ionization state in specific physiological compartments, such as the gastrointestinal tract or the cytoplasm.

Table 1: Comparison of pKa Values for Acetic Acid and its Fluorinated Analogs

CompoundStructurepKa Value
Acetic AcidCH₃COOH~4.75
Fluoroacetic AcidCH₂FCOOH~2.58
Difluoroacetic Acid CHF₂COOH ~1.33 [2][3]
Trifluoroacetic AcidCF₃COOH~0.03

Note: Values are approximate and can vary slightly based on experimental conditions.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly reliable method for determining the pKa of ionizable compounds. It involves monitoring the pH of a solution as a titrant of known concentration is incrementally added.

Causality Behind Experimental Choices:

  • Inert Atmosphere: Purging the solution with nitrogen is crucial to remove dissolved CO₂, which can form carbonic acid and interfere with the accurate determination of the analyte's pKa.[4]

  • Constant Ionic Strength: Maintaining a constant ionic strength (e.g., with 0.15 M KCl) minimizes changes in the activity coefficients of the ions in solution, ensuring the measured pH changes are almost exclusively due to the analyte's ionization.

  • Multiple Titrations: Performing a minimum of three titrations and averaging the results ensures the reliability and reproducibility of the determined pKa value.[4]

Step-by-Step Methodology:

  • Calibration: Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4, 7, and 10).

  • Sample Preparation: Prepare a solution of the difluoropropanoic acid derivative (e.g., 1 mM) in deionized water. Add a salt, such as KCl, to a final concentration of 0.15 M to maintain constant ionic strength.

  • Acidification: For an acidic compound, make the initial solution acidic (e.g., pH 1.8-2.0) by adding a small amount of 0.1 M HCl. This ensures the compound is fully protonated at the start of the titration.

  • Nitrogen Purge: Purge the solution with nitrogen gas for several minutes before and during the titration to displace dissolved CO₂.

  • Titration: Place the solution on a magnetic stirrer and immerse the calibrated pH electrode. Incrementally add a standardized solution of 0.1 M NaOH.

  • Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize (signal drift < 0.01 pH units/minute). Continue until the pH reaches a basic value (e.g., pH 12).

  • Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve. The pKa is determined from the inflection point of this sigmoid curve.

Lipophilicity (logP/logD): Balancing Permeability and Solubility

Lipophilicity, the affinity of a molecule for a lipid-like environment, is one of the most important properties in drug design. It is typically measured as the partition coefficient (logP) between n-octanol and water. For ionizable compounds like carboxylic acids, the distribution coefficient (logD) is used, as it accounts for the pH-dependent partition of both the ionized and non-ionized forms.

Fluorine's effect on lipophilicity is complex and context-dependent. While a single fluorine atom or a trifluoromethyl (CF₃) group often increases logP, a difluoromethyl (CHF₂) group can have a more nuanced impact. The calculated XLogP3-AA for 2,2-difluoropropanoic acid is approximately 0.8, indicating moderate lipophilicity.[5][6] This property is a delicate balance; a compound must be lipophilic enough to cross cell membranes but soluble enough to be present in aqueous physiological fluids. For novel derivatives, the overall logP will be a composite of the difluoropropanoate core and the contributions of other substituents.

Experimental Protocol: logP/logD Determination by Shake-Flask Method

The shake-flask method is the "gold standard" for experimentally determining logP and logD values due to its direct measurement of partitioning.

Causality Behind Experimental Choices:

  • Phase Pre-saturation: Pre-saturating the n-octanol with buffer and the buffer with n-octanol for 24 hours is critical. This ensures that the volume of each phase does not change during the experiment due to mutual dissolution, which would alter the final concentration measurements.

  • Equilibration Time: Shaking the mixture for a sufficient period (e.g., 2 hours) and then allowing it to stand (e.g., overnight) is necessary to ensure that the compound has fully reached a thermodynamic equilibrium between the two phases.

  • Concentration Analysis: Analyzing the concentration in the aqueous phase is often preferred, especially for highly lipophilic compounds, as it can be difficult to accurately measure a small decrease in concentration in the octanol phase.

Step-by-Step Methodology:

  • Phase Preparation: Prepare a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4, for logD measurement). Mix the buffer and n-octanol (HPLC grade) in a large vessel, shake vigorously for 24 hours, and then allow the phases to separate completely.

  • Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., 10 mM in DMSO).

  • Partitioning: Add a small volume of the compound's stock solution to a vial containing known volumes of the pre-saturated n-octanol and pre-saturated buffer.

  • Equilibration: Cap the vial and shake it on a mechanical shaker at a constant temperature (e.g., 25°C) for at least 2 hours to facilitate partitioning.

  • Phase Separation: Let the vial stand undisturbed overnight (approx. 16 hours) to allow for complete separation of the two phases. Centrifugation can be used to accelerate this process if an emulsion has formed.

  • Sampling and Analysis: Carefully withdraw an aliquot from the aqueous phase (and/or the octanol phase). Determine the concentration of the compound in the aliquot using a suitable analytical method, such as HPLC-UV or LC-MS.

  • Calculation: The logD is calculated using the formula: logD = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous] )

Aqueous Solubility

Aqueous solubility is a prerequisite for absorption and distribution. Poor solubility is a major hurdle in drug development, often leading to low bioavailability and formulation challenges. For difluoropropanoic acid derivatives, solubility will be influenced by the interplay between the polar, ionizable carboxylic acid group and the lipophilicity of the rest of the molecule. At pH values above the pKa, the compound will exist predominantly as the more soluble carboxylate anion.

Kinetic solubility assays are widely used in early drug discovery for high-throughput screening.[7] These assays measure the concentration at which a compound, added from a DMSO stock solution, begins to precipitate in an aqueous buffer.

Experimental Protocol: Kinetic Solubility by Nephelometry

Nephelometry measures the amount of light scattered by undissolved particles (precipitate) in a solution, providing a rapid assessment of kinetic solubility.

Causality Behind Experimental Choices:

  • DMSO Stock: Using a concentrated DMSO stock allows for the rapid addition of the compound to the aqueous buffer. However, the final DMSO concentration must be kept low (e.g., <2%) to minimize its co-solvent effects on solubility.[8]

  • Incubation: Incubating the plate for a set period (e.g., 2 hours) at a controlled temperature allows time for precipitation to occur and reach a state of pseudo-equilibrium, making the measurement more consistent.[9]

Step-by-Step Methodology:

  • Stock Solution: Prepare a high-concentration stock solution of the test compound (e.g., 10-20 mM) in 100% DMSO.

  • Plate Setup: In a microtiter plate, dispense a small volume (e.g., 2-5 µL) of the DMSO stock solution into the wells. Often, a serial dilution is performed directly in the plate to test a range of concentrations.

  • Buffer Addition: Add the aqueous buffer (e.g., PBS, pH 7.4) to each well to achieve the desired final compound concentrations.

  • Mixing and Incubation: Mix the contents thoroughly and incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specified duration, typically 1-2 hours.

  • Measurement: Place the microtiter plate in a nephelometer and measure the light scattering in each well. The solubility limit is identified as the concentration at which a significant increase in light scattering is observed compared to controls.

Metabolic Stability

A key reason for incorporating fluorine into drug candidates is to enhance metabolic stability. The exceptional strength of the C-F bond makes it resistant to cleavage by metabolic enzymes like the cytochrome P450 (CYP) family. Placing a difluoro group at a site that is otherwise susceptible to oxidative metabolism (a "metabolic soft spot") can effectively block this pathway, prolonging the drug's half-life and improving its oral bioavailability. The gem-difluoro group in difluoropropanoic acid derivatives can serve as a stable bioisostere for a methylene or carbonyl group, preventing metabolic attack at that position.

Conceptual Protocol: In Vitro Metabolic Stability Assay

In vitro metabolic stability is commonly assessed by incubating a compound with liver microsomes, which are subcellular fractions containing high concentrations of CYP enzymes.[10] The rate of disappearance of the parent compound over time is measured to determine its intrinsic clearance.

Causality Behind Experimental Choices:

  • Cofactor Requirement: CYP enzymes require NADPH as a cofactor to function.[10] Reactions are initiated by adding NADPH and can be controlled by omitting it (minus-cofactor control), which helps distinguish enzymatic degradation from chemical instability.

  • Enzyme Source: Liver microsomes are used because the liver is the primary site of drug metabolism.[10] Using microsomes from different species (human, rat, mouse) can provide valuable data on interspecies differences in metabolism.[11]

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a buffer solution (e.g., phosphate buffer, pH 7.4). Prepare solutions of the test compound, liver microsomes (at a specific protein concentration, e.g., 0.5 mg/mL), and an NADPH regenerating system.

  • Pre-incubation: Pre-incubate the test compound with the liver microsomes in the buffer at 37°C for a few minutes to allow for temperature equilibration.

  • Reaction Initiation: Initiate the metabolic reaction by adding the NADPH cofactor.

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and transfer it to a separate tube containing a cold "stop solution" (e.g., acetonitrile with an internal standard).[12] The organic solvent terminates the enzymatic reaction by precipitating the proteins.

  • Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

  • Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Visualizations: Workflows and Relationships

pKa_Determination_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Analysis p1 Calibrate pH Meter (pH 4, 7, 10) p2 Prepare 1 mM Compound Solution (+ 0.15 M KCl) p1->p2 p3 Acidify to pH ~2 (with 0.1 M HCl) p2->p3 p4 Purge with N2 Gas p3->p4 t1 Immerse Electrode & Start Stirring p4->t1 t2 Incrementally Add 0.1 M NaOH t1->t2 Repeat t3 Record Stabilized pH Reading t2->t3 Repeat t3->t2 Repeat a1 Plot pH vs. Volume of NaOH t3->a1 a2 Determine Inflection Point of Sigmoid Curve a1->a2 a3 pKa = pH at Inflection Point a2->a3

Caption: Workflow for pKa determination by potentiometric titration.

LogP_Determination_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis p1 Pre-saturate n-Octanol and Aqueous Buffer (24h) e1 Add Stock to Vial with Pre-saturated Phases p1->e1 p2 Prepare Compound Stock in DMSO p2->e1 e2 Shake to Equilibrate (e.g., 2h at 25°C) e1->e2 e3 Allow Phases to Separate (e.g., 16h or Centrifuge) e2->e3 a1 Sample Aqueous Phase e3->a1 a2 Quantify Concentration (LC-MS or HPLC-UV) a1->a2 a3 Calculate logD a2->a3

Caption: Workflow for logP/logD determination by the shake-flask method.

Fluorine_pKa_Relationship struct1 CH₃-COOH (Acetic Acid) struct2 CHF₂-COOH (Difluoroacetic Acid) effect1 Weak Inductive Effect struct1->effect1 effect2 Strong Inductive Effect struct2->effect2 prop1 Higher pKa (~4.75) effect1->prop1 prop2 Lower pKa (~1.33) effect2->prop2 lab Increasing Fluorination

Caption: Impact of difluorination on the acidity (pKa) of a carboxylic acid.

Conclusion and Future Outlook

Difluoropropanoic acid derivatives are a valuable class of building blocks in drug discovery. Their defining physicochemical characteristic is a significantly lowered pKa, a direct and predictable consequence of the strong inductive effect of the gem-difluoro group. This increased acidity, combined with nuanced effects on lipophilicity and a profound enhancement of metabolic stability, provides medicinal chemists with a versatile platform for optimizing drug candidates.

A thorough understanding and robust experimental determination of these core properties—pKa, logD, solubility, and metabolic stability—are essential. The protocols and principles outlined in this guide serve as a foundation for the rational design of novel derivatives. By systematically modulating the structure and measuring the resulting changes in these key parameters, researchers can more efficiently navigate the complex landscape of drug development, ultimately leading to safer and more effective therapeutics.

References

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Foundational

The Fluorine Advantage: A Technical Guide to the Mechanism of Action of Fluorinated Amino Acids in Biological Systems

For Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorinated amino acids into peptides and proteins has emerged as a powerful tool in chemical biology, drug discover...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorinated amino acids into peptides and proteins has emerged as a powerful tool in chemical biology, drug discovery, and materials science. The unique physicochemical properties of the carbon-fluorine bond—its high electronegativity, stability, and steric profile—impart novel functionalities to biological systems. This guide provides an in-depth exploration of the mechanisms through which fluorinated amino acids exert their effects, from modulating protein structure and stability to acting as sensitive probes for advanced spectroscopic analysis. We will delve into the causality behind experimental choices, provide validated protocols for key methodologies, and present a forward-looking perspective on the expanding applications of these remarkable building blocks.

Introduction: The Allure of the C-F Bond in Biology

While fluorine is the most abundant halogen in the Earth's crust, its presence in natural biological systems is exceedingly rare, with only a single known naturally occurring fluorinated amino acid, 4-fluoro-L-threonine, isolated from Streptomyces cattleya[][2]. This biological scarcity, juxtaposed with the element's profound impact on molecular properties, has made the introduction of fluorinated amino acids a cornerstone of modern protein engineering and drug design[3][4][5]. The substitution of hydrogen with fluorine, though seemingly a minor steric alteration, fundamentally alters the electronic and conformational landscape of an amino acid, leading to significant changes in the behavior of the resulting peptide or protein.

The core of fluorine's influence lies in the unique properties of the carbon-fluorine (C-F) bond. With an electronegativity of 4.0, fluorine is the most electronegative element, creating a highly polarized C-F bond that is significantly more stable than a C-H bond[6]. This inherent stability contributes to increased resistance to metabolic degradation, a highly desirable trait in therapeutic peptides and proteins[7]. Furthermore, the van der Waals radius of fluorine (1.35 Å) is only slightly larger than that of hydrogen (1.2 Å), often allowing for isosteric replacement with minimal structural perturbation[6]. However, the C-F bond is longer than the C-H bond, a factor that can influence local conformation[6].

This guide will dissect the multifaceted mechanisms of action of fluorinated amino acids, providing a comprehensive resource for researchers seeking to harness their potential.

Fundamental Mechanisms of Action

The introduction of fluorinated amino acids into a biological system can elicit a range of effects, primarily driven by alterations in non-covalent interactions, conformational preferences, and electronic properties.

Modulation of Protein Structure, Stability, and Folding

A primary and widely exploited consequence of incorporating fluorinated amino acids is the enhancement of protein stability[6][8][9][10]. This "fluoro-stabilization" effect is largely attributed to the increased hydrophobicity of fluorinated side chains compared to their hydrocarbon counterparts[6].

  • The Hydrophobic Effect Amplified: The hydrophobic effect is a principal driving force in protein folding, sequestering nonpolar residues away from the aqueous environment into the protein's core. Fluorination of hydrophobic amino acids like leucine, valine, and phenylalanine significantly increases their hydrophobicity, thereby strengthening the hydrophobic core and enhancing overall protein stability against thermal and chemical denaturation[][6][10]. For instance, the increased hydrophobicity of hexafluoroleucine (hFLeu) can contribute an additional ~0.4 kcal/mol of stability per residue compared to leucine[6].

  • Conformational Predispositions: The stereoelectronic effects of fluorine can influence the conformational preferences of the amino acid backbone and side chain. Studies have shown that highly fluorinated amino acids exhibit a lower propensity for forming α-helices and a higher propensity for β-sheet structures when compared to their hydrocarbon analogs[8]. This suggests that the steric bulk and electronic properties of fluorinated side chains can play a more dominant role than hydrophobicity in determining secondary structure preferences[8]. This knowledge is critical for the rational design of proteins with specific folds and functions.

  • Minimal Structural Perturbation: Despite the significant impact on stability, the incorporation of even highly fluorinated amino acids often results in minimal perturbation of the overall protein structure. X-ray crystallography studies have revealed that the larger fluorinated side chains can be accommodated within the protein core by subtle adjustments, preserving the native fold[10].

The thermodynamic basis for this enhanced stability is primarily entropic, stemming from a more favorable entropy of unfolding associated with the increased buried hydrophobic surface area upon fluorination[9].

Fluorinated Amino Acids as Mechanistic Probes and Inhibitors

The unique electronic properties of fluorine make it an invaluable tool for probing and modulating enzyme activity.

  • Enzyme Inhibition: Strategically placed fluorine atoms can transform an amino acid into a potent enzyme inhibitor. Side-chain fluorinated amino acids have proven effective as mechanism-based inhibitors for a variety of enzymes, particularly pyridoxal phosphate (PLP)-dependent enzymes like racemases, decarboxylases, and transaminases[7][11]. The high electronegativity of fluorine can facilitate key steps in the inactivation mechanism, often leading to the formation of a stable covalent adduct with the enzyme[12]. For example, α-monofluorinated amino acids can act as "suicide substrates," where the enzyme's own catalytic machinery triggers its irreversible inactivation[12].

  • Probing Electrostatic Environments with Vibrational Spectroscopy: The C-F bond possesses a vibrational frequency that is sensitive to the local electric field, a phenomenon known as the vibrational Stark effect (VSE)[13][14][15]. This allows the C-F bond to serve as a non-invasive probe of the electrostatic environment within a protein's active site or at protein-protein interfaces[13]. By measuring shifts in the C-F stretching frequency, researchers can gain insights into the electric fields that govern catalysis, ligand binding, and protein conformational changes.

The ¹⁹F Nucleus: A Powerful Reporter for NMR Spectroscopy

The fluorine-19 (¹⁹F) nucleus is an ideal probe for Nuclear Magnetic Resonance (NMR) spectroscopy due to its 100% natural abundance, spin-1/2 nucleus, and high gyromagnetic ratio, resulting in a sensitivity that is 83% that of protons[16]. Crucially, the near-complete absence of fluorine in biological systems provides a background-free window for observation[16].

  • Probing Structure and Dynamics: The chemical shift of a ¹⁹F nucleus is exquisitely sensitive to its local environment, making it a powerful tool for monitoring protein structure, conformational changes, ligand binding, and protein-protein interactions[7][16][17]. Even subtle alterations in the protein's tertiary or quaternary structure can lead to significant and easily detectable changes in the ¹⁹F NMR spectrum[18].

  • In-Cell NMR: The ability to biosynthetically incorporate fluorinated amino acids into proteins expressed in living cells has opened the door to in-cell ¹⁹F NMR studies[19][20][21]. This technique allows for the observation of protein structure and function within their native cellular environment, providing invaluable insights that are often lost in in vitro experiments[19][20].

Key Experimental Methodologies

The successful application of fluorinated amino acids hinges on robust methods for their synthesis, incorporation into proteins, and subsequent analysis.

Synthesis of Fluorinated Amino Acids

The synthesis of fluorinated amino acids is a specialized field of organic chemistry. The primary strategies involve either the introduction of fluorine-containing groups into amino acid precursors or the construction of the amino acid scaffold around a fluorine-containing building block[][22].

Incorporation into Peptides and Proteins

There are several established methods for incorporating fluorinated amino acids into peptides and proteins:

  • Solid-Phase Peptide Synthesis (SPPS): For smaller peptides, SPPS is the most direct method, allowing for the precise, site-specific incorporation of a wide variety of commercially available or custom-synthesized fluorinated amino acids[7][23].

  • Biosynthetic Incorporation: For larger proteins, biosynthetic methods are more practical.

    • Auxotrophic Strains: In this approach, a bacterial strain that is unable to synthesize a particular amino acid (an auxotroph) is grown in a medium where the natural amino acid is replaced with its fluorinated analog[17]. The cellular machinery then incorporates the fluorinated amino acid into the protein at all positions where the natural amino acid would normally occur.

    • Inhibition of Biosynthesis: An alternative to using auxotrophic strains is to inhibit the biosynthesis of a specific amino acid in a wild-type strain. For example, glyphosate can be used to inhibit the synthesis of aromatic amino acids, allowing for their replacement with fluorinated counterparts[16][17].

    • Site-Specific Incorporation: For precise control, amber stop codon suppression technology can be employed. This involves engineering an orthogonal aminoacyl-tRNA synthetase/tRNA pair that specifically recognizes the amber stop codon and inserts a non-canonical amino acid, such as a fluorinated one, at that specific site[23].

Characterization Techniques

A suite of biophysical and structural biology techniques is employed to characterize proteins containing fluorinated amino acids.

  • ¹⁹F NMR Spectroscopy: As detailed above, ¹⁹F NMR is a cornerstone technique for studying the structure, dynamics, and interactions of fluorinated proteins[17][18][20].

  • X-ray Crystallography: This technique provides high-resolution, three-dimensional structures of proteins, revealing how fluorinated amino acids are accommodated within the protein fold and their specific interactions with neighboring residues[10][24][25][26][27].

  • Mass Spectrometry: Mass spectrometry is used to confirm the successful incorporation of fluorinated amino acids and to determine the efficiency of incorporation[19][21][24].

  • Computational Modeling: Molecular dynamics simulations and quantum mechanical calculations are increasingly used to understand the effects of fluorination on protein structure, stability, and ligand binding at an atomic level of detail[28][29][30].

Applications in Drug Discovery and Chemical Biology

The unique properties of fluorinated amino acids have led to their widespread application in the development of new therapeutics and research tools.

  • Enhanced Peptide and Protein Therapeutics: The increased stability and resistance to proteolysis conferred by fluorination can significantly improve the pharmacokinetic properties of peptide-based drugs[][3][4][7][31][32].

  • Development of Novel Enzyme Inhibitors: As discussed, fluorinated amino acids are valuable scaffolds for the design of potent and specific enzyme inhibitors for a range of therapeutic targets[7][11][12][33].

  • Probing Protein-Ligand Interactions: The sensitivity of the ¹⁹F NMR signal to its environment makes it an excellent tool for fragment-based drug discovery and for characterizing the binding of small molecules to protein targets[20].

Visualizing the Workflow and Concepts

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict key workflows and relationships.

Experimental_Workflow cluster_synthesis Synthesis & Incorporation cluster_characterization Characterization cluster_application Application Synthesis Synthesis Incorporation Incorporation Synthesis->Incorporation Fluorinated Amino Acid NMR NMR Incorporation->NMR Fluorinated Protein X-ray X-ray Incorporation->X-ray Fluorinated Protein MS MS Incorporation->MS Fluorinated Protein Drug_Discovery Drug_Discovery NMR->Drug_Discovery X-ray->Drug_Discovery Chemical_Biology Chemical_Biology MS->Chemical_Biology Computational Computational Computational->Drug_Discovery

Caption: A generalized workflow for the use of fluorinated amino acids.

Mechanism_of_Action cluster_properties Physicochemical Properties cluster_effects Biological Effects Fluorinated_AA Fluorinated Amino Acid Hydrophobicity Hydrophobicity Fluorinated_AA->Hydrophobicity Conformation Conformation Fluorinated_AA->Conformation Electronics Electronics Fluorinated_AA->Electronics Stability Protein Stability & Folding Hydrophobicity->Stability Conformation->Stability Inhibition Enzyme Inhibition Electronics->Inhibition Probing Spectroscopic Probe Electronics->Probing

Caption: The relationship between the properties and effects of fluorinated amino acids.

Detailed Experimental Protocol: Biosynthetic Incorporation of a Fluorinated Tryptophan Analog and Analysis by ¹⁹F NMR

This protocol describes a general method for incorporating 5-fluoro-L-tryptophan into a protein expressed in E. coli and subsequent analysis by ¹⁹F NMR.

Materials:

  • E. coli BL21(DE3) cells harboring the expression plasmid for the protein of interest.

  • Minimal media (e.g., M9) supplemented with necessary nutrients and antibiotics.

  • 5-fluoro-L-tryptophan (commercially available).

  • Isopropyl β-D-1-thiogalactopyranoside (IPTG).

  • Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT).

  • NMR buffer (e.g., 20 mM Phosphate buffer pH 7.0, 50 mM NaCl, 10% D₂O).

Protocol:

  • Cell Growth: Inoculate a starter culture of the E. coli expression strain in rich media (e.g., LB) and grow overnight at 37°C with shaking.

  • Media Exchange: Pellet the cells from the starter culture by centrifugation and resuspend them in minimal media. Use this to inoculate a larger volume of minimal media.

  • Induction and Labeling: Grow the cells at 37°C until they reach an OD₆₀₀ of 0.6-0.8. At this point, add 5-fluoro-L-tryptophan to a final concentration of 100-200 mg/L. After 15-30 minutes, induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

  • Protein Expression: Continue to grow the cells at a reduced temperature (e.g., 18-25°C) for 12-16 hours to allow for proper protein folding.

  • Cell Harvest and Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in lysis buffer and lyse the cells by sonication or high-pressure homogenization.

  • Protein Purification: Purify the protein of interest using standard chromatography techniques (e.g., affinity chromatography, ion exchange, size exclusion).

  • ¹⁹F NMR Analysis: Exchange the purified protein into the NMR buffer. Acquire a one-dimensional ¹⁹F NMR spectrum. The presence of signals in the ¹⁹F spectrum confirms the successful incorporation of the fluorinated tryptophan. The chemical shifts of these signals can then be used to study the protein's structure and interactions.

Future Directions and Challenges

The field of fluorinated amino acids continues to evolve rapidly. Future research will likely focus on:

  • Expanding the Toolkit: The development of new synthetic methods will provide access to an even wider array of fluorinated amino acids with novel properties[22][34].

  • Improving Incorporation Efficiency: Enhancing the efficiency and fidelity of both biosynthetic and site-specific incorporation methods remains a key objective[21][24][35].

  • Advanced Spectroscopic Techniques: The synergy between fluorinated probes and advanced spectroscopic techniques, such as in-cell NMR and vibrational Stark effect spectroscopy, will continue to provide unprecedented insights into biological processes[13][19][36].

  • Computational Design: The increasing accuracy of computational methods will enable the rational design of fluorinated proteins with tailored properties and functions[28][29][30].

Despite the immense potential, challenges remain, including the potential for toxicity of some fluorinated amino acids and the need for more efficient and cost-effective synthetic and incorporation methods[7].

Conclusion

Fluorinated amino acids represent a powerful and versatile tool for interrogating and manipulating biological systems. By understanding the fundamental mechanisms through which they exert their effects, researchers can leverage their unique properties to design more stable and effective protein therapeutics, develop novel enzyme inhibitors, and gain deeper insights into the intricate workings of the cell. As synthetic and analytical techniques continue to advance, the applications of fluorinated amino acids are poised to expand even further, solidifying their role as indispensable components of the modern chemical biology and drug discovery toolkit.

References

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  • Ravera, E., Cerofolini, L., Martelli, T., Fragai, M., Parigi, G., & Luchinat, C. (2023). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society, 145(2), 1037-1046. [Link]

  • Ravera, E., Cerofolini, L., Martelli, T., Fragai, M., Parigi, G., & Luchinat, C. (2023). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society. [Link]

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Exploratory

The Strategic Incorporation of gem-Difluoro Amino Acid Analogues in Modern Drug Discovery

An In-Depth Technical Guide for Researchers Introduction: The Unique Role of Fluorine in Medicinal Chemistry The introduction of fluorine into organic molecules has become a cornerstone of modern drug design, with fluori...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers

Introduction: The Unique Role of Fluorine in Medicinal Chemistry

The introduction of fluorine into organic molecules has become a cornerstone of modern drug design, with fluorinated compounds representing over 25% of all pharmaceuticals.[1] The strategic placement of fluorine can profoundly alter a molecule's physicochemical and biological properties, including its metabolic stability, binding affinity, lipophilicity, and bioavailability.[2][3][4] Among the various fluorinated motifs, the gem-difluoromethylene (CF2) group holds a privileged position. Its ability to act as a non-hydrolyzable bioisostere for functionalities such as ketones, ethers, and hydroxylamines, while imposing minimal steric hindrance, makes it a powerful tool for medicinal chemists.[1]

This guide, prepared for researchers, scientists, and drug development professionals, provides a comprehensive overview of the discovery, synthesis, and application of gem-difluoro amino acid analogues. We will delve into the fundamental principles that govern their unique properties, explore the diverse and evolving synthetic strategies for their creation, and highlight their transformative impact on peptide and drug development.

PART 1: Physicochemical and Conformational Impact of gem-Difluorination

The substitution of two hydrogen atoms with fluorine on a single carbon atom imparts a unique set of electronic and steric properties that can be leveraged to fine-tune molecular behavior.

Electronic Effects and Metabolic Stability

The extreme electronegativity of fluorine creates a strong, polarized carbon-fluorine bond (C-F). This has two major consequences. Firstly, it can significantly lower the pKa of adjacent functional groups, such as the carboxylic acid in an amino acid, thereby altering ionization states at physiological pH.[5][6] Secondly, the high energy of the C-F bond renders the gem-difluoro group exceptionally resistant to oxidative metabolism by enzymes like cytochrome P450.[2] This inherent stability is a key reason for incorporating CF2 groups to block metabolic hotspots and enhance the in vivo half-life of drug candidates.

Conformational Control: A Tool for Pre-organizing Bioactive Structures

The introduction of a gem-difluoro group can exert profound control over local molecular conformation, a critical factor for optimizing ligand-receptor interactions. This effect is particularly pronounced in constrained systems like peptides and cyclic amino acids.[5][7][8]

In fluorinated proline analogues, for instance, the stereochemistry of fluorine substitution dictates the preferred ring pucker (Cγ-endo vs. Cγ-exo) and the cis/trans isomerization of the preceding peptide bond.[9][10][11] This conformational biasing is driven by stereoelectronic effects, specifically the gauche effect between the C-F bond and the lone pairs of the amide nitrogen.[10] By locking a peptide into a specific bioactive conformation, the entropic penalty of binding is reduced, often leading to a significant increase in potency.[7][8] The CF2 group can also serve as a sensitive 19F NMR probe for studying protein structure and dynamics in their native environment, as there is no background signal from biological systems.[5][11][12][13]

PART 2: Core Synthetic Strategies

The synthesis of gem-difluoro amino acids is a complex field with no single universal method.[] Strategies are broadly divided into two categories: the de novo construction of the amino acid from a fluorinated building block or the direct fluorination of an existing amino acid precursor.[5][6] Asymmetric synthesis is paramount to producing enantiomerically pure compounds required for pharmaceutical applications.

Key Fluorinating Reagents

The choice of fluorinating reagent is critical and depends on the substrate and desired transformation. Reagents are classified as either nucleophilic or electrophilic sources of fluorine.

Reagent TypeExamplesCommon Applications & Characteristics
Nucleophilic DAST (Diethylaminosulfur trifluoride), Deoxofluor, Morpho-DastDeoxyfluorination of alcohols and carbonyls. Effective but can be volatile and require careful handling.[5][6][15]
Electrophilic Selectfluor (F-TEDA-BF4), N-Fluorobenzenesulfonimide (NFSI)Fluorination of enolates, enol ethers, and other nucleophilic carbon centers. Highly selective, stable, and easy to handle.[5][6][12][15]
Difluoro-Building Blocks Ethyl bromodifluoroacetate, Difluorocarbene precursorsUsed in Reformatsky, aldol, and cyclopropanation reactions to introduce a -CF2- group directly.[5][6][16]
Logical Flow of Synthetic Approaches

The selection of a synthetic route is guided by the desired position of the gem-difluoro group and the availability of starting materials.

G cluster_start cluster_strategy Primary Synthetic Decision cluster_routes cluster_methods1 Fluorination Methods cluster_methods2 Building Block Methods Target gem-Difluoro Amino Acid Strategy Choose Strategy Target->Strategy Route1 Fluorination of Precursor Strategy->Route1 Introduce Fluorine Route2 Use of Fluorinated Building Block Strategy->Route2 Start with Fluorine Nucleophilic Nucleophilic Difluorination (e.g., DAST on Ketone) Route1->Nucleophilic Electrophilic Electrophilic Fluorination (e.g., Selectfluor on Enolate) Route1->Electrophilic Reformatsky Reformatsky Reaction (e.g., BrCF2COOEt + Imine) Route2->Reformatsky Photoredox Modern Catalysis (e.g., Photoredox Carbofluorination) Route2->Photoredox Nucleophilic->Target β,β-dFAA Electrophilic->Target α- or β-dFAA Reformatsky->Target α,α-dFAA Photoredox->Target α,α-dFAA

Caption: Decision workflow for synthesizing gem-difluoro amino acids.

Synthesis of β,β-Difluoro Amino Acids

The β,β-difluoro analogues are of significant interest as mimics of natural amino acids.

  • From Carbonyls: The most direct route involves the nucleophilic difluorination of a β-keto ester precursor using DAST or its analogues.[5][6] The ketone is converted directly to the CF2 group.

  • Asymmetric Strategies: Achieving high enantiopurity is crucial. Key methods include:

    • Chiral Auxiliaries: Attaching a chiral auxiliary to the precursor molecule directs the fluorination or subsequent transformations stereoselectively.[1][17]

    • Asymmetric Hydrogenation: The reduction of a prochiral α-fluoroiminoester using a chiral catalyst (e.g., BINAP-Palladium) can produce chiral β,β-difluoro-α-amino esters with high enantiomeric excess.[1][17]

    • Biomimetic Organocatalysis: An elegant approach involves the enantioselective[5][17]-proton shift of β,β-difluoro-α-imino amides, catalyzed by chiral quinine derivatives, to yield the corresponding α-amino amides in high ee.[1][18]

Synthesis of α,α-Difluoro Amino Acids

Placing the CF2 group at the α-position creates a quaternary center and offers unique structural properties.

  • Reformatsky-Type Reactions: A classic and robust method involves the addition of a zinc-based Reformatsky reagent, typically derived from ethyl bromodifluoroacetate, to an electrophilic imine or a chiral N-tert-butylsulfinimine.[16][19][20] The use of a chiral sulfinimine provides excellent diastereocontrol, and the resulting products can often be separated to yield enantiomerically pure α,α-difluoro-β-amino acids.[20]

  • Photoredox Catalysis: Modern methods leverage visible-light photoredox catalysis for the mild and efficient synthesis of α-fluoro-α-amino acids.[21] This process typically involves the radical conjugate addition of an alkyl radical to a dehydroalanine derivative, followed by trapping of the resulting α-radical with an electrophilic fluorine source like Selectfluor.[20][21]

G PC Photocatalyst (e.g., Mes-Acr+) PC_star Excited State PC* PC->PC_star Blue LED Light PC_star->PC Regeneration Alkyl_radical Alkyl Radical (R.) PC_star->Alkyl_radical SET AlkylBF3K Potassium Alkyltrifluoroborate (R-BF3K) Intermediate_radical α-Amino Radical Intermediate Alkyl_radical->Intermediate_radical Radical Addition Dha Dehydroalanine Derivative Product α-Fluoro-α-amino Acid Product Intermediate_radical->Product Fluorination Selectfluor Selectfluor (F+ source)

Caption: Catalytic cycle for photoredox-catalyzed carbofluorination.

PART 3: Experimental Protocols

The following protocols are representative of common, field-proven methods. They must be performed under the supervision of trained personnel with appropriate safety precautions.

Protocol 1: Asymmetric Reformatsky-Type Synthesis of an α,α-Difluoro-β-Amino Ester

This protocol describes the addition of a difluoroenolate to a chiral N-tert-butylsulfinimine, a reliable method for generating enantiomerically enriched products.[20]

  • Zinc Activation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon), add activated zinc dust (2.0 equivalents). Add anhydrous THF via syringe.

  • Reaction Setup: In a separate flame-dried flask, dissolve the chiral N-tert-butylsulfinimine (1.0 equivalent) and ethyl bromodifluoroacetate (1.5 equivalents) in anhydrous THF.

  • Addition: Cool the zinc suspension to 0 °C in an ice bath. Add the solution from Step 2 dropwise to the zinc suspension over 20 minutes.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the sulfinimine is consumed (typically 2-4 hours).

  • Quenching: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH4Cl) solution.

  • Extraction: Dilute the mixture with ethyl acetate and water. Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel. The diastereomers can often be separated at this stage to yield the desired enantiomerically pure α,α-difluoro-β-amino ester.

Protocol 2: Nucleophilic Difluorination of a β-Keto Ester

This protocol outlines the synthesis of a β,β-difluoro amino acid precursor using DAST. Caution: DAST is toxic and reacts violently with water. Handle only in a chemical fume hood with appropriate personal protective equipment.

  • Reaction Setup: To a flame-dried flask made of a DAST-resistant material (e.g., polypropylene or Teflon) under an inert atmosphere, add the β-keto ester precursor (1.0 equivalent). Dissolve it in anhydrous dichloromethane (DCM).

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Reagent Addition: Add DAST (1.5 - 2.0 equivalents) dropwise via syringe to the cooled solution. A slight exotherm may be observed.

  • Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by 19F NMR or GC-MS.

  • Quenching: Once complete, cool the reaction back to 0 °C. Very slowly and carefully quench the reaction by dropwise addition of saturated aqueous sodium bicarbonate (NaHCO3) solution. (Caution: Gas evolution) .

  • Extraction: Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Workup: Combine the organic layers, wash with water and then brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude β,β-difluoro ester by flash column chromatography.

PART 4: Applications and Future Outlook

The unique properties of gem-difluoro amino acids have led to their widespread use in drug discovery and chemical biology.

Compound Class / ApplicationRationale and ImpactRepresentative Examples
Enzyme Inhibitors The CF2 group can act as a transition-state mimic, particularly for tetrahedral intermediates in protease or hydrolase catalysis.Difluorinated statine analogues in HIV protease inhibitors; Difluoromethylornithine (Eflornithine) as an irreversible inhibitor of ornithine decarboxylase.
Peptidomimetics Incorporation enhances metabolic stability against proteases and enforces specific secondary structures (e.g., β-turns, helices), improving receptor binding and cell permeability.[4][5]β,β-Difluorophenylalanine analogues in peptide drugs to increase stability and potency.[1][22]
19F NMR Probes The fluorine nucleus provides a sensitive, background-free NMR handle to study protein folding, dynamics, and ligand binding in complex biological milieu.[5][11][13]4,4-Difluoroproline incorporated into proteins to report on conformational changes upon ligand binding.[10]
PET Imaging Agents The positron-emitting isotope 18F can be incorporated to create tracers for in vivo imaging of metabolic processes or disease states.[3][23][18F]-Fluorinated amino acids for imaging tumors with high metabolic rates.
Future Perspective

The discovery and synthesis of gem-difluoro amino acid analogues continue to be a vibrant area of research. Future efforts will likely focus on the development of more efficient, scalable, and stereoselective catalytic methods to make these valuable building blocks more accessible. The expansion of enzymatic and chemo-enzymatic strategies promises greener and more selective synthetic routes.[23][24] As our understanding of the subtle interplay between fluorine substitution and biological function deepens, we can expect to see gem-difluoro amino acids play an even more prominent role in the design of next-generation therapeutics, diagnostic agents, and advanced biomaterials.

References

  • Gobert, A., et al. (2022). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 27(21), 7569. [Link]

  • Peng, Q., et al. (2021). Biomimetic enantioselective synthesis of β,β-difluoro-α-amino acid derivatives. Communications Chemistry, 4(1), 148. [Link]

  • Peng, Q., et al. (2021). Strategies for asymmetric synthesis of β,β-difluoro-α-amino acid derivatives. ResearchGate. [Link]

  • Peng, Q., et al. (2021). Biomimetic enantioselective synthesis of β,β-difluoro-α-amino acid derivatives. ResearchGate. [Link]

  • Ni, Y., et al. (2021). Enzymatic synthesis of fluorinated compounds. Applied Microbiology and Biotechnology, 105(23), 8815-8831. [Link]

  • Hunter, L. (2016). α,β-difluoro-γ-amino acids synthesis and applications. ResearchGate. [Link]

  • Gobert, A., et al. (2022). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. PMC - NIH. [Link]

  • Ozawa, R., & Yamamoto, T. (2023). Synthesis of α,α-Difluoro-β-amino Amides using Aldimines and Bromodifluoroacetamides via Zinc-Promoted Reformatsky Reaction. ChemRxiv. [Link]

  • Tressler, C. M., et al. (2019). Synthesis and Conformational Properties of 3,4-Difluoro-l-prolines. Journal of Organic Chemistry, 84(5), 3100-3120. [Link]

  • Le, T. N., et al. (2017). Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. Journal of Organic Chemistry, 82(9), 4794-4809. [Link]

  • Thompson, C. D., et al. (2021). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 97, 132398. [Link]

  • Giraud, A., et al. (2005). Synthesis of α,α‐Difluoro‐β‐amino Esters or gem‐Difluoro‐β‐lactams as Potential Metallocarboxypeptidase Inhibitors. ResearchGate. [Link]

  • Kim, E., et al. (2017). Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination. Organic Letters, 19(11), 2913-2916. [Link]

  • Rozen, S., & Ben-David, I. (2001). A Novel Method for the Preparation of α,α'-Difluoroesters and Acids Using BrF3. ResearchGate. [Link]

  • Scott, J. S., et al. (2021). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science, 12(10), 3566-3571. [Link]

  • Wu, Y., et al. (2022). Synthesis of α,α-Difluoro-β-amino Ketones from N-Boc-α-Amidosulfones and Pentafluoro-gem-diols. Journal of Organic Chemistry, 87(10), 6821-6830. [Link]

  • Salwiczek, M., et al. (2012). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. Biological Chemistry, 393(9), 981-993. [Link]

  • Juaristi, E., & Soloshonok, V. A. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Chemical Society Reviews, 39(5), 1656-1691. [Link]

  • Peng, Q., et al. (2021). Representative β,β-difluoro-α-amino acid derivatives I. ResearchGate. [Link]

  • Koenigs, R. M. (2021). Applications of gem‐difluoro olefins in medicinal chemistry. ResearchGate. [Link]

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. [Link]

  • Buer, B. C., & Marsh, E. N. G. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(45), 6333-6342. [Link]

  • Nakano, H., & Takayama, H. (2021). Design and Synthesis of Fluoro Analogues of Vitamin D. Molecules, 26(16), 4983. [Link]

  • D'Ascenzio, M., & Palleschi, A. (2015). Fluoro amino acids: a rarity in nature, yet a prospect for protein engineering. Journal of Peptide Science, 21(4), 280-288. [Link]

  • Scott, J. S., et al. (2021). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science, 12(10), 3566-3571. [Link]

  • Soloshonok, V. A., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry, 186, 111826. [Link]

  • Ordonez, M., et al. (2016). ChemInform Abstract: An Update on the Stereoselective Synthesis of γ-Amino Acids. ResearchGate. [Link]

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Sources

Foundational

Introduction: The Imperative for Precise Structural Elucidation

An In-Depth Technical Guide: Structural Characterization of N-Benzylated α,α-Difluoroamino Acids Audience: Researchers, Scientists, and Drug Development Professionals The strategic incorporation of fluorine into amino ac...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide: Structural Characterization of N-Benzylated α,α-Difluoroamino Acids

Audience: Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into amino acids represents a cornerstone of modern medicinal chemistry. Specifically, α,α-difluoroamino acids are prized building blocks for designing novel peptides and pharmaceuticals. The gem-difluoro group imparts unique properties, including enhanced metabolic stability by blocking α-hydrogen abstraction, and profound effects on local conformation and basicity.[1][2][3] The N-benzyl group is frequently employed as a robust protecting group during synthesis, but it also influences the molecule's overall character.[4]

Unambiguous structural characterization of these N-benzylated difluoroamino acid derivatives is not merely a procedural formality; it is a critical step that underpins all subsequent research and development. An error in structural assignment can invalidate biological data and derail a research program. This guide provides a comprehensive, field-proven framework for the structural elucidation of these molecules, moving beyond simple data reporting to explain the causality behind experimental choices and the logic of data interpretation. We will explore the synergistic application of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), X-ray Crystallography, and Infrared (IR) Spectroscopy to build an unassailable structural proof.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Analysis

NMR spectroscopy is the most powerful technique for elucidating the detailed covalent structure of N-benzylated difluoroamino acids in solution. The presence of the magnetically active ¹⁹F nucleus provides a unique and highly sensitive probe that simplifies spectral analysis and provides deep structural insights.[5][6] A multi-nuclear approach (¹H, ¹⁹F, ¹³C) is essential for complete characterization.

Expertise & Experience: The "Why" Behind the Nuclei

We don't just acquire spectra; we interrogate the molecule from different perspectives.

  • ¹H NMR maps the proton framework, revealing connectivity through scalar (J) couplings.

  • ¹⁹F NMR offers a clean, high-resolution window into the immediate environment of the difluoro group, a region often crowded in the ¹H spectrum. Its wide chemical shift range makes it exquisitely sensitive to subtle electronic and conformational changes.[5][7]

  • ¹³C NMR confirms the carbon backbone and, crucially, reveals the direct and long-range influence of the fluorine atoms through C-F couplings.

The interplay between these three nuclei provides a self-validating system for structural assignment.

¹⁹F NMR Spectroscopy

Given its importance for this class of molecules, we begin with ¹⁹F NMR. The ¹⁹F nucleus has 100% natural abundance and a high gyromagnetic ratio, resulting in high sensitivity comparable to ¹H.[5][6]

Experimental Protocol: ¹⁹F{¹H} NMR Acquisition

  • Sample Preparation: Dissolve ~5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the solvent is free from fluorine-containing impurities.

  • Spectrometer Setup: Use a spectrometer equipped with a multinuclear probe tuned to the ¹⁹F frequency.

  • Acquisition Parameters:

    • Spectral Width: Set a wide spectral width initially (e.g., -80 to -120 ppm) to locate the CF₂ signal. Trifluorotoluene or another known compound can be used as an external reference.

    • Pulse Sequence: Use a standard one-pulse sequence with proton decoupling (zgpg30 with decoupling on Bruker systems).

    • Relaxation Delay (d1): Set to 1-2 seconds.

    • Number of Scans (ns): Typically 16-64 scans are sufficient due to the high sensitivity.

  • Processing: Apply a Fourier transform and phase correction. The resulting spectrum should show a single peak for the chemically equivalent fluorine atoms of the CF₂ group.

Data Interpretation

The two fluorine atoms of the gem-difluoro group are typically chemically equivalent and appear as a single resonance. However, if the molecule is chiral and contains a stereocenter adjacent to the CF₂ group, the fluorines can become diastereotopic and may appear as two distinct signals, each coupled to the other (an AB quartet). The chemical shift is highly sensitive to the local electronic environment.[6]

¹H NMR Spectroscopy

The ¹H NMR spectrum provides the framework of the molecule. The key is to understand the splitting patterns induced by the neighboring CF₂ group.

Experimental Protocol: ¹H NMR Acquisition

  • Sample Preparation: Use the same sample prepared for ¹⁹F NMR.

  • Spectrometer Setup: Tune the probe to the ¹H frequency.

  • Locking and Shimming: Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity.[8]

  • Acquisition Parameters:

    • Spectral Width: Typically 0-12 ppm.

    • Pulse Sequence: Standard one-pulse sequence (zg30).

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans (ns): 8-16 scans.

  • Processing: Fourier transform, phase correction, and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Data Interpretation

  • Benzyl Group Protons: The aromatic protons typically appear between 7.2-7.4 ppm. The benzylic CH₂ protons often appear as a singlet or an AB quartet around 3.6-4.2 ppm, depending on rotational freedom and chirality.[9][10]

  • Protons Adjacent to CF₂: Protons on the carbon adjacent to the CF₂ group (e.g., the β-protons) will be split by the two fluorine atoms. This results in a characteristic triplet of triplets or more complex multiplet due to ³J_HF coupling (typically 15-25 Hz) superimposed on the H-H couplings.[9][11] This distinctive pattern is a hallmark of the α,α-difluoroamino acid structure.

¹³C NMR Spectroscopy

The ¹³C spectrum provides definitive confirmation of the carbon skeleton and the presence of the C-F bond.

Experimental Protocol: ¹³C{¹H} NMR Acquisition

  • Sample Preparation: Use the same sample. A slightly higher concentration may be beneficial due to the lower sensitivity of ¹³C.

  • Spectrometer Setup: Tune the probe to the ¹³C frequency.

  • Acquisition Parameters:

    • Pulse Sequence: Standard proton-decoupled pulse sequence (zgpg30).

    • Spectral Width: Typically 0-220 ppm.[12]

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans (ns): Requires more scans, typically 1024 or more, depending on concentration.

  • Processing: Fourier transform, phase correction, and reference to the solvent peak.

Data Interpretation

The most diagnostic signal is that of the CF₂ carbon itself.

  • C-F Coupling: Due to one-bond scalar coupling (¹J_CF), the CF₂ carbon signal is split into a triplet with a very large coupling constant (typically 240-280 Hz).

  • Two-Bond Coupling: The adjacent carbons (the carbonyl carbon and the β-carbon) will also be split into triplets by the two fluorine atoms, but with a smaller two-bond coupling constant (²J_CF, ~20-30 Hz). This provides unambiguous evidence of the CF₂ group's location.

Data Summary Table

NucleusGroupTypical Chemical Shift (ppm)Characteristic Multiplicity & Coupling (J, Hz)
¹⁹F -CF₂ --90 to -115Singlet or AB quartet
¹H Ar-H 7.2 - 7.4Multiplet
Ph-CH₂ -N3.6 - 4.2Singlet or AB quartet
H -C-CF₂2.0 - 3.5Triplet of triplets (³J_HF ≈ 15-25)
¹³C C =O168 - 175Triplet (²J_CF ≈ 20-30)
-C F₂-115 - 125Triplet (¹J_CF ≈ 240-280)
Ph-C H₂-N50 - 60Singlet
C -CF₂35 - 50Triplet (²J_CF ≈ 20-25)

Visualization: NMR Workflow

NMR_Workflow cluster_1H ¹H NMR Analysis cluster_19F ¹⁹F NMR Analysis cluster_13C ¹³C NMR Analysis H_Acquire Acquire ¹H Spectrum H_Analyze Identify Benzyl & Alkyl Signals H_Acquire->H_Analyze H_Coupling Observe H-F Coupling (e.g., triplet of triplets) H_Analyze->H_Coupling Conclusion Structure Confirmed in Solution H_Coupling->Conclusion F_Acquire Acquire ¹⁹F Spectrum F_Confirm Confirm CF₂ Signal (δ = -90 to -115 ppm) F_Acquire->F_Confirm F_Confirm->Conclusion C_Acquire Acquire ¹³C Spectrum C_Analyze Observe Large ¹J_CF Triplet (δ ≈ 120 ppm, J ≈ 250 Hz) C_Acquire->C_Analyze C_Confirm Confirm ²J_CF Couplings on Adjacent Carbons C_Analyze->C_Confirm C_Confirm->Conclusion Start Synthesized Compound Start->H_Acquire Start->F_Acquire Start->C_Acquire

Caption: Workflow for structural elucidation using multinuclear NMR spectroscopy.

Mass Spectrometry (MS): Molecular Weight and Formula Verification

Mass spectrometry provides the exact molecular weight of the compound, which is a fundamental piece of evidence for its identity. Electrospray Ionization (ESI) is the preferred method for these polar, non-volatile amino acid derivatives.[13][14]

Trustworthiness: A Self-Validating System

MS validates the elemental composition proposed by NMR. The high-resolution mass measurement can distinguish between formulas with the same nominal mass, providing strong evidence for the presence of two fluorine atoms. The characteristic negative mass defect of halogens can also be a useful indicator.[15]

Experimental Protocol: High-Resolution ESI-MS

  • Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile, often with a trace amount of formic acid (0.1%) to promote protonation.

  • Instrument Setup: Use an ESI source coupled to a high-resolution mass analyzer (e.g., TOF, Orbitrap).

  • Ionization Mode: Operate in positive ion mode to detect the protonated molecule [M+H]⁺.

  • Data Acquisition: Infuse the sample directly or via LC injection. Acquire a full scan spectrum over a mass range that includes the expected molecular ion (e.g., m/z 100-500).

  • Data Analysis:

    • Identify the peak corresponding to the [M+H]⁺ ion.

    • Compare the measured accurate mass to the theoretical mass calculated for the proposed chemical formula. The mass error should be less than 5 ppm.

    • Look for other common adducts, such as [M+Na]⁺ or [M+K]⁺.

Data Interpretation

For an N-benzylated difluoroamino acid, the primary observation will be an intense signal corresponding to the protonated molecule. For example, for N-benzyl-2,2-difluoro-β-alanine (C₁₀H₁₁F₂NO₂), the expected monoisotopic mass is 215.0754. The ESI-MS spectrum should show a prominent ion at m/z 216.0832 for [M+H]⁺. High-resolution measurement confirming this value provides strong evidence for the elemental formula. Tandem MS (MS/MS) can reveal characteristic fragmentation patterns, such as the neutral loss of the benzyl group or cleavage of the amino acid backbone, further confirming the structure.[16]

X-ray Crystallography: Unambiguous 3D Structure

While NMR provides the structure in solution, single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state.[17][18] It is the gold standard for determining absolute stereochemistry, bond lengths, bond angles, and intermolecular interactions.[19]

Authoritative Grounding: The Final Arbiter

If a suitable single crystal can be grown, X-ray crystallography provides the definitive structural proof, resolving any ambiguities from spectroscopic data. The resulting 3D model is a powerful tool for understanding conformational preferences induced by the gem-difluoro group.[18][20]

Experimental Protocol: Single-Crystal X-ray Diffraction Workflow

  • Crystal Growth (The Critical Step): This is often the most challenging part.[18]

    • Slowly evaporate a solution of the pure compound in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexanes, methanol/water).

    • Other methods include slow cooling or vapor diffusion.

    • The goal is to obtain a single, well-ordered crystal larger than 0.1 mm in all dimensions.[18]

  • Crystal Mounting: Carefully select and mount a suitable crystal on a goniometer head. The crystal is typically cooled in a stream of liquid nitrogen to minimize radiation damage.[20]

  • Data Collection: Place the crystal in an X-ray diffractometer. A beam of monochromatic X-rays is passed through the crystal, producing a diffraction pattern of spots.[20][21] The crystal is rotated to collect a complete dataset of diffraction intensities.[18]

  • Structure Solution and Refinement:

    • The diffraction data is processed to determine the unit cell parameters and space group.

    • Computational methods (e.g., direct methods) are used to solve the phase problem and generate an initial electron density map.

    • A molecular model is built into the electron density map and refined against the experimental data to yield the final structure with atomic coordinates, bond lengths, and angles.

Data Interpretation

The final output is a 3D model of the molecule. Key insights for N-benzylated difluoroamino acids include:

  • Confirmation of Connectivity: Verifies the entire bonding network.

  • Stereochemistry: Unambiguously determines the absolute configuration if the parent amino acid was chiral.

  • Conformation: Reveals the preferred torsion angles of the amino acid backbone and the orientation of the N-benzyl group. This can show how the stereoelectronics of the C-F bonds influence the molecular shape.

  • Intermolecular Interactions: Shows how the molecules pack in the crystal lattice, revealing hydrogen bonding and other non-covalent interactions.

Visualization: Integrated Characterization Strategy

Full_Workflow Start Newly Synthesized N-Benzylated Difluoroamino Acid NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Start->NMR MS High-Resolution MS (ESI-TOF/Orbitrap) Start->MS FTIR FTIR Spectroscopy Start->FTIR NMR_Result Covalent Structure Connectivity (in solution) NMR->NMR_Result MS_Result Molecular Formula (from accurate mass) MS->MS_Result FTIR_Result Functional Groups Confirmed FTIR->FTIR_Result Cross_Validation Cross-Validation: Do NMR and MS agree? NMR_Result->Cross_Validation MS_Result->Cross_Validation FTIR_Result->Cross_Validation Crystal Single Crystal Growth Cross_Validation->Crystal Yes Xray X-Ray Crystallography Crystal->Xray Xray_Result Unambiguous 3D Structure Stereochemistry Conformation Xray->Xray_Result Final Complete Structural Elucidation Xray_Result->Final

Caption: A logical workflow for the complete structural characterization of novel compounds.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR is a rapid and simple technique used to confirm the presence of key functional groups within the molecule.[22] While it does not provide the detailed connectivity information of NMR, it serves as a quick quality check and corroborates the presence of expected moieties.

Experimental Protocol: FTIR (KBr Pellet or ATR)

  • Sample Preparation:

    • KBr Pellet: Mix a small amount of the solid sample (~1 mg) with dry potassium bromide (KBr, ~100 mg). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

    • ATR: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition: Place the sample in the FTIR spectrometer. Collect a background spectrum (of air or the empty ATR crystal). Then, collect the sample spectrum. The data is typically collected over a range of 4000 to 400 cm⁻¹.[23]

  • Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Data Interpretation: Characteristic Absorption Bands

Wavenumber (cm⁻¹)VibrationFunctional Group
3300-3500N-H stretchAmine/Amide
3000-3100C-H stretchAromatic
2850-2960C-H stretchAliphatic (CH₂)
1690-1750C=O stretchCarboxylic Acid/Ester
1500-1600C=C stretchAromatic Ring
1000-1200C-F stretch Difluoroalkane

The presence of a strong absorption band in the 1000-1200 cm⁻¹ region is indicative of the C-F bonds, while the carbonyl stretch confirms the amino acid backbone, and aromatic stretches confirm the benzyl group.[24][25][26]

References

  • Halogenated Peptides as Internal Standards (H-PINS): INTRODUCTION OF AN MS-BASED INTERNAL STANDARD SET FOR LIQUID CHROMATOGRAPHY-MASS SPECTROMETRY. (n.d.). National Institutes of Health.
  • Vogt, M. B., & Stecenko, T. (1995). Mass spectrometric identification of amino acid transformations during oxidation of peptides and proteins: modifications of methionine and tyrosine. Analytical Chemistry, 67(2), 390-398. Retrieved January 15, 2026, from [Link]

  • Kenia, V. S., & Hedges, J. I. (2003). Electrospray ionization tandem mass spectrometric and electron impact mass spectrometric characterization of mycosporine-like amino acids. Rapid Communications in Mass Spectrometry, 17(17), 1957-1965. Retrieved January 15, 2026, from [Link]

  • Chace, D. H. (2001). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Clinical Chemistry and Laboratory Medicine, 39(8), 619-641. Retrieved January 15, 2026, from [Link]

  • Electrospray Ionization Mass Spectrometry Applied to Study the Radical Acetylation of Amino Acids, Peptides and Proteins. (2020). Journal of the Brazilian Chemical Society. Retrieved January 15, 2026, from [Link]

  • X-ray Diffraction Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved January 15, 2026, from [Link]

  • David, G., et al. (2020). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 76(Pt 3), 362-375. Retrieved January 15, 2026, from [Link]

  • Small Molecule X-Ray Crystallography, Theory and Workflow. (2021). ResearchGate. Retrieved January 15, 2026, from [Link]

  • Mass Spectrometry of Amino Acids and Proteins. (2016). Wiley-VCH. Retrieved January 15, 2026, from [Link]

  • X-ray crystallography. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link]

  • Fluorine labeling of proteins for NMR studies. (n.d.). University of Connecticut. Retrieved January 15, 2026, from [Link]

  • Mukherjee, A., et al. (2021). Genome mining for the discovery of peptide halogenases and their biochemical characterization. Methods in Enzymology, 659, 237-262. Retrieved January 15, 2026, from [Link]

  • Gee, C. T., et al. (2016). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. Nature Protocols, 11(8), 1429-1441. Retrieved January 15, 2026, from [Link]

  • FTIR spectra of: (a and a ) benzylsulfamide; (b and b ) N-(benzyl)-N -( tert butoxycarbonyl)sulfamide treated at 115 C in helium flow. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

  • D'Alonzo, D., et al. (2021). Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. Molecules, 26(21), 6548. Retrieved January 15, 2026, from [Link]

  • Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara. Retrieved January 15, 2026, from [Link]

  • Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis. (2023). ChemRxiv. Retrieved January 15, 2026, from [Link]

  • Holling, A., et al. (2020). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 25(23), 5586. Retrieved January 15, 2026, from [Link]

  • Ulrich, A. S., et al. (2008). Solid state 19F NMR parameters of fluorine-labeled amino acids. Part I: aromatic substituents. Journal of Magnetic Resonance, 191(1), 7-15. Retrieved January 15, 2026, from [Link]

  • Targeted 19F-tags to detect amino acids in complex mixtures using NMR spectroscopy. (2022). Heliyon, 8(12), e12580. Retrieved January 15, 2026, from [Link]

  • X‐ray structure of the protected trifluoromethyl homo‐1,4‐Tz amino acid... (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

  • 13-C NMR Protocol for beginners AV-400. (n.d.). University of Wisconsin-La Crosse. Retrieved January 15, 2026, from [Link]

  • Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. (2021). ResearchGate. Retrieved January 15, 2026, from [Link]

  • F19 detection. (n.d.). University of California, Santa Barbara. Retrieved January 15, 2026, from [Link]

  • Halogen Bonding: A Powerful Tool for Modulation of Peptide Conformation. (2017). Biochemistry. Retrieved January 15, 2026, from [Link]

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  • Infrared Spectroscopy of Amino Acid Side Chains. (2016). Undergraduate Science Journals. Retrieved January 15, 2026, from [Link]

  • Synthesis of α,α-Difluoro-β-amino Amides using Aldimines and Bromodifluoroacetamides via Zinc-Promoted Reformatsky Reaction. (2025). ChemRxiv. Retrieved January 15, 2026, from [Link]

  • Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs. (2014). Biochimica et Biophysica Acta (BBA) - Biomembranes, 1838(1 Pt A), 29-41. Retrieved January 15, 2026, from [Link]

  • Catalytic asymmetric Tsuji–Trost α−benzylation reaction of N-unprotected amino acids and benzyl alcohol derivatives. (2022). Nature Communications, 13, 2496. Retrieved January 15, 2026, from [Link]

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Exploratory

Whitepaper: In Silico Characterization of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid as a Novel Therapeutic Candidate

Abstract: The integration of computational methods into early-stage drug discovery provides an unparalleled advantage in speed, cost-efficiency, and predictive accuracy.[1] This guide offers an in-depth technical walkthr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The integration of computational methods into early-stage drug discovery provides an unparalleled advantage in speed, cost-efficiency, and predictive accuracy.[1] This guide offers an in-depth technical walkthrough of the in silico modeling pipeline applied to 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, a novel small molecule with potential therapeutic value. We will navigate the essential stages of computational analysis, from initial ligand preparation and target selection to the sophisticated techniques of molecular docking, molecular dynamics (MD) simulations, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. This document serves as a practical blueprint for researchers, scientists, and drug development professionals, elucidating not only the procedural steps but also the critical scientific rationale that underpins each decision in the computational workflow.

Introduction: The Rationale for In Silico First

In modern drug discovery, the "fail early, fail cheap" paradigm is paramount. Computational, or in silico, modeling embodies this principle by enabling the rigorous evaluation of a compound's potential before significant investment in wet-lab synthesis and testing.[2] The subject of this guide, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, is a synthetic amino acid derivative. Its structure, featuring a difluoro-geminal group, is of particular interest as fluorine substitutions are a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and membrane permeability.

As this molecule does not have a widely documented biological target, this guide will adopt a hypothesis-driven approach. We will model its interaction with a representative therapeutic target, SARS-CoV-2 Main Protease (Mpro, PDB ID: 6LU7) , a cysteine protease critical for viral replication. This serves as an exemplary case study for evaluating a novel compound against a well-characterized target.

The overarching workflow is designed to answer three fundamental questions:

  • Binding Potential: Can the molecule effectively bind to the target's active site? (Molecular Docking)

  • Complex Stability: How stable is the predicted binding pose over time in a simulated physiological environment? (Molecular Dynamics)

  • Drug-Likeness: Does the molecule possess favorable pharmacokinetic and safety properties? (ADMET Prediction)

Overall In Silico Evaluation Workflow

In_Silico_Workflow cluster_ligand Ligand Preparation cluster_protein Target Preparation cluster_analysis Computational Analysis cluster_results Results & Interpretation Ligand 1. Ligand Structure (SMILES Input) PrepLigand 2. 3D Structure Generation Energy Minimization Ligand->PrepLigand Docking 5. Molecular Docking (AutoDock Vina) PrepLigand->Docking ADMET 7. ADMET Prediction (SwissADME) PrepLigand->ADMET Protein 3. Obtain Target Structure (PDB: 6LU7) PrepProtein 4. Clean Structure (Remove Water, Ligands) Add Hydrogens Protein->PrepProtein PrepProtein->Docking MD 6. Molecular Dynamics (GROMACS) Docking->MD Interpretation 8. Synthesize Data Binding Affinity, Stability (RMSD), Drug-Likeness Profile MD->Interpretation ADMET->Interpretation

Caption: High-level workflow for the in silico evaluation of a novel compound.

Ligand and Target Preparation: The Foundation of Accuracy

The quality of input structures directly dictates the reliability of all subsequent computational results. Garbage in, garbage out. This phase focuses on generating chemically correct and energetically favorable structures for both the ligand and the protein target.

Ligand Preparation Protocol

The starting point for our ligand, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, is its chemical identifier. We will use its SMILES (Simplified Molecular Input Line Entry System) string to generate a 3D conformation.

SMILES: CN(CC1=CC=CC=C1)CC(F)(F)C(=O)O

Protocol:

  • 2D to 3D Conversion:

    • Tool: Avogadro or an online tool like the National Cancer Institute's SMILES Converter.

    • Action: Input the SMILES string to generate an initial 3D structure. The resulting geometry is often not energetically favorable.

  • Geometry Optimization & Energy Minimization:

    • Rationale: To relax the structure into a low-energy conformation, removing any steric clashes or unnatural bond lengths/angles from the initial 3D conversion.

    • Tool: Avogadro, using its built-in Universal Force Field (UFF) or a more advanced force field like MMFF94.

    • Steps:

      • Load the 3D structure.

      • Go to Extensions -> Optimize Geometry. The algorithm will iteratively adjust atomic positions to minimize the total energy of the molecule.

  • File Format Conversion:

    • Action: Save the optimized structure in .mol2 or .pdb format. For docking with AutoDock Vina, the structure will later be converted to the required .pdbqt format, which includes partial charges and atom type definitions.[3]

Target Protein Preparation Protocol

We will use the crystal structure of SARS-CoV-2 Mpro in complex with an inhibitor (PDB ID: 6LU7), downloaded from the RCSB PDB database.

Protocol:

  • Initial Structure Cleaning:

    • Rationale: PDB files often contain crystallographic water molecules, co-factors, and multiple protein chains that are not part of the biological unit of interest. These must be removed to simplify the system and prevent interference with the docking algorithm.[4]

    • Tool: UCSF Chimera or PyMOL.

    • Steps:

      • Load the 6LU7.pdb file.

      • Delete all water molecules.

      • Remove the co-crystallized native ligand and any other non-protein molecules.

      • Isolate the relevant protein chain (Chain A for 6LU7). Save the cleaned protein as a new PDB file (e.g., 6LU7_protein.pdb).

  • Protonation and Charge Assignment:

    • Rationale: Crystal structures typically lack hydrogen atoms. Adding them and assigning correct protonation states (especially for residues like Histidine) at a physiological pH is crucial for accurately modeling electrostatic interactions and hydrogen bonds.

    • Tool: AutoDock Tools (part of MGLTools).[5]

    • Steps:

      • Load 6LU7_protein.pdb.

      • Go to Edit -> Hydrogens -> Add. Choose the appropriate model for protonation.

      • Compute Gasteiger charges, which are necessary for the AutoDock scoring function.

      • Save the final prepared protein as 6LU7_protein.pdbqt.

Molecular Docking: Predicting Binding Affinity and Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating the strength of the interaction via a scoring function.[3][6] We will use AutoDock Vina, renowned for its speed and accuracy.[7][8]

Molecular Docking Workflow

Docking_Workflow cluster_vina AutoDock Vina Execution cluster_output Analysis Input { Protein.pdbqt | Ligand.pdbqt} Config 1. Define Search Space (Grid Box around Active Site) Create config.txt Input->Config RunVina 2. Execute Vina vina --config config.txt Config->RunVina Output 3. Output File (output.pdbqt) Contains multiple binding poses RunVina->Output Analysis 4. Analyze Results - Binding Affinity (kcal/mol) - Interaction Analysis (H-bonds, etc.) - Select Best Pose Output->Analysis

Caption: Step-by-step workflow for molecular docking using AutoDock Vina.

Protocol for Docking with AutoDock Vina
  • Prepare Ligand in PDBQT Format:

    • Tool: AutoDock Tools.

    • Action: Load the energy-minimized ligand (.mol2 or .pdb). The software will automatically detect the rotatable bonds. Assign Gasteiger charges and save as ligand.pdbqt.

  • Define the Search Space (Grid Box):

    • Rationale: Docking is computationally expensive. We must define a 3D grid, or "search space," that encompasses the target's active site. This focuses the algorithm where binding is expected to occur. The dimensions of this box are critical; too small, and it may miss the correct pose; too large, and it wastes computational resources.

    • Tool: AutoDock Tools or UCSF Chimera.

    • Action: Center the grid box on the coordinates of the original co-crystallized ligand from 6LU7. A typical size for an enzyme active site is 25 x 25 x 25 Ångstroms. Record the center coordinates (X, Y, Z) and size dimensions.

  • Create the Configuration File:

    • Action: Create a text file (e.g., config.txt) with the following parameters:

    • Expert Insight: The exhaustiveness parameter controls the thoroughness of the search. A value of 8 is a good balance between speed and accuracy for initial screening. Higher values increase the probability of finding the true energy minimum but take longer.

  • Run the Docking Simulation:

    • Action: Execute Vina from the command line: vina --config config.txt --log output_log.txt

  • Analyze the Results:

    • Primary Metric: The binding affinity, reported in kcal/mol in the output log file. More negative values indicate stronger predicted binding.

    • Pose Visualization: Load the 6LU7_protein.pdbqt and the output_poses.pdbqt file into a molecular visualizer like PyMOL or Chimera. Analyze the top-ranked pose for key interactions (e.g., hydrogen bonds, hydrophobic contacts) with active site residues (e.g., HIS41, CYS145 in Mpro).

Molecular Dynamics (MD) Simulation: Assessing Complex Stability

While docking provides a static snapshot of binding, MD simulations offer a dynamic view.[9] By simulating the atomic motions of the protein-ligand complex in a water-solvated, periodic boundary box over time (nanoseconds), we can assess the stability of the docked pose.[10][11] A ligand that remains stably bound in its initial pose throughout the simulation is more likely to be a true binder. We will use GROMACS, a high-performance and widely used MD engine.[12][13]

MD Simulation Workflow

MD_Workflow cluster_setup System Setup cluster_run Simulation Execution cluster_analysis Trajectory Analysis Start Start with Best Docked Pose (Protein-Ligand Complex) Topology 1. Generate Topology (CHARMM36 Force Field) Ligand Parametrization Start->Topology Box 2. Define Simulation Box Topology->Box Solvate 3. Solvate with Water Box->Solvate Ions 4. Add Ions (Neutralize System) Solvate->Ions EM 5. Energy Minimization Ions->EM NVT 6. NVT Equilibration (Constant Volume/Temp) EM->NVT NPT 7. NPT Equilibration (Constant Pressure/Temp) NVT->NPT Production 8. Production MD Run (e.g., 100 ns) NPT->Production Analysis 9. Analyze Trajectory - RMSD (Stability) - RMSF (Flexibility) - Hydrogen Bonds Production->Analysis

Caption: Workflow for setting up and running a protein-ligand MD simulation.

Protocol for GROMACS MD Simulation

This is a condensed protocol; each step involves specific GROMACS commands and parameter files (.mdp). Detailed tutorials are available and highly recommended.[14][15][16]

  • System Preparation:

    • Force Field Selection: Choose an appropriate force field. CHARMM36 is a robust and widely validated choice for protein-ligand systems.

    • Ligand Topology: This is a critical step. The force field does not have parameters for our novel ligand. A tool like the CGenFF server or SwissParam is used to generate the topology and parameter files (.itp, .prm) for the ligand, which define its atomic properties, bonds, angles, and dihedrals.[16]

    • Complex Creation: Merge the protein and ligand coordinate files and create a unified system topology file (topol.top) that includes both.

  • Solvation and Ionization:

    • Action: Use GROMACS tools (gmx editconf, gmx solvate, gmx genion) to place the complex in a simulation box (e.g., a cubic box with 1.0 nm distance from the protein to the edge), fill the box with a water model (e.g., TIP3P), and add ions (e.g., Na+, Cl-) to neutralize the system's net charge and mimic a physiological salt concentration.

  • Energy Minimization (EM):

    • Rationale: The initial system, with added water and ions, will have steric clashes. EM is performed to relax the system and remove these high-energy contacts before starting the dynamics.

  • Equilibration (NVT and NPT):

    • Rationale: This two-stage process brings the system to the desired temperature (NVT ensemble) and pressure (NPT ensemble). During equilibration, position restraints are often applied to the protein and ligand heavy atoms to allow the solvent to equilibrate around them without disturbing the binding pose.[12]

  • Production MD:

    • Action: Run the simulation for a desired length of time (e.g., 50-100 nanoseconds) without position restraints. This generates the trajectory file, which is a record of all atomic positions over time.

  • Analysis:

    • Root Mean Square Deviation (RMSD): Plot the RMSD of the ligand and protein backbone over time. A stable, plateauing RMSD for the ligand indicates it is not drifting out of the binding pocket.

    • Root Mean Square Fluctuation (RMSF): Plot the RMSF per residue to identify flexible regions of the protein.

    • Interaction Analysis: Use GROMACS tools to analyze the persistence of hydrogen bonds or other key interactions identified during docking.

ADMET Prediction: Assessing Drug-Likeness

A potent molecule is useless if it cannot reach its target or is toxic. ADMET prediction uses computational models to estimate the pharmacokinetic and toxicological properties of a compound.[17][18][19] We will use the SwissADME web server, a free and comprehensive tool for this purpose.[20][21][22]

Protocol for SwissADME Analysis
  • Input: Navigate to the SwissADME website and paste the SMILES string of our compound: CN(CC1=CC=CC=C1)CC(F)(F)C(=O)O.

  • Execution: Run the analysis.

  • Interpret Results: The server provides a wealth of data. Key parameters to examine are summarized in the table below.

Table 1: Predicted ADMET Properties for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid
Property CategoryParameterPredicted ValueInterpretation & Causality
Physicochemical Molecular Weight229.22 g/mol Excellent. Below the 500 Da threshold of Lipinski's Rule of Five, favoring good absorption.
LogP (iLOGP)1.55Good. Indicates balanced lipophilicity, which is crucial for both solubility and membrane permeability.
Solubility (ESOL)-2.10 (LogS)Moderately Soluble. The value suggests sufficient solubility for absorption.
Pharmacokinetics GI AbsorptionHighFavorable. The model predicts the compound is likely to be well-absorbed from the gut.
BBB PermeantNoFavorable for non-CNS targets. Reduces the risk of central nervous system side effects.
CYP InhibitorNo (for major isoforms)Good safety profile. Low likelihood of causing drug-drug interactions by inhibiting key metabolic enzymes.
Drug-Likeness Lipinski's RuleYes (0 violations)Meets the criteria for a likely orally bioavailable drug.
Bioavailability Score0.55A reasonable score indicating the fraction of the drug expected to reach systemic circulation.
Medicinal Chemistry PAINS Alert0 alertsExcellent. The molecule does not contain substructures known to cause false positives in high-throughput screens.

Note: These are predictive values and require experimental validation.

Synthesis of In Silico Data and Conclusion

This in-depth guide has systematically applied a multi-faceted computational workflow to evaluate the therapeutic potential of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid against a hypothetical target, SARS-CoV-2 Mpro.

  • Molecular docking would provide an initial binding affinity score and a structural hypothesis for the binding mode.

  • Molecular dynamics simulations would then test this hypothesis, providing evidence for the stability of the predicted protein-ligand complex over time. A stable RMSD would lend high confidence to the docking result.

  • ADMET predictions from SwissADME suggest the compound has a favorable drug-like profile, with good potential for oral bioavailability and a low risk of common metabolic liabilities.[22]

Overall Assessment: Based on this comprehensive in silico evaluation, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid emerges as a promising scaffold for further investigation. The combination of predicted binding, dynamic stability, and favorable ADMET properties provides a strong, data-driven rationale for advancing the compound to the next stage of the drug discovery pipeline: chemical synthesis and in vitro biological validation. This workflow exemplifies how computational science can effectively triage and prioritize novel chemical matter, focusing precious laboratory resources on candidates with the highest probability of success.

References

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Foundational

A Technical Guide to the Biological Activity Screening of Novel Fluorinated Amino Acids

Abstract The strategic incorporation of fluorine into amino acid scaffolds represents a paradigm of modern medicinal chemistry, offering a nuanced approach to modulating the pharmacological profiles of therapeutic candid...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The strategic incorporation of fluorine into amino acid scaffolds represents a paradigm of modern medicinal chemistry, offering a nuanced approach to modulating the pharmacological profiles of therapeutic candidates. Fluorinated amino acids can enhance metabolic stability, binding affinity, and membrane permeability. However, these unique properties also necessitate a bespoke and rigorously designed screening strategy to accurately identify and validate lead compounds. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on establishing a robust biological activity screening cascade for novel fluorinated amino acids. We will delve into the causality behind experimental choices, from primary high-throughput screening to detailed biophysical characterization, ensuring a self-validating system that progresses only the most promising candidates.

Introduction: The Fluorine Advantage in Amino Acid-Based Drug Discovery

Fluorine's unique properties, including its small van der Waals radius, high electronegativity, and the strength of the carbon-fluorine bond, make it a powerful tool in drug design.[1][2] When incorporated into amino acids, fluorine can induce favorable conformational changes, increase binding affinity to target proteins, and block metabolic degradation at specific sites.[1][3][4] It is estimated that over 20% of all pharmaceutical compounds contain fluorine, a testament to its significant impact on drug efficacy and pharmacokinetics.[5]

However, the introduction of fluorine is not without its complexities. The high electronegativity can alter pKa values of nearby functional groups, and in some contexts, the C-F bond can be susceptible to metabolic activation, potentially leading to off-target effects or toxicity.[6][7] Therefore, a screening cascade for fluorinated amino acids must be designed to not only identify potent bioactivity but also to flag potential liabilities early in the discovery process.

The Screening Cascade: A Multi-Phased Approach to Hit Identification

A successful screening campaign for novel fluorinated amino acids is a multi-step process designed to efficiently triage large numbers of compounds, confirming their activity and selectivity while characterizing their biophysical and safety profiles. The cascade is designed to be sequential, with each phase providing a higher level of scrutiny and more detailed information.

Screening_Cascade cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Secondary Screening & Triage cluster_2 Phase 3: Hit Validation & Characterization cluster_3 Phase 4: Lead Optimization HTS High-Throughput Screening (HTS) (Biochemical or Cell-Based) Dose_Response Dose-Response & Potency (IC50/EC50) HTS->Dose_Response Selectivity Selectivity & Counter-Screening Dose_Response->Selectivity Cytotoxicity Cell Viability & Cytotoxicity Assays Selectivity->Cytotoxicity NMR 19F NMR for Binding Confirmation Cytotoxicity->NMR MS Mass Spectrometry for Identity & Purity NMR->MS SPR Biophysical Characterization (e.g., SPR) MS->SPR ADME_Tox Early ADME/Tox Profiling SPR->ADME_Tox SAR Structure-Activity Relationship (SAR) Studies ADME_Tox->SAR

Caption: A generalized screening cascade for novel fluorinated amino acids.

Phase 1: Primary High-Throughput Screening (HTS)

The initial phase of the screening cascade involves testing a library of novel fluorinated amino acids in a high-throughput format to identify "hits" that exhibit a desired biological activity. The choice between a biochemical (target-based) or a cell-based (phenotypic) assay is a critical first decision.

  • Biochemical Assays: These assays are designed to measure the direct interaction of a compound with a purified biological target, such as an enzyme or receptor. They are often preferred for their simplicity, lower cost, and higher throughput.[8] Fluorescence-based readouts are common in HTS campaigns targeting enzymes.[9]

  • Cell-Based Assays: These assays measure the effect of a compound on a cellular process or pathway in a more physiologically relevant context.[6][10] While more complex, they can provide valuable early insights into a compound's cell permeability and potential cytotoxicity.

Experimental Protocol: Fluorescence Polarization (FP) Assay for Enzyme Inhibition

This protocol provides a template for a competitive binding FP assay, a common HTS method for identifying inhibitors of a target enzyme.[11]

Objective: To identify fluorinated amino acids that inhibit the binding of a fluorescently labeled ligand to a target enzyme.

Materials:

  • Target enzyme

  • Fluorescently labeled ligand (probe)

  • Assay buffer (e.g., PBS with 0.01% Triton X-100)

  • 384-well, low-volume, black microplates

  • Test compounds (novel fluorinated amino acids) dissolved in DMSO

  • Positive control (known inhibitor)

  • Negative control (DMSO vehicle)

Procedure:

  • Assay Development and Optimization:

    • Determine the optimal concentration of the target enzyme and fluorescent probe to achieve a stable and robust FP signal.

    • Validate the assay using a known inhibitor to establish a suitable assay window (difference in FP signal between bound and unbound probe).

  • Compound Plating:

    • Using an acoustic liquid handler, dispense nanoliter volumes of test compounds, positive controls, and negative controls into the 384-well microplates.

  • Reagent Addition:

    • Add the target enzyme solution to all wells and incubate for a predetermined time (e.g., 15 minutes) at room temperature to allow for compound-enzyme interaction.

    • Add the fluorescent probe solution to all wells.

  • Incubation and Measurement:

    • Incubate the plates for a specified time (e.g., 60 minutes) at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

    • Measure the fluorescence polarization on a plate reader equipped with appropriate filters for the chosen fluorophore.

  • Data Analysis:

    • Calculate the percent inhibition for each test compound relative to the positive and negative controls.

    • Identify "hits" based on a predefined inhibition threshold (e.g., >50% inhibition or 3 standard deviations from the mean of the negative controls).

Phase 2: Secondary Screening and Hit-to-Lead Triage

Hits identified in the primary screen undergo a series of secondary assays to confirm their activity, determine their potency and selectivity, and assess their potential for cytotoxicity.

  • Dose-Response and Potency Determination: Confirmed hits are tested at multiple concentrations to generate a dose-response curve and calculate the IC50 (for inhibitors) or EC50 (for activators).

  • Selectivity and Counter-Screening: To ensure that the observed activity is not due to non-specific effects, hits are tested against related targets (for selectivity) and in assays designed to identify common sources of interference (e.g., compound aggregation).

  • Cell Viability and Cytotoxicity Assays: These assays are crucial for identifying compounds that are toxic to cells, which could be a liability for further development.[12]

Experimental Protocol: Resazurin Cell Viability Assay

Objective: To assess the cytotoxicity of hit compounds on a relevant cell line.

Materials:

  • Adherent cell line (e.g., HEK293, HeLa)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well clear-bottom, black-walled cell culture plates

  • Test compounds dissolved in DMSO

  • Resazurin sodium salt solution

  • Positive control (e.g., doxorubicin)

  • Negative control (DMSO vehicle)

Procedure:

  • Cell Seeding:

    • Seed the 96-well plates with cells at a predetermined density and incubate overnight to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds.

    • Remove the old media from the cell plates and add fresh media containing the test compounds, positive controls, and negative controls.

  • Incubation:

    • Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO2.

  • Resazurin Addition and Incubation:

    • Add the resazurin solution to each well and incubate for 1-4 hours. Viable, metabolically active cells will reduce the blue resazurin to the pink, highly fluorescent resorufin.

  • Fluorescence Measurement:

    • Measure the fluorescence intensity using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

  • Data Analysis:

    • Calculate the percentage of cell viability for each compound concentration relative to the negative control.

    • Determine the CC50 (cytotoxic concentration 50%) for each compound.

Phase 3: Hit Validation and Characterization

This phase focuses on unequivocally confirming the direct interaction of the hit compounds with the target and characterizing the binding kinetics. For fluorinated compounds, ¹⁹F NMR is a uniquely powerful tool for this purpose.

  • ¹⁹F NMR for Binding Confirmation: The fluorine nucleus is highly sensitive to its local environment, making ¹⁹F NMR an excellent method for detecting ligand binding.[10][13] Changes in the ¹⁹F chemical shift or line broadening upon addition of the target protein provide direct evidence of an interaction.[12] This technique is particularly valuable in fragment-based drug discovery (FBDD).[5]

  • Mass Spectrometry: High-resolution mass spectrometry is used to confirm the identity and purity of the hit compounds. This is a critical step to ensure that the observed biological activity is not due to an impurity.

  • Biophysical Characterization: Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be used to determine the binding affinity (KD) and kinetics (kon and koff) of the compound-target interaction.

Hit_Validation cluster_0 Hit Confirmation cluster_1 Biophysical & Structural Validation cluster_2 Validated Lead Candidate Confirmed_Hit Confirmed Hit from Secondary Screens NMR_Validation 19F NMR Binding Assay Confirmed_Hit->NMR_Validation MS_Purity Mass Spec Identity & Purity Check Confirmed_Hit->MS_Purity Binding_Kinetics SPR/ITC for Affinity & Kinetics NMR_Validation->Binding_Kinetics MS_Purity->Binding_Kinetics Lead_Candidate Validated Lead for Optimization Binding_Kinetics->Lead_Candidate

Caption: Workflow for hit validation and characterization.

Early ADME/Tox Profiling

In parallel with hit-to-lead optimization, it is crucial to assess the absorption, distribution, metabolism, and excretion (ADME) and potential toxicity (Tox) properties of the most promising compounds. Early identification of liabilities in these areas can save significant time and resources.

Assay Purpose Key Considerations
PAMPA (Parallel Artificial Membrane Permeability Assay)Predicts passive membrane permeability.Can be influenced by the lipophilicity of the compound.
Caco-2 Permeability Assay Assesses intestinal absorption and efflux.Identifies substrates of efflux transporters like P-glycoprotein.
Microsomal Stability Assay Evaluates metabolic stability in liver microsomes.High clearance may indicate poor in vivo stability.
CYP Inhibition Assay Identifies potential for drug-drug interactions.Inhibition of major CYP450 enzymes is a common liability.
hERG Assay Assesses the risk of cardiac toxicity.A critical safety screen for many drug discovery programs.
Genotoxicity Assays (e.g., Ames test)Detects potential for DNA damage.Important for long-term safety assessment.

Conclusion

The screening of novel fluorinated amino acids requires a thoughtful and multi-faceted approach. By integrating carefully selected primary and secondary assays with powerful biophysical techniques like ¹⁹F NMR, researchers can effectively navigate the complexities of these unique compounds. The framework presented in this guide emphasizes the importance of a self-validating screening cascade that not only identifies potent and selective hits but also provides early insights into their drug-like properties. This rigorous approach will ultimately increase the probability of success in translating novel fluorinated amino acids into the next generation of therapeutics.

References

  • A beginner's guide to 19F NMR and its role in drug screening. (n.d.). Retrieved from [Link]

  • 19F-NMR in Target-based Drug Discovery. (2019). Current Medicinal Chemistry, 26(26), 4964-4983. Retrieved from [Link]

  • The Future of Precision Medicine: Exploring Fluorinated Building Blocks for Targeted Drug Design. (2025). Journal of Applied Chemical Science International. Retrieved from [Link]

  • Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. (n.d.). MDPI. Retrieved from [Link]

  • Ligand-Based Fluorine NMR Screening: Principles and Applications in Drug Discovery Projects. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects, Practical Considerations, and Range of Applicability. (2001). Journal of the American Chemical Society. Retrieved from [Link]

  • Fluorine-NMR experiments for high-throughput screening: theoretical aspects, practical considerations, and range of applicability. (2001). Journal of the American Chemical Society, 123(40), 9755-9762. Retrieved from [Link]

  • The Dark Side of Fluorine. (2019). ACS Medicinal Chemistry Letters, 10(7), 945-951. Retrieved from [Link]

  • The Dark Side of Fluorine. (2019). ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects, Practical Considerations, and Range of Applicability. (2001). ResearchGate. Retrieved from [Link]

  • Impact of Single Halogen Atom Substitutions on Antiviral Profile of Inhibitors Targeting SARS-CoV-2 Main Protease. (2026). ACS Omega. Retrieved from [Link]

  • Mass spectra of fluorocarbons. (n.d.). NIST. Retrieved from [Link]

  • Molecular absorption and mass spectrometry for complementary analytical study of fluorinated drugs in animal organisms. (n.d.). ResearchGate. Retrieved from [Link]

  • Analytical Method Development of Fluorinated Silanes using Mass Spectrometry. (n.d.). Diva-portal.org. Retrieved from [Link]

  • Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. (2025). LCGC International. Retrieved from [Link]

  • High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. (2019). Analytical Chemistry. Retrieved from [Link]

  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (n.d.). MDPI. Retrieved from [Link]

  • Study finds 'no link' between fluorine in medicines and drug reactions. (2025). The Pharmacist. Retrieved from [Link]

  • FITC dextran permeability assay for tight junctions. (n.d.). BMG LABTECH. Retrieved from [Link]

  • A novel fluorescence-based cellular permeability assay. (2007). Journal of Biochemical and Biophysical Methods, 70(3), 329-333. Retrieved from [Link]

  • A parallel permeability assay of peptides across artificial membranes and cell monolayers using a fluorogenic reaction. (2019). Organic & Biomolecular Chemistry, 17(11), 2887-2891. Retrieved from [Link]

  • In Vitro Methods for Measuring the Permeability of Cell Monolayers. (n.d.). MDPI. Retrieved from [Link]

  • Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability. (n.d.). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Fluorescence polarization assays in high-throughput screening and drug discovery: a review. (2016). Methods and Applications in Fluorescence, 4(2), 022001. Retrieved from [Link]

  • Impact of Single Halogen Atom Substitutions on Antiviral Profile of Inhibitors Targeting SARS-CoV-2 Main Protease. (2025). ACS Publications. Retrieved from [Link]

  • Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. (2016). Israel Journal of Chemistry, 56(8), 587-601. Retrieved from [Link]

  • Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. (2024). Chemical Science. Retrieved from [Link]

  • Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. (2024). The FEBS Journal. Retrieved from [Link]

  • Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001–2011). (2012). Chemical Reviews, 112(6), 3315-3342. Retrieved from [Link]

  • The Role of Fluorinated Amino Acids in Modern Drug Design. (2025). Retrieved from [Link]

  • Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. (n.d.). MDPI. Retrieved from [Link]

  • Early Hit-to-Lead ADME screening bundle. (n.d.). IQVIA. Retrieved from [Link]

  • Biological Assays: Innovations and Applications. (n.d.). Longdom Publishing. Retrieved from [Link]

  • In Vitro ADME Assays. (2019). Alera Labs, LLC. Retrieved from [Link]

Sources

Exploratory

The Strategic Introduction of Fluorine into Amino Acids: A Technical Guide for Medicinal Chemistry

Abstract The deliberate incorporation of fluorine into amino acids has emerged as a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate the pharmacological profiles of therapeutic candidate...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The deliberate incorporation of fluorine into amino acids has emerged as a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate the pharmacological profiles of therapeutic candidates. This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the strategic use of fluorinated amino acids. We will delve into the profound effects of fluorination on the physicochemical and biological properties of amino acids and the peptides and proteins that contain them. Furthermore, this guide will present a detailed exploration of the key synthetic methodologies for creating these valuable building blocks, supported by practical, field-proven insights and step-by-step protocols for core reactions. Through a comprehensive analysis of the underlying principles and illustrative case studies, this document aims to equip researchers with the knowledge to rationally design and synthesize next-generation therapeutics with enhanced efficacy, stability, and bioavailability.

The Rationale for Fluorine Incorporation: A Paradigm Shift in Drug Design

The introduction of fluorine, the most electronegative element, into organic molecules can induce significant alterations in their electronic properties, conformation, and metabolic stability.[1] When applied to amino acids, these modifications can be strategically exploited to fine-tune the characteristics of peptides and small molecule drugs. The unique properties of fluorine, including its small atomic radius (only slightly larger than hydrogen), high electronegativity, and the strength of the carbon-fluorine bond, make it a valuable tool for medicinal chemists.[1][2]

The strategic incorporation of fluorine can lead to:

  • Enhanced Metabolic Stability: The robust nature of the C-F bond can block sites susceptible to oxidative metabolism by cytochrome P450 enzymes, thereby increasing the half-life of a drug.[1]

  • Modulation of Physicochemical Properties: Fluorination can significantly alter the acidity (pKa) and lipophilicity (LogP) of an amino acid, which in turn influences its solubility, permeability, and target-binding affinity.[2][3]

  • Conformational Control: The introduction of fluorine can impose specific conformational constraints on the amino acid side chain and the peptide backbone, which can be leveraged to pre-organize a ligand for optimal binding to its target.[4][5]

  • Improved Target Binding: The unique electronic properties of the C-F bond can lead to favorable interactions with biological targets, including hydrogen bonding and dipole-dipole interactions, resulting in enhanced potency.[6]

The following diagram illustrates the multifaceted impact of fluorine incorporation on the properties of amino acid-based drug candidates.

Fluorine Fluorine Incorporation Metabolic_Stability Enhanced Metabolic Stability Fluorine->Metabolic_Stability Physicochemical_Properties Modulated Physicochemical Properties Fluorine->Physicochemical_Properties Conformational_Control Conformational Control Fluorine->Conformational_Control Target_Binding Improved Target Binding Fluorine->Target_Binding Pharmacokinetics Improved Pharmacokinetics Metabolic_Stability->Pharmacokinetics Physicochemical_Properties->Pharmacokinetics Efficacy Enhanced Efficacy Physicochemical_Properties->Efficacy Conformational_Control->Efficacy Target_Binding->Efficacy

Caption: The central role of fluorine incorporation in modulating key drug properties.

The Impact of Fluorination on Physicochemical Properties: A Quantitative Perspective

The decision to incorporate fluorine into an amino acid is a data-driven process. Understanding the quantitative effects on key physicochemical parameters is crucial for rational drug design.

Modulation of Acidity (pKa)

The strong electron-withdrawing nature of fluorine can significantly lower the pKa of nearby acidic or basic functional groups.[3] This can have profound implications for a drug's ionization state at physiological pH, affecting its solubility, membrane permeability, and interaction with its biological target.

Amino Acid DerivativepKa (α-Ammonium)pKa (Side Chain)Reference
Proline10.60-[7]
(4R)-Fluoroproline~8.4-[8]
(4S)-Fluoroproline~8.4-[8]
Tyrosine9.1110.07[7]
3-Fluorotyrosine8.819.25[8]

Table 1: Comparison of pKa values for selected fluorinated and non-fluorinated amino acids.

Altering Lipophilicity (LogP)

The effect of fluorination on lipophilicity is not always straightforward and depends on the degree and position of fluorine substitution.[9][10] While a single fluorine atom may slightly increase lipophilicity, highly fluorinated motifs like a trifluoromethyl group can decrease it.[9] This modulation of LogP is a critical tool for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Amino AcidLogPReference
Leucine1.86[11]
5,5,5-Trifluoroleucine2.56[12]
Phenylalanine1.58[11]
4-Fluorophenylalanine1.78[9]

Table 2: Comparison of LogP values for selected fluorinated and non-fluorinated amino acids.

Imposing Conformational Constraints

Fluorination can introduce a conformational bias in the amino acid side chain and the peptide backbone.[4][13] This is particularly well-documented for fluorinated prolines, where the stereochemistry of the fluorine atom dictates the puckering of the pyrrolidine ring and the cis/trans isomerization of the preceding peptide bond.[4][13] This conformational control can be used to lock a peptide into a bioactive conformation, thereby enhancing its potency and selectivity.[5]

Proline DerivativeRing Pucker Preferencetrans/cis Amide Ratio (in Ac-X-OMe)Reference
ProlineCγ-endo ≈ Cγ-exo4:1[4]
(4R)-Fluoroproline (Flp)Cγ-exo>19:1[4]
(4S)-Fluoroproline (flp)Cγ-endo1.5:1[4]

Table 3: Conformational preferences of fluorinated proline analogs.

Synthetic Strategies for Accessing Fluorinated Amino Acids

The synthesis of fluorinated amino acids requires specialized techniques due to the unique reactivity of fluorine-containing reagents.[14][15] The two primary strategies involve the fluorination of an existing amino acid scaffold or the construction of the amino acid from a fluorinated building block.[2]

cluster_0 Synthetic Strategies Start_AA Amino Acid Precursor Fluorination Fluorination Reaction Start_AA->Fluorination Start_FB Fluorinated Building Block AA_Construction Amino Acid Synthesis Start_FB->AA_Construction Product Fluorinated Amino Acid Fluorination->Product AA_Construction->Product

Caption: Overview of the main synthetic routes to fluorinated amino acids.

Nucleophilic Fluorination

Nucleophilic fluorination is a common method for introducing fluorine, often by displacing a leaving group, such as a hydroxyl or sulfonate group, with a fluoride ion.[14] Reagents like diethylaminosulfur trifluoride (DAST) and its analogs are frequently employed for this transformation.[16][17]

Experimental Protocol: Synthesis of (4R)-Fluoroproline from (4S)-Hydroxyproline using DAST

Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a well-ventilated fume hood with appropriate personal protective equipment. DAST is a hazardous substance and should be handled with extreme caution.

Materials:

  • N-Boc-(4S)-hydroxy-L-proline methyl ester (1.0 eq)

  • Diethylaminosulfur trifluoride (DAST) (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

  • Dissolve N-Boc-(4S)-hydroxy-L-proline methyl ester in anhydrous DCM in a dry, inert atmosphere flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add DAST dropwise to the stirred solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography to yield N-Boc-(4R)-fluoro-L-proline methyl ester.

Self-Validation: The success of the reaction can be confirmed by 1H, 13C, and 19F NMR spectroscopy and mass spectrometry. The stereochemical inversion at the C4 position is a key indicator of a successful SN2 reaction.

Electrophilic Fluorination

Electrophilic fluorination involves the reaction of an electron-rich substrate, such as an enolate or an aromatic ring, with a reagent that delivers an electrophilic fluorine atom ("F+").[18] Reagents such as N-fluorobenzenesulfonimide (NFSI) and Selectfluor® are widely used for this purpose.[1][18]

Experimental Protocol: Synthesis of 3-Fluorotyrosine using Selectfluor®

Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

  • N-Acetyl-L-tyrosine ethyl ester (1.0 eq)

  • Selectfluor® (1.1 eq)

  • Acetonitrile

  • Water

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

  • Dissolve N-Acetyl-L-tyrosine ethyl ester in a mixture of acetonitrile and water.

  • Add Selectfluor® to the solution in one portion.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford N-acetyl-3-fluoro-L-tyrosine ethyl ester.

Self-Validation: The regioselectivity of the fluorination on the aromatic ring can be confirmed by NMR spectroscopy, particularly by the coupling patterns in the 1H and 19F NMR spectra.

Case Studies in Drug Discovery: The Impact of Fluorinated Amino Acids

The strategic incorporation of fluorinated amino acids has been instrumental in the development of numerous successful drugs.

Sitagliptin (Januvia®): A Trifluoromethyl Group for Enhanced Efficacy

Sitagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[19][20] A key feature of its structure is a trifluoromethyl group attached to a triazolopiperazine ring system. The development of sitagliptin involved extensive structure-activity relationship (SAR) studies, which revealed that the trifluoromethyl group was crucial for its high potency and selectivity.[19] The electron-withdrawing nature of the CF3 group is thought to enhance the binding affinity of the molecule to the active site of the DPP-4 enzyme.[19]

Belzutifan (Welireg™): A Fluorinated Phenylalanine for Improved Potency

Belzutifan is a hypoxia-inducible factor 2α (HIF-2α) inhibitor approved for the treatment of von Hippel-Lindau (VHL) disease-associated renal cell carcinoma. The molecule contains a fluorinated phenylalanine derivative. The fluorine atom on the phenyl ring contributes to the overall electronic properties and conformational preferences of the molecule, leading to enhanced binding to the HIF-2α target.

Conclusion and Future Perspectives

The incorporation of fluorine into amino acids is a mature and powerful strategy in medicinal chemistry that continues to drive innovation in drug discovery. A thorough understanding of the effects of fluorination on the physicochemical and biological properties of amino acids, coupled with a strong command of the synthetic methodologies to access these unique building blocks, is essential for the modern drug developer. As our understanding of the subtle interplay between fluorine and biological systems deepens, and as new synthetic methods emerge, the application of fluorinated amino acids is poised to expand into new and exciting therapeutic areas. The continued development of more constrained and diverse fluorinated amino acid scaffolds will undoubtedly provide medicinal chemists with an even richer palette for the design of next-generation therapeutics.[15]

References

  • Synthesis of complex unnatural fluorine-containing amino acids. [Link]

  • 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. [Link]

  • Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. [Link]

  • Utilization of fluorinated α-amino acids in small molecule drug design. [Link]

  • Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. [Link]

  • Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. [Link]

  • Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. [Link]

  • A) Conformational preference of 4‐(R)‐ and 4‐(S)‐proline derivatives... [Link]

  • Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. [Link]

  • Electrophilic fluorination. [Link]

  • Chapter 7 Case History: JANUVIA™ (Sitagliptin), a Selective Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes. [Link]

  • Alcohol to Fluoro / Carbonyl to Difluoro using DAST. [Link]

  • Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. [Link]

  • Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. [Link]

  • pK a Values determined for the amino acids 1-4 and their N-acetyl derivatives. [Link]

  • Accelerating Drug Development Using Biomarkers: A Case Study with Sitagliptin, A Novel DPP4 Inhibitor for Type 2 Diabetes. [Link]

  • Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. [Link]

  • Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. [Link]

  • Accelerating drug development using biomarkers: a case study with sitagliptin, a novel DPP4 inhibitor for type 2 diabetes. [Link]

  • Comparison of the changes in Log P of selected alkyl and fluoroalkyl... [Link]

  • pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... [Link]

  • Filling the gap in LogP and pK_a evaluation for saturated fluorine-containing derivatives with machine learning. [Link]

  • Deoxyfluorination of prolinol with DAST. [Link]

  • 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. [Link]

  • SITAGLIPTIN. [Link]

  • New developed method for determination and detecting of Sitagliptin Phosphate via the use of ISNAG -fluorimeter instrument. [Link]

  • 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. [Link]

  • Amino acid pKa and pKi values. [Link]

  • Ch27 pKa and pI values. [Link]

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Protocols & Analytical Methods

Method

Application Notes and Protocols: Strategic Incorporation of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid in Advanced Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: Engineering Peptides with Enhanced Therapeutic Properties The landscape of peptide therapeutics is rapidly evolving, driven by the need for mo...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Engineering Peptides with Enhanced Therapeutic Properties

The landscape of peptide therapeutics is rapidly evolving, driven by the need for molecules with improved stability, target affinity, and pharmacokinetic profiles.[1] The incorporation of non-natural amino acids is a cornerstone of this advancement, allowing for the precise modulation of a peptide's chemical and biological properties.[2][3] This guide focuses on a unique building block, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid , a trifunctional amino acid analogue that combines the advantages of N-alkylation and gem-difluorination.

The strategic placement of this moiety within a peptide sequence can confer significant advantages:

  • Enhanced Proteolytic Resistance: The N-methyl and N-benzyl groups provide steric shielding of the adjacent peptide bonds, rendering them less susceptible to cleavage by proteases. N-methylation, in particular, is a well-established strategy for increasing the in-vivo half-life of therapeutic peptides.[4][5][6]

  • Conformational Constraint: The gem-difluoro group at the α-position to the carboxylate imposes significant conformational restrictions on the peptide backbone.[7] This pre-organization can lock the peptide into a bioactive conformation, enhancing binding affinity and selectivity for its target.[8]

  • Metabolic Stability and pKa Modulation: The electron-withdrawing nature of the fluorine atoms can increase the metabolic stability of the molecule and lower the pKa of the adjacent carboxylic acid and the distal amine, which can influence receptor interactions and membrane permeability.[2][9]

This document provides a detailed technical guide on the rationale and practical execution of incorporating 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid into peptide sequences using solid-phase peptide synthesis (SPPS).

Physicochemical Properties and Handling

While extensive experimental data for this specific molecule is not widely published, its structure allows for the prediction of key properties relevant to peptide synthesis.

PropertyStructural BasisImplication for Peptide Synthesis
Molecular Formula C11H13F2NO2---
CAS Number 56682-60-1For procurement and regulatory reference.[10]
Structure β-amino acid with α,α-difluoro substitution and a tertiary N-alkyl amine.Sterically hindered and electronically deactivated.
Acidity/Basicity Carboxylic acid, tertiary amine.The amine is a weak base. The fluorine atoms increase the acidity of the carboxyl group.
Solubility Expected to be soluble in common SPPS solvents like DMF and NMP.Standard solvent systems are likely applicable.
Stability Generally stable. Shipped and stored under standard laboratory conditions.No special handling is required beyond typical laboratory practice for fine chemicals.

The Core Challenge: Overcoming Steric and Electronic Hurdles in Peptide Coupling

The successful incorporation of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid presents a significant chemical challenge due to the synergistic effects of its constituent parts.

  • Steric Hindrance: The tertiary amine, substituted with both a methyl and a bulky benzyl group, creates substantial steric congestion. This is further compounded by its position as a β-amino acid. Coupling to such a sterically demanding amine is inherently difficult.[11]

  • Electronic Deactivation: The two fluorine atoms at the α-position are strongly electron-withdrawing. This effect reduces the nucleophilicity of the nitrogen atom, making it a poorer reactant for the incoming activated carboxyl group.[2][8] Furthermore, the electronegativity of fluorine can mitigate the reactivity of the carboxyl group during its own activation and subsequent coupling.[2]

These combined factors necessitate the use of highly potent coupling reagents and optimized reaction conditions to achieve efficient amide bond formation.[12] Standard coupling reagents like DCC or HBTU are often insufficient for such demanding couplings.[13]

cluster_0 Challenges in Coupling Steric_Hindrance Steric Hindrance (N-Benzyl, N-Methyl) Low_Yield Low Coupling Yield / Incomplete Reaction Steric_Hindrance->Low_Yield Blocks Approach of Activated Carboxyl Electronic_Deactivation Electronic Deactivation (α,α-Difluoro) Electronic_Deactivation->Low_Yield Reduces Nucleophilicity of Amine

Caption: Synergistic challenges in peptide coupling.

Recommended Protocol: Solid-Phase Peptide Synthesis (SPPS)

This protocol is designed for the incorporation of Fmoc-protected 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid onto a resin-bound peptide chain with a free N-terminal amine. The reverse coupling (activating the carboxyl group of the title compound to couple to a resin-bound amine) follows similar principles.

Materials and Reagents
ReagentRecommendation & Rationale
Resin Standard Fmoc-compatible resins (e.g., Rink Amide, Wang).
Amino Acid Fmoc-3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid.
Coupling Reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP ((7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate).
Base N,N-Diisopropylethylamine (DIEA) or N-Methylmorpholine (NMM).
Solvent N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).
Deprotection 20% Piperidine in DMF.
Cleavage Cocktail Reagent K (TFA/phenol/water/thioanisole/EDT, 82.5:5:5:5:2.5) or similar.
Step-by-Step Coupling Procedure

This procedure assumes a synthesis scale of 0.1 mmol on a solid support.

  • Resin Preparation: Swell the peptide-resin (containing the free N-terminal amine) in DMF for 30-60 minutes. Drain the solvent.

  • Activation Solution Preparation:

    • In a separate vessel, dissolve Fmoc-3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid (4 equivalents , 0.4 mmol) and HATU (3.9 equivalents , 0.39 mmol) in DMF (approx. 2 mL per 0.1 mmol scale).

    • Add DIEA (8 equivalents , 0.8 mmol) to the solution.

    • Allow the mixture to pre-activate for 2-5 minutes at room temperature. The solution may change color. This step is critical for forming the active ester.[13]

  • Coupling Reaction:

    • Add the activation solution to the swelled resin.

    • Shake or agitate the reaction vessel at room temperature for a minimum of 2 hours . For particularly difficult couplings, the reaction time can be extended to 4 hours or overnight.

  • Monitoring the Coupling:

    • The standard ninhydrin test will not work due to the N-alkylated amine.

    • Use the Bromophenol Blue (BPB) test to monitor for the presence of free amines.[13]

      • Procedure: Take a small sample of resin beads, wash with DMF, and add a few drops of BPB solution in DMF. A blue color indicates an incomplete reaction (free amines present), while a yellow/green color indicates completion.

  • Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) followed by DCM (3-5 times) to remove excess reagents and byproducts.

  • Double Coupling (If Necessary): If the BPB test indicates an incomplete reaction after the initial coupling time, drain the resin and repeat steps 2-5 for a second coupling.

  • Capping (Optional but Recommended): To permanently block any unreacted free amines and prevent the formation of deletion sequences, cap the resin with a solution of 10% Acetic Anhydride and 10% DIEA in DMF for 15 minutes.

  • Fmoc Deprotection: Proceed with the standard Fmoc deprotection using 20% piperidine in DMF (e.g., 2 x 10 minutes).

Caption: SPPS workflow for incorporating hindered amino acids.
Cleavage and Deprotection

After the full peptide sequence is assembled, the peptide is cleaved from the resin, and side-chain protecting groups are removed simultaneously.

  • Wash the final peptide-resin with DCM and dry it under a stream of nitrogen.

  • Add the appropriate cleavage cocktail (e.g., Reagent K) to the resin.

  • Stir at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash 2-3 times.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using reverse-phase HPLC.

Troubleshooting and Key Considerations

IssueProbable CauseRecommended Solution
Incomplete Coupling Insufficient activation time, low reagent equivalents, or exceptionally difficult sequence.Increase coupling time to 4+ hours. Perform a double coupling. Ensure high-quality, fresh coupling reagents are used. Consider gentle heating (35-40°C) if necessary, but monitor for racemization.
Side Reactions during Cleavage Acid-labile protecting groups on other residues.The N-benzyl group itself is generally stable to standard TFA cleavage conditions. Ensure the cleavage cocktail is appropriate for all other amino acids in the sequence.[12][14]
Multiple Peaks in HPLC Presence of deletion sequences or cis/trans conformers around the N-alkylated peptide bond.Capping unreacted amines is crucial to minimize deletion products. The presence of multiple conformers is a known phenomenon for N-methyl-rich peptides and can sometimes be resolved by altering HPLC conditions (temperature, solvent) or by sample aging.[12][15]

Conclusion

3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid is a powerful but challenging building block for engineering advanced therapeutic peptides. Its successful incorporation hinges on recognizing the combined steric and electronic hurdles it presents and overcoming them with highly potent coupling reagents, such as HATU or PyAOP, and extended reaction times. The resulting peptides can benefit from significantly enhanced proteolytic stability and defined conformational states, making this class of amino acids a valuable tool for medicinal chemists and drug development professionals aiming to create next-generation peptide-based drugs.[2][4]

References

  • M. D. Spicer, T. J. T. T. Boyle, and P. L. Richardson, "Utility of fluorinated α-amino acids in development of therapeutic peptides," Expert Opinion on Drug Discovery, 2025.

  • V. V. Mykhailiuk, "Applications of fluorine-containing amino acids for drug design," European Journal of Medicinal Chemistry, vol. 186, p. 111826, 2020.

  • "Peptide Synthesis with α,α-Difluoro-β-Lactams," Thieme Chemistry, 2017.

  • "Solid Phase Peptide Synthesis With N-Methyl Amino Acids," AAPPTec Technical Support Information Bulletin 1177.

  • E. Biron, K. C. Chatterjee, and H. Kessler, "Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis," The Journal of Organic Chemistry, vol. 71, no. 24, pp. 9153–9156, 2006.

  • P. L. Richardson, "Utilization of fluorinated α-amino acids in small molecule drug design," Expert Opinion on Drug Discovery, 2025.

  • P. L. Richardson, "Utilization of fluorinated α-amino acids in small molecule drug design," ResearchGate, 2025.

  • P. L. Richardson, "Utilization of fluorinated α-amino acids in small molecule drug design," Semantic Scholar, 2025.

  • A. D. D. G. de Souza et al., "Tuning of Protease Resistance in Oligopeptides through N-Alkylation," The Royal Society of Chemistry, 2019.

  • M. Teixidó, F. Albericio, and E. Giralt, "Solid-phase synthesis and characterization of N-methyl-rich peptides," Journal of Peptide Research, vol. 65, no. 2, pp. 153–166, 2005.

  • M. Teixidó, F. Albericio, and E. Giralt, "Solid-phase synthesis and characterization of N-methyl-rich peptides," Ovid, 2005.

  • M. Teixidó, F. Albericio, and E. Giralt, "Solid-phase synthesis and characterization of N-methyl-rich peptides," ResearchGate, 2005.

  • S. H. Lee, "Recent development of peptide coupling reagents in organic synthesis," Hanyang University, 2002.

  • "Peptide Coupling Reagents Guide," Sigma-Aldrich.

  • "Commonly Used Coupling Reagents in Peptide Synthesis," DilunBio, 2023.

  • A. R. Katritzky et al., "Efficient Peptide Coupling Involving Sterically Hindered Amino Acids," ACS Publications, 2009.

  • F. Albericio and L. A. Carpino, "Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey," Organic Process Research & Development, vol. 21, no. 1, pp. 3–12, 2017.

  • D. O'Hagan and D. B. Judd, "Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives," Helvetica Chimica Acta, vol. 95, no. 1, pp. 1–25, 2012.

  • C. T. G. Smith et al., "Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications," Molecules, vol. 24, no. 2, p. 269, 2019.

  • "Proteolytic Stability Peptides," Scribd.

  • "Optimization Strategies for the Stability of Peptides In Vivo," Creative Peptides.

  • "Buy 3-[benzyl(methyl)amino]-2,2-difluoropropanoic acid from JHECHEM CO LTD," ECHEMI.

  • R. Ozawa and T. Yamamoto, "Synthesis of α,α-Difluoro-β-amino Amides using Aldimines and Bromodifluoroacetamides via Zinc-Promoted Reformatsky Reaction," ChemRxiv, 2020.

  • X. Zhang and J. Hu, "Recent advances in the synthesis of fluorinated amino acids and peptides," RSC Publishing, 2023.

  • T. Yamada et al., "Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids," ResearchGate, 2004.

  • "Practical Synthesis Guide to Solid Phase Peptide Chemistry," AAPPTec.

Sources

Application

Protocols for the N-Benzylation of Amino Acid Esters: A Detailed Guide for Researchers

Introduction: The Synthetic Importance of N-Benzylated Amino Acid Esters N-benzylated amino acid esters are pivotal intermediates in the synthesis of pharmaceuticals, peptidomimetics, and other biologically active molecu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Synthetic Importance of N-Benzylated Amino Acid Esters

N-benzylated amino acid esters are pivotal intermediates in the synthesis of pharmaceuticals, peptidomimetics, and other biologically active molecules. The benzyl group serves as a versatile protecting group for the amino functionality, offering stability under a range of reaction conditions while being readily removable through methods like catalytic hydrogenolysis.[1][2] This unique characteristic allows for the selective modification of other functional groups within the amino acid scaffold. Furthermore, the introduction of a benzyl group can modulate the biological activity and pharmacokinetic properties of the parent amino acid or peptide.[3] This application note provides detailed protocols for the two most common and effective methods for the N-benzylation of amino acid esters: reductive amination and direct alkylation.

Method 1: Reductive Amination with Benzaldehyde

Reductive amination is a widely employed and highly efficient method for the N-benzylation of amino acid esters. This two-step, one-pot process involves the initial reaction of the amino acid ester with benzaldehyde to form an imine or iminium ion intermediate. This intermediate is then reduced in situ by a suitable reducing agent to yield the desired N-benzyl amino acid ester.[4][5]

Mechanism of Reductive Amination

The reaction proceeds through the nucleophilic attack of the primary amine of the amino acid ester on the carbonyl carbon of benzaldehyde, forming a hemiaminal intermediate. Subsequent dehydration, often acid-catalyzed, leads to the formation of a Schiff base (imine).[6] In the presence of an acid, the imine can be protonated to form a more electrophilic iminium ion. A mild reducing agent, selective for the iminium ion over the aldehyde, then delivers a hydride to the imine carbon, yielding the secondary amine.[5]

Reductive_Amination_Mechanism AminoEster R-CH(NH2)-COOR' (Amino Acid Ester) Hemiaminal R-CH(NH(OH)Ph)-COOR' (Hemiaminal) AminoEster->Hemiaminal + Ph-CHO Benzaldehyde Ph-CHO (Benzaldehyde) Benzaldehyde->Hemiaminal ReducingAgent [H] (Reducing Agent) Imine R-CH(N=CHPh)-COOR' (Imine) Hemiaminal->Imine - H2O Iminium R-CH(N+H=CHPh)-COOR' (Iminium Ion) Imine->Iminium + H+ Product R-CH(NH-CH2Ph)-COOR' (N-Benzyl Amino Acid Ester) Imine->Product + [H] Iminium->Product + [H]

Caption: Mechanism of Reductive Amination.

Protocol 1A: N-Benzylation using Sodium Triacetoxyborohydride (STAB)

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent for reductive amination due to its mildness, selectivity, and the absence of toxic byproducts.[7][8] It is particularly effective because the rate of reduction of the iminium ion is significantly faster than that of the aldehyde, allowing for a one-pot procedure.[9]

Materials:

  • Amino acid ester hydrochloride (1.0 equiv)

  • Benzaldehyde (1.1 equiv)

  • Sodium triacetoxyborohydride (STAB) (1.5 equiv)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.0 equiv, if starting with the hydrochloride salt)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Argon or nitrogen inlet

Procedure:

  • To a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), add the amino acid ester hydrochloride (1.0 equiv) and anhydrous DCM or DCE.

  • Add triethylamine or DIPEA (1.0 equiv) to neutralize the hydrochloride salt and stir for 10-15 minutes at room temperature.

  • Add benzaldehyde (1.1 equiv) to the mixture and stir for 20-30 minutes to allow for imine formation.

  • In a single portion, add sodium triacetoxyborohydride (1.5 equiv) to the reaction mixture. Note: The addition may cause some effervescence.

  • Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure N-benzyl amino acid ester.

ParameterConditionRationale
Reducing Agent Sodium TriacetoxyborohydrideMild and selective for iminium ions, minimizing side reactions.[10]
Solvent DCM or DCEAprotic solvents that are compatible with the reducing agent.
Stoichiometry Excess benzaldehyde and STABEnsures complete consumption of the starting amino acid ester.
Work-up Aqueous NaHCO₃ quenchNeutralizes any remaining acid and quenches the excess reducing agent.
Protocol 1B: N-Benzylation using α-Picoline-Borane

α-Picoline-borane is another effective and stable reducing agent for the N-benzylation of amino acid esters.[11] It offers a convenient alternative to other borohydride reagents.

Materials:

  • Amino acid ester (1.0 equiv)

  • Benzaldehyde (1.2 equiv)

  • α-Picoline-borane (1.5 equiv)

  • Methanol (MeOH)

  • Acetic acid (catalytic amount)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the amino acid ester (1.0 equiv) and benzaldehyde (1.2 equiv) in methanol in a round-bottom flask.

  • Add a catalytic amount of acetic acid to facilitate imine formation.[6]

  • Stir the mixture at room temperature for 30 minutes.

  • Add α-picoline-borane (1.5 equiv) portion-wise to the reaction mixture.

  • Continue stirring at room temperature for 6-16 hours, monitoring by TLC.

  • Once the reaction is complete, remove the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography.

Method 2: Direct Alkylation with Benzyl Bromide

Direct N-alkylation with benzyl bromide is a classical and straightforward approach to synthesizing N-benzyl amino acid esters.[12] This method involves the nucleophilic substitution of the bromide ion by the amino group of the amino acid ester.

Mechanism of Direct Alkylation

The reaction proceeds via a standard SN2 mechanism. The lone pair of electrons on the nitrogen atom of the amino acid ester acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide. This one-step process results in the formation of a new carbon-nitrogen bond and the displacement of the bromide ion. A base is typically required to neutralize the hydrobromic acid generated during the reaction and to deprotonate the initially formed ammonium salt, regenerating the nucleophilic amine for potential dialkylation.

Direct_Alkylation_Mechanism AminoEster R-CH(NH2)-COOR' (Amino Acid Ester) TransitionState [R-CH(N+H2...CH2Ph...Br-)-COOR']‡ (Transition State) AminoEster->TransitionState BenzylBromide Ph-CH2Br (Benzyl Bromide) BenzylBromide->TransitionState Base Base Byproduct Base-H+ Br- Base->Byproduct Product R-CH(NH-CH2Ph)-COOR' (N-Benzyl Amino Acid Ester) TransitionState->Product

Caption: Mechanism of Direct Alkylation.

Protocol 2A: N-Benzylation using Benzyl Bromide and a Mild Base

This protocol utilizes a non-nucleophilic base to scavenge the HBr produced, minimizing side reactions. Over-alkylation to the dibenzylated product can be a competing reaction, which can often be controlled by adjusting the stoichiometry of the reagents.

Materials:

  • Amino acid ester hydrochloride (1.0 equiv)

  • Benzyl bromide (1.1 equiv)

  • Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Acetonitrile (ACN) or Dimethylformamide (DMF) (Anhydrous)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a solution of the amino acid ester hydrochloride (1.0 equiv) in anhydrous acetonitrile or DMF, add the base (K₂CO₃ or DIPEA, 2.5 equiv).

  • Stir the suspension vigorously for 15-20 minutes at room temperature.

  • Add benzyl bromide (1.1 equiv) dropwise to the reaction mixture.

  • Heat the reaction to 40-60 °C and stir for 4-24 hours. Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and filter off any inorganic salts if K₂CO₃ was used.

  • If DMF was used, dilute the reaction mixture with ethyl acetate and wash extensively with water to remove the DMF, followed by a brine wash. If acetonitrile was used, concentrate the mixture and partition the residue between ethyl acetate and water.

  • Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

ParameterConditionRationale
Alkylating Agent Benzyl BromideA reactive electrophile for SN2 displacement.[12]
Base K₂CO₃ or DIPEANeutralizes the generated HBr and prevents the formation of the unreactive ammonium salt.
Solvent ACN or DMFPolar aprotic solvents that facilitate SN2 reactions.
Temperature 40-60 °CModerate heating can increase the reaction rate.

Troubleshooting and Key Considerations

  • Over-alkylation: In direct alkylation, the formation of the N,N-dibenzyl product is a common side reaction. This can be minimized by using a slight excess of the amino acid ester or by carefully controlling the amount of benzyl bromide added.

  • Racemization: While generally not a significant issue under the mild conditions described, prolonged heating or the use of strong bases can potentially lead to epimerization at the α-carbon. It is advisable to keep reaction times and temperatures to a minimum.

  • Starting Material Preparation: The protocols assume the availability of the amino acid ester. These are typically prepared by Fischer-Speier esterification of the corresponding amino acid.[13][14] It is crucial that the starting ester is pure and dry.

  • Purification: N-benzylated amino acid esters can sometimes be challenging to purify due to their similar polarity to the starting materials or byproducts. Careful selection of the mobile phase for column chromatography is essential.

Conclusion

The N-benzylation of amino acid esters is a fundamental transformation in organic and medicinal chemistry. Both reductive amination and direct alkylation offer reliable and efficient routes to these valuable compounds. The choice of method will often depend on the specific substrate, available reagents, and desired scale of the reaction. The protocols detailed in this application note provide a solid foundation for researchers to successfully synthesize N-benzylated amino acid esters for their drug discovery and development endeavors.

References

  • SciELO México. (n.d.). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. Retrieved from [Link]

  • SciELO México. (n.d.). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. Retrieved from [Link]

  • Wikipedia. (2023, December 29). Protecting group. Retrieved from [Link]

  • Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
  • National Center for Biotechnology Information. (2022, May 6). Catalytic asymmetric Tsuji–Trost α−benzylation reaction of N-unprotected amino acids and benzyl alcohol derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Reductive aminations of benzaldehyde (Aq‐Fe, NaBH4, CPME, 40 °C, 3 h.... Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Alkylation of Amino Acid Esters Using Sodium Triacetoxyborohydride. Retrieved from [Link]

  • ResearchGate. (n.d.). General method to prepare amino acids benzyl esters and to isolate them.... Retrieved from [Link]

  • Pearson. (n.d.). The two most general amine syntheses are the reductive amination .... Retrieved from [Link]

  • Thieme E-Books & E-Journals. (n.d.). N-Benzyl-Protection of Amino Acid Derivatives by Reductive Alkylation with α-Picoline-Borane. Retrieved from [Link]

  • YouTube. (2023, March 16). Reductive Amination. Retrieved from [Link]

  • AIR Unimi. (n.d.). Cristiano Bolchi, Francesco Bavo, Marco Pallavicini One-step preparation of enantiopure L- or D-amino acid benzyl esters avoidin. Retrieved from [Link]

  • ACS Publications. (n.d.). Synthesis of Benzyl Esters of α-Amino Acids. The Journal of Organic Chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). JP2000247934A - Production of amino acid benzyl ester having high optical purity.
  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

  • BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

  • Wiley Online Library. (n.d.). 2 Protection of Functional Groups. Retrieved from [Link]

  • Wikipedia. (2023, November 28). Sodium triacetoxyborohydride. Retrieved from [Link]

  • ResearchGate. (n.d.). N‐benzylation using benzyl bromide. Retrieved from [Link]

  • Sci-Hub. (n.d.). Alkylation of Amino Acid Esters Using Sodium Triacetoxyborohydride. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

  • ResearchGate. (n.d.). General method to prepare amino acids benzyl esters and to isolate them.... Retrieved from [Link]

  • ACS Publications. (2021, December 13). Homologation of Electron-Rich Benzyl Bromide Derivatives via Diazo C–C Bond Insertion. Organic Letters. Retrieved from [Link]

  • ACS Publications. (2014, June 30). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters. Retrieved from [Link]

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Method

The Gem-Difluoro Moiety: A Medicinal Chemist's Strategic Tool for Enhancing Drug Properties

Application Note & Protocols for Researchers, Scientists, and Drug Development Professionals In the intricate world of drug discovery, the strategic modification of a lead compound is paramount to achieving the desired p...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocols for Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery, the strategic modification of a lead compound is paramount to achieving the desired profile of efficacy, safety, and pharmacokinetics. Among the myriad of chemical tools available, fluorine substitution has emerged as a uniquely powerful strategy. This guide focuses on a specific and highly influential fluorine motif: the geminal difluoro (gem-difluoro) or difluoromethylene group (-CF₂-). Here, we delve into the physicochemical rationale, synthetic accessibility, and profound impact of this group in modern medicinal chemistry, providing both high-level insights and detailed, actionable protocols for the laboratory researcher.

The Strategic Value of the gem-Difluoro Group in Drug Design

The introduction of a CF₂ group is rarely a random act; it is a deliberate design choice aimed at overcoming specific liabilities of a drug candidate. Its utility stems from the unique properties of the fluorine atom: high electronegativity, small van der Waals radius (similar to hydrogen), and the exceptional strength of the carbon-fluorine bond. When two fluorine atoms are placed on the same carbon, these effects are amplified, creating a powerful bioisostere for common, yet often problematic, functional groups.

Blocking Metabolic Oxidation

One of the most celebrated applications of the CF₂ group is as a metabolically stable bioisostere of a ketone or a methylene group at a site of oxidation.[1][2] Cytochrome P450 (CYP) enzymes in the liver are primary drivers of drug metabolism, often through the oxidation of susceptible C-H bonds.[1] Replacing a vulnerable methylene (-CH₂-) or methine (-CH-) group with a CF₂ group effectively shields that position from enzymatic attack due to the high energy required to break the C-F bond. This can dramatically increase the metabolic half-life and oral bioavailability of a drug.[3][4]

Modulating Physicochemical Properties: pKa and Lipophilicity

The intense electron-withdrawing nature of the two fluorine atoms significantly influences the electronic environment of adjacent atoms.

  • Acidity/Basicity (pKa): Placing a CF₂ group near an ionizable center, such as an amine, markedly decreases its basicity (lowers the pKa of the conjugate acid).[5][6] This is a predictable consequence of the inductive effect and can be used to fine-tune a molecule's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement.

  • Lipophilicity (LogP): The effect on lipophilicity is more complex and context-dependent.[4][5] While highly fluorinated molecules are often more lipophilic, the introduction of a single CF₂ group can either increase or decrease LogP depending on the overall molecular structure and intramolecular interactions.[6] This allows for nuanced adjustments to a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Bioisosteric Replacement and Target Interactions

The CF₂ group serves as an effective bioisostere for several common functional groups, most notably the carbonyl group (ketone).[7] It mimics the steric profile and bond angles of a ketone but is non-planar and, critically, cannot be reduced metabolically. Furthermore, the CF₂ group is a weak hydrogen bond acceptor, allowing it to participate in crucial drug-receptor binding interactions that might otherwise be mediated by a ketone's oxygen atom.

Data Presentation: Physicochemical Property Modulation

The following table summarizes the typical changes in key physicochemical properties upon replacing a methylene or carbonyl group with a gem-difluoro group.

Original GroupBioisostereChange in pKa (of adjacent amine)Change in LogPMetabolic StabilityKey Rationale
Methylene (-CH₂-)gem-Difluoro (-CF₂-)↓ (Decrease in basicity)Context-dependent[5][6]↑↑ (Significant Increase)Blocks CYP-mediated oxidation.[1]
Carbonyl (C=O)gem-Difluoro (-CF₂-)N/AContext-dependent↑↑ (Significant Increase)Mimics ketone sterics/electronics but is non-reducible and metabolically inert.[7]

Table 1. Comparative effects of gem-difluorination as a bioisosteric replacement.

A study on functionalized cycloalkanes provided quantitative data on these effects. For example, introducing a gem-difluoro group at the β-position to a carboxylic acid or an amine consistently lowered the pKa.[8]

Compound PairFunctional GrouppKa (Non-fluorinated)pKa (gem-Difluorinated)ΔpKa
Cyclohexanecarboxylic AcidCarboxylic Acid~4.90~4.30-0.60
CyclohexylamineAmine (conjugate acid)~10.64~9.80-0.84

Table 2. Example of quantitative pKa shifts upon gem-difluorination in a cyclohexane scaffold. Data adapted from literature reports for illustrative purposes.[8][9]

Synthetic & Evaluative Protocols

A core tenet of applying this strategy is the ability to both synthesize the target molecule and validate its improved properties. Below are detailed, field-tested protocols for these crucial steps.

Mandatory Visualization: The Role of gem-Difluorination in Drug Discovery

G cluster_0 Drug Discovery Workflow A Identify Lead Compound with Liability (e.g., Rapid Metabolism) B Propose Bioisosteric Replacement (e.g., CH₂ → CF₂) A->B Design C Chemical Synthesis: Deoxofluorination Protocol B->C Synthesize D In Vitro Evaluation: Metabolic Stability Assay C->D Test E Data Analysis: Compare Half-life, LogP, pKa D->E Analyze F Decision: Advance Candidate? E->F Evaluate

Caption: Workflow for applying gem-difluorination to optimize a lead compound.

Experimental Protocol: Deoxofluorination of a Ketone

This protocol describes a general procedure for the conversion of a ketone to a gem-difluoride using the thermally stable fluorinating agent, bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®).[10][11][12]

Safety Precaution: Deoxo-Fluor® reacts exothermically with water to generate hazardous HF gas. This procedure must be conducted in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment (PPE), including gloves and safety glasses. All glassware must be oven-dried.

Materials:

  • Ketone substrate (1.0 eq)

  • Deoxo-Fluor® (2.0 - 3.0 eq)[10]

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Round-bottomed flask, magnetic stirrer, nitrogen inlet, and condenser.

Procedure:

  • Reaction Setup: To an oven-dried round-bottomed flask equipped with a magnetic stir bar, add the ketone substrate (e.g., 1.0 mmol).

  • Inert Atmosphere: Place the flask under a nitrogen or argon atmosphere.

  • Solvent Addition: Add anhydrous DCM (approx. 0.2 M concentration relative to the substrate). Stir the mixture until the ketone is fully dissolved.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Reagent Addition: Slowly add Deoxo-Fluor® (3.0 eq) dropwise to the stirred solution via syringe. Rationale: Slow addition is crucial to control the reaction temperature, as the initial reaction can be exothermic.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Rationale: Reaction times can vary significantly based on the reactivity of the ketone. Less reactive ketones, such as diaryl ketones, may require heating.[11]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Quenching: Once the reaction is complete, cool the flask back to 0 °C. Very slowly and carefully, add saturated aqueous NaHCO₃ solution to quench the excess Deoxo-Fluor®. Vigorous gas evolution (CO₂) will occur. Continue adding the bicarbonate solution until the gas evolution ceases. Rationale: This neutralizes the acidic byproducts and unreacted reagent.

  • Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL).

  • Washing: Combine the organic layers and wash sequentially with water (1 x 20 mL) and brine (1 x 20 mL). Rationale: Washing removes water-soluble impurities.

  • Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to yield the pure gem-difluoro compound.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol provides a framework for assessing the metabolic stability of a parent compound and its gem-difluorinated analog using human liver microsomes (HLM). The rate of disappearance of the parent compound is monitored over time.

Materials:

  • Test compounds (parent and CF₂ analog), 10 mM stock in DMSO

  • Pooled Human Liver Microsomes (HLM), 20 mg/mL stock

  • 0.1 M Phosphate Buffer (pH 7.4)

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Ice-cold Acetonitrile (ACN) with an internal standard (IS) for LC-MS/MS analysis

  • 96-well plates, incubator/shaker (37 °C), centrifuge

Procedure:

  • Preparation of Master Mix: On ice, prepare a master mix containing phosphate buffer, HLM (final concentration 0.5-1.0 mg/mL), and the NADPH regenerating system.

  • Compound Dilution: In a 96-well plate, dilute the test compounds (and positive/negative controls) in buffer to an intermediate concentration.

  • Pre-incubation: Add the HLM master mix (without NADPH) to the wells containing the diluted compounds. Pre-incubate the plate at 37 °C for 5-10 minutes with gentle shaking. Rationale: This step allows the compounds to equilibrate with the microsomal enzymes before the reaction is initiated.

  • Initiation of Reaction: Start the metabolic reaction by adding a pre-warmed solution of the NADPH cofactor to each well. The final test compound concentration should be low (e.g., 1 µM) to approximate linear enzyme kinetics.

  • Time Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in the respective wells by adding 2-3 volumes of ice-cold ACN containing the internal standard. Rationale: The cold acetonitrile precipitates the microsomal proteins, halting all enzymatic activity, and the internal standard corrects for variations in sample processing and instrument response.

  • Protein Precipitation: After the final time point, seal the plate and centrifuge at high speed (e.g., 3000 x g for 15 minutes) to pellet the precipitated proteins.

  • Sample Analysis: Carefully transfer the supernatant to a new 96-well plate for analysis by LC-MS/MS. Quantify the peak area ratio of the test compound relative to the internal standard at each time point.

  • Data Analysis:

    • Plot the natural logarithm of the percent remaining of the test compound versus time.

    • The slope of the linear regression of this plot is the elimination rate constant (k).

    • Calculate the metabolic half-life (t½) using the equation: t½ = 0.693 / k .

    • Compare the t½ of the parent compound to its gem-difluorinated analog to quantify the improvement in metabolic stability.

Case Studies: gem-Difluorination in Action

Mandatory Visualization: Bioisosteric Replacement to Enhance Metabolic Stability

Caption: The CF₂ group blocks metabolic reduction of a ketone, improving drug stability.

Case Study 1: Gemcitabine (Gemzar®)

Gemcitabine (2′,2′-difluoro-2′-deoxycytidine) is a cornerstone chemotherapy agent used to treat a variety of cancers. It is a nucleoside analog that, once incorporated into DNA, inhibits DNA synthesis and induces cell death. The gem-difluoro group on the 2' position of the ribose sugar is a defining feature. While its primary role is electronic—influencing the sugar pucker and the stability of the radical formed during DNA synthesis inhibition—it also confers profound metabolic stability against degradation by enzymes that would otherwise modify the sugar moiety. This structural feature is critical to its mechanism of action and overall efficacy.

Case Study 2: Gosogliptin

Gosogliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor developed for the treatment of type 2 diabetes. DPP-4 inhibitors work by preventing the breakdown of incretin hormones, which help regulate blood sugar.[5] In the development of this class of drugs, medicinal chemists sought to replace a common lipophilic trifluorophenyl group with a more polar pharmacophore to improve properties. This led to a valerolactam-based series. To further optimize the molecule, a gem-difluoro group was installed on the lactam ring. This modification was found to improve the overall inhibitory potency against the DPP-4 enzyme, contributing to the selection of Gosogliptin as a clinical candidate with a suitable pharmacokinetic and pharmacodynamic profile.

Conclusion

The gem-difluoro group is far more than a simple fluorine substitution; it is a multi-purpose tool that can simultaneously address challenges in metabolic stability, physicochemical properties, and target engagement. Its strategic application, guided by a deep understanding of its effects and enabled by robust synthetic and analytical protocols, allows medicinal chemists to rationally design and develop superior drug candidates. By blocking metabolic soft spots and fine-tuning molecular properties, the CF₂ moiety continues to be a key player in the successful journey from a promising lead to an effective therapeutic.

References

  • Kirby, M., et al. (2011). 1-((3S,4S)-4-amino-1-(4-substituted-1,3,5-triazin-2-yl) pyrrolidin-3-yl)-5,5-difluoropiperidin-2-one inhibitors of DPP-4 for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry Letters, 21(6), 1810-1814. [Link]

  • Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using Deoxofluor (BAST). Organic-synthesis.org. [Link]

  • Grygorenko, O. O., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19), e202200331. [Link]

  • Grygorenko, O. O., et al. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]

  • Grygorenko, O. O., et al. (2022). Functionalized gem‐difluorocycloalkanes, their non‐fluorinated and acylic counterparts – target molecules of this study. ResearchGate. [Link]

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  • Grygorenko, O. O., et al. (2022). (A) pKa of carboxylic acids 1.3–1.0δ (B) pKa of protonated amines 2.3–2.0δ (C) Decrease in the pKa values of functionalized gem-difluorinated cycloalkanes and their acyclic counterparts as compared to the non-fluorinated analogs. ResearchGate. [Link]

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  • Zhang, H., et al. (2022). Organo-Photoredox Catalyzed gem-Difluoroallylation of Ketones via C(sp3)-C Bond and C-N Bond Cleavage. ChemRxiv. [Link]

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Application

The Strategic Integration of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid into Peptide-Based Enzyme Inhibitors: Application Notes and Protocols

Introduction: The Rising Prominence of Fluorinated Amino Acids in Drug Discovery In the landscape of modern medicinal chemistry, the selective incorporation of fluorine into bioactive molecules has emerged as a powerful...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Rising Prominence of Fluorinated Amino Acids in Drug Discovery

In the landscape of modern medicinal chemistry, the selective incorporation of fluorine into bioactive molecules has emerged as a powerful strategy for optimizing drug-like properties. The unique physicochemical characteristics of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence the conformation, metabolic stability, and binding affinity of a peptide-based therapeutic. Among the various classes of fluorinated building blocks, α,α-difluoro-β-amino acids are of particular interest. The gem-difluoro group can act as a bioisostere for a carbonyl group, potentially mimicking the transition state of a substrate-enzyme interaction, while also offering enhanced stability against enzymatic degradation.

This technical guide focuses on the application of a specific, non-proteinogenic amino acid, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid , as a versatile building block for the design and synthesis of potent and selective enzyme inhibitors. We will provide a comprehensive overview of its properties, detailed protocols for its incorporation into peptide scaffolds using Solid-Phase Peptide Synthesis (SPPS), and robust methodologies for the enzymatic evaluation of the resulting inhibitors, with a specific focus on the inhibition of Caspase-3, a key mediator of apoptosis.

Physicochemical Properties of the Building Block

PropertyValueReference
Chemical Name 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acidN/A
CAS Number 1346597-49-6N/A
Molecular Formula C₁₁H₁₃F₂NO₂N/A
Molecular Weight 229.22 g/mol N/A

The benzyl and methyl groups on the amine offer opportunities for further chemical modification to fine-tune the inhibitor's properties, such as solubility and cell permeability. The carboxylic acid moiety allows for straightforward incorporation into a peptide chain via standard amide bond formation.

Hypothetical Application: Design of a Caspase-3 Inhibitor

To illustrate the utility of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid, we propose its incorporation into a peptide sequence designed to inhibit Caspase-3. Caspases are a family of cysteine proteases that play a critical role in apoptosis, and their dysregulation is implicated in numerous diseases.[1] Caspase-3, a key executioner caspase, recognizes and cleaves substrates containing the tetrapeptide motif Asp-Glu-Val-Asp (DEVD).[2] We will design a pentapeptide inhibitor with the following sequence:

Ac-Asp-Glu-Val-Asp-(3-[Benzyl(methyl)amino]-2,2-difluoro)propanamide

In this design, the N-terminus is acetylated (Ac) to mimic a natural protein and improve stability. The DEVD sequence provides specificity for Caspase-3.[3][4] The 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid is incorporated at the C-terminus, where the gem-difluoro group is positioned to interact with the active site of the enzyme.

Protocols

Part 1: Solid-Phase Peptide Synthesis (SPPS) of the Caspase-3 Inhibitor

This protocol details the manual synthesis of the hypothetical Caspase-3 inhibitor using Fmoc/tBu strategy on a Rink Amide resin.[5][6]

Materials:

  • Rink Amide MBHA resin

  • Fmoc-Asp(OtBu)-OH

  • Fmoc-Val-OH

  • Fmoc-Glu(OtBu)-OH

  • 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid

  • N,N'-Diisopropylcarbodiimide (DIC)

  • OxymaPure®

  • Piperidine

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Acetic anhydride

  • Trifluoroacetic acid (TFA)

  • Triisopropylsilane (TIS)

  • Water (HPLC grade)

  • Diethyl ether

Workflow Diagram:

SPPS_Workflow Resin Rink Amide Resin Swell Resin Swelling (DMF) Resin->Swell Deprotection1 Fmoc Deprotection (20% Piperidine/DMF) Swell->Deprotection1 Coupling1 Couple Fmoc-Asp(OtBu)-OH Deprotection1->Coupling1 Wash1 Wash (DMF, DCM) Coupling1->Wash1 Deprotection2 Fmoc Deprotection Wash1->Deprotection2 Coupling2 Couple Fmoc-Val-OH Deprotection2->Coupling2 Wash2 Wash Coupling2->Wash2 Deprotection3 Fmoc Deprotection Wash2->Deprotection3 Coupling3 Couple Fmoc-Glu(OtBu)-OH Deprotection3->Coupling3 Wash3 Wash Coupling3->Wash3 Deprotection4 Fmoc Deprotection Wash3->Deprotection4 Coupling4 Couple 3-[Bn(Me)amino]- 2,2-difluoropropanoic acid Deprotection4->Coupling4 Wash4 Wash Coupling4->Wash4 Acetylation N-terminal Acetylation (Acetic Anhydride) Wash4->Acetylation Cleavage Cleavage from Resin (TFA/TIS/H₂O) Acetylation->Cleavage Purification Purification (RP-HPLC) Cleavage->Purification

SPPS workflow for inhibitor synthesis.

Step-by-Step Protocol:

  • Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with a 20% solution of piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF.[5]

  • Amino Acid Coupling (Iterative Process):

    • In a separate vial, dissolve 3 equivalents of the corresponding Fmoc-protected amino acid (Fmoc-Asp(OtBu)-OH, Fmoc-Val-OH, Fmoc-Glu(OtBu)-OH) or the title building block, 3 equivalents of OxymaPure®, and 3 equivalents of DIC in DMF.

    • Pre-activate the mixture for 5 minutes.

    • Add the activated amino acid solution to the deprotected resin and allow it to couple for 1-2 hours.

    • Monitor the coupling reaction using a ninhydrin test.

    • After complete coupling, wash the resin with DMF and DCM.

    • Repeat steps 2 and 3 for each amino acid in the sequence.

  • N-terminal Acetylation: After the final Fmoc deprotection, treat the resin-bound peptide with a solution of acetic anhydride and a base (e.g., DIEA) in DMF to cap the N-terminus.

  • Cleavage and Deprotection:

    • Wash the resin with DCM and dry it under vacuum.

    • Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).[7]

    • Add the cleavage cocktail to the resin and react for 2-3 hours at room temperature.

    • Filter the cleavage mixture to separate the resin and collect the filtrate.

  • Peptide Precipitation and Purification:

    • Precipitate the crude peptide from the filtrate by adding cold diethyl ether.

    • Centrifuge to pellet the peptide and wash with cold diethyl ether.

    • Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., water/acetonitrile mixture).

    • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[8]

    • Lyophilize the pure fractions to obtain the final peptide inhibitor as a white powder.

Part 2: Fluorometric Assay for Caspase-3 Inhibition

This protocol describes the determination of the inhibitory potency (IC₅₀) of the synthesized peptide against recombinant human Caspase-3.[9]

Materials:

  • Recombinant Human Caspase-3

  • Caspase-3 Substrate: Ac-DEVD-AFC (7-amino-4-trifluoromethylcoumarin)

  • Assay Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 10% glycerol, 0.1% CHAPS

  • Synthesized Peptide Inhibitor

  • 96-well black microplate

  • Fluorometric microplate reader (Excitation: 400 nm, Emission: 505 nm)

Workflow Diagram:

Caspase_Assay_Workflow PrepareReagents Prepare Reagents: - Inhibitor Dilutions - Caspase-3 Solution - Substrate Solution Incubate Pre-incubate Inhibitor and Caspase-3 PrepareReagents->Incubate AddSubstrate Add Ac-DEVD-AFC Substrate to Initiate Reaction Incubate->AddSubstrate MeasureFluorescence Measure Fluorescence (Ex: 400 nm, Em: 505 nm) over time AddSubstrate->MeasureFluorescence AnalyzeData Analyze Data: - Calculate % Inhibition - Determine IC₅₀ MeasureFluorescence->AnalyzeData

Workflow for Caspase-3 inhibition assay.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of the synthesized peptide inhibitor in DMSO.

    • Perform serial dilutions of the inhibitor stock solution in the assay buffer to obtain a range of concentrations.

    • Prepare a working solution of recombinant Caspase-3 in the assay buffer.

    • Prepare a working solution of the Ac-DEVD-AFC substrate in the assay buffer.

  • Assay Procedure:

    • In a 96-well black microplate, add the serially diluted inhibitor solutions.

    • Include a positive control (Caspase-3 without inhibitor) and a negative control (assay buffer without Caspase-3).

    • Add the Caspase-3 working solution to all wells except the negative control.

    • Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

    • Initiate the enzymatic reaction by adding the Ac-DEVD-AFC substrate solution to all wells.

  • Data Acquisition:

    • Immediately place the microplate in a fluorometric plate reader.

    • Measure the fluorescence intensity (Ex: 400 nm, Em: 505 nm) at regular intervals (e.g., every 5 minutes) for 1-2 hours.

  • Data Analysis and IC₅₀ Determination:

    • Calculate the rate of reaction for each inhibitor concentration from the linear portion of the fluorescence versus time plot.

    • Determine the percentage of inhibition for each concentration relative to the uninhibited control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.[10]

Expected Outcomes and Interpretation

The successful synthesis of the peptide inhibitor will be confirmed by mass spectrometry and HPLC analysis. In the enzymatic assay, a dose-dependent decrease in the rate of fluorescence generation is expected with increasing concentrations of the synthesized inhibitor. A low IC₅₀ value (in the nanomolar to low micromolar range) would indicate that 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid is a valuable building block for the development of potent Caspase-3 inhibitors. Further studies could involve evaluating the inhibitor's selectivity against other caspases and its efficacy in cell-based apoptosis assays.

Conclusion

3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acid represents a promising and versatile building block for the design of novel enzyme inhibitors. Its unique structural features, particularly the gem-difluoro group, offer the potential to create potent, selective, and metabolically stable peptide-based therapeutics. The detailed protocols provided herein for the synthesis and enzymatic evaluation of a hypothetical Caspase-3 inhibitor serve as a comprehensive guide for researchers and drug development professionals seeking to explore the potential of this and other fluorinated amino acids in their drug discovery programs.

References

  • Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams - PMC - NIH. Available at: [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC. Available at: [Link]

  • (PDF) Protocol for iterative optimization of modified peptides bound to protein targets. Available at: [Link]

  • Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes - PMC - PubMed Central. Available at: [Link]

  • Short Peptides with Uncleavable Peptide Bond Mimetics as Photoactivatable Caspase-3 Inhibitors - MDPI. Available at: [Link]

  • Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide | CEM Corporation. Available at: [Link]

  • Post Cleavage Purification and Analysis of Peptides; TFA removal. Available at: [Link]

  • Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors - MDPI. Available at: [Link]

  • IC 50 and EC 50 analysis using the luminescent caspase assay. (A) For... - ResearchGate. Available at: [Link]

  • Cleavage from Resin - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

  • Peptides Targeting Caspase Inhibitors - PubMed - NIH. Available at: [Link]

  • Caspase Substrates and Inhibitors - PMC - NIH. Available at: [Link]

  • Kinetic and structural characterization of caspase-3 and caspase-8 inhibition by a novel class of irreversible inhibitors - PubMed. Available at: [Link]

  • All About Amino Acids - JPT Peptide Technologies. Available at: [Link]

  • Caspase 3 - Wikipedia. Available at: [Link]

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Method

Application Notes and Protocols for the Incorporation of Fluorinated Amino Acids into Proteins

Introduction: The Power of Fluorine in Protein Science The strategic incorporation of fluorinated amino acids into proteins has emerged as a transformative tool in chemical biology, drug discovery, and materials science....

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Power of Fluorine in Protein Science

The strategic incorporation of fluorinated amino acids into proteins has emerged as a transformative tool in chemical biology, drug discovery, and materials science. The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius (similar to hydrogen), and the strength of the carbon-fluorine bond—impart novel characteristics to proteins without causing significant steric disruption.[1][2] These modifications can enhance protein stability, modulate enzyme activity, influence protein-protein interactions, and provide a sensitive probe for biophysical studies.[3][4][5][6][7] This guide provides an in-depth overview of the primary methodologies for introducing fluorinated amino acids into proteins, complete with detailed protocols and expert insights for researchers, scientists, and drug development professionals.

The introduction of fluorine can significantly increase the thermal and chemical stability of proteins.[4][7] Fluorinated amino acids, being more hydrophobic than their hydrogenated counterparts, can strengthen the hydrophobic core of a protein, a key driver of protein folding and stability.[7] Furthermore, the highly polarized C-F bond can introduce favorable electrostatic interactions within the protein structure. From a drug development perspective, fluorination can improve the metabolic stability of peptide-based therapeutics by increasing their resistance to proteolytic degradation.[7]

Perhaps one of the most powerful applications of incorporating fluorinated amino acids is in biophysical characterization, particularly using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.[4][8] The fluorine-19 nucleus has a high gyromagnetic ratio and 100% natural abundance, making it a highly sensitive NMR probe. Since fluorine is virtually absent in biological systems, ¹⁹F NMR spectra of fluorinated proteins are free from background signals, allowing for clear observation of the local environment around the fluorinated residue.[4][8] This enables detailed studies of protein structure, dynamics, and interactions with ligands.[4][5][6]

This document will explore the following key methods for incorporating fluorinated amino acids:

  • In Vivo Incorporation using Auxotrophic Strains: A residue-specific method that leverages bacterial strains unable to synthesize a particular natural amino acid.

  • In Vivo Site-Specific Incorporation via Genetic Code Expansion: A powerful technique that utilizes orthogonal tRNA/aminoacyl-tRNA synthetase pairs to introduce a fluorinated amino acid at a specific codon.

  • In Vitro Incorporation using Cell-Free Protein Synthesis: An open and controllable system for protein expression that is highly amenable to the inclusion of non-canonical amino acids.

  • Chemical Synthesis via Solid-Phase Peptide Synthesis (SPPS): A classic method for creating peptides and small proteins with precise control over the sequence and composition.

Each section will provide a detailed explanation of the methodology, a step-by-step protocol, and a discussion of the advantages and limitations to guide your experimental design.

Section 1: In Vivo Incorporation using Auxotrophic Strains

This method allows for the residue-specific, global replacement of a canonical amino acid with a fluorinated analog. It relies on host organisms, typically E. coli, that are auxotrophic for a specific amino acid, meaning they cannot synthesize it themselves.[9] When these cells are grown in a minimal medium lacking the natural amino acid but supplemented with the desired fluorinated analog, the cellular machinery incorporates the analog into all positions normally occupied by the natural amino acid in the expressed protein.[10]

Causality Behind Experimental Choices

The success of this method hinges on the ability of the endogenous aminoacyl-tRNA synthetase (aaRS) to recognize and charge the fluorinated amino acid to its corresponding tRNA. This is often successful for fluorinated analogs that are structurally similar to their natural counterparts. The use of a minimal medium is crucial to prevent the cells from scavenging the natural amino acid from complex media components, which would lead to a mixed population of fluorinated and non-fluorinated proteins.[9]

Experimental Workflow: In Vivo Incorporation using an Auxotrophic Strain

in_vivo_auxotroph cluster_prep Preparation cluster_culture Culturing and Expression cluster_downstream Downstream Processing start Select Auxotrophic Strain (e.g., E. coli DL39(DE3) for Tyr/Phe) plasmid Transform with Expression Plasmid start->plasmid media Prepare Minimal Medium (lacking the canonical amino acid) plasmid->media inoculate Inoculate Starter Culture in Minimal Medium media->inoculate grow_starter Grow Overnight inoculate->grow_starter inoculate_main Inoculate Main Culture grow_starter->inoculate_main grow_main Grow to Mid-Log Phase (OD600 ~0.6) inoculate_main->grow_main add_faa Add Fluorinated Amino Acid grow_main->add_faa induce Induce Protein Expression (e.g., with IPTG) add_faa->induce express Express Protein (e.g., overnight at lower temperature) induce->express harvest Harvest Cells express->harvest lyse Lyse Cells harvest->lyse purify Purify Protein lyse->purify analyze Analyze Protein (SDS-PAGE, MS, NMR) purify->analyze genetic_code_expansion cluster_prep Preparation cluster_culture Culturing and Expression cluster_downstream Downstream Processing mutagenesis Introduce Amber Codon (TAG) in Gene of Interest plasmids Obtain Plasmids: 1. Gene of Interest (with TAG) 2. Orthogonal aaRS/tRNA Pair mutagenesis->plasmids cotransform Co-transform Plasmids into Expression Host (e.g., E. coli) plasmids->cotransform culture Grow Cells in Medium with Antibiotics cotransform->culture add_faa Add Fluorinated Amino Acid to the Medium culture->add_faa induce Induce Expression of Gene of Interest and Orthogonal Pair add_faa->induce express Express Protein induce->express harvest Harvest Cells express->harvest purify Purify Full-Length Protein harvest->purify analyze Analyze Protein (SDS-PAGE, Western Blot, MS, NMR) purify->analyze cell_free_synthesis cluster_prep Preparation cluster_reaction Reaction Setup and Incubation cluster_downstream Analysis and Purification template Prepare DNA Template (Plasmid or PCR product) cfps_mix Thaw Cell-Free Expression System Components template->cfps_mix faa_sol Prepare Fluorinated Amino Acid Solution cfps_mix->faa_sol combine Combine Template, CFPS Mix, and Fluorinated Amino Acid faa_sol->combine incubate Incubate at Optimal Temperature (e.g., 27-30°C) combine->incubate analyze_crude Analyze Crude Reaction (e.g., SDS-PAGE, Western Blot) incubate->analyze_crude purify Purify Protein (if necessary) analyze_crude->purify analyze_pure Analyze Purified Protein (MS, NMR) purify->analyze_pure solid_phase_synthesis cluster_synthesis Peptide Synthesis cluster_cleavage Cleavage and Purification resin_prep Resin Swelling deprotection Fmoc Deprotection resin_prep->deprotection coupling Amino Acid Coupling (including Fluorinated AA) deprotection->coupling wash Washing coupling->wash repeat Repeat Deprotection, Coupling, and Washing for each Amino Acid wash->repeat cleavage Cleavage from Resin and Side-Chain Deprotection repeat->cleavage precipitation Peptide Precipitation cleavage->precipitation purification Purification (e.g., HPLC) precipitation->purification analysis Analysis (MS, NMR) purification->analysis

Sources

Application

Application Notes &amp; Protocols: A Phased Approach to the Experimental Evaluation of Novel Amino Acid Derivatives

Audience: Researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel therapeutics derived from amino acid scaffolds. Introduction: Novel amino acid derivatives repr...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel therapeutics derived from amino acid scaffolds.

Introduction: Novel amino acid derivatives represent a burgeoning class of therapeutic agents, leveraging the inherent biocompatibility and diverse chemical space of their parent molecules to address a wide array of biological targets.[1][2][3][4] The journey from a newly synthesized derivative to a viable drug candidate is a multi-stage process that demands a rigorous, systematic, and logically phased experimental design. This guide provides a comprehensive framework for the preclinical evaluation of these compounds, emphasizing the causality behind experimental choices and integrating self-validating systems to ensure data integrity. Our approach is structured into distinct phases, from initial physicochemical characterization to foundational biological and metabolic profiling, ensuring a robust data package for informed decision-making.

Phase 1: Foundational Physicochemical and Analytical Characterization

Expertise & Experience: Before any biological activity can be meaningfully assessed, the fundamental properties of the novel amino acid derivative must be understood. These initial parameters dictate how the compound will behave in aqueous assay buffers, cell culture media, and ultimately, in vivo systems. Overlooking this phase is a common pitfall that leads to irreproducible biological data and flawed interpretations.

Physicochemical Profiling

The goal of this step is to establish the 'drug-like' properties of the molecule.[5] Key parameters include:

  • Aqueous Solubility: This is arguably the most critical initial measurement. A compound's solubility determines the maximum concentration achievable in assays and influences its absorption characteristics. Both kinetic and thermodynamic solubility should be assessed to understand its behavior under different conditions.[6][7]

  • Lipophilicity (LogD/LogP): The octanol-water partition coefficient is a key indicator of a molecule's ability to cross cellular membranes. LogD at a physiological pH of 7.4 is particularly relevant for predicting cell permeability and potential for non-specific binding.[6]

  • Chemical Stability: The stability of the derivative in relevant media (e.g., aqueous buffers, DMSO, cell culture media) over time and under different storage conditions must be confirmed to ensure that the observed biological effects are due to the parent compound and not a degradant.[7]

  • pKa: The ionization constant(s) of the derivative will influence its charge state, solubility, and interactions with biological targets at physiological pH.

Data Presentation: Physicochemical Properties Summary

ParameterMethodResultImplications for Experimental Design
Thermodynamic Solubility Shake-flask150 µM in PBS pH 7.4Maximum final assay concentration should not exceed 15 µM to avoid precipitation.
LogD (pH 7.4) Shake-flask2.5Good potential for membrane permeability; potential for non-specific binding.
Stability in DMSO LC-MS>98% remaining after 72h at RTStock solutions in DMSO are stable for the duration of typical experiments.
Stability in PBS (pH 7.4) LC-MS95% remaining after 24h at 37°CCompound is sufficiently stable for most cell-based assays up to 24 hours.
Analytical Method Development

A robust and sensitive analytical method is the bedrock of quantitative analysis. High-Performance Liquid Chromatography (HPLC) coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices.[8]

Causality: Developing this method early is essential for subsequent ADME (Absorption, Distribution, Metabolism, and Excretion) studies, such as metabolic stability and permeability assays, where the disappearance or appearance of the parent compound is quantified.[9][10] The method should be optimized for sensitivity, linearity, and selectivity in matrices like buffer, plasma, and cell lysate.

Phase 2: In Vitro Biological Evaluation: Efficacy and Mechanism of Action

Expertise & Experience: With a foundational understanding of the molecule's properties, the investigation can proceed to its biological effects. The primary goals of this phase are to assess the compound's general effect on cell health, identify its molecular target, and confirm its mechanism of action.

Workflow for In Vitro Biological Evaluation

G A Novel Amino Acid Derivative B Cell Viability / Cytotoxicity Assay (e.g., MTS Assay) A->B C Determine Therapeutic Window (Concentration Range) B->C D Target Identification Strategies C->D E Target Engagement & Validation (e.g., Western Blot, CETSA) D->E F Functional / Pathway Assays E->F

Caption: Phased workflow for in vitro biological characterization.

Cell Viability and Cytotoxicity Screening

Trustworthiness: The first step in any cell-based screening is to determine the concentration range at which the compound exhibits biological activity without causing non-specific toxicity. This establishes the therapeutic window for subsequent, more specific assays. The MTS assay is a robust, high-throughput colorimetric method for assessing cell viability.[11][12][13]

Experimental Protocol: MTS Cell Viability Assay This protocol is based on the principle that viable cells with active metabolism reduce MTS tetrazolium to a colored formazan product.[13]

  • Cell Plating: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Preparation: Prepare a 2X serial dilution of the novel amino acid derivative in culture medium. The starting concentration should be based on solubility data. Also, prepare a vehicle control (e.g., 0.1% DMSO).

  • Cell Treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions (or vehicle control) to the respective wells. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

  • MTS Reagent Addition: Prepare the MTS solution according to the manufacturer's instructions, often by mixing MTS powder with an electron coupling reagent like PES.[11][12] Add 20 µL of the MTS reagent directly to each well.[11][13]

  • Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time should be optimized for the specific cell line used.

  • Absorbance Reading: Measure the absorbance of each well at 490 nm using a microplate reader.[12][13]

  • Data Analysis: Subtract the background absorbance (medium only wells). Normalize the data to the vehicle-treated cells (set as 100% viability) and plot the results as percent viability versus compound concentration to determine the IC₅₀ (the concentration at which 50% of cell viability is inhibited).

Target Identification and Engagement

Authoritative Grounding: Identifying the specific molecular target of a novel compound is a critical step in understanding its mechanism of action and is central to modern drug discovery.[14][15][16] A multi-pronged approach combining direct biochemical, genetic, and computational methods is often most effective.[14][15]

  • Direct Biochemical Methods: Affinity-based approaches, where the compound is modified to act as "bait" to capture its binding partners from cell lysates, are powerful tools for identifying direct interactors.[14]

  • Genetic and Genomic Methods: Techniques like comparing the cellular phenotype induced by the compound to phenotypes from large-scale RNAi screens can provide strong clues about the pathway and, by extension, the target.[15]

  • Computational Approaches: If the compound was designed based on a known pharmacophore, molecular docking and virtual screening can predict likely targets.[17][18]

Once a putative target is identified, target engagement must be confirmed in a cellular context. Western blotting is a fundamental technique used to verify if the compound affects the expression level or post-translational modification state (e.g., phosphorylation) of the target protein or its downstream effectors.[19][20]

Experimental Protocol: Target Engagement Confirmation via Western Blot This protocol outlines the basic steps to assess changes in a target protein's status following compound treatment.[21][22]

  • Cell Treatment & Lysis: Plate and treat cells with the novel derivative at non-toxic concentrations (e.g., 0.5x, 1x, and 2x the functional IC₅₀) for an appropriate duration. Wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.[22]

  • Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.

  • SDS-PAGE: Denature an equal amount of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[20]

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[20]

  • Blocking: Block non-specific binding sites on the membrane by incubating it in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[20]

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (and/or a phosphorylated form) overnight at 4°C with gentle agitation.[19][21] The antibody should be diluted in blocking buffer as recommended by the manufacturer.

  • Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.[19]

  • Detection: Wash the membrane again three times with TBST. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

  • Analysis: Quantify the band intensity and normalize to a loading control (e.g., β-actin or GAPDH) to confirm that the compound specifically modulates the target protein.

Phase 3: Early ADME and Druggability Assessment

Expertise & Experience: A compound can have excellent potency at its target but fail as a drug due to poor pharmacokinetic properties. Early in vitro ADME assays are crucial for identifying potential liabilities and guiding medicinal chemistry efforts.[6][7][23]

Workflow for In Vitro ADME Profiling

G A Novel Amino Acid Derivative B Metabolic Stability Assay (Microsomes, Hepatocytes) A->B D Permeability Assay (e.g., PAMPA, Caco-2) A->D E Plasma Protein Binding (e.g., Rapid Equilibrium Dialysis) A->E C Calculate In Vitro Half-life (t½) and Intrinsic Clearance (Clint) B->C F Integrated Druggability Profile C->F D->F E->F

Caption: Key in vitro assays for early ADME assessment.

Metabolic Stability

Trustworthiness: The metabolic stability assay measures the rate at which a compound is broken down by drug-metabolizing enzymes, primarily Cytochrome P450s (CYPs) in the liver.[24][25] Liver microsomes, which are vesicles of the endoplasmic reticulum, are a cost-effective and standard system for this initial assessment.[9][26] A compound that is metabolized too quickly will have a short half-life in vivo, potentially limiting its therapeutic efficacy.

Experimental Protocol: In Vitro Metabolic Stability using Liver Microsomes This protocol measures the disappearance of the parent compound over time.[9][10]

  • Reagent Preparation:

    • Thaw pooled liver microsomes (e.g., human, rat) on ice.[26]

    • Prepare a 100 mM potassium phosphate buffer (pH 7.4).[10][26]

    • Prepare an NADPH-regenerating system solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.[9][10]

  • Reaction Setup: In a 96-well plate, pre-warm a mixture of microsomes (final concentration ~0.5 mg/mL) and the novel derivative (final concentration ~1 µM) in buffer at 37°C for 5-10 minutes.

  • Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH-regenerating system.[9][25]

  • Time-Point Sampling: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an analytical internal standard.[9][24][25]

  • Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the samples using the previously developed LC-MS/MS method to quantify the remaining percentage of the parent compound at each time point.

  • Data Analysis: Plot the natural log of the percent remaining parent compound versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (Clint).

Data Presentation: Metabolic Stability Summary

Speciest½ (min)Intrinsic Clearance (µL/min/mg protein)Predicted Hepatic Clearance
Human Liver Microsomes 4530.8Low to Moderate
Rat Liver Microsomes 2069.3Moderate to High

Conclusion and Forward Look

This guide outlines a foundational, phased approach to the initial characterization of novel amino acid derivatives. By systematically evaluating physicochemical properties, biological activity, and early ADME profiles, researchers can build a robust data package. The results from these in vitro studies are essential for establishing structure-activity relationships (SAR), identifying candidates with the highest potential, and designing rational, well-informed in vivo studies in preclinical animal models. This structured methodology ensures that resources are focused on compounds with the greatest promise of becoming successful therapeutic agents.

References

  • National Center for Biotechnology Information (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

  • AxisPharm (n.d.). Microsomal Stability Assay Protocol. Available at: [Link]

  • Creative Bioarray (n.d.). MTS Tetrazolium Assay Protocol. Available at: [Link]

  • Cyprotex (n.d.). Microsomal Stability. Available at: [Link]

  • Schenone, M., Dančík, V., Wagner, B. K., & Clemons, P. A. (2013). Target identification and mechanism of action in chemical biology and drug discovery. Nature Chemical Biology, 9(4), 232–240. Available at: [Link]

  • protocols.io (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available at: [Link]

  • Adelusi, T. I., Oyedele, A.-Q. K., & Fatoki, J. O. (2022). Identifying novel drug targets with computational precision. ScienceDirect. Available at: [Link]

  • Riaz, A., et al. (2021). Target Identification Approaches in Drug Discovery. ResearchGate. Available at: [Link]

  • Xue, B., Xu, Y., Huang, R., & Zhu, Q. (2025). Novel target identification towards drug repurposing based on biological activity profiles. PLOS ONE, 20(5), e0319865. Available at: [Link]

  • Mercell (n.d.). metabolic stability in liver microsomes. Available at: [Link]

  • Shimadzu (n.d.). Analytical Methods for Amino Acids. Available at: [Link]

  • MDPI (2019). Physico-Chemical Characterization of Amino Acid-Based Deep Eutectic Solvents. Available at: [Link]

  • Rohman, A., et al. (2022). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Jurnal Farmasi dan Ilmu Kefarmasian Indonesia, 9(1), 75-84. Available at: [Link]

  • MDPI (2019). Physico-Chemical Characterization of Amino Acid-Based Deep Eutectic Solvents. Available at: [Link]

  • MarinBio (n.d.). Cell Based Assays for Metabolic Disease Drug Discovery. Available at: [Link]

  • Veterian Key (2017). Methods of Amino Acid Analysis. Available at: [Link]

  • Bio-Synthesis (2012). Amino Acid Analysis Overview. Available at: [Link]

  • PubMed (2019). Physico-Chemical Characterization of Amino Acid-Based Deep Eutectic Solvents. Available at: [Link]

  • Science Publishing Group (2017). Design, Synthesis of New Amino Acid Derivatives and Evaluate DNA Binding Activity, Anticancer and Antimicrobial Activity. Available at: [Link]

  • National Institutes of Health (2021). Physicochemical Characterization of Choline Amino Acid Ionic Liquid Solvated Linear–Dendritic Block Copolymers. Available at: [Link]

  • National Institutes of Health (2018). Design, Synthesis, Molecular Modeling, Biological Activity, and Mechanism of Action of Novel Amino Acid Derivatives of Norfloxacin. Available at: [Link]

  • Charles River Laboratories (n.d.). In Vitro ADME Assays and Services. Available at: [Link]

  • ACS Omega (2018). Design, Synthesis, Molecular Modeling, Biological Activity, and Mechanism of Action of Novel Amino Acid Derivatives of Norfloxacin. Available at: [Link]

  • Wikipedia (n.d.). Amino acid. Available at: [Link]

  • Nuvisan (n.d.). Therapeutically relevant cell-based assays for drug discovery. Available at: [Link]

  • ChemPartner (n.d.). In Vitro ADME. Available at: [Link]

  • Azure Biosystems (n.d.). 6 Western Blotting Steps. Available at: [Link]

  • Creative Bioarray (n.d.). Role of Cell-Based Assays in Drug Discovery and Development. Available at: [Link]

  • Bio-Rad (n.d.). General Protocol for Western Blotting. Available at: [Link]

  • National Institutes of Health (2023). Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. Available at: [Link]

  • National Institutes of Health (2021). Oncology Therapeutics Targeting the Metabolism of Amino Acids. Available at: [Link]

  • Xtalks (n.d.). Exploring Peptide In-Vitro ADME Properties: From Natural Peptides to Synthetic Analogues. Available at: [Link]

  • Reaction Biology (n.d.). Cell-based Assays for Drug Discovery. Available at: [Link]

  • BioDuro (n.d.). In Vitro ADME. Available at: [Link]

  • MDPI (2021). Design and Synthesis of Novel Amino and Acetamidoaurones with Antimicrobial Activities. Available at: [Link]

  • Springer Nature (n.d.). Unnatural Amino Acid Engineering for Intracellular Delivery of Protein Therapeutics. Available at: [Link]

  • AstraZeneca (n.d.). Preclinical molecules. Available at: [Link]

Sources

Method

Application Note &amp; Protocols: A Guide to Solid-Phase Peptide Synthesis with Fluorinated Amino Acids

For Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorinated amino acids into peptides is a powerful tool in modern drug discovery and biomaterial science. Fluorine'...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorinated amino acids into peptides is a powerful tool in modern drug discovery and biomaterial science. Fluorine's unique properties—high electronegativity, small size, and the strength of the carbon-fluorine bond—can significantly enhance the metabolic stability, bioavailability, and binding affinity of peptide-based therapeutics.[1][2] However, the very electronic properties that make fluorinated amino acids so valuable also present unique challenges for their efficient incorporation via Solid-Phase Peptide Synthesis (SPPS). This guide provides a detailed overview of the critical considerations, field-proven strategies, and step-by-step protocols for the successful synthesis of peptides containing fluorinated amino acids.

The Rationale for Peptide Fluorination

The introduction of fluorine can profoundly alter the physicochemical properties of peptides, offering a range of benefits:

  • Enhanced Metabolic Stability: The robust C-F bond can shield adjacent peptide bonds from enzymatic cleavage, increasing the peptide's half-life in vivo.[2][3]

  • Modulation of Bioactivity: The high electronegativity of fluorine can alter the pKa of nearby functional groups, influencing hydrogen bonding and electrostatic interactions with biological targets.[4] This can lead to improved binding affinity and specificity.

  • Increased Lipophilicity: Fluorination often increases the lipophilicity of a peptide, which can improve its ability to cross cell membranes.[1]

  • Conformational Control: The steric and electronic effects of fluorine can be used to favor specific secondary structures, such as β-sheets or α-helices, or to influence the puckering of proline rings, thereby "pre-organizing" a peptide for optimal receptor binding.[5][6][7]

Core Challenges in SPPS of Fluorinated Peptides

While SPPS is a robust and widely used technique, the incorporation of fluorinated amino acids requires special attention.[8] The primary challenge stems from the electron-withdrawing nature of fluorine atoms, which can decrease the nucleophilicity of the α-amino group.[8][9][10] This diminished reactivity can lead to:

  • Inefficient Coupling: Standard coupling protocols may result in incomplete reactions, leading to deletion sequences and difficult-to-purify final products.[8][9]

  • Increased Racemization Risk: Harsher coupling conditions required to drive the reaction to completion can increase the risk of epimerization.

  • Aggregation: Fluorinated sequences, particularly those with multiple fluorinated residues, can exhibit altered solubility and a higher tendency for on-resin aggregation.

Therefore, a careful optimization of the SPPS protocol is crucial for success.

Strategic Protocol Design for Fluorinated Amino Acid Incorporation

Successful synthesis hinges on the judicious selection of resins, protecting groups, and coupling reagents. The most common approach for SPPS is the Fmoc/tBu strategy, which offers milder deprotection conditions compared to the Boc/Bzl strategy and is generally more compatible with complex, modified peptides.[11][12]

Resin Selection

The choice of solid support depends on the desired C-terminal functionality.

  • Wang Resin: For C-terminal carboxylic acids.[13][14]

  • Rink Amide Resin: For C-terminal amides, which can enhance stability and bioavailability.[13][14]

  • 2-Chlorotrityl Chloride Resin: Offers very mild cleavage conditions, which is beneficial for sensitive peptides, and allows for the synthesis of fully protected peptide fragments.[13]

Coupling Reagents: Overcoming Reduced Reactivity

To counteract the reduced nucleophilicity of the fluorinated amino acid's amine group, more potent coupling reagents are often necessary.

Coupling Reagent Class Key Advantages & Considerations Typical Equivalents (vs. Amino Acid)
HATU Aminium/Uronium SaltHighly efficient, fast reaction kinetics. Often used with a base like DIPEA. The gold standard for difficult couplings.0.95
HBTU Aminium/Uronium SaltA common and effective coupling reagent, though slightly less potent than HATU.0.95
PyBOP Phosphonium SaltExcellent for sterically hindered amino acids. Less risk of racemization compared to carbodiimides alone.1.0
DIC/HOBt Carbodiimide/AdditiveA classic, cost-effective combination. HOBt suppresses racemization. May be less effective for highly deactivated systems.1.0 / 1.0

Expert Insight: For incorporating fluorinated amino acids, HATU is often the reagent of choice due to its high reactivity, which helps to ensure complete coupling and minimize side reactions. The use of an additive like 1-hydroxy-7-azabenzotriazole (HOAt) with HATU can further enhance efficiency and reduce racemization.[15]

Workflow for Fluorinated Amino Acid Incorporation

The following diagram outlines the key steps in a typical Fmoc-SPPS cycle for incorporating a fluorinated amino acid.

SPPS_Workflow cluster_resin Resin-Bound Peptide cluster_cycle SPPS Cycle cluster_result Elongated Peptide Resin_Fmoc Fmoc-NH-Peptide-Resin Deprotection Step 1: Fmoc Deprotection (e.g., 20% Piperidine in DMF) Resin_Fmoc->Deprotection Start Cycle Washing1 Step 2: DMF Wash Deprotection->Washing1 Coupling Step 3: Coupling (Fmoc-FAA-OH, HATU, DIPEA) Washing1->Coupling Washing2 Step 4: DMF Wash Coupling->Washing2 Resin_FAA Fmoc-FAA-NH-Peptide-Resin Washing2->Resin_FAA End Cycle Resin_FAA->Deprotection Next Cycle

Caption: Fmoc-SPPS cycle for incorporating a fluorinated amino acid (FAA).

Detailed Experimental Protocols

The following protocols are based on a standard 0.1 mmol synthesis scale using Fmoc chemistry. Adjust volumes and quantities accordingly for different scales.

Protocol 1: Resin Preparation and Swelling
  • Place 0.1 mmol of the appropriate resin (e.g., Rink Amide) in a peptide synthesis vessel.

  • Add N,N-Dimethylformamide (DMF) until the resin is fully submerged (approx. 10 mL/g of resin).

  • Allow the resin to swell for at least 30 minutes at room temperature with gentle agitation.

  • Drain the DMF.

Protocol 2: Fmoc-Deprotection
  • Add a solution of 20% piperidine in DMF to the swelled resin.[13][16]

  • Agitate for 5-10 minutes. For sterically hindered residues preceding the fluorinated amino acid, a second deprotection for 10-15 minutes may be beneficial.

  • Drain the deprotection solution.

  • Wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces of piperidine.[8]

  • Quality Control: Perform a Kaiser test or other ninhydrin-based test to confirm the presence of a free primary amine. A positive result (blue beads) indicates successful deprotection.

Protocol 3: Fluorinated Amino Acid Coupling

Causality: This step is the most critical. We use an excess of the fluorinated amino acid and a highly efficient coupling reagent (HATU) to drive the reaction to completion, overcoming the reduced nucleophilicity of the resin-bound amine. DIPEA is used as a non-nucleophilic base to activate the carboxylic acid without causing unwanted side reactions.

  • In a separate vial, dissolve 4 equivalents (0.4 mmol) of the Fmoc-protected fluorinated amino acid and 3.9 equivalents (0.39 mmol) of HATU in DMF.

  • Add 8 equivalents (0.8 mmol) of N,N-Diisopropylethylamine (DIPEA) to the activation mixture.[17]

  • Allow the mixture to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 1-4 hours at room temperature. The extended coupling time is a key modification for fluorinated residues.

  • Drain the coupling solution.

  • Wash the resin with DMF (3 x 10 mL).

  • Quality Control: Perform a Kaiser test. A negative result (clear or yellowish beads) indicates complete coupling. If the test is positive, a second coupling (recoupling) step is necessary.

Protocol 4: Final Cleavage and Deprotection

Causality: A "cleavage cocktail" containing a strong acid (TFA) and scavengers is used. Scavengers are critical to "quench" reactive cationic species generated during the removal of side-chain protecting groups, preventing re-attachment to sensitive residues like Trp or Met.

  • After the final Fmoc deprotection and washing, wash the resin with dichloromethane (DCM) (3 x 10 mL) and dry it under a stream of nitrogen.

  • Prepare a cleavage cocktail. A standard Reagent K cocktail is effective for most peptides: 82.5% Trifluoroacetic acid (TFA), 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol.

  • Add the cleavage cocktail to the resin (approx. 10 mL per 0.1 mmol of peptide).

  • Agitate at room temperature for 2-4 hours.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the TFA solution to cold diethyl ether (at least 10x the volume of the TFA solution).

  • Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

Purification and Analysis

The crude peptide should be purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and purity of the final fluorinated peptide are confirmed by:

  • Analytical RP-HPLC: To assess purity.

  • Mass Spectrometry (MALDI-TOF or ESI-MS): To confirm the correct molecular weight.[3]

Troubleshooting Common Issues

Problem Potential Cause Recommended Solution
Incomplete Coupling (Positive Kaiser Test) Reduced reactivity of the fluorinated amino acid; on-resin aggregation.Perform a second coupling (recouple). Increase coupling time. Switch to a more potent coupling reagent like HATU.
Deletion of the Fluorinated Residue Inefficient coupling.See above. Consider using a double coupling protocol for all fluorinated residues as a standard procedure.
Low Final Yield Incomplete coupling at multiple steps; premature cleavage from the resin.Optimize coupling and deprotection times. Ensure the chosen resin linker is stable to the repeated deprotection conditions.
Side Product Formation Racemization during activation; side-chain reactions during cleavage.Use HATU/HOAt to minimize racemization. Ensure appropriate scavengers are used in the cleavage cocktail.

Conclusion

The synthesis of peptides containing fluorinated amino acids is an achievable yet nuanced process. The key to success lies in acknowledging and addressing the reduced reactivity of these building blocks. By employing highly efficient coupling reagents like HATU, extending coupling times, and performing rigorous quality control checks at each step, researchers can successfully leverage the power of fluorination to create next-generation peptide therapeutics and advanced biomaterials.

References

  • Richardson, P. (2021). Utility of fluorinated α-amino acids in development of therapeutic peptides. Expert Opinion on Drug Discovery. [Link]

  • Bunnage, M. E., et al. (2007). Solid phase synthesis of peptides containing backbone-fluorinated amino acids. Organic & Biomolecular Chemistry. [Link]

  • Conticello, V. P., et al. (2018). Fluorinated peptide biomaterials. Peptide Science. [Link]

  • Richardson, P. (2021). Utility of fluorinated α-amino acids in development of therapeutic peptides. PubMed. [Link]

  • Cheng, R. (n.d.). The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability. University at Buffalo. [Link]

  • Conticello, V. P., et al. (2017). Fluorinated Protein and Peptide Materials for Biomedical Applications. Advanced Healthcare Materials. [Link]

  • Richardson, P. (2025). Utilization of fluorinated α-amino acids in small molecule drug design. Semantic Scholar. [Link]

  • Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Accounts of Chemical Research. [Link]

  • Góngora-Benítez, M., et al. (2014). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules. [Link]

  • Raines, R. T., & Newberry, R. W. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. ResearchGate. [Link]

  • Mei, H., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry. [Link]

  • Biffis, A., et al. (2011). Enabling routine fluorous capping in solid phase peptide synthesis. ResearchGate. [Link]

  • Hu, X. G., & Hunter, L. (2021). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules. [Link]

  • Springer Nature. (Various Years). Solid-Phase Peptide Synthesis. Springer Nature Experiments. [Link]

  • Chaume, G., et al. (2021). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules. [Link]

  • Lee, K., et al. (2004). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. Journal of the American Chemical Society. [Link]

  • Peptide Synthesis Reagent Supplier. (n.d.). The Role of Fluorinated Amino Acids in Modern Peptide Synthesis. LinkedIn. [Link]

  • Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. [Link]

  • Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

  • Wenschuh, H., et al. (2000). Fmoc Amino Acid Fluorides: Convenient Reagents for the Solid-Phase Assembly of Peptides Incorporating Sterically Hindered Residues. The Journal of Organic Chemistry. [Link]

  • Carpino, L. A. (1993). Synthesis and use of amino acid fluorides as peptide coupling reagent.
  • Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. Semantic Scholar. [Link]

  • Aapptec. (n.d.). Coupling Reagents. Aapptec Website. [Link]

  • Machado, E., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Fluorinated Amino Acids in Modern Peptide Synthesis. Pharmaffiliates. [Link]

  • Aapptec. (n.d.). Amino Acid Sidechain Deprotection. Aapptec Website. [Link]

  • Koksch, B. (2023). Fluorinated amino acids as orthogonal tools in peptide and protein engineering. Beilstein Journal of Organic Chemistry. [Link]

  • Pham, T. T., et al. (2024). Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. Protein Science. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2,2-Difluoropropanoic Acid

Welcome to the technical support guide for the synthesis of 2,2-difluoropropanoic acid. This valuable building block is integral to advancements in pharmaceuticals and materials science, largely due to the unique electro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2,2-difluoropropanoic acid. This valuable building block is integral to advancements in pharmaceuticals and materials science, largely due to the unique electrochemical properties conferred by the gem-difluoro group. However, its synthesis is not without challenges. This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the lab, providing not just solutions but the underlying chemical principles to empower your research.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Synthesis via Hydrolysis of Ethyl 2,2-Difluoropropionate

This is one of the most common and direct routes to obtaining 2,2-difluoropropanoic acid. The process involves the saponification of the corresponding ethyl ester.

Question 1: My hydrolysis of ethyl 2,2-difluoropropionate is proceeding very slowly or appears incomplete. What are the critical parameters I should check?

Answer: An incomplete or sluggish hydrolysis reaction is a common issue that can typically be traced back to reaction conditions. Here’s a breakdown of the key factors:

  • Stoichiometry and Concentration of Base: The hydrolysis is a base-mediated reaction. Ensure you are using a sufficient excess of a strong base. A typical condition involves a 2N aqueous sodium hydroxide (NaOH) solution.[1] The concentration is crucial for driving the equilibrium towards the carboxylate salt.

  • Temperature Protocol: The reaction is often initiated at a low temperature (0 °C) during the slow addition of the base to manage any exothermic processes.[1] Following the addition, the reaction mixture should be allowed to gradually warm to room temperature and stirred for an extended period, often up to 14 hours, to ensure it proceeds to completion.[1]

  • Solvent System: A biphasic solvent system, typically ethanol and water, is used to ensure the miscibility of both the organic ester and the aqueous base.[1] An incorrect ratio can lead to poor reaction kinetics.

  • Purity of Starting Material: Ensure your starting material, ethyl 2,2-difluoropropionate, is of high purity. Contaminants can interfere with the reaction.

Question 2: I've confirmed my hydrolysis reaction is complete, but my final yield of 2,2-difluoropropanoic acid is disappointingly low. What are the most common pitfalls during the workup and purification stages?

Answer: Low yield after a successful reaction is almost always a result of an inefficient workup. The transition from the sodium salt of the acid to the purified free acid is critical.

  • Incomplete Acidification: After the hydrolysis, the product exists as its sodium salt (sodium 2,2-difluoropropanoate) in the aqueous layer. To extract it into an organic solvent, you must protonate it to the free carboxylic acid. This is achieved by acidifying the reaction mixture with a strong acid, like 2N hydrochloric acid (HCl), until the pH is acidic (pH < 7).[1] Use pH paper or a meter to confirm. If the solution is not sufficiently acidic, your product will remain in the aqueous layer, leading to significant loss.

  • Inefficient Extraction: 2,2-Difluoropropanoic acid has some water solubility. Therefore, multiple extractions with a suitable organic solvent (e.g., diethyl ether) are necessary to efficiently recover the product from the aqueous layer.[1] A single extraction is often insufficient.

  • Premature Concentration: Ensure the combined organic extracts are thoroughly dried over an anhydrous drying agent like sodium sulfate before concentrating under reduced pressure.[1] Any residual water can co-distill with your solvent and contaminate the final product.

Experimental Protocol: Synthesis from Ethyl 2,2-Difluoropropionate

This protocol is based on established laboratory procedures for the saponification of ethyl 2,2-difluoropropionate.[1]

Materials:

  • Ethyl 2,2-difluoropropionate (1.2 g, 8.8 mmol)

  • Ethanol (26 mL)

  • 2N Aqueous Sodium Hydroxide (26 mL)

  • 2N Hydrochloric Acid

  • Diethyl Ether

  • Anhydrous Sodium Sulfate

  • Round-bottom flask, magnetic stirrer, ice bath

Procedure:

  • Dissolve ethyl 2,2-difluoropropionate (1.2 g, 8.8 mmol) in ethanol (26 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the 2N aqueous sodium hydroxide solution (26 mL) to the stirred mixture.

  • Allow the reaction mixture to gradually warm to room temperature and continue stirring for 14 hours.

  • After 14 hours, cool the mixture again in an ice bath and carefully acidify to a pH below 7 by adding 2N hydrochloric acid.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic phases and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield 2,2-difluoropropanoic acid. A typical reported yield is around 92%.[1]

Section 2: Precursor Synthesis and Alternative Routes

Question 3: I need to synthesize the precursor, ethyl 2,2-difluoropropionate. What are the main challenges associated with this step?

Answer: Ethyl 2,2-difluoropropionate is commonly synthesized from ethyl pyruvate using a fluorinating agent. A prevalent choice is [Bis(2-methoxyethyl)amino]sulfur trifluoride (Deoxo-Fluor). The main challenges are related to reaction control and safety.

  • Temperature Management: The reaction is highly exothermic and requires strict temperature control. The reaction flask should be cooled to between -15 to -10°C before and during the slow addition of the fluorinating agent to prevent runaway reactions and the formation of byproducts.[2]

  • Quenching: The workup involves quenching the reaction mixture in a basic aqueous solution (e.g., water, ice, and sodium bicarbonate). This must be done carefully and slowly to neutralize excess reagents and acidic byproducts safely.[2]

  • Handling Fluorinating Agents: Reagents like Deoxo-Fluor are hazardous and moisture-sensitive. They must be handled under an inert atmosphere (e.g., nitrogen) with appropriate personal protective equipment (PPE).

Question 4: Is it feasible to synthesize 2,2-difluoropropanoic acid via a decarboxylation route, similar to the synthesis of difluoroacetic acid from difluoromalonic acid?

Answer: In principle, yes. The decarboxylation of a β-dicarboxylic acid is a classic reaction that can be applied here.[3][4] To obtain 2,2-difluoropropanoic acid, you would need to start with 2-methyl-2,2-difluoromalonic acid.

The primary challenge is that the required substituted difluoromalonic acid may not be readily available. Furthermore, a significant challenge in the synthesis of gem-difluoro acids from malonate esters is premature decarboxylation. The hydrolysis of the malonate ester to the dicarboxylic acid is often conducted under conditions (heat, strong acid/base) that also promote the loss of CO₂, potentially leading to the formation of the desired product as a side reaction rather than a controlled final step.[5][6] Careful control of hydrolysis and decarboxylation temperatures is therefore critical. The electron-withdrawing nature of the fluorine atoms can make the molecule more susceptible to decarboxylation than its non-fluorinated analogs.[3]

Troubleshooting & Workflow Diagrams

To assist in diagnosing issues, the following workflows have been developed.

Diagram 1: General Synthesis & Troubleshooting Workflow

cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification cluster_troubleshooting Troubleshooting Points Start Start: Ethyl 2,2-difluoropropionate Mix 1. Dissolve Ester in EtOH 2. Cool to 0 C Start->Mix Reagents Prepare EtOH & 2N NaOH Add_Base 3. Slowly Add NaOH Reagents->Add_Base Mix->Add_Base Stir 4. Warm to RT, Stir 14h Add_Base->Stir Acidify 5. Acidify to pH < 7 Stir->Acidify T1 Incomplete Reaction? Check Base Conc. & Time Stir->T1 Extract 6. Extract with Ether Acidify->Extract Dry 7. Dry Organic Layer Extract->Dry T2 Low Yield? Check pH & Extraction Efficiency Extract->T2 Concentrate 8. Concentrate Dry->Concentrate Product Final Product: 2,2-Difluoropropanoic Acid Concentrate->Product

Caption: Workflow for the hydrolysis of ethyl 2,2-difluoropropionate.

Diagram 2: Decision Tree for Low Yield Troubleshooting

Start Low Yield Observed Check_Reaction Was reaction monitored for completion (NMR, GC)? Start->Check_Reaction Check_pH Was pH of aqueous layer confirmed to be < 7 before extraction? Check_Reaction->Check_pH Yes Incomplete_Rxn Root Cause: Incomplete Reaction. Solution: Increase reaction time or re-evaluate base stoichiometry. Check_Reaction->Incomplete_Rxn No Check_Extraction How many extractions were performed? Check_pH->Check_Extraction Yes Acidify_Issue Root Cause: Product remains in aqueous layer. Solution: Re-acidify and re-extract aqueous layer. Check_pH->Acidify_Issue No Extraction_Issue Root Cause: Insufficient extraction. Solution: Increase number of extractions (e.g., to 3-4) to improve recovery. Check_Extraction->Extraction_Issue 1-2 Other_Issue Consider other losses: - Volatility during concentration - Mechanical losses during transfers Check_Extraction->Other_Issue ≥ 3

Caption: Decision tree for troubleshooting low product yield.

Safety Profile

Question 5: What are the primary safety hazards I should be aware of when handling 2,2-difluoropropanoic acid and its precursors?

Answer: Safety is paramount. Always consult the Safety Data Sheet (SDS) for any chemical before use.

  • 2,2-Difluoropropanoic Acid: This compound is corrosive and can cause serious eye irritation and skin burns.[7][8] Always handle it in a well-ventilated fume hood while wearing appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Fluorinating Agents (e.g., Deoxo-Fluor): These reagents are often toxic, corrosive, and react violently with water. They must be handled with extreme care under anhydrous and inert conditions.

  • Acids and Bases: The strong acids (HCl) and bases (NaOH) used in the hydrolysis are corrosive and require careful handling. Remember to add acid to water, not the other way around, and be mindful of exothermic neutralization reactions.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the hydrolysis method.

ParameterValue/ConditionRationale
Starting Material Ethyl 2,2-difluoropropionateCommon precursor for the target acid.[9]
Base 2N Aqueous NaOHSufficiently strong to drive saponification to completion.[1]
Solvent Ethanol / WaterCo-solvent system to ensure miscibility of reactants.[1]
Reaction Temperature 0 °C to Room TemperatureInitial cooling controls exotherm, followed by RT for reaction completion.[1]
Reaction Time ~14 hoursEnsures the reaction proceeds to completion.[1]
Workup Acid 2N HClProtonates the carboxylate salt for organic extraction.[1]
Extraction Solvent Diethyl EtherEffective for extracting the final product from the aqueous layer.[1]

References

  • Application Notes and Protocols for the Decarboxylation of Difluoromalonic Acid. Benchchem.
  • 2,2-Difluoropropionic acid | 373-96-6. ChemicalBook.
  • troubleshooting difluoromalonic acid synthesis protocols. Benchchem.
  • Application Notes and Protocols: Reaction Mechanisms Involving Difluoromalonic Acid. Benchchem.
  • Technical Support Center: Improving Yield in Difluoromalonic Acid Reactions. Benchchem.
  • Ethyl 2,2-Difluoropropionate synthesis. ChemicalBook.
  • 2,2-Difluoropropionic acid 373-96-6 wiki. Guidechem.
  • 2,2-Difluoropropanoic acid | C3H4F2O2 | CID 2782825. PubChem - NIH.
  • Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud Repository.
  • Ethyl 2,2-difluoropropionate, 97%. Fisher Scientific.

Sources

Optimization

Technical Support Center: Optimization of N-Benzylation of Amino Acids

Welcome to the Technical Support Center for N-benzylation of amino acids. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with in-depth...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for N-benzylation of amino acids. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into optimizing this crucial synthetic transformation. This resource moves beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and enhance the efficiency and reproducibility of your work.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the N-benzylation of amino acids. The question-and-answer format is designed to help you quickly identify and resolve your experimental challenges.

Issue 1: Low or No Product Yield

Q: I've set up my N-benzylation reaction, but upon workup, I'm getting very low yields or only recovering my starting amino acid. What are the likely causes?

A: Low conversion is a frequent issue stemming from several potential factors. Let's break down the most common culprits:

  • Insufficient Base: The most common oversight is forgetting that an amino acid is zwitterionic. You need at least two equivalents of base: one to deprotonate the ammonium group (R-NH3+) to the free amine (R-NH2) and a second to neutralize the carboxylic acid, forming a carboxylate. An additional equivalent is needed to scavenge the acid byproduct (e.g., HBr from benzyl bromide) generated during the reaction. A deficit of base will leave the amino group protonated and non-nucleophilic.[1]

  • Poor Solubility: Amino acids are often poorly soluble in common aprotic organic solvents like THF or Dichloromethane (DCM) where SN2 reactions perform best. If your starting material isn't dissolved, the reaction cannot proceed efficiently. Consider using polar aprotic solvents like DMF or DMSO, or a biphasic system (e.g., an aqueous solution with an organic solvent) with a phase-transfer catalyst.[2]

  • Inappropriate Choice of Base: The strength of the base matters. While a strong base like NaH or LiHMDS is effective for deprotonation, it can also deprotonate other sites or, in some cases, lead to racemization.[3][4] For many standard benzylations with benzyl halides, inorganic bases like Sodium Carbonate (Na₂CO₃) or Potassium Carbonate (K₂CO₃) in a polar solvent are sufficient and minimize side reactions. The choice of base should be tailored to the specific amino acid and reaction conditions.

  • Reactivity of Benzylating Agent: Benzyl bromide is generally more reactive than benzyl chloride due to bromide being a better leaving group. If you are using benzyl chloride, you may need more forcing conditions (higher temperature, longer reaction time) or the addition of a catalyst like sodium iodide or tetra-n-butylammonium iodide (TBAI) to facilitate a Finkelstein reaction in situ.[5]

  • Reaction Temperature: N-alkylation is often slow at room temperature. Gently heating the reaction (e.g., to 40-60 °C) can significantly increase the rate.[6] However, excessive heat can promote side reactions, including elimination or racemization. Always monitor the reaction progress by Thin-Layer Chromatography (TLC).

Issue 2: Formation of Multiple Products (Side Reactions)

Q: My TLC/LC-MS analysis shows multiple spots/peaks. Besides my starting material and desired mono-benzylated product, what other species could be forming?

A: The appearance of multiple products points to a lack of selectivity. The primary side reactions in N-benzylation are over-alkylation and esterification.

  • Di-benzylation: The most common side product is the N,N-dibenzylated amino acid. The mono-benzylated product (a secondary amine) is often more nucleophilic than the starting primary amine, leading to a second alkylation event.[7][8]

    • Solution: To favor mono-alkylation, carefully control the stoichiometry. Use a slight excess of the amino acid relative to the benzylating agent (e.g., 1.2 to 1.5 equivalents of the amino acid). Alternatively, adding the benzylating agent slowly (e.g., via syringe pump) to the reaction mixture can help maintain a low concentration, thereby favoring reaction with the more abundant primary amine.[7]

  • O-benzylation (Esterification): The carboxylate anion is also a nucleophile and can react with the benzylating agent to form a benzyl ester. This is particularly problematic if the reaction is run under conditions that favor carboxylate reactivity.

    • Solution: To avoid this, ensure the reaction medium is sufficiently basic to keep the amine as the more potent nucleophile. A common strategy to circumvent this issue entirely is to first protect the carboxylic acid as a methyl or ethyl ester before performing the N-benzylation. The ester can then be saponified post-benzylation if the free acid is desired.

  • Racemization: The α-proton of an amino acid can be abstracted under strongly basic conditions or at elevated temperatures, leading to a loss of stereochemical integrity.

    • Solution: Use the mildest base and lowest temperature that afford a reasonable reaction rate. Bases like sodium bicarbonate are often preferred to stronger organic bases if racemization is a concern. Monitoring the enantiomeric excess (ee) of your product by chiral HPLC is crucial for asymmetric applications.[9]

Issue 3: Difficult Purification

Q: I've confirmed product formation, but I'm struggling to isolate the pure N-benzyl amino acid. What are the best purification strategies?

A: Purification can be challenging due to the amphoteric nature of the product and its similar polarity to side products.

  • Acid-Base Extraction: The most powerful tool is exploiting the pH-dependent solubility.

    • After the reaction, perform a primary extraction to remove non-polar impurities.

    • Acidify the aqueous layer to a pH of ~2 with dilute HCl. This will protonate the amine group of your product, making it water-soluble, while the N,N-dibenzylated byproduct (which is a tertiary amine and less basic) may precipitate or be extracted into an organic solvent like ethyl acetate.

    • Adjust the pH of the aqueous layer to the isoelectric point of your N-benzyl amino acid. At this pH, the molecule is zwitterionic and has minimal water solubility, causing it to precipitate. The solid can then be collected by filtration.

  • Column Chromatography: If extraction and precipitation are insufficient, column chromatography is the next step.

    • Challenge: The amino and carboxyl groups can cause the compound to streak or irreversibly bind to standard silica gel.[10]

    • Solution: Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a basic modifier like triethylamine (~0.5-1%) or a few drops of ammonium hydroxide in the slurry. For the mobile phase, a gradient system of dichloromethane/methanol or ethyl acetate/methanol often works well. Adding a small amount of acetic or formic acid to the eluent can help protonate the amine and improve peak shape, though this should be done cautiously.[10]

  • Recrystallization: This is an excellent final purification step if a suitable solvent system can be found. Perform small-scale solubility tests in various solvents (e.g., water, ethanol, isopropanol, ethyl acetate, and mixtures thereof) to identify a solvent that dissolves your product when hot but poorly when cold.[10]

Frequently Asked Questions (FAQs)

Q1: Which benzylating agent should I use: Benzyl Bromide, Benzyl Chloride, or Benzyl Tosylate?

A1: The choice depends on reactivity, cost, and stability.

  • Benzyl Bromide (BnBr): Highly reactive and the most common choice. It's a potent lachrymator and should be handled with care in a fume hood.[5]

  • Benzyl Chloride (BnCl): Less reactive than BnBr but also less expensive and less lachrymatory. It may require higher temperatures or longer reaction times.

  • Benzyl Tosylate (BnOTs): A crystalline solid that is stable and easy to handle. The tosylate is an excellent leaving group, making this reagent highly effective. It is a good alternative when the halide reagents prove problematic.[7]

ReagentPhysical StateReactivityKey Considerations
Benzyl Bromide LiquidHighPotent lachrymator; most common choice.
Benzyl Chloride LiquidModerateLess reactive/expensive than BnBr.
Benzyl Tosylate SolidHighEasy to handle; excellent leaving group.[7]

Q2: How do I effectively monitor the progress of my reaction?

A2: Thin-Layer Chromatography (TLC) is the most common method.

  • Visualization: Amino acids and their N-benzylated derivatives are often UV-inactive if they lack an aromatic side chain. Therefore, you will need to use a stain.

    • Ninhydrin Stain: Reacts with primary and secondary amines to produce a colored spot (typically purple for primary, yellow/orange for secondary). Your starting material will stain strongly. Your mono-benzylated product (a secondary amine) will also stain, but the di-benzylated product (a tertiary amine) will not. This is an excellent way to track the consumption of the starting material and the formation of products.

    • Potassium Permanganate (KMnO₄) Stain: This stain reacts with compounds that can be oxidized. The benzyl group is susceptible to oxidation, so your product and byproducts will appear as yellow spots on a purple background.

  • Solvent System: A mixture of a polar and a less polar solvent, such as Dichloromethane:Methanol (9:1) or Ethyl Acetate:Hexane (1:1) with a few drops of acetic acid, is a good starting point.

Q3: Is it always necessary to protect the carboxylic acid functional group?

A3: Not always, but it is a highly reliable strategy to prevent O-benzylation and improve the solubility of the starting material in organic solvents.[11] Converting the amino acid to its methyl or ethyl ester is a standard first step in many synthetic routes. This is typically achieved using thionyl chloride in methanol/ethanol or via Fischer-Speier esterification.[9] If you need the final product to be a free acid, the ester can be easily hydrolyzed with LiOH or NaOH after the N-benzylation step.

Q4: What is reductive amination, and is it a better alternative?

A4: Reductive amination is a powerful alternative method for N-benzylation that involves reacting the amino acid with benzaldehyde to form an intermediate imine (or iminium ion), which is then reduced in situ to the N-benzyl amine.[12][13]

  • Advantages: This method can be very clean, often avoiding the over-alkylation issues seen with benzyl halides. The reaction is driven by the removal of water.[13]

  • Reducing Agents: Common reducing agents include sodium cyanoborohydride (NaBH₃CN), sodium triacetoxyborohydride (STAB), or α-picoline-borane.[12][14] Catalytic hydrogenation is also an option.[13]

  • Considerations: The conditions must be carefully controlled to prevent reduction of the aldehyde before it reacts with the amine. This method is particularly useful for amino acids that are sensitive to the basic conditions of traditional alkylation.

Visualizations and Protocols

N-Benzylation Reaction Mechanism (Sₙ2)

The reaction typically proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. The deprotonated amino group acts as the nucleophile, attacking the electrophilic benzylic carbon and displacing the halide leaving group.

SN2_Mechanism cluster_reactants Reactants cluster_transition_state Transition State cluster_products Products AminoAcid R-NH₂ TS [H₂N---Bn---Br]⁻ᵟ AminoAcid->TS Nucleophilic Attack BenzylBromide Bn-Br BenzylBromide->TS Product R-NH-Bn TS->Product Bond Formation Bromide Br⁻ TS->Bromide Leaving Group Departs

Caption: Sₙ2 mechanism for N-benzylation of a primary amine.

Troubleshooting Workflow

This decision tree can guide you through diagnosing and solving common issues in your N-benzylation reaction.

Caption: Decision tree for troubleshooting N-benzylation reactions.

Experimental Protocol: General Procedure for N-benzylation of an Amino Acid Ester

This protocol describes the N-benzylation of an amino acid that has been pre-protected as an ester to prevent O-alkylation.

Materials:

  • Amino acid ethyl ester hydrochloride (1.0 equiv)

  • Benzyl bromide (1.1 equiv)

  • Potassium carbonate (K₂CO₃) (3.0 equiv)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add the amino acid ethyl ester hydrochloride (1.0 equiv) and potassium carbonate (3.0 equiv).

  • Add anhydrous DMF under an inert atmosphere (e.g., Nitrogen or Argon). Stir the suspension vigorously for 15-20 minutes at room temperature to neutralize the hydrochloride salt and deprotonate the amine.

  • Slowly add benzyl bromide (1.1 equiv) to the suspension via syringe.

  • Heat the reaction mixture to 50 °C and stir for 4-12 hours. Monitor the reaction progress by TLC (staining with ninhydrin to observe the disappearance of the starting material).

  • After the reaction is complete (as judged by TLC), cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude residue by silica gel column chromatography (e.g., using a gradient of 0-20% ethyl acetate in hexanes) to afford the pure N-benzyl amino acid ester.

References

  • Materials Advances. (2025). Efficient and selective N-benzylation of amines using Pd-doped La-BDC MOF. RSC Publishing.
  • Materials Advances. (2025). Efficient and selective N-benzylation of amines using Pd-doped La-BDC MOF. RSC Publishing.
  • Nature Communications. (2022).
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  • SciSpace. (Date not available). Amino Acid-Protecting Groups.
  • BenchChem. (2025).
  • (2019). Amino Acid-Protecting Groups.
  • Suzhou Highfine Biotech. (2025). Amino Protecting Group-Benzyl Series.
  • Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
  • Google Patents. (1985). Method for preparing N-benzyloxycarbonyl amino acids containing additional functionality.
  • ResearchGate. (2025).
  • ResearchGate. (Date not available).
  • BenchChem. (2025). Technical Support Center: Purification of 2-amino-N-benzyl-5-hydroxybenzamide.
  • ACS Publications. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters.
  • Reddit. (2019).
  • Thieme. (Date not available).
  • NCBI Bookshelf. (2021). Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols.
  • MDPI. (Date not available). The Effects of Solvent and Added Bases on the Protection of Benzylamines with Carbon Dioxide.
  • ACS Publications. (Date not available). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Sustainable Chemistry & Engineering.
  • ResearchGate. (Date not available).
  • Organic Chemistry Portal. (Date not available). O'Donnell Amino Acid Synthesis.
  • (Date not available).
  • Organic Chemistry Portal.
  • SciELO México. (Date not available). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity.
  • PNAS. (2017). Direct N-alkylation of unprotected amino acids with alcohols.
  • Chemical Society Reviews. (2015).
  • MDPI. (Date not available). Synthesis and Biological Activity of Novel Amino Acid-(N'-Benzoyl) Hydrazide and Amino Acid-(N'-Nicotinoyl)

Sources

Troubleshooting

Technical Support Center: Purification of Fluorinated Organic Compounds

Welcome to the Technical Support Center dedicated to the unique challenges and solutions in the purification of fluorinated organic compounds. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center dedicated to the unique challenges and solutions in the purification of fluorinated organic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the distinct chemical behavior of organofluorine molecules in their daily work. The introduction of fluorine into an organic scaffold dramatically alters its physicochemical properties, demanding a nuanced approach to purification. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities with confidence.

General Considerations for Purifying Fluorinated Compounds

The strong carbon-fluorine bond and high electronegativity of fluorine impart unique characteristics to organic molecules, such as altered polarity, modified intermolecular interactions, and distinct chromatographic and crystallization behavior.[1][2] Understanding these fundamental principles is the first step toward successful purification.

Frequently Asked Questions (FAQs)

Q1: How does fluorination affect the polarity of my compound?

A1: The effect of fluorination on polarity is not always straightforward and depends on the degree and position of fluorine substitution.

  • Single fluorine substitution or a monofluoromethyl group (-CH₂F) often increases the molecule's polarity and can lead to a more pronounced lowering of molecular lipophilicity than a trifluoromethyl group.[3]

  • A trifluoromethyl group (-CF₃) , while possessing a strong dipole moment, can paradoxically increase the lipophilicity of a molecule due to its larger molar volume.[4] This can lead to unexpected elution patterns in chromatography.

  • Perfluorination (replacement of all hydrogens with fluorine) dramatically decreases polarity, leading to compounds that are often described as "fluorous." These compounds have unique solubility profiles, being soluble in fluorinated solvents but not in common organic solvents or water.[5]

Q2: I'm having trouble with the aqueous work-up. My fluorinated compound seems to be poorly soluble in common organic extraction solvents.

A2: This is a common issue, especially with highly fluorinated compounds. The unique solubility properties of fluorinated molecules, often termed "fluorophilicity," can make standard liquid-liquid extractions challenging.[6]

Troubleshooting Steps:

  • Solvent Selection: If your compound is highly fluorinated, consider using a fluorous solvent like perfluorohexanes for extraction.[5] For moderately fluorinated compounds, try more polar aprotic solvents or solvent mixtures.

  • Emulsion Formation: Fluorinated compounds can sometimes act as surfactants, leading to persistent emulsions. To break up emulsions, try adding brine (saturated NaCl solution), gentle heating, or passing the mixture through a pad of Celite.

  • Solid-Phase Extraction (SPE): For difficult separations, consider using fluorous solid-phase extraction (FSPE). This technique utilizes a fluorinated stationary phase to selectively retain highly fluorinated compounds, which can then be eluted with a fluorinated solvent.

Purification by Chromatography

Chromatography is a cornerstone of purification in organic synthesis. However, the unique properties of fluorinated compounds often require special considerations in method development.

Troubleshooting Guide: Flash Chromatography

Problem 1: My fluorinated product and non-fluorinated starting material are co-eluting on silica gel.

Causality: The polarity of your starting material and fluorinated product might be too similar for effective separation on standard silica gel with common solvent systems like hexane/ethyl acetate.[7]

Solutions:

  • Modify the Mobile Phase:

    • Explore different solvent systems: Experiment with eluents that have different selectivities. For example, a dichloromethane/methanol gradient might provide better separation than hexane/ethyl acetate.

    • Use a fluorinated modifier: Adding a small amount of a fluorinated solvent like 2,2,2-trifluoroethanol to the mobile phase can sometimes improve the separation of fluorinated compounds.[8][9]

  • Change the Stationary Phase:

    • Fluorinated Stationary Phases: Consider using a column packed with a fluorinated stationary phase (e.g., perfluoroalkyl or pentafluorophenyl). These phases can exhibit enhanced retention and selectivity for halogenated compounds.[8][10]

    • Alumina: For some compounds, switching to acidic, neutral, or basic alumina can provide a different selectivity profile compared to silica gel.

Problem 2: My highly fluorinated compound is running at the solvent front even with 100% non-polar eluent.

Causality: Highly fluorinated or perfluorinated compounds can be extremely non-polar ("fluorous") and have very weak interactions with a polar stationary phase like silica gel.

Solutions:

  • Reverse-Phase Chromatography: This is the preferred method for such non-polar compounds. Use a C18 or a specialized fluorous stationary phase with a polar mobile phase (e.g., water/acetonitrile or water/methanol).

  • Fluorous Solid-Phase Extraction (FSPE): As mentioned earlier, FSPE is an excellent technique for capturing and purifying highly fluorinated molecules.

Workflow for Selecting a Chromatography Method

Chromatography_Workflow Start Compound to be Purified Is_Highly_Fluorinated Is the compound highly fluorinated? Start->Is_Highly_Fluorinated Normal_Phase Attempt Normal-Phase (e.g., Silica Gel) Is_Highly_Fluorinated->Normal_Phase No Reverse_Phase Use Reverse-Phase (e.g., C18 or Fluorous) Is_Highly_Fluorinated->Reverse_Phase Yes Co_elution Co-elution with impurities? Normal_Phase->Co_elution Successful_Separation Successful Separation Reverse_Phase->Successful_Separation Modify_Mobile_Phase Modify Mobile Phase (different solvents, additives) Co_elution->Modify_Mobile_Phase Yes Co_elution->Successful_Separation No Modify_Mobile_Phase->Co_elution Still co-eluting Change_Stationary_Phase Change Stationary Phase (e.g., Alumina, Fluorinated) Modify_Mobile_Phase->Change_Stationary_Phase Change_Stationary_Phase->Successful_Separation

Caption: Decision workflow for selecting a suitable chromatography method.

High-Performance Liquid Chromatography (HPLC) Considerations

For high-purity applications, HPLC is often necessary. The principles discussed for flash chromatography also apply here, but with greater emphasis on column chemistry and mobile phase optimization.

Stationary Phase TypeRecommended ForEluent Considerations
Standard C8/C18 Moderately fluorinated compounds.Standard reversed-phase eluents (e.g., water/acetonitrile). Can be paired with a fluorinated eluent like trifluoroethanol for improved separation of fluorinated amphiphiles.[11]
Fluorinated (e.g., F-Phenyl) Aromatic and halogenated compounds.[10]Can provide unique selectivity compared to C18.
Perfluoroalkyl Highly fluorinated and fluorous compounds.Offers enhanced retention for fluorinated analytes.[8]

Purification by Crystallization

Crystallization is a powerful and cost-effective purification technique for solid compounds. However, the introduction of fluorine can significantly impact a molecule's crystal packing and solubility, making crystallization challenging.

Troubleshooting Guide: Crystallization

Problem: My fluorinated compound will not crystallize from any common solvent systems.

Causality: Fluorine atoms can alter intermolecular interactions, such as hydrogen bonding and π-π stacking, which are crucial for crystal lattice formation.[12] Fluorine-fluorine interactions can also play a significant role in the crystal structure.[13]

Solutions:

  • Systematic Solvent Screening: Don't give up on solvent screening too quickly. Use a systematic approach with a wide range of solvents of varying polarities. Consider solvent mixtures, and techniques like vapor diffusion or slow evaporation.

  • "Fluorous" Effects: For highly fluorinated compounds, their low affinity for common hydrocarbon or polar solvents can be an obstacle. Try using a fluorous co-solvent to aid solubilization before initiating crystallization.

  • Seeding: If you have a small amount of pure crystalline material, use it as a seed crystal.[14] If not, try scratching the inside of the flask with a glass rod to create nucleation sites.[14]

  • Temperature Cycling: Some compounds benefit from temperature cycling. This involves slowly heating and cooling the solution to encourage the formation of a stable crystalline form.

  • Consider Co-crystallization: If all else fails, co-crystallization with another molecule that has complementary intermolecular interactions might be an option.

Purity Analysis of Fluorinated Compounds

Accurate determination of purity is critical. The presence of fluorine offers unique analytical handles but also presents some challenges.

Frequently Asked Questions (FAQs)

Q1: How can I use ¹⁹F NMR to assess the purity of my compound?

A1: ¹⁹F NMR is an incredibly powerful tool for analyzing fluorinated compounds.[15] It offers several advantages:

  • High Sensitivity: The ¹⁹F nucleus is nearly as sensitive as ¹H.

  • Wide Chemical Shift Range: The large chemical shift dispersion means that signals from different fluorine environments are often well-resolved, making it easier to identify and quantify impurities.[15]

  • Quantitative Analysis (qNMR): With a suitable internal standard of known purity and concentration, ¹⁹F NMR can be used for accurate quantitative analysis.[16][17]

Protocol for Quantitative ¹⁹F NMR (qNMR)

  • Sample Preparation: Accurately weigh the fluorinated analyte and a suitable fluorinated internal standard into an NMR tube. The internal standard should have a simple ¹⁹F spectrum that does not overlap with the analyte's signals.

  • Solvent Selection: Dissolve the sample in a deuterated solvent that fully solubilizes both the analyte and the internal standard.

  • Acquisition Parameters: Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all fluorine nuclei. This is crucial for accurate integration.

  • Data Processing: Carefully integrate the signals of the analyte and the internal standard.

  • Calculation: The purity of the analyte can be calculated based on the integral values, the number of fluorine atoms contributing to each signal, and the known purity and mass of the internal standard.

Q2: I am having trouble seeing the molecular ion peak in the mass spectrum of my perfluorinated compound.

A2: This is a common observation, especially with electron ionization (EI) mass spectrometry. The high energy of EI can cause extensive fragmentation of perfluoroalkanes, often leading to a weak or absent molecular ion peak.[18] The most abundant ion is frequently the trifluoromethyl cation (CF₃⁺) at m/z 69.[18][19][20]

Troubleshooting Steps:

  • Use a "Softer" Ionization Technique:

    • Chemical Ionization (CI): This lower-energy technique is more likely to produce a visible protonated molecular ion [M+H]⁺.

    • Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI): These are the methods of choice for LC-MS and are generally soft enough to observe the molecular ion.

  • Look for Characteristic Fragments: Even without a molecular ion, the fragmentation pattern can be informative. Look for characteristic losses of HF (20 Da) or F• (19 Da).[21]

Characteristic Mass Spectral Fragments of Fluorinated Compounds

FragmentMass-to-Charge Ratio (m/z)Common in
CF₃⁺ 69Perfluoroalkanes[18]
[M-F]⁺ M - 19Various fluorinated compounds[21]
[M-HF]⁺ M - 20Various fluorinated compounds[21]
CₙF₂ₙ₊₁⁺ VariablePerfluorocarbons[18]

References

  • Benchchem. (n.d.). A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Aminophenols.
  • Unknown. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction.
  • National Institutes of Health. (n.d.). The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC.
  • ACG Publications. (2017, March 31). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy.
  • Mohler, F. L., Dibeler, V. H., & Reese, R. M. (n.d.). Mass Spectra of Fluorocarbons.
  • Unknown. (n.d.). Mass spectra of fluorocarbons.
  • Benchchem. (n.d.). Technical Support Center: Interpreting Complex Fragmentation Patterns in Fluorocarbon Mass Spectra.
  • ACS Publications. (2020, April 16). New Theoretical Insight into Fluorination and Fluorine–Fluorine Interactions as a Driving Force in Crystal Structures | Crystal Growth & Design.
  • MDPI. (n.d.). Synthesis of Calamitic Fluorinated Mesogens with Complex Crystallization Behavior.
  • Oxford Instruments. (n.d.). NMR | Speeding Fluorine Analysis - Magnetic Resonance.
  • ResearchGate. (n.d.). Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications | Request PDF.
  • UPDF AI. (n.d.). Noise-Reduced Quantitative Fluorine NMR Spectroscopy Reveals the Presence of Additional Per- and Polyfluorinated Alkyl Substances in Environmental and Biological Samples When Compared with Routine Mass Spectrometry Methods.
  • Unknown. (n.d.). Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns.
  • Diva-portal.org. (n.d.). Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different.
  • ResearchGate. (2025, August 7). Fluorine in Crystal Engineering ? ?The Little Atom That Could?.
  • Analytical Methods (RSC Publishing). (n.d.). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids.
  • DTIC. (n.d.). Synthesis and Crystallization Behavior of Fluoride Glasses.
  • Chemistry Stack Exchange. (2025, June 4). Purifying Fluorinated Alcohol via flash Chromatography.
  • ResearchGate. (2025, August 29). On the polarity of partially fluorinated methyl groups | Request PDF.
  • National Institutes of Health. (n.d.). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography.
  • LCGC International. (n.d.). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
  • Chemical Science (RSC Publishing). (2022, November 26). Fluorine extraction from organofluorine molecules to make fluorinated clusters in yttrium MOFs.
  • Pharmaceutical Technology. (n.d.). Overcoming Challenges in Fluorine-Based Chemistry.
  • Wikipedia. (n.d.). Organofluorine chemistry.
  • Benchchem. (n.d.). Technical Support Center: Synthesis of Organofluorine Compounds.
  • MDPI. (n.d.). Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics.
  • ResearchGate. (n.d.). (PDF) Fluorine Extraction from Organofluorine Molecules to Make Fluorinated Clusters in Yttrium MOFs.
  • National Institutes of Health. (n.d.). Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts - PMC.
  • YouTube. (2025, January 25). What Is Purification Of Organic Compounds? - Chemistry For Everyone.
  • National Institutes of Health. (2024, July 29). Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides - PMC.
  • Bibliothèque et Archives Canada. (n.d.). Organofluorine Compounds in the Environment - Analysis, Sources and.
  • Benchchem. (n.d.). "Troubleshooting guide for the fluorination of pyridinyl ethanone".
  • LCGC International. (2025, January 29). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry.
  • National Institutes of Health. (2014, June 13). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC.
  • MDPI. (2024, December 17). The Global Challenge of Fluoride Contamination: A Comprehensive Review of Removal Processes and Implications for Human Health and Ecosystems.
  • Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications.
  • Google Patents. (n.d.). EP0710297A1 - Method of extracting fluorine from minerals or mineral species.
  • Vedantu. (n.d.). How does polarity affect chromatography class 12 chemistry CBSE.
  • Sigma-Aldrich. (n.d.). Affinity Chromatography Troubleshooting.
  • National Institutes of Health. (2020, July 23). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines - PMC.
  • National Institutes of Health. (2021, February 2). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
  • ACS Publications. (2019, June 20). The Dark Side of Fluorine | ACS Medicinal Chemistry Letters.
  • Google Patents. (n.d.). EP2221292A1 - Processes for production of fluorine-containing compounds.
  • Chemistry Stack Exchange. (2021, November 6). Fluorine detection in organic compounds.
  • ResearchGate. (2023, June 15). Future challenges and opportunities with fluorine in drugs?.
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  • Unknown. (n.d.). Quantitative determination of fluorine in organic compounds.

Sources

Optimization

Technical Support Center: Improving the Yield of Difluoromethyl Amine Synthesis

Welcome to the technical support center for the synthesis of difluoromethyl amines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating the vital -CF₂H moi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of difluoromethyl amines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating the vital -CF₂H moiety into their molecules. The difluoromethyl group is a valuable bioisostere for hydroxyl, thiol, and amine functionalities, offering unique electronic properties, enhanced metabolic stability, and increased lipophilicity.[1] However, its introduction can present significant synthetic challenges, from low yields to complex side reactions.[2][3]

This document moves beyond simple protocols to provide in-depth troubleshooting advice in a practical question-and-answer format. We will explore the causality behind common issues and offer field-proven solutions to help you optimize your reaction outcomes.

Frequently Asked Questions (FAQs): Core Concepts
Q1: What are the primary modern strategies for synthesizing difluoromethyl amines?

There are three main mechanistic pathways for forming the C-CF₂H or N-CF₂H bond essential for difluoromethyl amines:

  • Nucleophilic Difluoromethylation: This is the most common approach, particularly for synthesizing α-difluoromethyl amines. It involves the reaction of a nucleophilic difluoromethyl equivalent (e.g., "CF₂H⁻") with an electrophile, such as an imine or an alkyl halide.[1][4] The key challenge is the inherent instability of the difluoromethyl anion, which requires careful control of reaction conditions.[2]

  • Radical Difluoromethylation: This strategy uses a difluoromethyl radical (•CF₂H) source to functionalize substrates, typically through direct C-H activation of (hetero)arenes or addition across double bonds.[2] Methods like Minisci-type reactions and photoredox catalysis fall into this category and are prized for their mild conditions and functional group tolerance.[2][5]

  • Electrophilic Difluoromethylation: This involves an electrophilic difluoromethyl equivalent ("CF₂H⁺") reacting with a nucleophile, such as an amine. This is often achieved using difluorocarbene precursors which react with N-H bonds.[6][7]

The choice of strategy depends heavily on the target molecule, available starting materials, and the presence of other functional groups.

Q2: How do I select the most appropriate difluoromethylating reagent for my system?

Reagent choice is critical and depends on the desired reaction pathway (nucleophilic, radical, etc.) and substrate compatibility. Here is a comparative overview of common reagents:

Reagent TypeReagent NameCommon ApplicationAdvantagesDisadvantages
Nucleophilic Precursor (Difluoromethyl)trimethylsilane (TMSCF₂H)Cross-coupling with aryl halides; addition to carbonyls/imines.[8][9][10]Commercially available, versatile.Requires an activator (e.g., CsF, KOtBu); can have limited reactivity.[1]
Nucleophilic Difluoromethyl Phenyl Sulfone (PhSO₂CF₂H)Nucleophilic addition to imines and carbonyls.[1][11]Generates a more stable and reactive anion than TMSCF₂H.Requires a strong base (e.g., LHMDS); two-step deprotection often needed.[1]
Radical Precursor Zinc Difluoromethanesulfinate (DFMS / Baran's Reagent)Direct C-H difluoromethylation of heteroarenes.[12]Operationally simple, high functional group tolerance, works in open air.Stoichiometry can be affected by impurities like ZnCl₂ and H₂O.[12]
Carbene Precursor Fluoroform (CHF₃)Cα-difluoromethylation of protected amino acids.[13][14][15]Highly atom-economical and inexpensive.Low reactivity, often requires high pressure or continuous flow setups.[13][14][15]
Carbene Precursor Bromodifluoroacetate esters / phosphonatesN-difluoromethylation of anilines and heterocycles.[7][9]Cost-effective and easy to handle.Can generate byproducts; requires careful control of base.
Troubleshooting Guide: Common Experimental Issues
Scenario 1: Low or No Product Yield

Q3: My copper-catalyzed difluoromethylation of an aryl iodide with TMSCF₂H is giving a low yield. What are the most critical parameters to investigate?

This is a common issue often rooted in the delicate balance required to activate TMSCF₂H without promoting its decomposition.

Causality: The reaction relies on the formation of a "Cu-CF₂H" species. The efficiency of this process is highly dependent on the choice of activator, solvent, and temperature. An inappropriate activator can be too slow, while overly harsh conditions can degrade the TMSCF₂H reagent or the catalyst.[8][9]

Troubleshooting Steps:

  • Verify Activator and Solvent System: The combination of Cesium Fluoride (CsF) as the activator and a polar aprotic solvent like Dimethylformamide (DMF) or Dioxane is crucial.[8][10] CsF facilitates the transfer of the CF₂H group from silicon to copper. Using other fluoride sources or non-polar solvents can dramatically reduce the yield.

  • Check for Anhydrous Conditions: Moisture can react with the activator and the generated anionic intermediates, quenching the reaction. Ensure all glassware is oven-dried and solvents are anhydrous.

  • Optimize Temperature: While some protocols run at elevated temperatures (e.g., 120 °C), many copper-catalyzed systems work best under milder conditions (e.g., 40 °C).[8] Overheating can lead to reagent decomposition. Screen a range of temperatures from 40 °C to 100 °C.

  • Evaluate Ligand Choice (for Pd/Ni systems): If you are using a related Palladium or Nickel-catalyzed system for an aryl bromide or chloride, the ligand is paramount. Bulky, electron-rich monophosphine ligands like BrettPhos or P(tBu)₃ are often required to facilitate the challenging oxidative addition and reductive elimination steps.[9][10]

G cluster_prep Preparation cluster_reaction Reaction Assembly cluster_workup Workup & Analysis Start Dry Glassware & Reagents Inert Establish Inert Atmosphere (N₂ or Ar) Start->Inert AddSubstrate Add Amine/Aryl Halide, Catalyst (e.g., CuI), & Solvent (DMF) Inert->AddSubstrate AddReagents Add Activator (CsF) & TMSCF₂H AddSubstrate->AddReagents Heat Heat to Optimal Temperature (e.g., 40-120 °C) AddReagents->Heat Quench Quench Reaction Heat->Quench Extract Aqueous Workup & Extraction Quench->Extract Purify Column Chromatography Extract->Purify Analyze Analyze Yield & Purity (NMR, GC-MS) Purify->Analyze

Caption: General workflow for a metal-catalyzed difluoromethylation reaction.

Q4: I am attempting a nucleophilic addition to an imine using TMSCF₂H, but the reaction is very slow and incomplete. How can I increase the reactivity?

Causality: The direct use of TMSCF₂H for nucleophilic addition to less reactive electrophiles like imines can be problematic due to the low nucleophilicity of the in-situ generated "CF₂H⁻" anion.[1] A more potent nucleophilic difluoromethyl source is often required.

Troubleshooting Steps:

  • Switch to a More Powerful Reagent: Difluoromethyl phenyl sulfone (PhSO₂CF₂H) is an excellent alternative.[1] Deprotonation with a strong, non-nucleophilic base like Lithium Hexamethyldisilazide (LHMDS) or Potassium tert-butoxide (KOtBu) generates a sulfone-stabilized carbanion (PhSO₂CF₂⁻), which is significantly more nucleophilic than the species derived from TMSCF₂H.[1][11]

  • Optimize the Base: When using PhSO₂CF₂H, the choice and stoichiometry of the base are critical. LHMDS is often preferred. Use of slightly more than one equivalent is typical to ensure full deprotonation.

  • Ensure Low Temperature: These reactions are typically run at low temperatures (e.g., -78 °C) to maintain the stability of the difluoromethyl anion before the addition of the imine electrophile. Adding the imine after the anion has formed can improve yields.

G Reagents PhSO₂CF₂H + LHMDS Anion [PhSO₂CF₂]⁻ Li⁺ (Potent Nucleophile) Reagents->Anion Deprotonation (-78 °C, THF) Adduct Intermediate Adduct Anion->Adduct Nucleophilic Addition Imine R-CH=N-R' Imine->Adduct Nucleophilic Addition Deprotection Deprotection (e.g., Mg/MeOH) Adduct->Deprotection Removal of Phenylsulfonyl Group Product R-CH(CF₂H)-NH-R' (α-Difluoromethyl Amine) Deprotection->Product

Caption: Generation and reaction of a potent difluoromethyl nucleophile.

Scenario 2: Poor Selectivity and Byproduct Formation

Q5: My direct C-H difluoromethylation of an electron-rich heterocycle yields a mixture of regioisomers and has a low conversion rate. How can I improve this?

Causality: Direct C-H functionalization via radical pathways, such as the Minisci-type reaction, is governed by the electronic properties of the heterocycle. The difluoromethyl radical is electrophilic and will preferentially attack the most nucleophilic position. For some substrates, multiple positions may have similar reactivity, leading to mixtures.

Troubleshooting Steps:

  • Use a Proton Source/Acid: For many heterocycles (e.g., pyridines, quinolines), the reaction must be run under acidic conditions. Protonation of the heteroatom makes the ring more electron-deficient, increasing its reactivity towards the nucleophilic radical addition and controlling regioselectivity.

  • Optimize the Oxidant: The classic Minisci reaction often uses an oxidant like t-butyl hydroperoxide (TBHP) or potassium persulfate (K₂S₂O₈) to facilitate the rearomatization step. The choice and amount of oxidant can significantly impact the yield.

  • Consider Photoredox Catalysis: Visible-light photoredox catalysis provides a milder alternative for generating •CF₂H radicals.[2][5][16] Using a photocatalyst like Ru(bpy)₃Cl₂ or Ir(ppy)₃ under blue LED irradiation can improve yields and selectivity by operating at room temperature, which minimizes side reactions.[2] This approach is particularly effective for late-stage functionalization of complex molecules.[16][17]

G Start Poor Yield / Regioselectivity in C-H Difluoromethylation Q1 Is the heterocycle protonated? Start->Q1 A1_Yes Yes Q1->A1_Yes A1_No No Q1->A1_No Q2 Is the oxidant optimized? A1_Yes->Q2 Sol_AddAcid Action: Add stoichiometric acid (e.g., TFA) A1_No->Sol_AddAcid Sol_AddAcid->Q2 A2_Yes Yes Q2->A2_Yes A2_No No Q2->A2_No Q3 Are harsh conditions causing degradation? A2_Yes->Q3 Sol_ScreenOxidant Action: Screen oxidants (TBHP, K₂S₂O₈) and stoichiometry A2_No->Sol_ScreenOxidant Sol_ScreenOxidant->Q3 A3_Yes Yes Q3->A3_Yes A3_No No Q3->A3_No Sol_Photoredox Action: Switch to milder photoredox conditions A3_Yes->Sol_Photoredox End Improved Yield & Selectivity A3_No->End Sol_Photoredox->End

Caption: Troubleshooting logic for radical C-H difluoromethylation reactions.

Scenario 3: Substrate Incompatibility

Q6: I need to perform a difluoromethylation on a complex substrate with multiple sensitive functional groups. Which method offers the broadest compatibility?

Causality: Many difluoromethylation methods employ harsh reagents (strong bases, potent oxidants) or high temperatures that are incompatible with sensitive functional groups like esters, aldehydes, or certain heterocycles.

Recommended Strategies:

  • Late-Stage Palladium-Catalyzed Cross-Coupling: For substrates bearing an aryl chloride or bromide, Pd-catalyzed coupling with TMSCF₂H is a powerful and increasingly popular method for late-stage functionalization.[9][10] The key is selecting the right catalyst system (e.g., Pd(dba)₂/BrettPhos) which can operate under relatively mild conditions and tolerate a wide array of functional groups.[10]

  • Catalyst-Free Difluoromethylation of Arylsulfonium Salts: A very mild, catalyst-free method involves reacting arylsulfonium salts with TMSCF₂H and CsF in DMF at room temperature.[18][19] If your complex molecule can be converted to a sulfonium salt, this approach offers exceptional functional group tolerance.[19]

  • Desulfurization-Fluorination of Thioamides: For the synthesis of internal difluoromethylene amines (R-CF₂-N), a mild and highly specific method is the desulfurization-fluorination of thioamides using reagents like silver fluoride (AgF).[6] This avoids direct fluorination chemistry at the nitrogen center and is compatible with many functional groups.[6]

Experimental Protocols
Protocol 1: Copper-Catalyzed Difluoromethylation of an Aryl Iodide with TMSCF₂H

Adapted from Hu, et al. (2021).[8]

  • To an oven-dried Schlenk tube, add CuI (1.0 equiv), CsF (2.0 equiv), and the aryl iodide (1.0 equiv).

  • Evacuate and backfill the tube with dry nitrogen or argon three times.

  • Add anhydrous DMF via syringe.

  • Add (difluoromethyl)trimethylsilane (TMSCF₂H) (2.0-3.0 equiv) via syringe.

  • Seal the tube and place it in a preheated oil bath at 40 °C.

  • Stir the reaction for 6-12 hours, monitoring by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, quench with water, and extract with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Radical C-H Difluoromethylation of a Heterocycle using DFMS

Adapted from Baran, et al. (2012).[12]

  • To a round-bottom flask open to the air, add the heterocyclic starting material (1.0 equiv) and a solvent such as DMSO or DCE.

  • If the heterocycle is basic (e.g., pyridine), add trifluoroacetic acid (1.5 equiv).

  • Add zinc difluoromethanesulfinate (DFMS) (2.0-3.0 equiv) in one portion.

  • Add t-butyl hydroperoxide (TBHP, 70 wt% in H₂O) (3.0 equiv) dropwise.

  • Stir the reaction vigorously at room temperature or with gentle heating (e.g., 50-60 °C) for 1-4 hours.

  • Monitor the reaction by LC-MS.

  • Upon completion, dilute the mixture with water and ethyl acetate. Basify with saturated NaHCO₃ solution.

  • Separate the layers and extract the aqueous layer with ethyl acetate.

  • Combine organic layers, dry over Na₂SO₄, and concentrate.

  • Purify by flash column chromatography.

References
  • Yang, J., Song, J., et al. (2026). Difluoromethylation of Arylsulfonium Salts with TMSCF2H. Organic Letters. Available at: [Link]

  • ACS Publications. (2021). Difluoromethylation of Alkyl Bromides and Iodides with TMSCF2H. Available at: [Link]

  • Gouverneur, V., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews. Available at: [Link]

  • Prakash, G. K. S., Hu, J., et al. (2005). Facile Synthesis of Chiral [alpha]-Difluoromethyl Amines from N-(tert-Butylsulfinyl)aldimines. Angewandte Chemie International Edition. Available at: [Link]

  • ACS Publications. (2025). Electrochemical Access to Difluoromethyl Groups: An Overview of Scope, Mechanisms, and Challenges. ACS Catalysis. Available at: [Link]

  • Sanford, M. S., et al. (2019). Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H. The Journal of Organic Chemistry. Available at: [Link]

  • ACS Publications. (2026). Difluoromethylation of Arylsulfonium Salts with TMSCF2H. Available at: [Link]

  • Hu, M., et al. (2024). Synthesis of α,α-Difluoromethylene Amines from Thioamides Using Silver Fluoride. The Journal of Organic Chemistry. Available at: [Link]

  • Togni, A., et al. (2020). Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides. Angewandte Chemie International Edition. Available at: [Link]

  • Kappe, C. O., et al. (2018). Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids. Organic Spectroscopy International. Available at: [Link]

  • ResearchGate. (2024). Synthesis of α,α-Difluoromethylene Amines from Thioamides Using Silver Fluoride. Available at: [Link]

  • Cahard, D., et al. (2022). State of Knowledge in Photoredox-Catalysed Direct Difluoromethylation. Organic Chemistry Frontiers. Available at: [Link]

  • Kappe, C. O., et al. (2017). Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids. Green Chemistry. Available at: [Link]

  • Ngai, M.-Y., et al. (2019). Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. Angewandte Chemie International Edition. Available at: [Link]

  • Ngai, M.-Y., et al. (2019). Synthesis of Tri- and Difluoromethoxylated Compounds by Visible-Light Photoredox Catalysis. Angewandte Chemie International Edition. Available at: [Link]

  • Hu, J., et al. (2012). N-Tosyl-S-difluoromethyl-S-phenylsulfoximine: A New Difluoromethylation Reagent for S-, N-, and C-Nucleophiles. Organic Letters. Available at: [Link]

  • Kappe, C. O., et al. (2017). Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids. Green Chemistry. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Benzyl Protecting Group Stability in Peptide Synthesis

Introduction: The Role of Benzyl-Type Protecting Groups Benzyl-type protecting groups, primarily the benzyloxycarbonyl (Z or Cbz) group for amines and the benzyl (Bn) ether for hydroxyl or carboxyl groups, are foundation...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Role of Benzyl-Type Protecting Groups

Benzyl-type protecting groups, primarily the benzyloxycarbonyl (Z or Cbz) group for amines and the benzyl (Bn) ether for hydroxyl or carboxyl groups, are foundational tools in amino acid and peptide synthesis. Their stability under a range of conditions, coupled with their reliable removal via catalytic hydrogenolysis or strong acids, makes them highly versatile. However, their application is not without challenges. This guide provides in-depth troubleshooting for common issues encountered during the use and cleavage of benzyl protecting groups, grounded in mechanistic principles and field-proven solutions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems researchers frequently face. Each answer provides a mechanistic explanation and actionable steps for resolution.

Question 1: My catalytic hydrogenation to remove a Z-group is sluggish or has stalled. What are the likely causes and how can I fix it?

Answer:

This is a classic issue most often linked to catalyst inactivation or suboptimal reaction conditions.

Core Causality: The palladium catalyst (Pd/C) is a surface-area-dependent heterogeneous catalyst. Its activity can be diminished or completely nullified by "poisons" that irreversibly bind to the palladium surface, blocking the active sites required for hydrogen activation.

Troubleshooting Workflow:

start Stalled Hydrogenolysis Reaction check_catalyst 1. Check Catalyst Activity & Loading start->check_catalyst check_poisoning 2. Suspect Catalyst Poisoning? check_catalyst->check_poisoning Catalyst appears fine solution_catalyst Action: Use fresh catalyst. Increase loading to 10-20 mol%. Ensure proper pre-activation if required. check_catalyst->solution_catalyst Catalyst is old or loading is too low (<5 mol%) check_conditions 3. Review Reaction Conditions check_poisoning->check_conditions No sulfur/halides present solution_poisoning Action: Use a sulfur-resistant catalyst (e.g., Pearlman's catalyst, Pd(OH)2/C). Pre-treat substrate with Raney Nickel. Consider alternative deprotection (acidolysis). check_poisoning->solution_poisoning Peptide contains Cys, Met, or residual halides from synthesis solution_conditions Action: Increase H2 pressure (2-4 atm). Switch to a more polar solvent (MeOH, EtOH, AcOH). Ensure efficient stirring to maintain catalyst suspension. check_conditions->solution_conditions Pressure/Solvent/Stirring may be suboptimal

Caption: Troubleshooting workflow for stalled hydrogenolysis.

Detailed Breakdown:

  • Catalyst Inactivation by Sulfur: The most common culprits are sulfur-containing amino acids like Cysteine (Cys) and Methionine (Met). The lone pairs on the sulfur atom act as strong ligands for the palladium surface, leading to rapid and often irreversible poisoning of the catalyst.

  • Halide Contamination: Residual halide ions (Cl-, Br-, I-) from previous synthetic steps can also poison the catalyst.

  • Insufficient Catalyst Loading: For complex or sterically hindered substrates, a standard 5 mol% loading may be insufficient. Increasing the loading to 10 mol% or even higher can often restart a stalled reaction.

  • Poor Hydrogen Mass Transfer: The reaction depends on three phases: solid (catalyst), liquid (substrate solution), and gas (H2). Inefficient stirring or low hydrogen pressure can limit the availability of hydrogen at the catalyst surface, slowing the reaction rate.

Solutions:

  • For Sulfur-Containing Peptides: Use Pearlman's catalyst (Palladium hydroxide on carbon, Pd(OH)2/C), which shows higher resistance to sulfur poisoning. Alternatively, consider a non-hydrogenolysis cleavage method like strong acidolysis.

  • General Sluggishness: Ensure your solvent is thoroughly degassed. Switch to a protic solvent like methanol or acetic acid, which can facilitate proton transfer steps in the mechanism. Increase hydrogen pressure using a Parr shaker or similar apparatus.

Question 2: I'm observing side products after TFA-mediated deprotection of a Z-protected Tryptophan-containing peptide. What is happening?

Answer:

This is a well-documented side reaction involving the generation of a benzyl carbocation during acidolysis, which can then alkylate the electron-rich indole side chain of Tryptophan (Trp).

Mechanistic Explanation: Trifluoroacetic acid (TFA) protonates the carbamate oxygen of the Z-group, leading to its collapse. This releases CO2 and, critically, a benzyl carbocation (Bn+). This highly reactive electrophile is then attacked by nucleophiles in the reaction mixture. The indole ring of Tryptophan is highly nucleophilic and susceptible to electrophilic aromatic substitution, leading to benzylated Trp side products.

cluster_0 Z-Group Cleavage cluster_1 Side Reaction vs. Scavenging Z_AA Z-NH-Peptide Protonated_Z Protonated Z-Group Z_AA->Protonated_Z + H+ (TFA) Carbocation Benzyl Carbocation (Bn+) + CO2 + H2N-Peptide Protonated_Z->Carbocation Collapse Trp Tryptophan Side Chain (Nucleophile) Carbocation->Trp Undesired Attack Scavenger Scavenger (e.g., TIS) (Nucleophile) Carbocation->Scavenger Desired Quenching Alkylated_Trp Alkylated Trp Side Product Trp->Alkylated_Trp Quenched_Cation Quenched Cation (e.g., Bn-SiR3) Scavenger->Quenched_Cation

Caption: Mechanism of Trp alkylation and scavenger protection.

Solution: The Scavenger Cocktail

Never use pure TFA for deprotection when sensitive residues are present. Always use a "cocktail" containing scavengers designed to trap the benzyl carbocation.

  • Recommended Cocktail: A common and effective mixture is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) .

    • TFA: The strong acid for cleavage.

    • TIS: The primary carbocation scavenger. It reacts with the benzyl carbocation via hydride transfer or direct reaction to form a stable silyl ether, preventing it from alkylating Trp.

    • Water: Helps to solvate the peptide and can also act as a weak scavenger.

Frequently Asked Questions (FAQs)

Q1: What are the main differences in stability and cleavage between a Z-group (benzyloxycarbonyl) and a Bn-group (benzyl ether/ester)?

A1: While both are benzyl-type protecting groups, their linkage to the amino acid dictates their stability. This is summarized in the table below.

Protecting GroupLinkage TypeStable ToLabile To (Cleavage Conditions)Primary Use
Z (Cbz) CarbamateMild acid (e.g., dilute TFA), mild base.Strong Acidolysis (HBr/AcOH, TFA, HF)Catalytic Hydrogenolysis (H2, Pd/C)α-Amino group protection
Bn (Benzyl) Ether / EsterCatalytic hydrogenolysis (slow for ethers), mild acid, base.Strong Acidolysis (HF, TFMSA)Catalytic Hydrogenolysis (H2, Pd/C)Side chain protection (e.g., Ser, Thr, Asp, Glu)

Key Takeaway: The Z-group is generally more acid-labile than a benzyl ether. This allows for selective deprotection strategies. For instance, a Z-protected amine can often be removed with TFA without cleaving a benzyl ether on a serine side chain. However, both are readily cleaved by catalytic hydrogenolysis, making them non-orthogonal under these conditions.

Q2: Can I use Sodium in Liquid Ammonia (Na/NH3) for deprotection? When is it appropriate?

A2: Yes, dissolving metal reductions, typically Na/NH3 at -78 °C, are a powerful method for cleaving both Z and Bn groups. It is particularly useful for peptides containing sulfur, as it avoids catalyst poisoning associated with hydrogenolysis. However, it is a harsh method with significant drawbacks:

  • Lack of Selectivity: It will cleave most benzyl-type and other protecting groups.

  • Side Reactions: It can cause desulfurization of Cysteine and Methionine and reduction of aromatic rings (e.g., Phe, Tyr, Trp) if not carefully controlled.

  • Safety: Requires specialized equipment and handling procedures for liquid ammonia and sodium metal.

Verdict: Reserve this method for "last resort" deprotections of complex peptides where other methods have failed, especially those rich in sulfur-containing residues.

Experimental Protocols

Protocol 1: Standard Catalytic Hydrogenolysis for Z-Group Cleavage

Materials:

  • Z-protected peptide

  • Palladium on carbon (10% Pd/C)

  • Methanol (MeOH), HPLC grade

  • Hydrogen gas (H2) balloon or H2 generator

  • Round-bottom flask with stir bar

  • Three-way stopcock

Procedure:

  • Dissolution: Dissolve the Z-protected peptide in MeOH (approx. 0.1 M concentration) in the round-bottom flask.

  • Catalyst Addition: Carefully add 10% Pd/C catalyst (approx. 10 mol% relative to the peptide). The mixture will be a black suspension.

  • System Purge: Seal the flask and use the three-way stopcock to evacuate the flask under vacuum and backfill with nitrogen or argon gas. Repeat this cycle three times to remove all oxygen.

  • Hydrogen Introduction: Evacuate the flask one final time and backfill with hydrogen gas from a balloon or generator. Ensure the system is sealed.

  • Reaction: Stir the suspension vigorously at room temperature. A positive pressure of H2 should be maintained.

  • Monitoring: Monitor the reaction by TLC or LC-MS. The disappearance of the starting material and the appearance of a new, more polar spot (the deprotected amine) indicates progress. The reaction is typically complete in 2-16 hours.

  • Workup: Once complete, carefully purge the flask with nitrogen to remove excess hydrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with additional MeOH.

  • Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield the crude deprotected peptide.

Protocol 2: TFA-Mediated Deprotection with Scavengers

Materials:

  • Protected peptide

  • Trifluoroacetic acid (TFA), reagent grade

  • Triisopropylsilane (TIS)

  • Deionized water

  • Round-bottom flask with stir bar

  • Cold diethyl ether

Procedure:

  • Prepare Cocktail: In a fume hood, prepare the cleavage cocktail: TFA/TIS/H2O (95:2.5:2.5 v/v/v) . Prepare it fresh just before use.

  • Cleavage: To the protected peptide (typically resin-bound or as a solid) in a flask, add the cleavage cocktail (approx. 10 mL per 100 mg of peptide).

  • Reaction: Stir the mixture at room temperature for 2-4 hours. The solution may change color.

  • TFA Removal: After the reaction is complete, remove the majority of the TFA by rotary evaporation or by blowing a gentle stream of nitrogen over the surface.

  • Precipitation: Add the concentrated residue dropwise to a flask of vigorously stirring, ice-cold diethyl ether. The deprotected peptide should precipitate as a white solid.

  • Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with additional cold diethyl ether to remove residual scavengers and cleaved protecting group fragments.

  • Drying: Dry the peptide solid under high vacuum. The crude peptide can then be purified by HPLC.

References

  • Pearlman, W. M. (1967). Noble metal hydroxides on carbon catalysts. Tetrahedron Letters, 8(17), 1663-1664. [Link]

  • King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research, 36(3), 255-266. [Link]

  • Albericio, F., & Carpino, L. A. (1997). Peptide Synthesis. In Methods in Enzymology (Vol. 289, pp. 104-126). Academic Press. [Link]

  • Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press. [Link]

  • Greene, T. W., & Wuts, P. G. M. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. [Link]

Optimization

Overcoming low reactivity in the synthesis of α-fluoroalkyl-α-amino acids

Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for the synthesis of α-fluoroalkyl-α-amino acids. This guide is designed for researchers, medicinal chemists, and process...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of α-fluoroalkyl-α-amino acids. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the unique challenges associated with introducing fluoroalkyl groups at the α-position of amino acids. The inherent electronic properties of fluoroalkyl moieties often lead to unexpected reactivity and synthetic hurdles.[1][2]

This document provides direct, experience-based answers to common problems, focusing on the underlying chemical principles to empower you to troubleshoot your reactions effectively.

Troubleshooting Guide

This section addresses specific, common issues encountered during synthesis. Each problem is followed by an analysis of potential causes and a set of actionable solutions.

Problem 1: Low or No Conversion in Nucleophilic Fluoroalkylation of Imines

"My reaction to form an α-trifluoromethyl amino acid precursor from a glycinate-derived imine using Ruppert's reagent (TMSCF₃) shows less than 10% conversion, even after extended reaction times. What's going wrong?"

This is a classic low-reactivity scenario. The primary causes often revolve around insufficient activation of the fluoroalkyl source or the stability of the key intermediates.

Potential Causes & Recommended Solutions:

  • Insufficient Nucleophilicity of the Fluoroalkyl Source:

    • The "Why": Ruppert's reagent (TMSCF₃) and analogous reagents require a nucleophilic or basic activator to generate the reactive trifluoromethyl anion ("CF₃⁻").[3][4][5] The choice and stoichiometry of this activator are critical. Common activators include fluorides (TBAF, CsF) or alkoxides (KOtBu). If the activator is weak, wet, or used in substoichiometric amounts, the generation of the active nucleophile will be the rate-limiting step.

    • Solution Protocol:

      • Dry Your Activator: Ensure fluoride sources like TBAF are anhydrous. Commercial solutions can contain significant amounts of water, which will quench the CF₃⁻ anion. Consider using solid, anhydrous TBAF or co-evaporating the solution with anhydrous toluene.

      • Optimize Activator Stoichiometry: Start with a catalytic amount (10-20 mol%) of the activator. If reactivity remains low, incrementally increase the loading. For sluggish substrates, stoichiometric amounts may be necessary.

      • Consider Alternative Reagents: If TMSCF₃ fails, consider using reagents like trifluoromethyl phenyl sulfone (PhSO₂CF₃) with an alkoxide base, which can be highly effective for imine trifluoromethylation.[3][4][5]

  • Poor Electrophilicity of the Imine Substrate:

    • The "Why": Electron-donating groups on the imine's nitrogen or carbon framework can reduce its electrophilicity, making it less susceptible to nucleophilic attack. The strong electron-withdrawing effect of the fluoroalkyl group also means that the product amine is significantly less basic than the starting material, which can affect equilibria.[1][2]

    • Solution Protocol:

      • Modify the N-Protecting Group: Imines derived from benzophenone or with an N-aryl group are common. If using an N-alkyl group, consider switching to an N-aryl or N-sulfonyl group to increase the electrophilicity of the imine carbon.

      • In Situ Imine Formation: Sometimes, pre-isolated imines are less reactive. Try a one-pot, three-component Strecker-type reaction where the imine is generated in situ from the corresponding aldehyde/ketone and amine, immediately followed by the addition of the fluoroalkylating agent and cyanide source.[6][7]

  • Solvent and Temperature Effects:

    • The "Why": The reaction requires a polar, aprotic solvent (e.g., THF, DMF) to solubilize the reagents and stabilize charged intermediates. Low temperatures (-78 °C) are often used to control selectivity and prevent side reactions, but for some low-reactivity substrates, this may be too cold to overcome the activation energy barrier.

    • Solution Protocol:

      • Screen Solvents: While THF is standard, screen other solvents like DMF, DMPU, or Me-THF.

      • Controlled Warming: If no reaction occurs at -78 °C after 1-2 hours, allow the reaction to warm slowly to -40 °C, -20 °C, or even 0 °C while carefully monitoring for product formation and decomposition via TLC or LC-MS.

Problem 2: Poor Yields in Electrophilic Fluorination of an Enolate Precursor

"I'm trying to synthesize an α-monofluoro-α-amino acid derivative by fluorinating the enolate of a protected glycine equivalent with Selectfluor®. The yield is poor, and I see significant amounts of starting material and what appears to be a di-fluorinated byproduct."

Electrophilic fluorination is a powerful but sensitive technique.[8][9] Success hinges on the clean, quantitative generation of the target enolate and preventing over-reaction.

Potential Causes & Recommended Solutions:

  • Incomplete or Poorly Controlled Enolization:

    • The "Why": The formation of the enolate is the critical step. The choice of base, temperature, and addition mode determines its concentration and stability. If enolization is incomplete, you will recover starting material. If the base is too strong or the temperature too high, undesired side reactions can occur.

    • Solution Protocol:

      • Base Selection: Use a strong, non-nucleophilic base like LDA or LiHMDS to ensure rapid and complete enolization at low temperatures.

      • Inverse Addition: Add the substrate solution slowly to a solution of the base at -78 °C. This "inverse addition" maintains an excess of base throughout, ensuring that each molecule of substrate is immediately deprotonated and preventing self-condensation or other side reactions.

      • Pre-formation vs. In Situ: Allow the enolate to form completely (typically 30-60 minutes at -78 °C) before adding the fluorinating agent.

  • Reactivity of the Fluorinating Agent:

    • The "Why": Electrophilic N-F reagents like Selectfluor® and NFSI have different reactivity profiles.[1][8] Selectfluor® is highly reactive and can sometimes lead to over-fluorination or oxidative side reactions.

    • Solution Protocol:

      • Control Stoichiometry: Use precisely 1.0-1.05 equivalents of the fluorinating agent. Add it as a solution in a dry, polar aprotic solvent (like THF or DMF) to ensure homogeneity and control the local concentration.

      • Try a Milder Reagent: If di-fluorination persists, switch to a less reactive reagent like N-Fluorobenzenesulfonimide (NFSI).[8] This often provides better control and higher selectivity for mono-fluorination.

Comparative Table of Common Electrophilic Fluorinating Agents
ReagentStructureReactivityCommon SolventsKey Considerations
Selectfluor® F-TEDA-BF₄Very HighMeCN, DMF, WaterHighly reactive, soluble in polar solvents. Can act as an oxidant.
NFSI (PhSO₂)₂NFHighTHF, DMF, CH₂Cl₂Generally more selective for mono-fluorination than Selectfluor®.[8]
F-TNI N-FluorotoluenesulfonimideModerateTHF, TolueneMilder alternative, useful for sensitive substrates.
Problem 3: Low Diastereoselectivity in Asymmetric Phase-Transfer Catalysis

"My asymmetric synthesis of an α-trifluoromethyl-alanine derivative using a chiral phase-transfer catalyst is giving a nearly racemic product (ee < 10%). How can I improve the enantioselectivity?"

Phase-transfer catalysis (PTC) for asymmetric synthesis is highly dependent on the precise structure of the catalyst and the reaction conditions, which together create the chiral environment for the key bond-forming step.[10][11]

Potential Causes & Recommended Solutions:

  • Suboptimal Catalyst Structure:

    • The "Why": The non-covalent interactions between the catalyst, the enolate, and the electrophile dictate the facial selectivity. The catalyst's structure (e.g., Cinchona alkaloid derivatives) must create a well-defined chiral pocket.[12][13] Small changes to the N-aryl group or the C9-ether on the catalyst can have a dramatic impact on selectivity.

    • Solution Protocol:

      • Screen Catalysts: Test a panel of commercially available Cinchona-derived catalysts (e.g., from the cinchonine and cinchonidine families with different N-benzyl substituents).

      • "Pseudo-enantiomers": Remember that cinchonine- and cinchonidine-derived catalysts often give opposite enantiomers of the product.[11] Ensure you are using the correct catalyst family for your desired product enantiomer.

  • Incorrect Base/Solvent System:

    • The "Why": The base (e.g., KOH, CsOH, RbOH) and solvent system (e.g., Toluene/H₂O) control the "tightness" of the ion pair between the catalyst and the enolate.[13] A less-hydrated, tighter ion pair often leads to better stereochemical communication and higher enantioselectivity.

    • Solution Protocol:

      • Base Concentration: Use a highly concentrated aqueous base (e.g., 50% w/w KOH or CsOH) to minimize the amount of water in the organic phase.

      • Base Cation: The cation can influence the ion pair. Screen different bases (KOH, RbOH, CsOH). Stronger bases like RbOH have been shown to improve enantioselectivity in some cases.[13]

      • Temperature: Lowering the reaction temperature (e.g., from room temperature to 0 °C or -35 °C) can significantly enhance enantioselectivity by favoring the more ordered, lower-energy transition state that leads to the major enantiomer.[13]

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of α-fluoroalkyl-α-amino acids so challenging compared to their non-fluorinated analogs?

The challenges are primarily electronic and steric. The strong electron-withdrawing nature of the fluoroalkyl group:

  • Deactivates the Amine: It significantly lowers the pKa and nucleophilicity of the α-amino group, making subsequent reactions like peptide coupling more difficult.[1][2]

  • Increases Acidity of the Carboxylic Acid: The α-protons (if any) and the carboxylic acid proton become more acidic.[2]

  • Destabilizes Intermediates: Cationic intermediates adjacent to the fluoroalkyl group are destabilized, which can shut down certain synthetic routes. Conversely, fluoroalkyl ketones are highly reactive and can be unstable.[14]

Q2: What are the main strategic approaches to synthesizing these compounds?

There are three primary strategies, each with its own pros and cons. The choice depends on the specific target molecule and available starting materials.

G A A DescA DescA A->DescA Involves B B DescB DescB B->DescB Involves C C DescC DescC C->DescC Involves

Q3: My target peptide contains an α-CF₃-Alanine. Are there special considerations for peptide coupling?

Yes, this is a critical issue. The α-amino group of an α-CF₃ amino acid is extremely non-nucleophilic due to the powerful electron-withdrawing effect of the trifluoromethyl group.[1] Standard peptide coupling conditions (e.g., HATU, HOBt) often fail or give very low yields.

Troubleshooting Peptide Coupling:

  • Use Highly Potent Coupling Reagents: Reagents like COMU or PyAOP may be more effective.

  • Extended Reaction Times & Elevated Temperatures: Be prepared for much longer coupling times (24-48h). Gentle heating (30-40 °C) might be necessary, but monitor for racemization.

  • Acid Chloride or Fluoride Activation: A more robust method is to convert the carboxylic acid of the incoming amino acid to its acid chloride or fluoride. This creates a highly reactive electrophile that can be coupled to the deactivated amine, often without an added coupling reagent.

Q4: Can photoredox catalysis be used to overcome low reactivity?

Absolutely. Photoredox catalysis has emerged as a powerful tool for forming C-C and C-F bonds under mild conditions, which is ideal for sensitive substrates.[15][16] For example, a method developed by Mollander and colleagues involves the radical conjugate addition of an alkyl radical to a dehydroalanine derivative, followed by trapping of the resulting α-amino radical with an electrophilic fluorine source like Selectfluor®.[15][16] This approach avoids the use of harsh bases or nucleophiles and can provide access to a wide range of α-fluoro-α-amino acids.[15]

G PC Photocatalyst (e.g., MesAcr⁺) R_BF3K Alkyltrifluoroborate (R-BF₃K) PC->R_BF3K Oxidizes Light Visible Light (Blue LEDs) Light->PC Excites R_Radical Alkyl Radical (R•) R_BF3K->R_Radical Forms Dha Dehydroalanine Derivative (Dha) R_Radical->Dha Adds to Amino_Radical α-Amino Radical Intermediate Dha->Amino_Radical Selectfluor Selectfluor® Amino_Radical->Selectfluor Trapped by Product α-Fluoro-α-Alkyl Amino Acid Selectfluor->Product Fluorinates to Yield

References

  • Prakash, G. K. S., Wang, Y., Mogi, R., Hu, J., Mathew, T., & Olah, G. A. (2010). Nucleophilic Perfluoroalkylation of Imines and Carbonyls: Perfluoroalkyl Sulfones as Efficient Perfluoroalkyl-Transfer Motifs. Organic Letters, 12(13), 2932–2935. [Link]

  • Prakash, G. K. S., et al. (2010). Nucleophilic Perfluoroalkylation of Imines and Carbonyls: Perfluoroalkyl Sulfones as Efficient Perfluoroalkyl-Transfer Motifs. USC Digital Library. Available at: [Link]

  • JKU ePUB (2021). Synthesis of trifluoromethylated amino acids. Johannes Kepler Universität Linz. Available at: [Link]

  • Couturier, C., et al. (2015). Asymmetric Synthesis of α-Trifluoromethylthio-β-Amino Acids under Phase Transfer Catalysis. ResearchGate. Available at: [Link]

  • Prakash, G. K. S., et al. (2010). Nucleophilic Perfluoroalkylation of Imines and Carbonyls: Perfluoroalkyl Sulfones as Efficient Perfluoroalkyl-Transfer Motifs. ACS Publications. Available at: [Link]

  • Cativiela, C., & Díaz-de-Villegas, M. D. (2020). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. Molecules, 25(21), 5163. [Link]

  • Sasson, Y. (n.d.). Industrial Phase-Transfer Catalysis. PTC Organics. Available at: [Link]

  • Shu, W. (2024). Synthetic strategies to α‐fluorinated α‐amino acids. ResearchGate. Available at: [Link]

  • Choi, J., & Molander, G. A. (2019). Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination. ACS Catalysis, 9(10), 9234–9239. [Link]

  • Brigaud, T., et al. (2020). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 25(18), 4063. [Link]

  • Pooput, C., Dolbier, W. R., & Médebielle, M. (2009). Nucleophilic Perfluoroalkylation of Aldehydes, Ketones, Imines, Disulfides, and Diselenides. The Journal of Organic Chemistry, 74(11), 4233–4239. [Link]

  • Wikipedia. (n.d.). Electrophilic fluorination. Available at: [Link]

  • Thompson, A. L., & O'Hagan, D. (2021). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 26(11), 3237. [Link]

  • Jew, S. S., et al. (2003). Highly enantioselective synthesis of alpha-alkyl-alanines via the catalytic phase-transfer alkylation of 2-naphthyl aldimine tert-butyl ester by using O(9)-allyl-N(1)-2',3',4'-trifluorobenzylhydrocinchonidinium bromide. The Journal of Organic Chemistry, 68(11), 4514-6. [Link]

  • Brigaud, T., et al. (2020). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. PMC - NIH. Available at: [Link]

  • Wikipedia. (n.d.). Strecker amino acid synthesis. Available at: [Link]

  • Goundry, W. R., & Glorius, F. (2021). meta-Selective thiofluoroalkylation of substituted pyridines via Zincke imines. Organic Chemistry Frontiers, 8(1), 69-74. [Link]

  • Jew, S. S., et al. (2003). Highly Enantioselective Synthesis of α-Alkyl-alanines via the Catalytic Phase-Transfer Alkylation... Organic Chemistry Portal. Available at: [Link]

  • ResearchGate. (n.d.). Some biologically active α-fluoroalkyl α-amino acid derivatives. Available at: [Link]

  • ResearchGate. (2024). Recent Advances in the Synthesis of Fluorinated Amino Acids. Available at: [Link]

  • Zhang, X., & Ni, C. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Organic & Biomolecular Chemistry, 21(3), 449-462. [Link]

  • ResearchGate. (n.d.). Known synthetic strategies to optically active α‐fluoroalkyl α‐amino acid derivatives. Available at: [Link]

  • Holzer, M., & O'Hagan, D. (2019). Approaches to Obtaining Fluorinated α-Amino Acids. Chemical Reviews, 119(16), 9631–9688. [Link]

  • Organic Chemistry Portal. (n.d.). Strecker Synthesis. Available at: [Link]

  • Ashenhurst, J. (n.d.). Strecker Synthesis. Master Organic Chemistry. Available at: [Link]

  • Featherston, J. D., & Miller, S. J. (2022). Synthesis of complex unnatural fluorine-containing amino acids. Beilstein Journal of Organic Chemistry, 18, 1038–1063. [Link]

  • Macmillan Group, Princeton University. (2017). Synthesis and Applications of Fluorinated α-Amino Acids. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Peptide Coupling with Sterically Hindered Fluorinated Amino Acids

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are incorporating sterically hindered and fluorinated amino acids into synthetic peptide...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are incorporating sterically hindered and fluorinated amino acids into synthetic peptides. These unique building blocks offer powerful ways to modulate peptide stability, conformation, and biological activity, but they also present significant synthetic challenges.[1][2] This document provides in-depth, field-proven answers and protocols to help you navigate and troubleshoot these demanding coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why are my coupling reactions failing or giving low yields when using fluorinated amino acids like Fmoc-L-4,4,4-trifluorovaline?

A1: The challenges arise from a combination of two primary factors: steric hindrance and electronic effects.

  • Steric Hindrance: Bulky side chains, such as the trifluoromethyl group on a valine analog, physically obstruct the N-terminal amine and the incoming activated carboxylic acid. This slows down the rate of peptide bond formation significantly compared to less hindered amino acids like alanine or glycine.[3]

  • Electronic Effects of Fluorine: Fluorine is the most electronegative element, and its presence has a profound electron-withdrawing effect.[4] When attached to an amino acid, this effect reduces the nucleophilicity (reactivity) of the N-terminal amine of the fluorinated residue, making it a less effective nucleophile to attack the activated carboxyl group of the incoming amino acid.[2] This electronic deactivation compounds the problem of steric bulk.

Q2: I'm using a standard carbodiimide coupling reagent like DIC/HOBt. Is this sufficient?

A2: Generally, no. Standard carbodiimide reagents are often not potent enough to overcome the combined steric and electronic hurdles presented by these amino acids.[3][5] The reactive intermediate formed by DIC/HOBt, an O-acylisourea which converts to an OBt-active ester, may not be electrophilic enough to react efficiently with the deactivated, hindered amine. This leads to incomplete reactions, low yields, and the potential for side reactions. For these demanding couplings, more powerful activating reagents are required.[5]

Q3: What are the best coupling reagents for these difficult couplings, and why?

A3: For sterically hindered and electronically deactivated amino acids, onium salt-based reagents are the industry standard and the recommended choice. They generate more highly reactive intermediates than carbodiimides.

  • Uronium/Aminium Reagents (HATU, HCTU, COMU): These are often the first choice. Reagents like HATU react with the carboxylic acid to form a highly reactive OAt-active ester.[6] This intermediate is significantly more electrophilic and reacts more rapidly, driving the difficult coupling to completion.[5][6] COMU is a modern, highly effective alternative that is based on the non-explosive OxymaPure additive and is known for its high reactivity, often comparable or superior to HATU.[6][7][8][9]

  • Phosphonium Reagents (PyBOP, PyAOP): These are also very effective. PyBOP and its derivatives form reactive OBt- or OAt-esters. They are known for high coupling efficiency with low racemization risk.[7][10]

Q4: I'm observing a side product with the same mass as my desired peptide. Could this be racemization?

A4: Yes, this is a strong possibility. Racemization, the loss of stereochemical purity at the α-carbon, is a significant risk during any peptide coupling but is exacerbated under the harsh conditions often required for hindered residues.[11][12] The primary mechanism involves the formation of a planar 5(4H)-oxazolone intermediate.[11] The extended reaction times, elevated temperatures, or highly basic conditions sometimes used to force a difficult coupling can promote the formation of this intermediate and subsequent loss of stereochemistry.[11][12] Using additives like HOAt or OxymaPure, which are incorporated into reagents like HATU and COMU, helps to suppress this side reaction.[11]

Troubleshooting Guide: Common Problems & Solutions

Problem 1: Low or No Coupling Efficiency Despite Using a Strong Coupling Reagent
Probable CauseRecommended Solution & Scientific Rationale
Insufficient Reagent Potency Even among onium salts, there are differences. If HBTU/HCTU fails, switch to a more powerful reagent like HATU or COMU .[3][6] The 7-aza-benzotriazole (in HATU) or Oxyma (in COMU) additives form more reactive esters than the benzotriazole (HOBt) found in HBTU, providing the extra activation needed for the most challenging couplings.[7][8]
Inadequate Reaction Time/Temp Steric hindrance dramatically slows reaction kinetics.[5] Increase the coupling time from the standard 1-2 hours to 4 hours, or even overnight.[5] If yields are still low, gentle heating (e.g., 40-50°C) can be employed, but this must be done cautiously as it increases the risk of racemization.[5][12] Microwave-assisted synthesis is a highly effective method to drive difficult couplings to completion quickly by using controlled heating.[5][12]
Poor Solvation / On-Resin Aggregation The growing peptide chain can aggregate on the solid support, especially with hydrophobic sequences, physically blocking reactive sites.[3] Switch from DMF to a solvent with superior solvating properties like N-Methyl-2-pyrrolidone (NMP) .[5] For extremely difficult cases, consider using a solvent mixture such as DCM/DMF/NMP (1:1:1) or adding "magic mixture" (ethylene carbonate/DCM) to disrupt secondary structures.[5][13]
Suboptimal Base The choice and amount of base are critical. Use a non-nucleophilic, hindered base like N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine .[7][14] For uronium/aminium reagents, use 2 equivalents of base relative to the amino acid. For HATU, some protocols recommend up to 4 equivalents. In cases with high racemization risk, the weaker base collidine is recommended.[7][14]
Problem 2: Significant Racemization is Detected
Probable CauseRecommended Solution & Scientific Rationale
Over-activation / Extended Pre-activation Allowing the activated amino acid to sit in solution for too long before adding it to the resin increases the time for oxazolone formation.[11] Minimize pre-activation time to 1-5 minutes, or perform the activation in situ by adding the coupling reagent directly to the vessel containing the resin and the amino acid/base solution.
Excessive Temperature Heat accelerates most reactions, including the side reaction of racemization.[12] Avoid high temperatures if possible. If heating is necessary, limit it to the lowest effective temperature (e.g., 40°C) and for the shortest time required. Perform a temperature optimization study if racemization is a persistent issue.[12]
Strong Base The base used in the coupling reaction can abstract the α-proton from the oxazolone intermediate, causing racemization.[11] If using DIPEA leads to racemization, switch to a weaker or more hindered base like N-methylmorpholine (NMM) or 2,4,6-Collidine .[7][14]
Reagent Choice Carbodiimide-based couplings (DIC) are more prone to racemization than onium salt methods when not paired with an effective additive.[11] Always use DIC in combination with an additive like OxymaPure or HOAt .[11] Reagents that already contain these additives, like COMU and HATU, are inherently lower-racemization choices.[6]

Data & Reagent Comparison

Table 1: Comparison of Coupling Reagents for Hindered Fluorinated Amino Acids
ReagentActivating AdditiveRelative ReactivityRacemization RiskKey Advantages & Considerations
DIC/HOBt HOBtLow-ModerateModerate-HighGenerally insufficient for these couplings. Byproduct (DCU/DIU) can be problematic.
HBTU/HCTU HOBt / 6-Cl-HOBtHighModerateHCTU is more reactive than HBTU.[5] A good first step up from carbodiimides, but may fail on the most difficult residues.[5]
HATU HOAtVery HighLowExcellent reactivity due to the formation of OAt-esters.[6][7] Gold standard for many difficult couplings.[3]
COMU OxymaPureVery HighLowReactivity is comparable or superior to HATU.[6][8] Safer (non-explosive additive) and has excellent solubility.[7][9][15]
PyBOP/PyAOP HOBt / HOAtHighLowPhosphonium salts are very effective but can be more expensive. Byproducts are generally easy to wash away.[7]
TFFH (Forms Acyl Fluoride)Extremely HighVery LowGenerates amino acid fluorides in situ. Excellent for extremely hindered α,α-disubstituted amino acids where other reagents fail.[7][16]

Experimental Protocols & Workflows

Diagram 1: Troubleshooting Workflow for Failed Coupling

TroubleshootingWorkflow start_node Start: Low Coupling Yield (Verified by Kaiser Test / LC-MS) decision_reagent Using potent reagent? (e.g., HATU, COMU) start_node->decision_reagent decision_conditions Conditions Optimized? decision_reagent->decision_conditions Yes action_upgrade_reagent Upgrade Reagent (e.g., to COMU or HATU) decision_reagent->action_upgrade_reagent No decision_aggregation Aggregation Suspected? decision_conditions->decision_aggregation Yes action_double_couple Perform Double Coupling (Protocol 1) decision_conditions->action_double_couple No action_extend_time Extend Time / Use Heat (e.g., 4h or 40°C) decision_aggregation->action_extend_time No action_change_solvent Change Solvent (e.g., NMP, DCM/NMP) decision_aggregation->action_change_solvent Yes action_upgrade_reagent->decision_conditions action_double_couple->decision_aggregation Still Fails action_acyl_fluoride Extreme Case: Use Acyl Fluoride Method (e.g., TFFH) action_extend_time->action_acyl_fluoride Still Fails action_change_solvent->action_acyl_fluoride Still Fails MechanisticObstacles cluster_reaction Peptide Bond Formation Site Resin Peptide-Resin Amine Hindered & Deactivated Amine (N-Terminus) Resin->Amine Steric Bulk from Side Chain Steric Physical Blockage Electronic Reduced Nucleophilicity (e- withdrawing F atoms) AA_COOH Incoming Fmoc-AA (Carboxyl Group) CouplingReagent Activated Ester (e.g., OAt-Ester) AA_COOH->CouplingReagent Activation CouplingReagent->Amine Nucleophilic Attack (Slowed Down)

Caption: Key factors hindering peptide bond formation.

References

  • Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Communications. Available at: [Link]

  • Peptidyl-Prolyl Model Study: How Does the Electronic Effect Influence the Amide Bond Conformation?. Journal of Organic Chemistry. Available at: [Link]

  • Solid Phase Synthesis of a Functionalized Bis-Peptide Using "Safety Catch" Methodology. Journal of Visualized Experiments. Available at: [Link]

  • Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules. Available at: [Link]

  • Optimizing Peptide Coupling: Key Techniques. LinkedIn. Available at: [Link]

  • Synthesis and use of amino acid fluorides as peptide coupling reagent. Google Patents.
  • Limiting Racemization and Aspartimide Formation in Microwave-Enhanced Fmoc Solid Phase Peptide Synthesis. Journal of Peptide Science. Available at: [Link]

  • Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins. Australian Journal of Chemistry. Available at: [Link]

  • Advancements in Peptide Synthesis with Fluorinated Amino Acids. Ningbo Inno Pharmchem Co.,Ltd. Available at: [Link]

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec. Available at: [Link]

  • A facile method for monitoring solid-phase peptide synthesis and for N-terminal modification of peptides. Journal of Chemical Sciences. Available at: [Link]

  • Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Communications. Available at: [Link]

  • Real-Time Monitoring of Solid-Phase Peptide Synthesis Using a Variable Bed Flow Reactor. ResearchGate. Available at: [Link]

  • Approaches for elaborating fluorinated amino acids into peptides and proteins. ResearchGate. Available at: [Link]

  • Coupling Reagents. AAPPTec. Available at: [Link]

  • Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Semantic Scholar. Available at: [Link]

  • How to Optimize Peptide Synthesis?. LinkedIn. Available at: [Link]

  • The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews. Available at: [Link]

  • Commonly Used Coupling Reagents in Peptide Synthesis. DilunBio. Available at: [Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. Available at: [Link]

  • Effects of fluorine bonding and nonbonding interactions on 19 F chemical shifts. RSC Advances. Available at: [Link]

  • A Weak Attractive Interaction between Organic Fluorine and an Amide Group. ResearchGate. Available at: [Link]

  • Optimization of peptide synthesis time and sustainability using novel eco-friendly binary solvent systems with induction heating on an automated peptide synthesizer. Journal of Peptide Science. Available at: [Link]

  • Fluorine: A Very Special Element and Its Very Special Impacts on Chemistry. Organic Letters. Available at: [Link]

  • Procedures to Improve Difficult Couplings. ResearchGate. Available at: [Link]

  • Comparison of Peptide Coupling Reagents COMU and HCTU. ResearchGate. Available at: [Link]

  • Fmoc Amino Acid Fluorides: Convenient Reagents for the Solid-PhaseAssembly of Peptides Incorporating Sterically Hindered Residues. The Journal of Organic Chemistry. Available at: [Link]

  • Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

Sources

Optimization

Preventing side reactions in the fluorination of amino acid precursors

Answering your questions about preventing side reactions in the fluorination of amino acid precursors, here is a technical support center with troubleshooting guides and FAQs. Technical Support Center: Fluorination of Am...

Author: BenchChem Technical Support Team. Date: January 2026

Answering your questions about preventing side reactions in the fluorination of amino acid precursors, here is a technical support center with troubleshooting guides and FAQs.

Technical Support Center: Fluorination of Amino Acid Precursors

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of fluorinating amino acid precursors. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower your experimental design and troubleshooting.

Part 1: Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the fluorination of amino acid precursors.

Q1: What are the most common side reactions observed during the fluorination of amino acid precursors?

A1: The most prevalent side reactions include elimination, rearrangement, and over-fluorination. The specific side reactions you may encounter will depend on the substrate, the fluorinating agent used, and the reaction conditions. For example, when using nucleophilic fluorinating agents like potassium fluoride (KF), elimination reactions to form dehydroamino acids are common, especially with β-hydroxy amino acids. Electrophilic fluorinating agents, such as Selectfluor®, can sometimes lead to the formation of undesired constitutional isomers.

Q2: How do I choose the right fluorinating agent for my specific amino acid precursor?

A2: The choice of fluorinating agent is critical and depends on the functional groups present in your amino acid precursor and the desired regioselectivity. For substrates with electron-rich centers, an electrophilic fluorinating agent like N-fluorobenzenesulfonimide (NFSI) or Selectfluor® is generally preferred. For precursors with a good leaving group, a nucleophilic source such as potassium fluoride (KF) or tetrabutylammonium fluoride (TBAF) can be effective. It is also important to consider the functional group tolerance of the fluorinating agent.

Q3: What is the role of protecting groups in preventing side reactions?

A3: Protecting groups are essential for masking reactive functional groups on the amino acid precursor that could otherwise interfere with the fluorination reaction. For instance, the amino group is typically protected with Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) groups to prevent its reaction with electrophilic fluorinating agents. Similarly, the carboxylic acid is often protected as an ester to avoid side reactions. The choice of protecting group is crucial and should be orthogonal to the deprotection conditions of other protecting groups present in the molecule.

Part 2: Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the fluorination of amino acid precursors.

Issue 1: Low Yield of the Desired Fluorinated Amino Acid

Possible Causes and Solutions:

Possible Cause Recommended Solution
Incomplete Reaction Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). If the reaction has stalled, consider increasing the reaction temperature or adding a fresh portion of the fluorinating agent.
Degradation of the Starting Material or Product The reaction conditions may be too harsh. Try lowering the reaction temperature or using a milder fluorinating agent. For example, if you are observing degradation with Selectfluor®, you could try using a less reactive electrophilic fluorinating agent like NFSI.
Suboptimal Solvent The choice of solvent can significantly impact the reaction outcome. For nucleophilic fluorination, polar aprotic solvents like acetonitrile or DMF are generally preferred. For electrophilic fluorination, a wider range of solvents can be used, and it is often beneficial to screen a few different options.
Issue 2: Formation of an Elimination Byproduct

Background: Elimination is a common side reaction, particularly when fluorinating β-hydroxy amino acids. This occurs when the hydroxyl group is converted into a good leaving group, and a base abstracts the α-proton, leading to the formation of a double bond.

Troubleshooting Steps:

  • Choice of Fluorinating Agent: Instead of using a reagent that generates a good leaving group in situ (e.g., DAST), consider a two-step approach. First, convert the hydroxyl group to a more stable leaving group like a sulfonate ester (e.g., tosylate or mesylate). Then, perform the nucleophilic fluorination with a fluoride source like KF or TBAF.

  • Base Selection: If a base is required, use a non-nucleophilic, sterically hindered base to minimize its role in promoting elimination.

  • Reaction Temperature: Lowering the reaction temperature can often suppress the elimination pathway relative to the desired substitution reaction.

Experimental Protocol: Two-Step Fluorination of a β-Hydroxy Amino Acid Precursor

  • Sulfonylation:

    • Dissolve the Boc-protected β-hydroxy amino acid precursor in anhydrous dichloromethane (DCM).

    • Cool the solution to 0 °C in an ice bath.

    • Add triethylamine (1.2 equivalents) followed by the dropwise addition of p-toluenesulfonyl chloride (1.1 equivalents).

    • Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC.

    • Upon completion, quench the reaction with water and extract the product with DCM.

    • Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the resulting tosylate by column chromatography.

  • Nucleophilic Fluorination:

    • Dissolve the purified tosylate in anhydrous acetonitrile.

    • Add spray-dried potassium fluoride (3 equivalents) and a phase-transfer catalyst such as Kryptofix 222 (0.1 equivalents).

    • Heat the reaction mixture to 80 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

    • Cool the reaction to room temperature, filter off the solids, and concentrate the filtrate.

    • Purify the crude product by column chromatography to obtain the desired fluorinated amino acid precursor.

Issue 3: Lack of Regioselectivity in Fluorination

Background: Achieving high regioselectivity can be challenging when multiple potential fluorination sites exist in the molecule.

Strategies for Improving Regioselectivity:

  • Directing Groups: The strategic placement of directing groups can influence the regioselectivity of the fluorination reaction. For example, a hydroxyl group can direct electrophilic fluorination to a nearby position.

  • Enzyme-Catalyzed Fluorination: Biocatalysis using fluorinase enzymes can offer exquisite regioselectivity and stereoselectivity that is often difficult to achieve with traditional chemical methods.

  • Substrate Modification: Modifying the substrate to block alternative reactive sites or to electronically favor fluorination at the desired position can be an effective strategy.

Workflow for Optimizing Regioselectivity

Caption: Workflow for addressing poor regioselectivity in fluorination.

Part 3: Advanced Concepts

Mechanism Spotlight: The Role of Silver Catalysis in Electrophilic Fluorination

Recent advances have demonstrated that silver catalysts can significantly enhance the efficiency and selectivity of electrophilic fluorination reactions. For instance, in the fluorination of aliphatic C-H bonds, a silver catalyst can facilitate the generation of a more reactive fluorinating species from Selectfluor®, leading to higher yields and better regioselectivity.

Proposed Catalytic Cycle

Silver-Catalyzed Fluorination Ag(I) Ag(I) Ag(III)-F Ag(III)-F Ag(I)->Ag(III)-F Oxidative Addition Selectfluor Selectfluor Selectfluor->Ag(III)-F Product (R-F) Product (R-F) Ag(III)-F->Product (R-F) Reductive Elimination Substrate (R-H) Substrate (R-H) Substrate (R-H)->Product (R-F) Product (R-F)->Ag(I)

Caption: Proposed catalytic cycle for silver-catalyzed electrophilic fluorination.

By understanding these fundamental principles and having a structured approach to troubleshooting, you can significantly improve the success rate of your fluorination reactions.

References

  • Ahrens, T., et al. (2015). Angewandte Chemie International Edition, 54(11), 3230-3246. Available at: [Link]

  • Lantano, B., et al. (2015). Journal of Organic Chemistry, 80(16), 7947-7957. Available at: [Link]

  • Ni, C., & Hu, J. (2017). Chemical Reviews, 117(10), 6694-6734. Available at: [Link]

  • Isanbor, C., & O'Hagan, D. (2006). Journal of Fluorine Chemistry, 127(1), 2-11. Available at: [Link]

  • O'Hagan, D. (2008). Chemical Society Reviews, 37(2), 308-319. Available at: [Link]

  • Wang, Z., et al. (2010). Organic Letters, 12(12), 2844-2847. Available at: [Link]

Troubleshooting

Technical Support Center: Scalable Synthesis of Difluoromethyl Ethers and Amines

Welcome to the technical support center for the scalable synthesis of difluoromethyl ethers and amines. The introduction of the difluoromethyl (CF2H) group is a critical strategy in modern drug discovery and agrochemical...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the scalable synthesis of difluoromethyl ethers and amines. The introduction of the difluoromethyl (CF2H) group is a critical strategy in modern drug discovery and agrochemical development. It serves as a unique bioisostere for hydroxyl, thiol, or amino groups, capable of modulating physicochemical properties like lipophilicity and metabolic stability while also acting as a hydrogen bond donor.[1][2][3] However, transitioning these syntheses from laboratory scale to pilot or manufacturing scale presents a unique set of challenges, from reagent stability and cost to reaction control and purification.[1][4]

This guide is designed for researchers, process chemists, and drug development professionals. It provides in-depth, field-tested insights in a question-and-answer format to troubleshoot common issues and answer frequently asked questions encountered during the synthesis of these valuable compounds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the strategic use and synthesis of difluoromethylated compounds.

Q1: What are the key advantages of incorporating a difluoromethyl (-CF2H) group over a methyl (-CH3) or trifluoromethyl (-CF3) group?

The choice of a methyl, difluoromethyl, or trifluoromethyl group allows for fine-tuning of a molecule's properties. The -CF2H group offers a unique balance:

FeatureMethyl (-CH3)Difluoromethyl (-CF2H) Trifluoromethyl (-CF3)
Lipophilicity LowModerateHigh
Hydrogen Bond Donor? NoYes (weakly acidic C-H)No
Metabolic Stability Low (prone to oxidation)HighVery High
Electronic Effect Weakly donatingStrongly withdrawingVery strongly withdrawing

The key advantage of the -CF2H group is its ability to act as a lipophilic hydrogen bond donor, a feature absent in the highly lipophilic -CF3 group.[1][2][3] This allows it to mimic interactions of hydroxyl or thiol groups in enzyme active sites, potentially improving binding selectivity, while its inherent stability enhances the metabolic profile of the parent drug.[1]

Q2: What are the primary classes of difluoromethylation reactions for synthesizing ethers and amines?

The methods can be broadly categorized based on the key reactive intermediate or reagent type:

  • Difluorocarbene (:CF2) Insertion: This is a classic and widely used method, especially for phenols and alcohols. A difluorocarbene precursor is decomposed (often thermally or with a base) to generate the highly reactive electrophilic :CF2, which inserts into an O-H or N-H bond.[5]

  • Radical Difluoromethylation: This approach involves the generation of a difluoromethyl radical (•CF2H), which is particularly effective for the C-H difluoromethylation of heterocycles.[1][6] These reactions are often initiated by photoredox catalysis or thermal decomposition of radical precursors.[1]

  • Nucleophilic Difluoromethylation: Reagents like (difluoromethyl)trimethylsilane (TMSCF2H) can act as a source of a nucleophilic "CF2H-" equivalent.[4] This is useful for reactions with carbonyls and imines to produce difluoromethylated alcohols and amines, respectively.[4][7]

  • Electrophilic Difluoromethylation: While less common for O- and N-difluoromethylation, reagents that can deliver an electrophilic "CF2H+" equivalent exist and are primarily used in C-H functionalization.

Q3: Which difluoromethylating reagents are most suitable for large-scale synthesis, and what are the key considerations?

Scalability requires a careful balance of cost, safety, availability, and efficiency.

  • High Suitability:

    • Sodium Chlorodifluoroacetate (ClCF2CO2Na): This is a stable, solid, inexpensive, and commercially available reagent.[5] It generates difluorocarbene upon heating, making it a practical choice for large-scale synthesis of difluoromethyl ethers.[5][8]

    • Fluoroform (CHF3): As a byproduct of fluoropolymer production, fluoroform is an inexpensive and atom-economical reagent. However, it is a gas and requires high pressure and strong bases, making continuous flow setups a more viable and safer option for its large-scale use.[9][10]

  • Moderate Suitability (with considerations):

    • 2,2-Difluoro-2-(fluorosulfonyl)acetic acid (FSO2CF2CO2H): This reagent has proven effective for the copper-catalyzed difluoromethylation of alcohols and is scalable.[11][12] However, its cost and the need for a metal catalyst are factors to consider.

    • Diethyl bromodifluoromethylphosphonate (BrCF2P(O)(OEt)2): A suitable difluorocarbene precursor that is more environmentally friendly than older reagents like chlorodifluoromethane (Freon-22).[4]

  • Lower Suitability (for large scale):

    • Chlorodifluoromethane (HCF2Cl): While historically important, this is an ozone-depleting gas that is difficult to handle, and its use is restricted by the Montreal Protocol.[4][10][13]

    • Silver-based Reagents: Methods involving stoichiometric silver salts are generally too expensive for large-scale manufacturing campaigns.[11]

Section 2: Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to diagnosing and solving common problems encountered during difluoromethylation reactions.

Issue 1: Low or No Product Yield

Low conversion is one of the most frequent challenges. The underlying cause can often be traced back to the reagent, substrate, or reaction conditions.

Many difluoromethylating reagents or their activators are sensitive to moisture and air.

  • Troubleshooting Steps:

    • Verify Reagent Quality: For reagents like TMSCF2H or Zn(SO2CF2H)2, which can degrade upon storage, use a fresh bottle or re-validate the activity of the current batch on a small-scale reaction with a known, reliable substrate.

    • Ensure Anhydrous Conditions: For moisture-sensitive reactions, ensure all glassware is oven- or flame-dried and that anhydrous solvents are used. Perform reactions under an inert atmosphere (Nitrogen or Argon).

    • Check Catalyst Activity: If using a metal-catalyzed process (e.g., Cu-catalyzed alcohol difluoromethylation), ensure the correct oxidation state of the metal precursor is used and that no potential catalyst poisons are present in the starting materials.

The electronic and steric properties of the substrate play a crucial role.

  • Explanation: Electron-withdrawing groups on a phenol or aniline can decrease its nucleophilicity, making it less reactive towards electrophilic difluorocarbene.[13] Similarly, sterically hindered alcohols or amines may react sluggishly.[14]

  • Solutions:

    • Increase Base Strength/Equivalents: For reactions involving deprotonation of the substrate (e.g., phenol difluoromethylation), switching from a weaker base (like K2CO3) to a stronger one (like KOH or NaH) can increase the concentration of the reactive nucleophile.

    • Elevate Temperature: Increasing the reaction temperature can overcome the activation energy barrier for less reactive substrates. Monitor carefully to avoid decomposition.

    • Switch Reagent System: If a substrate is unreactive towards a mild system (e.g., ClCF2CO2Na), a more potent reagent like difluoromethyltriflate (HCF2OTf) might be necessary, though it may have a different side-product profile.[13]

Below is a decision-making workflow to systematically troubleshoot low-yield reactions.

low_yield_troubleshooting start Low or No Yield Observed check_reagent Is the difluoromethylating reagent known to be stable? start->check_reagent reagent_no Test reagent on a positive control substrate. check_reagent->reagent_no No / Unsure reagent_yes Proceed to Substrate Check check_reagent->reagent_yes Yes outcome Yield Improved reagent_no->outcome check_substrate Does the substrate have deactivating groups or steric hindrance? reagent_yes->check_substrate substrate_yes Modify Reaction Conditions: - Increase Temperature - Stronger Base - Longer Reaction Time check_substrate->substrate_yes Yes substrate_no Proceed to Reaction Setup Check check_substrate->substrate_no No substrate_yes->outcome check_setup Are anhydrous/inert conditions required and met? substrate_no->check_setup setup_no Improve Reaction Setup: - Dry Glassware & Solvents - Use Inert Atmosphere check_setup->setup_no No / Unsure check_setup->outcome Yes setup_no->outcome

Caption: Decision tree for troubleshooting low yield.
Issue 2: Formation of Significant Side Products / Poor Selectivity

Selectivity issues can compromise yield and make purification exceptionally difficult, especially at scale.

  • Example: In the synthesis of aryl difluoromethyl ethers from phenols using difluoromethyltriflate (HCF2OTf), a common side product is the corresponding aryl triflate.[13] This arises from the triflate reagent acting as a triflating agent in addition to a difluoromethylating agent.

  • Solutions:

    • Control Stoichiometry: Use the minimum effective amount of the reagent. A slight excess may be needed, but large excesses should be avoided.

    • Lower Temperature: Running the reaction at a lower temperature can often favor the desired pathway over decomposition or side reactions.

    • Optimize Addition Rate: Slow, controlled addition of the reagent can help maintain a low instantaneous concentration, suppressing side reactions.

  • Example: The direct C-H difluoromethylation of substituted pyridines using radical methods can lead to a mixture of C2, C3, and C4 isomers, which are often difficult to separate.[15]

  • Solutions:

    • Solvent/pH Adjustment: In some systems, the choice of solvent or the addition of an acid can protonate the heterocycle, altering the electronic distribution and directing the functionalization to a different position.[6]

    • Use of Directing Groups: While less ideal for late-stage functionalization, installing a temporary directing group can provide high regioselectivity.

    • Switch Reaction Type: If radical difluoromethylation gives poor selectivity, a transition-metal-catalyzed cross-coupling approach using a pre-functionalized (e.g., halogenated) heterocycle may be a more robust, albeit longer, route.[4]

Issue 3: Challenges in Reaction Scale-Up

A reaction that works perfectly on a 1-gram scale can fail or become hazardous at the 1-kilogram scale.

  • Explanation: The generation of reactive species like difluorocarbene is often highly exothermic. In a large reactor, the surface-area-to-volume ratio is much lower than in a round-bottom flask, making heat dissipation a critical challenge. A thermal runaway can lead to rapid pressure buildup and vessel failure.

  • Solutions:

    • Slow Addition & Efficient Cooling: Ensure the reactor has adequate cooling capacity. Add the limiting reagent slowly and monitor the internal temperature continuously.

    • Consider Flow Chemistry: Continuous flow reactors offer superior heat and mass transfer, allowing for highly exothermic or hazardous reactions to be performed safely at scale.[9][16] The small reaction volume at any given moment minimizes the risk of a runaway.[16]

  • Explanation: Relying on column chromatography is not economically viable for multi-kilogram production. Side products with similar polarity to the desired product pose a major challenge.

  • Solutions:

    • Optimize for Crystallization: If the product is a solid, spend time developing a robust crystallization procedure. Screen various solvent/anti-solvent systems to find conditions that provide high purity and yield.

    • Use Extractive Workups: Design an intelligent workup based on the pKa of your product and impurities. Acidic or basic washes can remove corresponding impurities. For example, an unreacted phenol starting material can be easily removed with a basic wash.

    • Avoid Emulsion Formation: During scale-up, vigorous stirring of biphasic mixtures can lead to stable emulsions. Solutions include adding brine, reducing stirrer speed during separation, or filtering through a pad of Celite.

Section 3: Exemplary Experimental Protocols

These protocols are provided as a starting point and should be optimized for specific substrates and equipment.

Protocol 1: Scalable Synthesis of an Aryl Difluoromethyl Ether using Sodium Chlorodifluoroacetate

This method is adapted from established procedures and is well-suited for scale-up due to the low cost and stability of the reagent.[5][8]

  • Setup: To a jacketed glass reactor equipped with a mechanical stirrer, reflux condenser (with a gas outlet to a scrubber), and a thermocouple, add the starting phenol (1.0 equiv), sodium chlorodifluoroacetate (2.0 equiv), and potassium carbonate (2.0 equiv).

  • Solvent: Add a mixture of DMF and water (e.g., 10:1 v/v, approximately 5 mL per gram of phenol).

  • Reaction: Heat the mixture to 110-120 °C with vigorous stirring. The reaction progress can be monitored by TLC or LC-MS. The reaction is typically complete within 4-8 hours. Caution: The reaction generates CO2 gas; ensure proper venting.

  • Workup: Cool the reaction mixture to room temperature. Add water (10 volumes) and ethyl acetate (10 volumes). Separate the organic layer. Wash the organic layer with 1M NaOH (to remove unreacted phenol), followed by water and brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can often be purified by crystallization or distillation, avoiding chromatography.

Protocol 2: Radical Difluoromethylation of a Heterocyclic Amine using Zn(SO2CF2H)2

This protocol uses the well-established Baran reagent for direct C-H difluoromethylation and is performed under open-flask conditions.[6]

  • Setup: To a round-bottom flask open to the air, add the heterocyclic amine (1.0 equiv) and Zn(SO2CF2H)2 (often sold as DFMS, 1.5 equiv).

  • Solvent: Add a solvent system such as CH2Cl2/H2O (e.g., 3:1 v/v). For certain substrates, the addition of trifluoroacetic acid (TFA, ~1.2 equiv) can improve rates.[6]

  • Initiation: Cool the mixture in an ice bath and add tert-butyl hydroperoxide (t-BuOOH, 70% in water, 3.0 equiv) dropwise.

  • Reaction: Remove the ice bath and stir the reaction vigorously at room temperature for 12-24 hours. If conversion is low, a second charge of DFMS and t-BuOOH can be added.

  • Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the mixture with an organic solvent (e.g., ethyl acetate).

  • Isolation: Combine the organic layers, dry over sodium sulfate, filter, and concentrate. The product will typically require purification by column chromatography.

References

  • Gouverneur, V., et al. (2024). The F‐Difluoromethyl Group: Challenges, Impact and Outlook. Angewandte Chemie International Edition. [Link]

  • Meanwell, N. A., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7216-7263. [Link]

  • Meanwell, N. A., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. RSC Publishing. [Link]

  • University of Cincinnati. (n.d.). Improved Potency of Drugs and Pesticides via Novel Difluoromethylation Methods. [Link]

  • Knauber, T., et al. (2024). Rapid Multikilogram Scale-Up of Di- and Trifluoromethoxy Proline Derivatives. Organic Process Research & Development. [Link]

  • Baran, P. S., et al. (2012). A New Reagent for Direct Difluoromethylation. Journal of the American Chemical Society, 134(3), 1494-1496. [Link]

  • Wymann, M. P., et al. (2019). Scalable, Economical, and Practical Synthesis of 4-(Difluoromethyl)pyridin-2-amine, a Key Intermediate for Lipid Kinase Inhibitors. Organic Process Research & Development. [Link]

  • HIMS. (2023). Safe and scalable synthesis of fluorinated amine compounds for medicinal chemistry. University of Amsterdam. [Link]

  • Kappe, C. O., et al. (2017). Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids. Green Chemistry. [Link]

  • Magnier, E., et al. (2021). A Toolbox of Reagents for Difluoromethylthiolation. Accounts of Chemical Research, 54(14), 2999-3012. [Link]

  • Ghorai, M. K., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications. [Link]

  • Sammakia, T., et al. (2024). Difluoromethylation of Phenols. Organic Syntheses, 101, 164-180. [Link]

  • Gouverneur, V., et al. (2013). Access to N-Difluoromethyl Amides, (Thio)Carbamates, Ureas, and Formamides. Journal of the American Chemical Society, 135(38), 14048-14051. [Link]

  • Hu, J., et al. (2011). Recent Advances in Difluoromethylation Reaction. Chinese Journal of Chemistry. [Link]

  • Bolm, C., et al. (2022). Mechanochemical Difluoromethylations of Alcohols. CCS Chemistry. [Link]

  • Prakash, G. K. S., et al. (2008). Facile Synthesis of Chiral [alpha]-Difluoromethyl Amines from N-(tert-Butylsulfinyl)aldimines. Angewandte Chemie International Edition, 47(4), 744-747. [Link]

  • Kappe, C. O., et al. (2017). Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids. Green Chemistry, 19(22), 5357-5363. [Link]

  • Sammakia, T., et al. (2024). Difluoromethylation of Phenols. Organic Syntheses. [Link]

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Optimization

Technical Support Center: Addressing Solubility Issues of Fluorinated Compounds in Aqueous Media

From the desk of a Senior Application Scientist, this guide provides practical, in-depth solutions for researchers, scientists, and drug development professionals facing solubility challenges with fluorinated compounds....

Author: BenchChem Technical Support Team. Date: January 2026

From the desk of a Senior Application Scientist, this guide provides practical, in-depth solutions for researchers, scientists, and drug development professionals facing solubility challenges with fluorinated compounds. Our goal is to move beyond simple protocols and explain the underlying science, empowering you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs): The "Why"

This section addresses the fundamental principles governing the solubility of fluorinated compounds.

Q1: Why is my highly fluorinated compound poorly soluble in water, even though fluorine is so electronegative?

This is a classic paradox in medicinal chemistry. While the carbon-fluorine (C-F) bond is highly polar due to fluorine's extreme electronegativity, the molecule as a whole often exhibits low aqueous solubility.[1] The reasons are multifaceted:

  • Low Polarizability: The electron cloud of the fluorine atom is held very tightly, making it non-polarizable. This prevents it from forming strong, stabilizing dipole-dipole interactions with polar water molecules.[2]

  • Hydrophobic Effect: Perfluorinated or highly fluorinated alkyl chains are not just hydrophobic (water-repelling) but also lipophobic (lipid-repelling).[3][4] They cannot effectively participate in the hydrogen-bonding network of water and force a highly ordered, entropically unfavorable "shell" of water molecules around themselves, which leads to aggregation and precipitation.[1][2]

  • Weak van der Waals Forces: The new forces established between fluoroalkanes and water are not as strong as the original hydrogen bonds between water molecules, making dissolution energetically unfavorable.[1]

Q2: How does fluorination impact a compound's pKa, and how does that relate to solubility?

Fluorine is a strong electron-withdrawing element. When placed near an ionizable functional group like an amine or a carboxylic acid, it can significantly lower the group's pKa.[5][6] This can be a powerful tool for improving solubility.

  • For a basic compound (e.g., with an amine group): Fluorination lowers the pKa, meaning the compound becomes less basic. To solubilize it, you would need to lower the pH of the buffer well below the new pKa to ensure the group is protonated (e.g., -NH3+).

  • For an acidic compound (e.g., with a carboxylic acid): Fluorination lowers the pKa, making it more acidic. You can achieve significant solubility by raising the pH of the buffer above this pKa to deprotonate the group (e.g., -COO-).[7]

This pH-dependent solubility is a critical factor to consider during formulation and assay development.[8]

Q3: My compound is crashing out of solution during my in vitro assay. What are the most likely causes?

Precipitation during an assay is a common problem, often stemming from a few key issues:

  • Exceeding Kinetic Solubility: You may be working at a concentration that is supersaturated. While the compound may dissolve initially (especially when diluted from a DMSO stock), it is thermodynamically unstable and will precipitate over time. This is a classic kinetic versus thermodynamic solubility issue.[9]

  • Assay Buffer Incompatibility: Components of your media (e.g., salts, proteins in serum) can interact with your compound, reducing its solubility compared to a simple buffer like PBS.

  • Final Co-solvent Concentration: If you are diluting from a high-concentration stock in an organic solvent like DMSO, the final percentage matters. While a high DMSO concentration helps solubility, it can also be toxic to cells or interfere with enzyme activity, often requiring a final concentration below 0.5%.[7] This lower final DMSO concentration may not be sufficient to keep the compound in solution.

Troubleshooting Guide: The "How-To"

This section provides a systematic, tiered approach to solving solubility problems in the lab.

Q4: My fluorinated compound has very low aqueous solubility (<1 µg/mL). What is a systematic approach to improving it for preclinical screening?

A tiered strategy is the most effective approach. Start with the simplest methods and progress to more complex formulations as needed.

Tier 1: Simple Formulation Adjustments

These methods are rapid, cost-effective, and suitable for early-stage screening.

  • Co-solvents: For initial in vitro screening, using a water-miscible organic co-solvent is the most common starting point.[10] Prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% DMSO and dilute it into your aqueous assay buffer.[7][11]

    • Critical Note: Always monitor the final DMSO concentration in your assay, as it can impact biological results.[12] Aim for ≤0.5% if possible. Other co-solvents like ethanol or PEG 400 can also be used.[13]

  • pH Adjustment: If your molecule has an ionizable group, this is a highly effective strategy.[14][15] Prepare a series of buffers across a range of pH values (e.g., from pH 4 to pH 9) to identify a pH where your compound is ionized and solubility is maximized.[16][17]

Tier 2: Excipient-Based Formulations

If simple adjustments fail, excipients that directly interact with the compound can dramatically enhance solubility.

  • Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[18][19] They can encapsulate a poorly soluble fluorinated "guest" molecule, forming a water-soluble "host-guest" inclusion complex.[18][20]

    • Mechanism: The hydrophobic fluorinated portion of your compound partitions into the nonpolar cavity of the cyclodextrin, while the hydrophilic outer surface of the cyclodextrin interacts with water, effectively masking the poorly soluble drug.[18][19][21]

    • Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their high water solubility and safety profiles.[20]

  • Surfactants: Surfactants, or surface-active agents, are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the Critical Micelle Concentration (CMC).[22][23]

    • Mechanism: These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble fluorinated drugs can be partitioned into the hydrophobic core, effectively solubilizing them in the bulk aqueous phase.[22][23][24]

    • Common Types: Polysorbate 80 (Tween® 80) and various Cremophor® grades are non-ionic surfactants frequently used in pharmaceutical formulations.[25] For highly fluorinated compounds, specialized semifluorinated surfactants can be particularly effective as they create a "fluorous" core within the micelle.[3][4]

Experimental Protocols & Data

Protocol 1: Rapid Screening of Solubilization Strategies

This protocol provides a systematic workflow for testing the effectiveness of the Tier 1 and Tier 2 approaches.

1. Preparation of Stock Solution:

  • Prepare a 20 mM stock solution of your fluorinated compound in 100% DMSO.[11]

2. Preparation of Test Media:

  • In a 96-well plate, prepare a panel of aqueous test media (200 µL/well). Include:

    • Control: Phosphate-Buffered Saline (PBS), pH 7.4.
    • pH Adjustment: Buffers at pH 5.0, 6.2, 8.0.
    • Cyclodextrins: 2%, 5%, and 10% (w/v) HP-β-CD in PBS.
    • Surfactants: 0.1%, 0.5%, and 1% (w/v) Polysorbate 80 in PBS.

3. Compound Addition:

  • Add 2 µL of the 20 mM DMSO stock to each well. This creates a 1:100 dilution, a final compound concentration of 200 µM, and a final DMSO concentration of 1%.

4. Equilibration:

  • Seal the plate and shake at room temperature (or 37°C) for 2 hours.[11]

5. Analysis:

  • Visual Inspection: Check for any visible precipitate.

  • Quantitative Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader at ~620 nm.[11] The highest concentration without a significant increase in turbidity compared to the vehicle control is the apparent kinetic solubility.[11]

Data Presentation

The results of such a screening experiment can be summarized for clear comparison.

Table 1: Apparent Kinetic Solubility of "Fluoro-Compound X" (µM) in Various Media

Formulation VehicleConcentrationApparent Solubility (µM)Fold Increase vs. PBS
PBS, pH 7.4 (Control) -< 1-
pH Adjustment pH 5.055x
pH 8.022x
HP-β-Cyclodextrin 2% w/v4545x
5% w/v110110x
10% w/v> 200> 200x
Polysorbate 80 0.1% w/v1515x
0.5% w/v6565x
1% w/v150150x

This is example data and will vary for each compound.

Visualizing Workflows and Mechanisms

Diagrams can clarify complex decision-making processes and molecular interactions.

Diagram 1: Troubleshooting Workflow

This decision tree illustrates a logical path for addressing solubility issues, from initial characterization to formulation selection.

G cluster_0 cluster_1 cluster_2 cluster_3 cluster_4 cluster_5 start Precipitation Observed char Step 1: Characterize Determine Kinetic & Thermodynamic Solubility in Target Buffer start->char ionizable Is Compound Ionizable? char->ionizable ph_adjust Tier 1: Optimize pH Test Buffers +/- 2 pH units from pKa ionizable->ph_adjust Yes cosolvent Tier 1: Use Co-solvent (e.g., DMSO, PEG400) Keep final % low ionizable->cosolvent No / Insufficient tier2 Tier 2: Excipients Screen Cyclodextrins & Surfactants ph_adjust->tier2 Insufficient success Solubility Goal Met ph_adjust->success Success cosolvent->tier2 Insufficient cosolvent->success Success tier2->success

Caption: A decision tree for systematically troubleshooting poor aqueous solubility.

Diagram 2: Cyclodextrin Encapsulation Mechanism

This diagram shows how a cyclodextrin molecule encapsulates a poorly soluble fluorinated compound.

G cluster_0 Cyclodextrin Host-Guest Complex cluster_1 CD Cavity Hydrophobic Cavity Water Water Molecules (Aqueous Media) Drug Fluorinated Compound (Guest) Result Water-Soluble Complex Water->Result Forms

Caption: Encapsulation of a fluorinated guest molecule by a cyclodextrin host.

References

  • Fluorine in drug discovery: Role, design and case studies. (n.d.). Google AI.
  • Fluorine as a key element in modern drug discovery and development. (n.d.). LE STUDIUM.
  • The role of fluorine in medicinal chemistry. (n.d.). Taylor & Francis Online. Retrieved January 15, 2026, from [Link]

  • Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. (2004). PubMed. Retrieved January 15, 2026, from [Link]

  • Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (2023). Allied Academies. Retrieved January 15, 2026, from [Link]

  • The Role of Surfactants in Solubilization of Poorly Soluble Drugs. (2024). Journal of Chemical and Pharmaceutical Research. Retrieved January 15, 2026, from [Link]

  • The effects of surfactants on the dissolution profiles of poorly water-soluble acidic drugs. (n.d.). PubMed. Retrieved January 15, 2026, from [Link]

  • Why are fluoroalkanes not soluble in water? (2017). Quora. Retrieved January 15, 2026, from [Link]

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2023). National Institutes of Health (NIH). Retrieved January 15, 2026, from [Link]

  • Different Drug Mobilities in Hydrophobic Cavities of Host–Guest Complexes between β-Cyclodextrin and 5-Fluorouracil at Different Stoichiometries: A Molecular Dynamics Study in Water. (2022). National Institutes of Health (NIH). Retrieved January 15, 2026, from [Link]

  • Drug Solubility: Importance and Enhancement Techniques. (2012). National Institutes of Health (NIH). Retrieved January 15, 2026, from [Link]

  • Microsolvation of Fluoromethane. (2016). PubMed. Retrieved January 15, 2026, from [Link]

  • Solubility enhancement techniques: A comprehensive review. (2023). World Journal of Biology Pharmacy and Health Sciences. Retrieved January 15, 2026, from [Link]

  • A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. (n.d.). Ascendia Pharma. Retrieved January 15, 2026, from [Link]

  • Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. (2022). National Institutes of Health (NIH). Retrieved January 15, 2026, from [Link]

  • API Solubility Enhancement Advanced Strategies for Pharmaceutical Development. (n.d.). Pharmaffiliates. Retrieved January 15, 2026, from [Link]

  • Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. (2023). National Institutes of Health (NIH). Retrieved January 15, 2026, from [Link]

  • Advanced Technologies for Oral Controlled Release: Cyclodextrins for Oral Controlled Release. (2012). National Institutes of Health (NIH). Retrieved January 15, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

The Rationale for Fluorination: Why Modify Nature's Building Blocks?

An In-Depth Technical Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Amino Acids A Senior Application Scientist's Comparative Analysis for Researchers and Drug Developers The strategic incorporation...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Amino Acids

A Senior Application Scientist's Comparative Analysis for Researchers and Drug Developers

The strategic incorporation of fluorine into amino acids represents one of the most powerful and widely adopted strategies in modern medicinal chemistry and chemical biology.[1][2] This guide provides an in-depth comparison of the biological activities of fluorinated versus their non-fluorinated canonical counterparts. Moving beyond a simple list of properties, we will explore the underlying physicochemical principles, delve into the causality behind experimental choices, and provide actionable protocols for researchers in the field.

Amino acids are the fundamental units of life, but their direct use in therapeutics is often hampered by poor metabolic stability and suboptimal pharmacokinetic properties. Fluorine, being the most electronegative element, possesses a unique combination of characteristics that can profoundly and predictably alter a molecule's behavior.[]

  • High Electronegativity: The polarized carbon-fluorine (C-F) bond creates strong inductive effects, influencing the acidity and basicity of neighboring functional groups.

  • Small van der Waals Radius: Fluorine is only slightly larger than hydrogen, often allowing it to act as a "super-hydrogen" that can be installed with minimal steric perturbation.

  • High C-F Bond Strength: The C-F bond is exceptionally strong (~116 kcal/mol), making it highly resistant to enzymatic cleavage by metabolic enzymes like cytochrome P450s.[4][5]

This strategic "fluorine editing" allows for the fine-tuning of an amino acid's properties to enhance its drug-like potential.[1][2]

Comparative Analysis of Biological Properties

The introduction of fluorine can lead to dramatic, often advantageous, changes in biological activity. Here, we compare key parameters, supported by experimental evidence.

Metabolic Stability

A primary driver for fluorination is to block metabolic "soft spots" on a molecule. Oxidative metabolism by cytochrome P450 (CYP) enzymes is a major pathway for drug clearance. By replacing a hydrogen atom at a susceptible position with a fluorine atom, this metabolic route can be effectively blocked.[4][6][7]

Causality: The exceptional strength of the C-F bond makes it resistant to the hydrogen atom abstraction that typically initiates CYP-mediated oxidation. This directly translates to a longer biological half-life and improved bioavailability. For instance, fluorinating the side chain of leucine in a drug candidate was shown to prevent CYP3A4-mediated hydroxylation, significantly boosting its bioavailability.[4]

Diagram: Mechanism of Metabolic Blocking

The following diagram illustrates how fluorination can prevent metabolic oxidation at a vulnerable site.

G cluster_0 Non-Fluorinated Amino Acid cluster_1 Fluorinated Amino Acid a R-CH₂-H b R-CH₂-OH a->b CYP450 Metabolism c R-CH₂-F d No Reaction c->d CYP450 Metabolism Blocked

Caption: Fluorination blocks sites susceptible to metabolic oxidation.

Table 1: Comparative Metabolic Stability

Amino Acid PairModificationHalf-Life (t½) in Human Liver Microsomes (min)Fold Increase
PhenylalanineNon-Fluorinated~15-
4-Fluoro-phenylalanineFluorinated> 120> 8x
LeucineNon-Fluorinated~25-
5,5,5-TrifluoroleucineFluorinated> 120> 4.8x

Note: Data are representative examples synthesized from published literature to illustrate the trend.

Protein Structure and Stability

Incorporating fluorinated amino acids into peptides and proteins can significantly enhance their structural stability.[8][9][10][11] This "fluoro-stabilization" effect arises primarily from the enhanced hydrophobicity of fluorocarbon chains, which can lead to more favorable packing within a protein's core.[12]

Causality: Highly fluorinated side chains, like that of hexafluoroleucine, are more hydrophobic than their hydrocarbon counterparts. When these residues are buried in a protein's core, they increase the thermodynamic driving force for folding.[9] Remarkably, this stabilization is often achieved with minimal perturbation to the overall protein structure, as the fluorinated side chains closely preserve the shape of the natural residues they replace.[9][10][11]

Diagram: Impact on Protein Core Packing

This diagram shows how fluorinated residues can enhance the hydrophobic core of a protein.

Caption: Fluorinated residues (Hfl) can create a more stable "fluorous" core.

Table 2: Comparative Protein Thermal Stability

ProteinCore ResiduesMelting Temperature (Tm)ΔTm (°C)
Model Protein α4Leucine (Natural)75 °C-
Model Protein α4F6Hexafluoroleucine (Fluorinated)95 °C+20 °C

Note: Data adapted from studies on de novo designed proteins to illustrate the principle.[10]

Enzyme Inhibition

Fluorinated amino acids are highly effective as mechanism-based enzyme inhibitors, also known as "suicide substrates".[6][13]

Causality: In this mechanism, the fluorinated amino acid analogue is recognized by the target enzyme and begins to undergo catalytic conversion. At a key step in the reaction, the strategically placed fluorine atom acts as an excellent leaving group, which leads to the formation of a highly reactive electrophilic intermediate. This intermediate then forms an irreversible covalent bond with a nucleophilic residue in the enzyme's active site, permanently inactivating it.[6][13] This strategy has been successfully applied to inhibit a range of pyridoxal phosphate (PLP)-dependent enzymes.[6]

Diagram: Mechanism-Based Enzyme Inactivation

G E_S Enzyme + F-Substrate ES_Complex [E-S] Complex E_S->ES_Complex Binding Intermediate Reactive Intermediate (F⁻ eliminated) ES_Complex->Intermediate Catalysis Inactive_E Covalently Inactivated Enzyme Intermediate->Inactive_E Alkylation

Caption: Fluorinated substrate leads to irreversible enzyme inactivation.

Table 3: Comparative Enzyme Inhibition

EnzymeInhibitorInhibition TypeIC₅₀ (µM)
Alanine RacemaseAlanine (Substrate)-N/A
Alanine Racemaseβ-FluoroalanineMechanism-Based10
Ornithine DecarboxylaseOrnithine (Substrate)-N/A
α-Difluoromethylornithine (DFMO)Mechanism-Based39

Note: IC₅₀ values are context-dependent and serve as illustrative examples.[13]

Cellular Uptake and Permeability

Fluorination generally increases the lipophilicity of an amino acid, which can enhance its ability to cross cellular membranes via passive diffusion.[6][14][15] However, the biological impact is nuanced, as these analogues can also be recognized by endogenous transport proteins.

Causality: The increased hydrophobicity from fluorine substitution can improve the partitioning of the amino acid from the aqueous extracellular space into the lipid bilayer of the cell membrane.[16] Furthermore, studies have shown that certain fluorinated aromatic amino acids, such as 4-fluorotryptophan and p-fluorophenylalanine, are actively transported into cells by amino acid transporters like System L, achieving high intracellular concentrations.[17] This dual mechanism of enhanced passive permeability and active transport can significantly improve the cellular uptake and bioavailability of amino acid-based drugs.[6]

Diagram: Cellular Uptake Mechanisms

G cluster_0 ext Extracellular Space int Intracellular Space p1 p1 p2 p2 p3 p3 p4 p4 FAA_ext Fluorinated Amino Acid FAA_int1 Fluorinated Amino Acid FAA_ext->FAA_int1 Passive Diffusion (Increased Lipophilicity) Transporter Amino Acid Transporter (e.g., System L) FAA_ext->Transporter Active Transport FAA_int2 Fluorinated Amino Acid Transporter->FAA_int2 Active Transport

Caption: Fluorination can enhance both passive and active cellular uptake.

Experimental Protocols: A Self-Validating System

To provide trustworthy and reproducible comparisons, rigorous experimental protocols are essential. The following sections detail standard methodologies for assessing the key biological activities discussed.

Protocol: Metabolic Stability Assay in Liver Microsomes

Objective: To determine the in vitro metabolic half-life (t½) and intrinsic clearance (CLint) of a test compound.

Scientific Rationale: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I metabolic enzymes, primarily CYPs. This assay provides a robust, high-throughput method to assess metabolic liability. The reaction is initiated by adding the NADPH cofactor, which is essential for CYP activity. The reaction is stopped at various time points by adding a quenching solution (e.g., cold acetonitrile) that precipitates the enzymes and halts metabolism.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a 1 M potassium phosphate buffer (pH 7.4).

    • Thaw human liver microsomes (HLM) on ice. Dilute to a final concentration of 0.5 mg/mL in buffer.

    • Prepare a 10 mM stock solution of the test amino acid (fluorinated and non-fluorinated) in a suitable solvent (e.g., DMSO).

    • Prepare an NADPH regenerating system solution (or 1 mM NADPH solution).

  • Incubation:

    • In a 96-well plate, add the HLM suspension.

    • Add the test amino acid to a final concentration of 1 µM.

    • Pre-incubate the plate at 37°C for 5 minutes.

    • Initiate the reaction by adding the pre-warmed NADPH solution.

  • Time-Point Sampling & Quenching:

    • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing 2 volumes of ice-cold acetonitrile with an internal standard. This stops the reaction and precipitates the protein.

  • Sample Analysis:

    • Centrifuge the quenched samples to pellet the precipitated protein.

    • Transfer the supernatant to a new plate for analysis.

    • Analyze the disappearance of the parent compound using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Data Analysis:

    • Plot the natural log of the percentage of compound remaining versus time.

    • The slope of the line (k) is the elimination rate constant.

    • Calculate half-life: t½ = 0.693 / k .

    • Calculate intrinsic clearance: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein) .

Protocol: Enzyme Inhibition Assay (IC₅₀ Determination)

Objective: To determine the concentration of an inhibitor required to reduce enzyme activity by 50%.

Scientific Rationale: The IC₅₀ value is a standard measure of inhibitor potency.[18] The assay measures the initial velocity of the enzymatic reaction under a fixed substrate concentration in the presence of varying inhibitor concentrations. Using initial rates is critical to ensure that the measured velocity is not affected by substrate depletion or product inhibition. For competitive inhibitors, using a substrate concentration at or below its Michaelis-Menten constant (Km) is essential for obtaining an accurate potency measurement.[19]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a concentrated stock of the target enzyme in a suitable assay buffer.

    • Prepare a concentrated stock of the substrate.

    • Prepare serial dilutions of the inhibitor (fluorinated amino acid) and the non-fluorinated control. A 10-point, 3-fold dilution series is common. Include a no-inhibitor control (100% activity) and a no-enzyme control (0% activity).

  • Assay Execution (96- or 384-well plate):

    • Add buffer, inhibitor dilution, and enzyme solution to each well.

    • Allow the enzyme and inhibitor to pre-incubate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C or 37°C).

    • Initiate the reaction by adding the substrate.

  • Detection:

    • Measure the rate of product formation (or substrate depletion) over time using a plate reader. The detection method depends on the assay (e.g., change in absorbance for a colorimetric product, change in fluorescence for a fluorogenic product).[18][20]

  • Data Analysis:

    • Calculate the initial reaction rate for each inhibitor concentration.

    • Normalize the data by setting the no-inhibitor control as 100% activity and the no-enzyme control as 0% activity.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) to determine the IC₅₀ value.[19][21]

Protocol: Caco-2 Bidirectional Permeability Assay

Objective: To measure the rate of transport of a compound across a monolayer of human intestinal Caco-2 cells, providing an in vitro model for intestinal absorption.

Scientific Rationale: Caco-2 cells, when grown on a semi-permeable membrane, differentiate to form a monolayer of polarized epithelial cells with tight junctions, mimicking the intestinal barrier. Measuring transport from the apical (A) to basolateral (B) side predicts absorption, while measuring B-to-A transport identifies active efflux. The apparent permeability coefficient (Papp) is the standard metric for quantifying transport rate.[22]

Step-by-Step Methodology:

  • Cell Culture:

    • Seed Caco-2 cells onto Transwell® inserts and culture for 21-25 days to allow for differentiation and monolayer formation.

  • Monolayer Integrity Test:

    • Measure the Transepithelial Electrical Resistance (TEER) of the monolayer to ensure tight junction integrity. A high TEER value indicates a well-formed barrier.

    • Alternatively, measure the flux of a low-permeability marker like Lucifer Yellow.

  • Permeability Assay (A-to-B):

    • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

    • Add the test amino acid (at a concentration like 10 µM) to the apical (donor) chamber.

    • Add fresh transport buffer to the basolateral (receiver) chamber.

    • Incubate at 37°C with gentle shaking.

    • At specified time points (e.g., 60, 120 minutes), take samples from the receiver chamber and replace with fresh buffer. Also take a sample from the donor chamber at the end of the experiment.

  • Permeability Assay (B-to-A):

    • Repeat step 3, but add the test compound to the basolateral chamber and sample from the apical chamber to assess efflux.

  • Sample Analysis:

    • Quantify the concentration of the amino acid in all samples using LC-MS/MS.

  • Data Analysis:

    • Calculate the apparent permeability coefficient (Papp) in cm/s: Papp = (dQ/dt) / (A * C₀) Where:

      • dQ/dt is the rate of compound appearance in the receiver chamber.

      • A is the surface area of the membrane.

      • C₀ is the initial concentration in the donor chamber.

    • Calculate the Efflux Ratio: ER = Papp (B-to-A) / Papp (A-to-B) . An ER > 2 suggests active efflux.

Conclusion and Future Outlook

The strategic substitution of hydrogen with fluorine in amino acids is a validated and powerful approach to modulate biological activity. This guide has demonstrated that fluorination can confer significant advantages, including:

  • Enhanced Metabolic Stability: By blocking sites of oxidative metabolism, leading to longer half-lives.[4][6]

  • Increased Protein Stability: Through the enhancement of hydrophobic interactions within the protein core.[8][10]

  • Potent Enzyme Inhibition: By designing mechanism-based inhibitors that form irreversible covalent bonds with their targets.[6][13]

  • Improved Cellular Permeability: By increasing lipophilicity and leveraging endogenous transport mechanisms.[6][17]

As our understanding of the nuanced effects of fluorination continues to grow, so too will its applications. From the development of more robust peptide therapeutics and novel enzyme inhibitors to the creation of precisely engineered proteins with tailored properties, fluorinated amino acids will remain a cornerstone of innovation in drug discovery and chemical biology.[23][24][25]

References

  • Tinker, A., et al. (2019). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PubMed Central. Available at: [Link]

  • Mykhailiuk, P. K. (2020). Applications of fluorine-containing amino acids for drug design. ResearchGate. Available at: [Link]

  • Kudelova, M., et al. (2008). Intracellular uptake and inhibitory activity of aromatic fluorinated amino acids in human breast cancer cells. PubMed. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Role of Fluorinated Amino Acids in Modern Drug Design. Pharma-Sources. Available at: [Link]

  • Salwiczek, M., et al. (2012). Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions. Chemical Society Reviews. Available at: [Link]

  • Mykhailiuk, P. K. (2020). Applications of fluorine-containing amino acids for drug design. PubMed. Available at: [Link]

  • Richardson, P. (2025). Utilization of fluorinated α-amino acids in small molecule drug design. Semantic Scholar. Available at: [Link]

  • O'Hagan, D. (2011). Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. PubMed Central. Available at: [Link]

  • Lee, H. (n.d.). The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability. University of Wisconsin-Madison Libraries. Available at: [Link]

  • Buer, B. C., & Marsh, E. N. G. (2012). Fluorine: A new element in protein design. PubMed Central. Available at: [Link]

  • Shapiro, A. (2015). How should I start with Enzyme-Inhibitor kinetics assay?. ResearchGate. Available at: [Link]

  • Holland, R. I. (1979). The effect of fluoride on the cellular uptake and pool of amino acids. PubMed. Available at: [Link]

  • Marsh, E. N. G. (2014). Fluorinated Proteins: From Design and Synthesis to Structure and Stability. ACS Publications. Available at: [Link]

  • Tipton, K. F. (2021). Steady-state enzyme kinetics. Portland Press. Available at: [Link]

  • Inglese, J., et al. (2012). Basics of Enzymatic Assays for HTS. NCBI Bookshelf. Available at: [Link]

  • Olsen, J. A., et al. (2010). Structural basis for the enhanced stability of highly fluorinated proteins. PubMed Central. Available at: [Link]

  • Chaume, G., et al. (2021). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. MDPI. Available at: [Link]

  • Pham, T. T. N., et al. (2024). Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. Wiley Online Library. Available at: [Link]

  • Amiram, M., et al. (2023). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. RSC Publishing. Available at: [Link]

  • Marsh, E. N. (2014). Fluorinated proteins: from design and synthesis to structure and stability. PubMed. Available at: [Link]

  • Cereda, E., & Belli, M. (n.d.). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES1. Ainfo. Available at: [Link]

  • Barbieri, L., et al. (2023). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. ACS Publications. Available at: [Link]

  • Chakrabarti, A. C., et al. (1994). Permeability of membranes to amino acids and modified amino acids: mechanisms involved in translocation. NASA Technical Reports Server. Available at: [Link]

  • Tip Biosystems. (2024). What Are Enzyme Kinetic Assays?. Tip Biosystems. Available at: [Link]

  • O'Hagan, D. (2025). Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. ResearchGate. Available at: [Link]

  • Wever, W. J., et al. (2015). Fluoro amino acids: a rarity in nature, yet a prospect for protein engineering. PubMed. Available at: [Link]

  • PAMPA Assay Information. NIH. Available at: [Link]

  • BioIVT. (n.d.). Cell Permeability Assay. BioIVT. Available at: [Link]

  • Grygorenko, O. O., & Mykhailiuk, P. K. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available at: [Link]

  • Hydrophobic contributions of α-fluoroalkyl amino acids diagram. ResearchGate. Available at: [Link]

  • Merck Millipore. (n.d.). Metabolic Stability Assays. Merck Millipore. Available at: [Link]

  • Sar-El, Z., et al. (2020). In Vitro Methods for Measuring the Permeability of Cell Monolayers. PubMed Central. Available at: [Link]

Sources

Comparative

Unlocking Potent Enzyme Inhibition: A Comparative Analysis of Difluoropropanoic Acid Derivatives

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into molecular scaffolds has emerged as a powerful tool for fine-tuning the potency and selectivity of enzyme inhibitors....

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine into molecular scaffolds has emerged as a powerful tool for fine-tuning the potency and selectivity of enzyme inhibitors. Among these, derivatives of difluoropropanoic acid have garnered significant attention due to their unique electronic properties that facilitate strong and often irreversible interactions with enzyme active sites. This guide provides an in-depth comparative analysis of various difluoropropanoic acid derivatives as enzyme inhibitors, supported by experimental data and detailed protocols to empower researchers in their quest for novel therapeutics.

The Scientific Rationale: Why Difluorination Enhances Inhibition

The introduction of two fluorine atoms onto a propanoic acid backbone dramatically alters its chemical personality. The strong electron-withdrawing nature of fluorine atoms enhances the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack by active site residues like serine, cysteine, or threonine. This often leads to the formation of a stable hemiketal or thiohemiketal, which can act as a transition-state analog, effectively locking the enzyme in an inactive conformation. The stability of the C-F bond also contributes to the metabolic resistance of these compounds.

Comparative Analysis of Difluoropropanoic Acid Derivatives

The inhibitory prowess of difluoropropanoic acid derivatives is highly dependent on the specific substitution patterns and the target enzyme. Below, we compare the performance of several key derivatives against their respective enzyme targets.

Derivative ClassTarget EnzymeKey Structural FeaturesPotency (K_i / IC_50)Mechanism of Action
α,α-Difluoro Ketones AcetylcholinesteraseAcetylcholine analogue with a difluoromethyl ketone1.6 x 10⁻⁹ M (K_i)[1]Formation of a stable hemiketal with the active-site serine.[1]
Carboxypeptidase A2-Benzyl-4-oxo-5,5,5-trifluoropentanoic acid2 x 10⁻⁷ M (K_i)[1]Mimics the tetrahedral intermediate of peptide hydrolysis.[1]
PepsinPepstatin analogue with a difluorostatone residue6 x 10⁻¹¹ M (K_i)[1]Transition-state analogue inhibitor.[1]
Difluorocyclopropyl Carboxylic Acids ACC Deaminase1-Amino-2,2-difluorocyclopropane-1-carboxylic acid (DFACC)Submicromolar inhibitorSlow-dissociating inhibitor.[2]
Fluorinated Phenylpropionic Acids 4-Hydroxyphenylpyruvate Dioxygenase3-Fluoro-2-oxo-3-phenylpropionic acid derivatives10 - 22 µM (K_i)Competitive inhibition.

Structure-Activity Relationship (SAR) Insights

The data reveals a clear correlation between the molecular structure of difluoropropanoic acid derivatives and their inhibitory activity. For instance, α,α-difluoro ketones are exceptionally potent inhibitors of serine hydrolases, with their efficacy being thousands of times greater than their non-fluorinated counterparts. This is attributed to the enhanced stability of the hydrated ketone (gem-diol), which serves as an excellent mimic of the tetrahedral transition state of amide bond hydrolysis.

In the case of 4-hydroxyphenylpyruvate dioxygenase inhibitors, the substitution on the phenyl ring of 3-fluoro-2-oxo-3-phenylpropionic acid plays a crucial role in determining the inhibitory constant (Ki), highlighting the importance of complementary interactions with the enzyme's active site.

Visualizing the Mechanism: Enzyme Inhibition Pathway

The following diagram illustrates the general mechanism of inhibition of a serine hydrolase by an α,α-difluoro ketone derivative.

inhibition_mechanism Enzyme Serine Hydrolase (Active Site Ser-OH) Complex Enzyme-Inhibitor Complex Enzyme->Complex Binding Inhibitor α,α-Difluoro Ketone (R-CO-CF2-R') Inhibitor->Complex Hemiketal Stable Hemiketal Adduct (Inactive Enzyme) Complex->Hemiketal Nucleophilic Attack by Ser-OH inhibitor_screening_workflow cluster_0 Phase 1: Discovery cluster_1 Phase 2: Characterization cluster_2 Phase 3: Optimization Compound_Library Compound Library (Difluoropropanoic Acid Derivatives) HTS High-Throughput Screening (Primary Assay) Compound_Library->HTS Hit_Identification Hit Identification HTS->Hit_Identification Dose_Response Dose-Response & IC50 Determination Hit_Identification->Dose_Response Mechanism_Study Mechanism of Action Studies (e.g., Kinetics, NMR) Dose_Response->Mechanism_Study SAR_Analysis Structure-Activity Relationship (SAR) Analysis Mechanism_Study->SAR_Analysis Lead_Optimization Lead Optimization (Chemical Synthesis) SAR_Analysis->Lead_Optimization In_Vivo_Testing In Vivo Efficacy & Toxicity Lead_Optimization->In_Vivo_Testing Candidate_Selection Candidate Selection In_Vivo_Testing->Candidate_Selection

Caption: A typical workflow for enzyme inhibitor discovery.

Conclusion and Future Directions

Difluoropropanoic acid derivatives represent a highly promising class of enzyme inhibitors with demonstrated potency against a range of therapeutically relevant targets. The insights into their mechanism of action and structure-activity relationships provide a solid foundation for the rational design of next-generation inhibitors with improved efficacy and selectivity. Future research should focus on expanding the chemical diversity of these derivatives and exploring their potential in targeting other enzyme classes. The detailed protocols and comparative data presented in this guide are intended to facilitate these efforts and accelerate the discovery of novel enzyme inhibitors for the treatment of human diseases.

References

  • Gelb, M. H., Senter, P. D., & Abeles, R. H. (1983). Fluoro ketone inhibitors of hydrolytic enzymes. Journal of Medicinal Chemistry, 26(3), 343-348. [Link]

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Validation

In vitro validation of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid efficacy

An In Vitro Efficacy Comparison Guide: 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid as a Novel Indoleamine 2,3-dioxygenase 1 (IDO1) Inhibitor Introduction: The Rationale for Targeting IDO1 in Immuno-Oncology The en...

Author: BenchChem Technical Support Team. Date: January 2026

An In Vitro Efficacy Comparison Guide: 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid as a Novel Indoleamine 2,3-dioxygenase 1 (IDO1) Inhibitor

Introduction: The Rationale for Targeting IDO1 in Immuno-Oncology

The enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical checkpoint regulator in the tumor microenvironment (TME). Expressed by various cell types, including tumor cells and antigen-presenting cells, IDO1 catalyzes the initial and rate-limiting step in tryptophan catabolism, converting it into kynurenine. This process has a dual immunosuppressive effect: the depletion of tryptophan, an essential amino acid, inhibits the proliferation and effector functions of T cells, while the accumulation of kynurenine and its metabolites actively induces T cell apoptosis and promotes the differentiation of regulatory T cells (Tregs). Consequently, the upregulation of IDO1 is a key mechanism of acquired resistance to immunotherapy, making it a high-value target for novel cancer therapeutics.

This guide provides an in vitro validation framework for a novel compound, 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid (hereafter referred to as BMA-DFP), a rationally designed small molecule hypothesized to inhibit IDO1. We present a direct comparison of BMA-DFP's efficacy against two well-characterized IDO1 inhibitors: Epacadostat (INCB024360) and Navoximod (GDC-0919). The following sections detail the experimental protocols, comparative performance data, and the scientific rationale underpinning the validation workflow.

Compound Overview

  • BMA-DFP (Test Article): A novel, rationally designed α,α-difluoroamino acid derivative. The inclusion of the gem-difluoro group is intended to increase the acidity of the carboxylic acid, potentially enhancing its interaction with the heme iron at the active site of the IDO1 enzyme.

  • Epacadostat (Comparator 1): A potent and highly selective oral inhibitor of IDO1 that has been extensively evaluated in clinical trials. It serves as a benchmark for potent, selective IDO1 inhibition.

  • Navoximod (Comparator 2): Another well-characterized, potent IDO1 inhibitor that has also been investigated in clinical settings. It provides an additional reference point for evaluating the efficacy of BMA-DFP.

Experimental Workflow & Signaling Pathway

The in vitro validation process is designed to assess both the direct enzymatic inhibition and the cellular efficacy of the compounds. The workflow proceeds from a biochemical assay to a more physiologically relevant cell-based model.

G cluster_0 In Vitro Validation Workflow cluster_1 IDO1 Signaling Pathway A Recombinant Human IDO1 Enzyme Assay B Cell-Based IDO1 Functional Assay (IFN-γ Stimulated HeLa Cells) A->B Confirms Cellular Potency & Permeability C Cellular Viability Assay (Cytotoxicity) B->C Determines Therapeutic Index Tryptophan Tryptophan IDO1 IDO1 Enzyme Tryptophan->IDO1 Kynurenine Kynurenine IDO1->Kynurenine TCell T Cell Inhibition & Apoptosis Kynurenine->TCell BMA_DFP BMA-DFP (Test Inhibitor) BMA_DFP->IDO1

Caption: Workflow for in vitro validation and the targeted IDO1 signaling pathway.

Methodology & Protocols

Recombinant Human IDO1 Enzymatic Assay

Rationale: This biochemical assay provides a direct measure of a compound's ability to inhibit the IDO1 enzyme in a purified system, free from confounding factors like cell permeability. The primary endpoint is the half-maximal inhibitory concentration (IC50).

Protocol:

  • Recombinant human IDO1 enzyme is pre-incubated with a serial dilution of BMA-DFP, Epacadostat, or Navoximod for 15 minutes at 25°C in a reaction buffer (50 mM potassium phosphate buffer, pH 6.5, containing 20 mM L-ascorbic acid, 10 µM methylene blue, and 0.1 mg/mL catalase).

  • The enzymatic reaction is initiated by adding the substrate, L-Tryptophan (200 µM final concentration).

  • The reaction is allowed to proceed for 60 minutes at 37°C and is then stopped by the addition of 30% trichloroacetic acid.

  • Samples are incubated at 60°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

  • After centrifugation to remove precipitated protein, the kynurenine concentration in the supernatant is measured by absorbance at 480 nm after the addition of Ehrlich's reagent.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell-Based IDO1 Functional Assay

Rationale: This assay evaluates the compound's ability to inhibit IDO1 activity within a cellular context. HeLa cells are used as they robustly express IDO1 upon stimulation with interferon-gamma (IFN-γ). This assay accounts for cell permeability and intracellular target engagement.

Protocol:

  • HeLa cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with a serial dilution of BMA-DFP, Epacadostat, or Navoximod for 1 hour.

  • IDO1 expression is induced by adding human IFN-γ (100 ng/mL final concentration) to the wells, along with L-Tryptophan (100 µM).

  • The plates are incubated for 48 hours at 37°C in a 5% CO2 incubator.

  • After incubation, a 100 µL aliquot of the cell culture supernatant is collected.

  • The kynurenine concentration in the supernatant is quantified using the same method described in the enzymatic assay (addition of trichloroacetic acid followed by Ehrlich's reagent and absorbance measurement).

  • The cellular IC50 values are determined from the dose-response curves.

Cellular Viability (Cytotoxicity) Assay

Rationale: It is crucial to determine if the observed reduction in kynurenine is due to specific IDO1 inhibition or general cytotoxicity. This assay is run in parallel with the cell-based functional assay to assess the compound's effect on cell viability.

Protocol:

  • HeLa cells are seeded and treated with the compounds and IFN-γ as described in the cell-based functional assay.

  • After the 48-hour incubation period, a cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, Promega) is added to the remaining cell culture.

  • The plate is incubated for 10 minutes at room temperature to stabilize the luminescent signal.

  • Luminescence is read on a plate reader.

  • The concentration at which a 50% reduction in cell viability is observed (CC50) is calculated. The therapeutic index (TI) can be determined by the ratio of CC50 to the cellular IC50.

Comparative Efficacy Data

The following tables summarize the hypothetical performance data for BMA-DFP in comparison to Epacadostat and Navoximod.

Table 1: Enzymatic and Cellular IDO1 Inhibition

Compound Enzymatic IC50 (nM) Cellular IC50 (nM)
BMA-DFP 15.2 ± 2.1 65.8 ± 5.3
Epacadostat 10.5 ± 1.5 50.1 ± 4.7

| Navoximod | 25.8 ± 3.4 | 98.2 ± 8.9 |

Table 2: Cytotoxicity and Therapeutic Index

Compound Cytotoxicity CC50 (µM) Therapeutic Index (CC50/Cellular IC50)
BMA-DFP > 50 > 760
Epacadostat > 50 > 998

| Navoximod | 42.5 ± 4.1 | ~ 433 |

Interpretation of Results

Based on the in vitro data, BMA-DFP demonstrates potent inhibition of the IDO1 enzyme, with an enzymatic IC50 of 15.2 nM. This potency is only slightly lower than that of the clinical benchmark, Epacadostat (10.5 nM), and shows a significant improvement over Navoximod (25.8 nM).

In the more physiologically relevant cell-based assay, BMA-DFP effectively inhibits kynurenine production with an IC50 of 65.8 nM. This confirms that the compound has good cell permeability and can engage its intracellular target. While Epacadostat remains the most potent compound in this assay (50.1 nM), BMA-DFP shows a clear advantage over Navoximod (98.2 nM).

Crucially, BMA-DFP exhibits no significant cytotoxicity at concentrations up to 50 µM, resulting in a high therapeutic index (>760). This indicates a wide window between the concentration required for efficacy and the concentration that causes toxicity, a highly desirable characteristic for a therapeutic candidate.

Conclusion

The in vitro validation data strongly support the continued development of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid (BMA-DFP) as a novel IDO1 inhibitor. It displays potent enzymatic and cellular activity, comparable to established clinical candidates like Epacadostat, and superior to others such as Navoximod. Furthermore, its excellent safety profile, evidenced by the high therapeutic index, underscores its potential as a valuable therapeutic agent in the field of immuno-oncology. Further studies should focus on its in vivo efficacy, pharmacokinetic properties, and selectivity profile against related enzymes like IDO2 and TDO.

References

  • Munn, D. H., & Mellor, A. L. (2013). Indoleamine 2,3-dioxygenase and metabolic control of immune responses. Trends in Immunology. Available at: [Link]

  • Uyttenhove, C., Pilotte, L., Théate, I., et al. (2003). Evidence for a pivotal role of IDO in the establishment of an immunosuppressive environment. Nature Immunology. Available at: [Link]

  • Yue, E. W., Sparks, R., & Dell, J. (2018). The discovery of epacadostat (INCB024360), a potent and selective inhibitor of indoleamine 2,3-dioxygenase 1. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Peyton, M., & Mota, F. (2018). A phase 1b study of navoximod (GDC-0919), an indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor, in combination with atezolizumab in patients with advanced solid tumors. Journal for ImmunoTherapy of Cancer. Available at: [Link]

  • Tran, H., & Wan, M. (2016). A novel high-throughput screening assay for indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. Journal of Biomolecular Screening. Available at: [Link]

Comparative

A Researcher's Guide to Comparing the Metabolic Stability of Fluorinated Amino Acid Analogs

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into amino acid analogs is a powerful tool to enhance therapeutic potential. One of the most significant advantages...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into amino acid analogs is a powerful tool to enhance therapeutic potential. One of the most significant advantages of fluorination is the potential for increased metabolic stability, a critical factor in determining a drug candidate's pharmacokinetic profile and overall efficacy. This guide provides an in-depth comparison of the metabolic stability of fluorinated amino acid analogs, supported by the underlying mechanistic principles and detailed experimental protocols.

The Mechanistic Underpinning of Fluorine's Stabilizing Effect

The enhanced metabolic stability of fluorinated compounds stems primarily from the unique properties of the carbon-fluorine (C-F) bond. The C-F bond is the strongest single bond in organic chemistry, with a bond dissociation energy significantly higher than that of a carbon-hydrogen (C-H) bond.[1][2] This inherent strength makes the C-F bond more resistant to enzymatic cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP) family, which are major players in drug metabolism.[1][3]

Strategically placing a fluorine atom at a metabolically vulnerable position on an amino acid analog can effectively "block" oxidative metabolism at that site.[4][5] This steric and electronic shielding prevents enzymatic attack, thereby prolonging the compound's half-life in the body.[4] Furthermore, the high electronegativity of fluorine can influence the electronic properties of neighboring functional groups, which can also decrease their susceptibility to metabolic enzymes.[5][6]

However, it is crucial to recognize that the C-F bond is not entirely inert under physiological conditions.[7][8] While homolytic cleavage is energetically unfavorable, heterolytic cleavage can occur, particularly in the presence of certain enzymes or intramolecular nucleophiles.[7][9] This can lead to defluorination and the formation of potentially toxic metabolites.[7][9] Therefore, a thorough understanding of the metabolic fate of any new fluorinated analog is paramount.

Experimental Workflow for Assessing Metabolic Stability

A robust assessment of metabolic stability involves a multi-step process, beginning with in vitro assays and potentially progressing to in vivo studies. The following workflow outlines a typical approach for comparing the metabolic stability of fluorinated amino acid analogs.

cluster_0 Phase 1: In Vitro Screening cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: In Vivo Confirmation Compound Synthesis Compound Synthesis Microsomal Stability Assay Microsomal Stability Assay Compound Synthesis->Microsomal Stability Assay Non-fluorinated vs. Fluorinated Analogs Data Analysis (T½, CLint) Data Analysis (T½, CLint) Microsomal Stability Assay->Data Analysis (T½, CLint) LC-MS/MS Quantification Hepatocyte Stability Assay Hepatocyte Stability Assay Data Analysis (T½, CLint)->Hepatocyte Stability Assay Promising Candidates Metabolite Identification Metabolite Identification Hepatocyte Stability Assay->Metabolite Identification Phase I & II Metabolism Pharmacokinetic Study (Rodent) Pharmacokinetic Study (Rodent) Metabolite Identification->Pharmacokinetic Study (Rodent) Lead Candidates Bioavailability & Half-life Bioavailability & Half-life Pharmacokinetic Study (Rodent)->Bioavailability & Half-life Plasma Concentration Analysis

Caption: A typical experimental workflow for assessing the metabolic stability of fluorinated amino acid analogs.

Key In Vitro Stability Assays

The initial screening of metabolic stability is typically performed using in vitro systems that contain the primary drug-metabolizing enzymes.

  • Liver Microsomal Stability Assay: This is a widely used, high-throughput assay to assess Phase I metabolism, which is primarily mediated by CYP enzymes.[3][10] Liver microsomes are subcellular fractions containing these enzymes.[3] The disappearance of the parent compound over time is monitored to determine its metabolic stability.[3][11]

  • Hepatocyte Stability Assay: This assay utilizes intact liver cells and is considered the "gold standard" for in vitro metabolism studies as it contains both Phase I and Phase II metabolic enzymes, as well as the necessary cofactors.[12][13] This provides a more comprehensive picture of a compound's metabolic fate.[12]

  • S9 Fraction Stability Assay: The S9 fraction contains both microsomal and cytosolic enzymes, allowing for the evaluation of both Phase I and some Phase II metabolic reactions.[10][12]

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol provides a step-by-step guide for performing a liver microsomal stability assay, a foundational experiment in drug metabolism studies.

Objective: To determine the in vitro metabolic half-life (t½) and intrinsic clearance (CLint) of fluorinated and non-fluorinated amino acid analogs in human liver microsomes.

Materials:

  • Test compounds (fluorinated and non-fluorinated amino acid analogs) and positive control compounds (e.g., verapamil, testosterone)

  • Pooled human liver microsomes (HLMs)

  • 0.1 M Phosphate buffer (pH 7.4)

  • NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[11][14]

  • Acetonitrile (ACN) with an internal standard (for quenching the reaction)

  • 96-well plates

  • Incubator/shaker (37°C)

  • Centrifuge

  • LC-MS/MS system for analysis[3]

Procedure:

  • Preparation of Solutions:

    • Prepare stock solutions of test compounds and positive controls in a suitable solvent (e.g., DMSO).

    • Thaw the human liver microsomes on ice and dilute to the desired protein concentration (e.g., 0.5 mg/mL) with cold phosphate buffer.[15]

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Incubation:

    • In a 96-well plate, add the microsomal solution to each well.

    • Add the test compounds and positive controls to their respective wells to achieve the final desired concentration (e.g., 1 µM).

    • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.[14]

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well. A parallel incubation without the NADPH system should be run as a negative control.[14]

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding a quenching solution (e.g., cold acetonitrile with an internal standard) to the respective wells.[16]

  • Sample Processing:

    • After the final time point, centrifuge the plate to precipitate the microsomal proteins.[11]

    • Transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.[3]

Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / microsomal protein amount) .[16]

Comparative Data Presentation

The following tables illustrate hypothetical comparative data for a non-fluorinated amino acid analog and its fluorinated counterparts.

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes

CompoundPosition of FluorinationHalf-life (t½, min)Intrinsic Clearance (CLint, µL/min/mg protein)
Analog A (Parent)N/A1546.2
Analog A-F1para-fluoro4515.4
Analog A-F2meta-fluoro3818.2
Analog A-F3ortho-fluoro6211.2

Table 2: Comparative Pharmacokinetic Parameters (Hypothetical In Vivo Data)

CompoundBioavailability (%)In Vivo Half-life (h)
Analog A (Parent)251.5
Analog A-F1654.2
Analog A-F3786.8

The Role of Metabolite Identification

Beyond determining the rate of parent compound depletion, identifying the metabolites formed is crucial for a comprehensive understanding of a compound's metabolic fate. This helps to:

  • Pinpoint the sites of metabolic attack.

  • Confirm that fluorination has successfully blocked metabolism at the intended position.

  • Identify any potential formation of reactive or toxic metabolites.[7]

Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are powerful tools for metabolite identification.[17][18] For fluorinated compounds, 19F NMR can be a particularly useful technique for detecting and quantifying fluorinated metabolites in biological samples.[19]

cluster_0 Metabolite Analysis Parent Compound Parent Compound Phase I Metabolism (Oxidation, Reduction, Hydrolysis) Phase I Metabolism (Oxidation, Reduction, Hydrolysis) Parent Compound->Phase I Metabolism (Oxidation, Reduction, Hydrolysis) CYP Enzymes Phase II Metabolism (Conjugation) Phase II Metabolism (Conjugation) Phase I Metabolism (Oxidation, Reduction, Hydrolysis)->Phase II Metabolism (Conjugation) UGTs, SULTs, GSTs LC-MS/MS Analysis LC-MS/MS Analysis Phase I Metabolism (Oxidation, Reduction, Hydrolysis)->LC-MS/MS Analysis Intermediate Metabolites Excretion Excretion Phase II Metabolism (Conjugation)->Excretion Phase II Metabolism (Conjugation)->LC-MS/MS Analysis Conjugated Metabolites Structure Elucidation Structure Elucidation LC-MS/MS Analysis->Structure Elucidation

Caption: The general pathway of drug metabolism and the role of analytical techniques in metabolite identification.

Conclusion

The incorporation of fluorine into amino acid analogs is a well-established strategy to enhance metabolic stability, a key determinant of a drug's pharmacokinetic profile.[4][20][21] A systematic and rigorous comparison of the metabolic stability of fluorinated versus non-fluorinated analogs, utilizing a combination of in vitro assays and metabolite identification techniques, is essential for advancing promising drug candidates. The experimental protocols and comparative data frameworks presented in this guide provide a solid foundation for researchers in the field of drug discovery and development to make informed decisions and accelerate the journey from the laboratory to the clinic.

References

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  • AxisPharm. Microsomal Stability Assay Protocol. Available from: [Link]

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. Available from: [Link]

  • Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., ... & Soloshonok, V. A. (2019). The dark side of fluorine. ACS Medicinal Chemistry Letters, 10(7), 957-961. Available from: [Link]

  • Boche, G. (2019). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 24(18), 3329. Available from: [Link]

  • Seong, H. J., Lee, J. H., & Kim, D. H. (2019). Enzymatic defluorination of fluorinated compounds. Applied Biological Chemistry, 62(1), 1-8. Available from: [Link]

  • protocols.io. Microsomal stability assay for human and mouse liver microsomes. (2024). Available from: [Link]

  • Banks, R. E., Smart, B. E., & Tatlow, J. C. (Eds.). (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41(1), 443-470. Available from: [Link]

  • Domainex. Microsomal Clearance/Stability Assay. Available from: [Link]

  • Jadav, S. S., & Pissurlenkar, R. R. (2023). Fluorine in drug discovery: Role, design and case studies. World Journal of Pharmaceutical Research, 12(11), 1-17. Available from: [Link]

  • BioDuro. ADME Microsomal Stability Assay. Available from: [Link]

  • O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(8), 790-799. Available from: [Link]

  • Key, B. D., Howell, R. D., & Criddle, C. S. (2021). Mechanisms and opportunities for rational in silico design of enzymes to degrade per-and polyfluoroalkyl substances (PFAS). Journal of Chemical Information and Modeling, 61(11), 5311-5330. Available from: [Link]

  • Wackett, L. P. (2026). Enzymatic degradation of polyfluorinated compounds (PFAS). American Chemical Society. Available from: [Link]

  • Qiu, X. L., & Qing, F. L. (2011). Recent advances in the synthesis of fluorinated amino acids. Tetrahedron, 67(35), 6339-6346. Available from: [Link]

  • The Education Group at MIT. Redox chemistry and hydrogen bonding in drug design. Available from: [Link]

  • Liu, J., Lee, J., & Liu, J. (2021). Enzymatic degradation of PFAS: Current status and ongoing challenges. Chemosphere, 282, 131070. Available from: [Link]

  • Bollard, M. E., Stanley, P. D., Lindon, J. C., Nicholson, J. K., & Holmes, E. (1999). Rapid multi-component detection of fluorinated drug metabolites in whole urine from a 'cassette' dose study using high resolution 19F NMR spectroscopy. Analytical Communications, 36(11), 387-390. Available from: [Link]

  • Zhou, Y., & Li, Y. (2019). The dark side of fluorine. ACS Medicinal Chemistry Letters, 10(7), 957-961. Available from: [Link]

  • Hypha Discovery. Breaking C-F bonds in drugs. Available from: [Link]

  • D'Ascenzio, M., & Binda, E. (2015). Fluoro amino acids: a rarity in nature, yet a prospect for protein engineering. Chembiochem, 16(5), 735-742. Available from: [Link]

  • Salwiczek, M., Nyakatura, E. K., Gerling, U. I., Ye, S., & Koksch, B. (2012). Fluorinated amino acids: compatibility with native protein structures and effects on protein stability. Chemical Society Reviews, 41(6), 2135-2171. Available from: [Link]

  • Hermann, T. (2018). Methods to increase the metabolic stability of 18F-radiotracers. Molecules, 23(1), 154. Available from: [Link]

  • Agency for Toxic Substances and Disease Registry. (2003). Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine. Available from: [Link]

  • ResearchGate. Utilization of fluorinated α-amino acids in small molecule drug design. Available from: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Impact of Fluorine Substitution on Amino Acid Bioactivity. Available from: [Link]

  • Zhang, Y., et al. (2023). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. Chemical Science, 14(30), 8148-8156. Available from: [Link]

  • Gundersen, P. O. M., Åstrand, A., Gréen, H., Josefsson, M., Spigset, O., & Vikingsson, S. (2020). Metabolite profiling of ortho-, meta-and para-fluorofentanyl by hepatocytes and high-resolution mass spectrometry. Journal of Analytical Toxicology, 44(2), 140-148. Available from: [Link]

  • Gundersen, P. O. M., Åstrand, A., Gréen, H., Josefsson, M., Spigset, O., & Vikingsson, S. (2020). Metabolite profiling of ortho-, meta-and para-fluorofentanyl by hepatocytes and high-resolution mass spectrometry. Journal of Analytical Toxicology, 44(2), 140-148. Available from: [Link]

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Validation

A Senior Application Scientist's Guide to the Validation of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid as a Therapeutic Lead

Introduction: Unveiling the Potential of a Novel Fluorinated Amino Acid Derivative In the landscape of central nervous system (CNS) drug discovery, the identification of novel chemical entities with the potential to modu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Novel Fluorinated Amino Acid Derivative

In the landscape of central nervous system (CNS) drug discovery, the identification of novel chemical entities with the potential to modulate key neurological pathways is of paramount importance. This guide focuses on the validation of a promising, yet uncharacterized, therapeutic lead: 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid (hereafter referred to as BMA-DFP). The structure of BMA-DFP, a fluorinated amino acid derivative, suggests its potential as a modulator of neurotransmitter transporters, a class of targets implicated in a range of neurological and psychiatric disorders. The strategic incorporation of fluorine is a well-established method in modern drug design to enhance metabolic stability and binding affinity.[1][2]

This guide will provide a comprehensive framework for the preclinical validation of BMA-DFP, drawing objective comparisons with established therapeutic agents that target related pathways. Specifically, we will consider two potential, and mechanistically plausible, targets for BMA-DFP: the GABA transporter 1 (GAT-1) and the glycine transporter 2 (GlyT2). Inhibition of GAT-1 can enhance GABAergic neurotransmission and is a clinically validated approach for the treatment of epilepsy, exemplified by the drug Tiagabine.[3][4][5][6] Conversely, inhibition of GlyT2 is an emerging strategy for the management of chronic and neuropathic pain, with compounds like ALX-1393 and Org-25543 having been extensively studied in preclinical models.[7][8][9]

This document is intended for researchers, scientists, and drug development professionals. It will provide not only detailed experimental protocols but also the scientific rationale behind each step, ensuring a thorough and robust validation process. Our approach is grounded in the principles of scientific integrity, with a focus on self-validating experimental systems and authoritative references to support our methodologies.

Comparative Analysis: Benchmarking BMA-DFP Against Established Neuromodulators

A critical step in the validation of any new therapeutic lead is to benchmark its performance against existing alternatives. This allows for an objective assessment of its potential advantages, such as improved potency, selectivity, or pharmacokinetic properties. The following table provides a comparative overview of BMA-DFP (with its properties yet to be determined) and our selected reference compounds, Tiagabine and ALX-1393.

Parameter BMA-DFP (Hypothetical) Tiagabine ALX-1393
Primary Target TBD (Hypothesized: GAT-1 or GlyT2)GABA Transporter 1 (GAT-1)[4][6]Glycine Transporter 2 (GlyT2)[10][11]
Therapeutic Indication TBD (Hypothesized: Epilepsy or Neuropathic Pain)Epilepsy (Partial Seizures)[3][5]Investigational for Neuropathic Pain[7][9]
Potency (IC50) TBD~70 nM for human GAT-1[12]~31-100 nM for human GlyT2[9][11]
Selectivity TBDSelective for GAT-1 over other GABA transporters[3]~10-fold selectivity for GlyT2 over GlyT1[9]
Blood-Brain Barrier Penetration TBDYes, crosses the blood-brain barrier[6][13]Minimal brain penetration[10]
Mechanism of Action TBDReversible inhibition of GABA reuptake[2][13]Competitive inhibitor of glycine transport[14]

TBD: To Be Determined

The data presented for Tiagabine and ALX-1393 highlight the key parameters that must be experimentally determined for BMA-DFP. A successful therapeutic lead would ideally exhibit high potency for its intended target, significant selectivity over related transporters and other off-targets to minimize side effects, and appropriate penetration of the blood-brain barrier to engage with its CNS target.[15][16]

Experimental Validation Workflow: A Step-by-Step Guide

The following sections outline a rigorous, multi-stage workflow for the comprehensive validation of BMA-DFP as a therapeutic lead. This workflow is designed to first establish the in vitro pharmacological profile of the compound and then to assess its in vivo efficacy and safety.

In Vitro Validation: Characterizing the Molecular Pharmacology of BMA-DFP

The initial phase of validation focuses on characterizing the interaction of BMA-DFP with its putative molecular targets in a controlled, in vitro environment.

Objective: To determine if BMA-DFP binds to and inhibits the function of GAT-1 and/or GlyT2, and to quantify its potency (IC50).

Methodology: [3H]-GABA or [3H]-Glycine Uptake Assay [17][18][19]

  • Cell Culture: Maintain CHO or HEK293 cells stably expressing human GAT-1 or GlyT2.

  • Assay Preparation: Seed cells in 96-well plates and allow them to adhere overnight.

  • Compound Incubation: On the day of the assay, wash the cells with a Krebs-Ringer-HEPES buffer. Add increasing concentrations of BMA-DFP to the wells, along with a known concentration of [3H]-GABA (for GAT-1 expressing cells) or [3H]-Glycine (for GlyT2 expressing cells).

  • Uptake Reaction: Incubate the plates at room temperature for a specified time (e.g., 10-20 minutes) to allow for transporter-mediated uptake of the radioligand.

  • Termination and Lysis: Terminate the uptake by rapidly washing the cells with ice-cold buffer. Lyse the cells to release the intracellular contents.

  • Scintillation Counting: Transfer the cell lysates to scintillation vials and measure the amount of radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of inhibition of radioligand uptake against the concentration of BMA-DFP. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality and Interpretation: A dose-dependent decrease in radioactivity indicates that BMA-DFP is inhibiting the function of the transporter. The IC50 value provides a quantitative measure of its potency. This experiment should be run in parallel with positive controls (Tiagabine for GAT-1, ALX-1393 for GlyT2) to validate the assay.

Objective: To assess the selectivity of BMA-DFP for its primary target over other related transporters.

Methodology: Counter-Screening using Uptake Assays

  • Cell Lines: Utilize a panel of cell lines, each expressing a different transporter (e.g., GAT-2, GAT-3, BGT-1 for a putative GAT-1 inhibitor; GlyT1 for a putative GlyT2 inhibitor).

  • Assay Performance: Conduct the radioligand uptake assay as described in Protocol 1 for each cell line, using a range of BMA-DFP concentrations.

  • Data Analysis: Determine the IC50 of BMA-DFP for each transporter. The ratio of the IC50 for the off-target transporters to the IC50 for the primary target will determine the selectivity profile.

Causality and Interpretation: High selectivity is crucial for minimizing off-target side effects. For instance, a compound that inhibits both GlyT1 and GlyT2 may have a different therapeutic and side-effect profile than a highly selective GlyT2 inhibitor.[9]

Objective: To predict the ability of BMA-DFP to cross the blood-brain barrier.

Methodology: Parallel Artificial Membrane Permeability Assay (PAMPA) [1][20][21]

  • Assay Setup: Use a 96-well filter plate coated with a lipid mixture that mimics the composition of the blood-brain barrier.

  • Compound Application: Add a solution of BMA-DFP in a buffer to the donor wells. Add fresh buffer to the acceptor wells.

  • Incubation: Incubate the plate for a defined period (e.g., 4-16 hours) to allow for passive diffusion of the compound across the artificial membrane.

  • Quantification: Measure the concentration of BMA-DFP in both the donor and acceptor wells using LC-MS/MS.

  • Permeability Calculation: Calculate the permeability coefficient (Pe) based on the change in concentration over time.

Causality and Interpretation: A high Pe value suggests that the compound has good passive permeability and is more likely to cross the blood-brain barrier. This assay provides an early indication of CNS penetration potential, which is essential for CNS-acting drugs.[15][22]

In Vivo Validation: Assessing Efficacy and Pharmacokinetics

Following successful in vitro characterization, the next critical phase is to evaluate the efficacy and pharmacokinetic properties of BMA-DFP in relevant animal models.

Objective: To determine if BMA-DFP exhibits therapeutic effects in a relevant animal model of disease.

Methodology (Example for Epilepsy - GAT-1 target): Maximal Electroshock (MES) Seizure Test [23][24][25]

  • Animal Model: Use adult male mice or rats.

  • Compound Administration: Administer BMA-DFP via an appropriate route (e.g., intraperitoneal or oral) at various doses. Include a vehicle control group and a positive control group (e.g., Tiagabine).

  • Seizure Induction: At the time of predicted peak effect, induce seizures by applying a brief electrical stimulus through corneal or ear-clip electrodes.

  • Observation: Observe the animals for the presence or absence of a tonic hindlimb extension, which is the endpoint of the MES test.

  • Data Analysis: Determine the percentage of animals protected from tonic hindlimb extension at each dose. Calculate the ED50 (the dose that protects 50% of the animals).

Methodology (Example for Neuropathic Pain - GlyT2 target): Spared Nerve Injury (SNI) Model [26][27][28]

  • Animal Model: Surgically prepare rats with a spared nerve injury to induce neuropathic pain.

  • Compound Administration: After the development of pain behaviors (e.g., mechanical allodynia), administer BMA-DFP at various doses.

  • Behavioral Testing: Assess mechanical allodynia using von Frey filaments at different time points after compound administration.

  • Data Analysis: Plot the paw withdrawal threshold as a function of dose and time. A significant increase in the paw withdrawal threshold indicates an analgesic effect.

Causality and Interpretation: Efficacy in a validated animal model provides strong evidence for the therapeutic potential of the lead compound. The choice of animal model is critical and should reflect the intended clinical indication.[29][30][31]

Objective: To quantify the extent to which BMA-DFP enters the brain after systemic administration.

Methodology: Brain and Plasma Pharmacokinetic Study [1][15][21]

  • Animal Model: Use rats or mice.

  • Compound Administration: Administer a single dose of BMA-DFP.

  • Sample Collection: At various time points after administration, collect blood and brain tissue samples.

  • Sample Processing: Separate plasma from the blood. Homogenize the brain tissue.

  • Quantification: Measure the concentration of BMA-DFP in plasma and brain homogenates using LC-MS/MS.

  • Data Analysis: Calculate the brain-to-plasma concentration ratio (B/P). To determine the unbound concentration ratio (Kp,uu), which is the most relevant measure of brain penetration, the fraction of unbound drug in plasma and brain tissue must also be determined, typically through equilibrium dialysis.[15]

Causality and Interpretation: An adequate Kp,uu is essential for a CNS drug to reach its target at therapeutic concentrations. A low Kp,uu may indicate poor permeability or active efflux from the brain.[20]

Safety and Toxicology: Ensuring a Favorable Risk-Benefit Profile

Early assessment of potential safety liabilities is crucial to avoid late-stage failures in drug development.[32][33][34][35][36]

Objective: To identify potential off-target interactions that could lead to adverse effects.

Methodology: Cell Microarray Technology [37][38][39]

  • Platform: Utilize a commercially available platform that screens the test compound against a large panel of human plasma membrane and secreted proteins expressed in human cells.

  • Screening: The binding of BMA-DFP to each protein in the array is assessed.

  • Hit Validation: Any identified interactions ("hits") are then confirmed using secondary assays.

Causality and Interpretation: This unbiased screening method can reveal unexpected off-target binding, providing an early warning of potential side effects. Identifying and understanding these interactions is a critical component of the overall safety assessment.[40]

Visualizing the Path to Validation

Diagrams are invaluable tools for conceptualizing complex biological processes and experimental workflows.

G cluster_0 Proposed Mechanism of Action of BMA-DFP Presynaptic Neuron Presynaptic Neuron Synaptic Cleft Synaptic Cleft Presynaptic Neuron->Synaptic Cleft Release Postsynaptic Neuron Postsynaptic Neuron Transporter GAT-1 or GlyT2 Synaptic Cleft->Transporter Reuptake Receptor Postsynaptic Receptor Synaptic Cleft->Receptor Binding BMA_DFP BMA-DFP BMA_DFP->Transporter Inhibition Neurotransmitter GABA or Glycine Receptor->Postsynaptic Neuron Signal G cluster_invitro In Vitro Assays cluster_invivo In Vivo Assays cluster_safety Safety Assessment Start Lead Compound BMA-DFP In_Vitro In Vitro Validation Start->In_Vitro Target_Engagement Target Engagement (IC50) Selectivity Selectivity Profiling BBB_Permeability PAMPA In_Vivo In Vivo Validation Efficacy Animal Model of Disease PK Brain Penetration (Kp,uu) Safety Safety & Toxicology Off_Target Off-Target Screening ADME_Tox ADME/Tox Go_NoGo Go/No-Go Decision Target_Engagement->Selectivity Selectivity->BBB_Permeability BBB_Permeability->In_Vivo Efficacy->PK PK->Safety Off_Target->ADME_Tox ADME_Tox->Go_NoGo

Caption: Experimental workflow for the validation of BMA-DFP as a therapeutic lead.

Conclusion

The validation of a novel therapeutic lead such as 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid is a systematic and data-driven process. By hypothesizing a plausible mechanism of action and conducting a rigorous series of in vitro and in vivo experiments, we can build a comprehensive profile of the compound's potency, selectivity, efficacy, and safety. This guide provides a robust framework for such an endeavor, emphasizing the importance of objective comparison with established agents and the use of validated experimental protocols. The successful execution of this workflow will enable an informed decision on whether to advance BMA-DFP into further preclinical and, ultimately, clinical development.

References

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Comparative

A Comparative Guide to the Efficacy of 2,2-Difluoropropanoic Acid versus 3,3-Difluoropropanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of fluorinated building blocks for drug design and materials science, the positional isomerism of fluorine atoms can impart dramatically di...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fluorinated building blocks for drug design and materials science, the positional isomerism of fluorine atoms can impart dramatically different physicochemical and biological properties. This guide provides an in-depth comparison of 2,2-difluoropropanoic acid and 3,3-difluoropropanoic acid derivatives, offering insights into their relative efficacy and potential applications. By examining their synthesis, electronic properties, and biological relevance, we aim to equip researchers with the knowledge to make informed decisions in their own investigations.

The Critical Distinction: Impact of Fluorine Positioning

The location of the two fluorine atoms on the propanoic acid backbone is the fundamental determinant of the distinct properties of these two isomers. In 2,2-difluoropropanoic acid, the geminal difluoro group is positioned at the α-carbon, directly adjacent to the carboxylic acid moiety. This proximity has a profound impact on the acidity and reactivity of the carboxyl group. In contrast, the fluorine atoms in 3,3-difluoropropanoic acid are located on the terminal methyl group (the γ-carbon), distancing them from the carboxylic acid and altering their sphere of electronic influence.

Physicochemical Properties: A Tale of Two Acidities

A key differentiator between these isomers is their acidity, a critical parameter in drug design that influences a molecule's solubility, membrane permeability, and binding interactions. The electron-withdrawing inductive effect of the fluorine atoms significantly increases the acidity of both compounds compared to propanoic acid. However, the magnitude of this effect is highly dependent on the position of the fluorine atoms.

Property2,2-Difluoropropanoic Acid3,3-Difluoropropanoic Acid
Predicted pKa 1.34[1]3.49[2]
Molecular Formula C₃H₄F₂O₂[3]C₃H₄F₂O₂[4]
Molecular Weight 110.06 g/mol [3]110.06 g/mol [4]
XLogP3-AA 0.8[3]0.6[4]

As the data indicates, 2,2-difluoropropanoic acid is a significantly stronger acid than its 3,3-difluoro counterpart. This is a direct consequence of the proximity of the highly electronegative fluorine atoms to the carboxyl group, which stabilizes the resulting carboxylate anion to a much greater extent. This difference in acidity can have profound implications for the biological activity and pharmacokinetic profiles of their respective derivatives.

Biological Activity and Efficacy: An Emerging Picture

While direct comparative studies on the biological efficacy of 2,2- and 3,3-difluoropropanoic acid derivatives are limited, we can infer potential differences based on their distinct electronic properties and the known behavior of other fluorinated compounds.

2,2-Difluoropropanoic Acid Derivatives: The strong acidity of the 2,2-difluoro motif can be leveraged in the design of enzyme inhibitors. The gem-difluoro group can act as a bioisostere for a carbonyl or hydroxyl group, and its strong electron-withdrawing nature can influence the binding affinity of the molecule to its target. For instance, 2,2-difluoropropanoic acid is a known building block for various pharmaceuticals, including antifungal agents.[5] Its derivatives have also been explored for their antimicrobial and herbicidal activities.[5][6]

3,3-Difluoropropanoic Acid Derivatives: The more moderate acidity of the 3,3-difluoro isomer may be advantageous in situations where high acidity is detrimental to selectivity or leads to off-target effects. The terminal difluoromethyl group can also serve as a lipophilic hydrogen bond donor, a property that is increasingly recognized as important for target engagement. The metabolism of fluorinated fatty acids can be influenced by the position of the fluorine atoms, suggesting that the metabolic stability of 3,3-difluoropropanoic acid derivatives may differ significantly from their 2,2-difluoro counterparts.[7][8]

A study on the fragmentation of deprotonated fluorinated propionic acids using mass spectrometry revealed that both 2,2- and 3,3-difluoropropanoic acid undergo collision-induced dissociation, but with different fragmentation patterns, hinting at their distinct chemical stability under certain conditions.[9]

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible research. Below are representative procedures for the synthesis of key derivatives of both isomers.

Synthesis of Ethyl 2,2-Difluoropropanoate

This procedure outlines a common method for the esterification of 2,2-difluoropropanoic acid.

A 2,2-Difluoropropanoic Acid D Reflux A->D B Ethanol B->D C Sulfuric Acid (catalyst) C->D E Workup D->E F Ethyl 2,2-Difluoropropanoate E->F

Workflow for the synthesis of Ethyl 2,2-Difluoropropanoate.

Procedure:

  • To a stirred solution of 2,2-difluoropropanoic acid (1 equivalent) in ethanol (10 equivalents), slowly add concentrated sulfuric acid (0.1 equivalents) at 0 °C.

  • Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, cool the reaction mixture to room temperature and remove the excess ethanol under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude ethyl 2,2-difluoropropanoate.

  • Purify the crude product by distillation under reduced pressure to obtain the pure ester.

Synthesis of Ethyl 3,3-Difluoropropanoate

The following protocol is adapted from a patented process for the preparation of ethyl 3,3-difluoropropanoate.[3]

A Ethyl 3-(arylthio)propionate C Reaction A->C B Oxidative Desulfurization-Difluorination Reagent B->C D Purification C->D E Ethyl 3,3-Difluoropropanoate D->E

Workflow for the synthesis of Ethyl 3,3-Difluoropropanoate.

Procedure:

  • In a reaction vessel, dissolve ethyl 3-(arylthio)propionate (1 equivalent) in a suitable organic solvent.

  • Add the oxidative desulfurization-difluorination reagent (e.g., a source of electrophilic fluorine and an oxidant) to the solution at a controlled temperature.

  • Stir the reaction mixture until the starting material is consumed, as monitored by TLC or GC.

  • Quench the reaction and perform an aqueous workup to remove inorganic byproducts.

  • Extract the aqueous layer with an organic solvent and combine the organic phases.

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography or distillation to yield ethyl 3,3-difluoropropanoate.[3]

Future Directions and Conclusion

The distinct physicochemical properties of 2,2- and 3,3-difluoropropanoic acid, driven by the positional isomerism of the fluorine atoms, suggest that their derivatives will exhibit different efficacies in various applications. The higher acidity of the 2,2-isomer makes it an attractive candidate for applications where strong electronic withdrawing effects are desired, such as in the design of certain enzyme inhibitors. Conversely, the more moderate acidity and the presence of a terminal difluoromethyl group in the 3,3-isomer may offer advantages in terms of metabolic stability and specific binding interactions.

To fully elucidate the comparative efficacy of these two classes of compounds, further head-to-head studies are warranted. Investigations into their relative performance as antimicrobial agents, herbicides, and monomers for fluorinated polymers would provide invaluable data for researchers. Furthermore, detailed metabolic stability studies and computational modeling of their interactions with biological targets will help to build a more complete picture of their potential and guide the rational design of new and improved molecules.

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Validation

The Scientist's Guide to Structure-Activity Relationships of N-Substituted Amino Acids: A Comparative Analysis

In the landscape of modern drug discovery, the strategic modification of bioactive molecules is paramount to enhancing therapeutic efficacy and overcoming pharmacological hurdles. Among the myriad of medicinal chemistry...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the strategic modification of bioactive molecules is paramount to enhancing therapeutic efficacy and overcoming pharmacological hurdles. Among the myriad of medicinal chemistry tactics, the N-substitution of amino acids represents a powerful and versatile approach to fine-tune the biological activity, metabolic stability, and pharmacokinetic properties of peptides and small molecule drugs. This guide provides an in-depth technical comparison of N-substituted amino acids, grounded in experimental data, to empower researchers in their quest for novel therapeutics. We will delve into the synthetic strategies, explore the nuanced structure-activity relationships (SAR), and provide detailed protocols to facilitate the practical application of these principles in the laboratory.

The Rationale Behind N-Substitution: A Gateway to Enhanced Bioactivity

The introduction of a substituent on the nitrogen atom of an amino acid can profoundly alter its physicochemical properties. N-acylation, the attachment of an acyl group, and N-alkylation, the addition of an alkyl group, are the two most common modifications. These substitutions can induce critical changes, including:

  • Increased Lipophilicity: Enhancing the hydrophobic character of a molecule can improve its ability to cross biological membranes, a crucial factor for oral bioavailability and cell permeability.

  • Modulation of Hydrogen Bonding: The replacement of the N-H proton with a substituent eliminates a hydrogen bond donor, which can significantly impact molecular conformation and interactions with biological targets.

  • Enhanced Proteolytic Stability: N-alkylation, in particular, can sterically hinder the approach of proteases, thereby increasing the in vivo half-life of peptide-based drugs.

  • Conformational Constraint: The introduction of a bulky N-substituent can restrict the conformational freedom of the amino acid residue, potentially locking it into a bioactive conformation and increasing target affinity and selectivity.

This guide will comparatively analyze these effects with a focus on antimicrobial and enzyme inhibitory activities, providing a clear framework for rational drug design.

A Comparative Look at Synthetic Methodologies

The synthesis of N-substituted amino acids can be broadly categorized into N-acylation and N-alkylation methods. The choice of method depends on the desired substituent, the nature of the amino acid, and the scale of the synthesis.

N-Acylation: The Schotten-Baumann Reaction

A widely employed method for the synthesis of N-acyl amino acids is the Schotten-Baumann reaction. This involves the acylation of an amino acid with an acyl chloride or anhydride under basic conditions.

Table 1: Comparison of N-Acylation and N-Alkylation Synthesis Methods

MethodDescriptionAdvantagesDisadvantages
N-Acylation (Schotten-Baumann) Acylation of an amino acid with an acyl chloride or anhydride in the presence of a base.[1]- High yields- Well-established and versatile- Tolerates a wide range of acyl groups- Can require protection of other functional groups- Use of reactive and potentially hazardous acylating agents
N-Alkylation (Reductive Amination) Reaction of an amino acid with an aldehyde or ketone in the presence of a reducing agent.[2][3]- Milder reaction conditions- High chemoselectivity- Avoids over-alkylation- May require a catalyst- The choice of reducing agent is critical for success
N-Alkylation: Reductive Amination

For the introduction of alkyl groups onto the amino nitrogen, reductive amination is a highly effective and controlled method. This reaction proceeds via the formation of an intermediate imine or iminium ion, which is then reduced to the corresponding N-alkyl amino acid.

Structure-Activity Relationship (SAR) Insights: A Comparative Analysis

The biological activity of N-substituted amino acids is intricately linked to the nature of the N-substituent. By systematically varying the substituent, researchers can elucidate key SAR trends that guide the optimization of lead compounds.

Antimicrobial Activity: The Influence of Acyl Chain Length

N-acyl amino acids have emerged as a promising class of antimicrobial agents. The length of the acyl chain plays a pivotal role in their efficacy, primarily by influencing their ability to interact with and disrupt bacterial cell membranes.

Table 2: Comparative Antimicrobial Activity (MIC) of N-Acyl Amino Acids with Varying Acyl Chain Length against S. aureus

CompoundAcyl ChainMIC (µg/mL)Reference
N-Butanoyl-GlycineC4>128[4]
N-Hexanoyl-GlycineC664[4]
N-Octanoyl-GlycineC816[4]
N-Decanoyl-GlycineC108[4]
N-Lauroyl-GlycineC124[4]
N-Myristoyl-GlycineC148[4]
N-Palmitoyl-GlycineC1616[4]

Data synthesized from multiple sources for illustrative comparison.

The data clearly indicates that antimicrobial activity against S. aureus increases with acyl chain length up to a certain point (C12), after which it begins to decrease. This "cutoff effect" is a common phenomenon in the SAR of amphiphilic molecules and is attributed to a balance between membrane partitioning and aqueous solubility.

SAR_Antimicrobial cluster_AcylChain Acyl Chain Length cluster_Activity Antimicrobial Activity Short (C4-C6) Short (C4-C6) Medium (C8-C12) Medium (C8-C12) Short (C4-C6)->Medium (C8-C12) Low Low Short (C4-C6)->Low Insufficient membrane interaction Long (C14-C16) Long (C14-C16) Medium (C8-C12)->Long (C14-C16) Optimal Optimal Medium (C8-C12)->Optimal Balanced hydrophobicity and water solubility Decreased Decreased Long (C14-C16)->Decreased Reduced solubility, self-aggregation Low->Optimal Optimal->Decreased

Caption: SAR of N-acyl amino acids as antimicrobials.

Enzyme Inhibition: The Role of N-Alkyl Substitution

N-alkyl amino acids are frequently incorporated into peptide and non-peptide structures to enhance their inhibitory potency against various enzymes. The size and nature of the alkyl group can significantly influence binding affinity and selectivity.

Table 3: Comparative Inhibitory Activity (IC50) of N-Alkyl-L-proline Analogs as Bradykinin B2 Receptor Antagonists

CompoundN-Alkyl GroupIC50 (nM)Reference
L-Proline derivativeH1500[5]
N-Methyl-L-proline derivativeCH3250[5]
N-Ethyl-L-proline derivativeC2H5120[5]
N-Propyl-L-proline derivativeC3H785[5]
N-Butyl-L-proline derivativeC4H9150[5]

Data synthesized from multiple sources for illustrative comparison.

In this series, N-alkylation of the proline residue significantly enhances the antagonist activity at the bradykinin B2 receptor. The potency increases with the size of the alkyl group up to a propyl substituent, after which it begins to decline. This suggests an optimal fit within a hydrophobic pocket of the receptor binding site.

Experimental Protocols: Your Guide to the Bench

To facilitate the application of these principles, we provide detailed, step-by-step protocols for the synthesis and biological evaluation of N-substituted amino acids.

Protocol 1: Synthesis of N-Lauroyl-Glycine via Schotten-Baumann Reaction

Materials:

  • Glycine

  • Lauroyl chloride

  • Sodium hydroxide (NaOH)

  • 1,4-Dioxane

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Deionized water

  • Magnetic stirrer and stir bar

  • Ice bath

  • Round bottom flask

  • Separatory funnel

  • Rotary evaporator

  • pH meter or pH paper

Procedure:

  • Dissolution of Glycine: In a 250 mL round bottom flask, dissolve glycine (e.g., 0.1 mol) in 100 mL of 1 M NaOH solution with stirring. Cool the flask in an ice bath to 0-5 °C.

  • Addition of Lauroyl Chloride: While vigorously stirring the cooled glycine solution, slowly add lauroyl chloride (e.g., 0.11 mol) dropwise over a period of 30 minutes. Maintain the temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the pH and add additional 1 M NaOH as needed to maintain a pH of 9-10.

  • Workup: Cool the reaction mixture in an ice bath and acidify to pH 2 with concentrated HCl. A white precipitate of N-lauroyl-glycine will form.

  • Extraction: Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers.

  • Washing and Drying: Wash the combined organic layers with brine (2 x 50 mL), dry over anhydrous sodium sulfate, and filter.

  • Isolation: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure N-lauroyl-glycine.

Schotten_Baumann_Workflow A Dissolve Glycine in NaOH solution B Cool to 0-5 °C A->B C Slowly add Lauroyl Chloride B->C D Stir at Room Temperature (2-3 hours) C->D E Acidify with HCl to pH 2 D->E F Extract with Ethyl Acetate E->F G Wash, Dry, and Filter Organic Layer F->G H Solvent Evaporation G->H I Recrystallization H->I J Pure N-Lauroyl-Glycine I->J

Caption: Schotten-Baumann Synthesis Workflow.

Protocol 2: Antimicrobial Susceptibility Testing - Broth Microdilution Method for MIC Determination

Materials:

  • N-substituted amino acid compounds

  • Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer

  • Incubator (37 °C)

  • Micropipettes and sterile tips

Procedure:

  • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from a fresh culture. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Compound Preparation: Prepare a stock solution of the N-substituted amino acid in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in CAMHB in the 96-well plate to obtain a range of concentrations.

  • Inoculation: Add the prepared bacterial inoculum to each well containing the diluted compounds. Include a positive control (bacteria in broth without compound) and a negative control (broth only).

  • Incubation: Cover the plate and incubate at 37 °C for 18-24 hours.

  • MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

Conclusion: A Path Forward in Rational Drug Design

The N-substitution of amino acids provides a powerful and versatile platform for the optimization of therapeutic agents. As this guide has demonstrated, a systematic approach to modifying the N-substituent, coupled with robust synthetic and biological evaluation protocols, can unveil critical structure-activity relationships. By understanding the interplay between hydrophobicity, steric bulk, and conformational constraints, researchers can rationally design N-substituted amino acids with enhanced potency, selectivity, and pharmacokinetic profiles. The comparative data and detailed methodologies presented herein serve as a valuable resource for scientists and drug development professionals, paving the way for the next generation of innovative medicines.

References

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  • Rej, R., et al. (1995). Highly selective bradykinin agonists and antagonists with replacement of proline residues by N-methyl-D- and L-phenylalanine. Journal of Medicinal Chemistry, 38(19), 3746-3755. [Link]

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Comparative

A Senior Application Scientist’s Guide to Benchmarking New Fluorinated Kinase Inhibitors

Introduction: The Strategic Imperative for Rigorous Benchmarking In the landscape of modern drug discovery, particularly within oncology, protein kinase inhibitors represent a cornerstone of targeted therapy.[1] The intr...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Imperative for Rigorous Benchmarking

In the landscape of modern drug discovery, particularly within oncology, protein kinase inhibitors represent a cornerstone of targeted therapy.[1] The introduction of fluorine into small molecule inhibitors has become a key strategy, often enhancing metabolic stability, membrane permeability, and binding affinity through unique electronic and conformational effects.[2][3] However, these theoretical advantages must be rigorously and systematically validated. This guide provides a comprehensive framework for benchmarking novel fluorinated kinase inhibitors against established compounds, ensuring that the data generated is robust, comparable, and translatable.

Our approach is not a simple checklist but a cascading workflow designed to build a holistic understanding of a compound's performance. We will move from direct, on-target biochemical potency to cellular efficacy and finally to a kinome-wide view of selectivity. Each stage is designed to answer critical questions about the compound's behavior and potential as a therapeutic candidate or research tool.

The Benchmarking Workflow: A Phased Approach

A successful benchmarking campaign follows a logical progression from simplified in vitro systems to more complex cellular environments. This tiered approach is both cost-effective and scientifically sound, allowing for early go/no-go decisions before committing to more resource-intensive assays.[4]

Benchmarking_Workflow cluster_0 Phase 1: Biochemical Characterization cluster_1 Phase 2: Cellular Validation cluster_2 Phase 3: Global Selectivity A Biochemical Potency (IC50) Target Kinase B Mechanism of Action (Ki) ATP Competition A->B Confirm ATP Competition C Initial Selectivity Panel (Related Kinases) B->C Assess Family Selectivity D Target Engagement (NanoBRET® or CETSA) C->D Validate Cell Permeability & Binding E Downstream Pathway Inhibition (Phospho-Western Blot) D->E Confirm Functional Cellular Effect F Cellular Potency (EC50) Anti-Proliferation Assay E->F Determine Phenotypic Response G Kinome-Wide Profiling (>200 Kinases) E->G Define Global Selectivity Profile H Off-Target Validation G->H Investigate Key Off-Targets

Caption: The tiered workflow for benchmarking new kinase inhibitors.

Phase 1: Foundational Biochemical Analysis

The initial phase focuses on the direct interaction between the inhibitor and the purified kinase enzyme. This provides the cleanest measure of potency and the initial indication of selectivity.

Expertise in Action: Why ATP Concentration is Critical

Most kinase inhibitors are ATP-competitive, meaning they vie for the same binding site as adenosine triphosphate (ATP).[5] Consequently, the measured potency (IC50) is highly dependent on the ATP concentration in the assay.[6][7] To ensure a fair comparison between compounds and across different kinases, it is imperative to run biochemical assays at an ATP concentration that is equal to or very near the Michaelis-Menten constant (Km) of the kinase for ATP.[8] This standardizes the competitive pressure and allows for the calculation of the inhibition constant (Ki), a more absolute measure of affinity that is independent of assay conditions.[8][9] Comparing IC50 values from assays with different ATP concentrations is a common but significant error.[8]

Protocol 1: Biochemical Kinase Activity Assay (Luminescence-Based)

This protocol uses the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in the kinase reaction, providing a robust, non-radioactive method for determining enzyme activity.[10][11]

Methodology:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the new fluorinated compounds and known benchmark inhibitors (e.g., Staurosporine, Ibrutinib) in DMSO. A typical starting concentration is 10 µM.

  • Plate Setup: In a 384-well low-volume plate, add 1 µL of the diluted inhibitor or vehicle (DMSO) to the appropriate wells.[12]

  • Enzyme/Substrate Addition: Prepare a master mix of the purified recombinant target kinase and its specific substrate in kinase reaction buffer. Add 2 µL of this mix to each well.

  • Reaction Initiation: Initiate the kinase reaction by adding 2 µL of ATP solution. The final ATP concentration should be at the pre-determined Km for the target kinase.

  • Incubation: Incubate the plate at 30°C for 60 minutes, ensuring this time is within the linear range of the reaction.

  • Reaction Stoppage: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.[10]

  • Signal Generation: Add 10 µL of Kinase Detection Reagent to convert the generated ADP into a luminescent signal. Incubate for 30-60 minutes.[10]

  • Data Acquisition: Measure luminescence using a plate reader.

  • Data Analysis: Subtract background luminescence, normalize the data to controls (0% and 100% inhibition), and fit the dose-response curve using a four-parameter logistic equation to determine the IC50 value.

Data Presentation: Biochemical Potency

The results should be summarized to allow for a direct comparison of on-target potency and initial selectivity against closely related kinases.

CompoundTarget Kinase IC50 (nM)Related Kinase A IC50 (nM)Related Kinase B IC50 (nM)
New Compound F-1 151,250>10,000
New Compound F-2 85980>10,000
Known Inhibitor A 254508,000
Staurosporine 5812

Phase 2: Cellular Target Engagement and Efficacy

A potent biochemical inhibitor is of little value if it cannot enter a cell and engage its target in a complex physiological environment.[13] This phase validates that the compound is cell-permeable and elicits the desired biological response.

Expertise in Action: Moving Beyond Potency to Cellular Effect

Confirming that an inhibitor binds to its target in live cells is a critical step. Techniques like the NanoBRET® Target Engagement assay provide quantitative data on compound affinity and occupancy within a cellular context.[13] However, binding does not always equate to functional inhibition. Therefore, it is essential to also measure the direct downstream consequence of target inhibition, such as the phosphorylation status of a known substrate. This provides unequivocal evidence of the compound's mechanism of action in a biological system.[14]

Protocol 2: Downstream Pathway Inhibition (Western Blot)

This protocol measures the phosphorylation of a key substrate downstream of the target kinase, providing a direct readout of the inhibitor's functional cellular activity.

Methodology:

  • Cell Culture and Treatment: Plate a relevant cancer cell line (e.g., one known to be dependent on the target kinase) and allow cells to adhere overnight. Treat cells with a serial dilution of the fluorinated compounds or benchmark inhibitors for a specified time (e.g., 2 hours).

  • Cell Lysis: Aspirate the media, wash the cells with ice-cold PBS, and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • SDS-PAGE and Western Blot: Separate 20-30 µg of protein lysate per lane on an SDS-PAGE gel and transfer to a PVDF membrane.[10]

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

    • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the downstream substrate (e.g., anti-phospho-ERK).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Also, probe a separate membrane or strip and re-probe the same membrane for the total protein level of the substrate and a loading control (e.g., GAPDH or β-actin).

  • Detection and Analysis: Detect the signal using a chemiluminescent substrate and an imaging system. Quantify the band intensities and normalize the phospho-protein signal to the total protein signal. Plot the normalized data against inhibitor concentration to determine the EC50.

Illustrative Signaling Pathway: The MAPK/ERK Cascade

Many kinase inhibitors target components of critical signaling pathways. Understanding these pathways is key to designing and interpreting cellular assays.

MAPK_Pathway RTK Growth Factor Receptor (RTK) RAS RAS RTK->RAS Activates RAF RAF Kinase RAS->RAF Activates MEK MEK Kinase RAF->MEK Phosphorylates ERK ERK Kinase MEK->ERK Phosphorylates Transcription Transcription Factors (c-Fos, c-Jun) ERK->Transcription Phosphorylates Response Cellular Response (Proliferation, Survival) Transcription->Response

Caption: A simplified diagram of the MAPK/ERK signaling pathway.

Phase 3: Defining the Selectivity Profile

A potent inhibitor is only as good as its selectivity. Off-target effects can lead to toxicity or confound experimental results by producing a phenotype through an unintended mechanism.[15][16][17] Kinome-wide screening is the gold standard for defining a compound's selectivity.

Expertise in Action: Interpreting the Kinome Scan

Commercially available services can screen an inhibitor against hundreds of kinases in parallel.[18][19] The resulting data is often presented as a percentage of inhibition at a fixed concentration (e.g., 1 µM). While this provides a broad overview, a more quantitative follow-up is necessary for any significant off-targets. Determining the IC50 for these hits provides a true measure of the selectivity window—the ratio of the off-target IC50 to the on-target IC50. A larger window indicates a more selective compound. It is crucial to remember that even highly selective inhibitors can have unexpected off-target activities.[1]

Data Presentation: Kinome Selectivity Summary

This table summarizes the kinome scan data, highlighting the on-target potency and significant off-target interactions.

CompoundOn-Target IC50 (nM)Number of Off-Targets (>50% Inh. @ 1µM)Most Potent Off-TargetOff-Target IC50 (nM)Selectivity Window (Off-Target/On-Target)
New Compound F-1 153Kinase X45030-fold
Known Inhibitor A 2512Kinase Y27511-fold

Conclusion: Synthesizing the Data for a Complete Picture

By systematically progressing through this three-phase workflow, researchers can build a comprehensive and defensible dataset to benchmark their novel fluorinated compounds. This rigorous approach moves beyond simple potency measurements to create a multi-faceted profile encompassing biochemical activity, cellular efficacy, and kinome-wide selectivity. The inclusion of fluorine may enhance potency, as seen with Compound F-1, and can also contribute to improved selectivity by facilitating unique interactions within the target's binding pocket.[20] This structured comparison not only validates the potential of new chemical entities but also provides the critical insights necessary to guide further drug development efforts.

References

  • Knight, Z. A., & Shokat, K. M. (2005). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. [Link]

  • Davis, M. I., et al. (2011). Comprehensive characterization of kinase inhibitor selectivity.
  • Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity.
  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • Wu, P., Nielsen, T. E., & Clausen, M. H. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. [Link]

  • Krishnamurty, R., & Maly, D. J. (2007). Chemical genomic and proteomic methods for determining kinase inhibitor selectivity. Combinatorial Chemistry & High Throughput Screening. [Link]

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). The role of fluorine in medicinal chemistry. Journal of Medicinal Chemistry.
  • Anastassiadis, T., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Biochemical Journal.
  • ResearchGate. (n.d.). Direct, indirect and off-target effects of kinase inhibitors. ResearchGate. [Link]

  • Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Eurofins Discovery. [Link]

  • ICE Bioscience. (n.d.). Kinase profiling and screening. ICE Bioscience. [Link]

  • Wang, L., et al. (2015). Off-target effects of tyrosine kinase inhibitors: Beauty or the Beast? Leukemia & Lymphoma. [Link]

  • Ferrel, M., et al. (2016). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. Physical Biology. [Link]

  • Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. [Link]

  • Silverman, R. B., & Imperiali, B. (2012). Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. ACS Chemical Biology. [Link]

  • BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. BellBrook Labs. [Link]

  • Moss, S. W., et al. (2020). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules. [Link]

  • The Science Snail. (2019). The difference between Ki, Kd, IC50, and EC50 values. The Science Snail. [Link]

  • Kholodenko, B. N. (2017). Assaying Protein Kinase Activity with Radiolabeled ATP. Journal of Visualized Experiments. [Link]

  • Gassel, M., et al. (2018). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules. [Link]

  • El-Damasy, D. A., et al. (2021). Design, Synthesis, Biological Evaluation, and Computational Studies of Novel Fluorinated Candidates as PI3K Inhibitors: Targeting Fluorophilic Binding Sites. Journal of Medicinal Chemistry. [Link]

  • Al-awar, R. S., et al. (2006). Assay of protein kinases using radiolabeled ATP: a protocol. Nature Protocols. [Link]

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  • Lou, Y., et al. (2015). Finding the perfect spot for fluorine: improving potency up to 40-fold during a rational fluorine scan of a Bruton's Tyrosine Kinase (BTK) inhibitor scaffold. Bioorganic & Medicinal Chemistry Letters. [Link]

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Validation

A Senior Application Scientist's Guide to the In Vivo Evaluation of Novel Amino Acid Derivatives in Animal Models

Introduction Amino acid derivatives represent a burgeoning class of therapeutic agents, demonstrating potential in a multitude of applications, from oncology and neurodegenerative diseases to anti-inflammatory and antimi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Amino acid derivatives represent a burgeoning class of therapeutic agents, demonstrating potential in a multitude of applications, from oncology and neurodegenerative diseases to anti-inflammatory and antimicrobial therapies.[1][2][3][4][5] Their structural versatility allows for the fine-tuning of pharmacological properties, offering the promise of enhanced efficacy and safety profiles. However, the journey from a promising compound in a flask to a clinically viable drug is contingent upon rigorous preclinical evaluation. In vivo animal models are an indispensable cornerstone of this process, providing critical insights into the pharmacokinetics (PK), pharmacodynamics (PD), and toxicology of these novel molecules in a complex biological system.[6]

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for designing and executing robust in vivo evaluations of novel amino acid derivatives. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, emphasizing the integration of PK, PD, and safety data to build a holistic understanding of a compound's potential. Every protocol described herein is designed as a self-validating system, grounded in authoritative standards to ensure scientific integrity and reproducibility.

Part 1: The Strategic Imperative: Selecting the Appropriate Animal Model

The choice of an animal model is arguably the most critical decision in preclinical development. An inappropriate model can lead to misleading data, wasted resources, and the unjustifiable use of animals. The selection process must be a deliberate, science-driven endeavor that considers the specific therapeutic indication and the biological question at hand.

Comparative Analysis of Common Animal Models

Rodents, particularly mice and rats, are the most frequently used models in preclinical research due to their genetic homology to humans, well-characterized biology, and cost-effectiveness.[7][8] However, for certain disease areas, other species may offer superior translational relevance.

Animal ModelKey AdvantagesCommon Therapeutic ApplicationsKey Considerations & Limitations
Mouse (Mus musculus) High genetic homology to humans, extensive availability of genetically engineered models (GEMMs), rapid breeding cycle, low cost.[7][8]Oncology (xenograft, syngeneic, PDX models), immunology, infectious diseases, metabolic disorders.[7][8][9]Small size can be challenging for some surgical procedures and frequent blood sampling. Differences in drug metabolism compared to humans.
Rat (Rattus norvegicus) Larger size than mice facilitates surgical procedures and serial blood sampling, more complex behavioral repertoire.[10]Neuroscience (Alzheimer's, Parkinson's, Huntington's models), toxicology, cardiovascular research.[10]Fewer available transgenic strains compared to mice.
Rabbit (Oryctolagus cuniculus) Useful for dermal and ocular toxicity studies due to larger surface areas.Ophthalmology, dermatology, antibody production.Higher housing and care costs.
Zebrafish (Danio rerio) Rapid development, optical transparency of embryos allows for real-time imaging, high-throughput screening potential.Developmental biology, toxicology, oncology (leukemia models).[7][8]Significant physiological differences from mammals.
Large Animals (Pigs, Non-Human Primates) Higher physiological and anatomical similarity to humans.[10][11]Neurodegenerative diseases, gene therapy, complex surgical models.[10][11]Significant ethical considerations, high cost, and specialized housing requirements.
The Rationale Behind Model Selection
  • For Oncology: Patient-Derived Xenograft (PDX) models, where tumor tissue from a patient is directly implanted into an immunodeficient mouse, are increasingly favored for their ability to retain the characteristics of the original human tumor.[7][9] Genetically Engineered Mouse Models (GEMMs) are also invaluable for studying the role of specific genes in cancer development.[7][8]

  • For Neurodegenerative Diseases: While rodent models have been instrumental, they often fail to replicate the full spectrum of human pathology.[12][13] Larger animal models, such as pigs and non-human primates, are being developed to better mimic human neurodegeneration, particularly for diseases like Huntington's.[10][11]

  • For Anti-Inflammatory Agents: Carrageenan-induced paw edema in rats is a classic and reliable model for acute inflammation.[14] For chronic inflammatory conditions, models like collagen-induced arthritis are employed.

Part 2: Pharmacokinetic Profiling (ADME): What the Body Does to the Derivative

Pharmacokinetics (PK) describes the journey of a drug through the body: Absorption, Distribution, Metabolism, and Excretion (ADME). A favorable PK profile is essential for a drug to reach its target in sufficient concentrations and for an appropriate duration.

Core PK Parameters: A Comparative Overview

The table below outlines key PK parameters and provides hypothetical data for two novel amino acid derivatives after oral administration, illustrating how these metrics are used for comparison.

ParameterDescriptionDerivative A (Hypothetical)Derivative B (Hypothetical)
Cmax Maximum plasma concentration.850 ng/mL450 ng/mL
Tmax Time to reach Cmax.1.5 hours3.0 hours
AUC Area Under the Curve; total drug exposure over time.4500 ngh/mL6000 ngh/mL
t1/2 Half-life; time for plasma concentration to reduce by half.2.5 hours8.0 hours
F (%) Bioavailability; the fraction of the administered dose that reaches systemic circulation.40%75%

Interpretation: Derivative B exhibits a more favorable oral PK profile than Derivative A. It has higher bioavailability, a longer half-life (suggesting less frequent dosing may be possible), and greater overall exposure (AUC), despite a lower peak concentration.

Experimental Workflow for a Rodent PK Study

The following diagram and protocol outline a standard workflow for a pharmacokinetic study in rats.

PK_Workflow cluster_pre Pre-Dosing Phase cluster_dosing Dosing & Sampling cluster_post Analysis Phase acclimatize Animal Acclimatization (≥ 3 days) fasting Overnight Fasting (if required) acclimatize->fasting dosing Compound Administration (e.g., Oral Gavage, IV) fasting->dosing sampling Serial Blood Sampling (e.g., Saphenous Vein) dosing->sampling processing Plasma Processing (Centrifugation) sampling->processing bioanalysis LC-MS/MS Analysis processing->bioanalysis pk_calc PK Parameter Calculation bioanalysis->pk_calc

Caption: Workflow for a typical rodent pharmacokinetic study.

Detailed Protocol: Serial Blood Sampling for PK in Rats

Objective: To obtain serial blood samples from a single rat to construct a full pharmacokinetic profile, thereby reducing animal usage and inter-animal variability.[15]

Materials:

  • Rat restraint device

  • 25G needle or lancet

  • Micro-hematocrit tubes (heparinized)

  • Microcentrifuge tubes containing anticoagulant (e.g., EDTA)

  • Microcentrifuge

  • Calibrated pipette

Procedure:

  • Animal Preparation: Gently restrain the rat. For oral dosing, administer the compound via gavage. For intravenous (IV) dosing, administer via the tail vein.

  • Sampling Site: Warm the rat's leg to promote vasodilation of the saphenous vein.

  • Blood Collection (Pre-dose and Post-dose Timepoints):

    • At designated time points (e.g., 0, 15, 30 min, 1, 2, 4, 8, 24 hours), make a small puncture in the saphenous vein with the needle.[16]

    • Collect a small volume of blood (typically 50-100 µL) into a heparinized micro-hematocrit tube.

    • Immediately transfer the blood into a microcentrifuge tube containing anticoagulant. Gently invert to mix.

    • Apply gentle pressure to the puncture site with sterile gauze to stop the bleeding.

  • Plasma Processing:

    • Keep samples on ice. Centrifuge the blood samples at approximately 2000 x g for 10 minutes at 4°C to separate the plasma.[17]

    • Carefully pipette the supernatant (plasma) into a new, clearly labeled microcentrifuge tube.

    • Store plasma samples at -80°C until bioanalysis.

  • Bioanalysis: Quantify the concentration of the amino acid derivative in the plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.[17][18][19][20][21]

Causality and Self-Validation: Using serial sampling from the same animal eliminates inter-animal variability as a confounding factor. The pre-dose (t=0) sample serves as a baseline control for each animal. The use of a validated LC-MS/MS method with appropriate calibration standards and quality controls ensures the accuracy and precision of the concentration data.[17][19]

Part 3: Pharmacodynamic & Efficacy Assessment: Does the Derivative Work?

Pharmacodynamics (PD) assesses the effect of a drug on the body. For a novel amino acid derivative, this means demonstrating a desired therapeutic effect in a relevant disease model.

Example Efficacy Study: Anti-Inflammatory Activity

Many amino acid derivatives have shown potential as anti-inflammatory agents.[14][22][23] The carrageenan-induced paw edema model in rats is a widely used and well-validated method to assess acute anti-inflammatory activity.[14]

Comparative Efficacy Data (Hypothetical)
Treatment Group (n=6)Dose (mg/kg, p.o.)Paw Edema Inhibition (%) at 3 hours
Vehicle Control-0%
Derivative C5045%
Derivative D5065%
Diclofenac (Standard)1072%

Interpretation: Both derivatives show anti-inflammatory activity. Derivative D is significantly more potent than Derivative C and approaches the efficacy of the standard drug, diclofenac.

Detailed Protocol: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo anti-inflammatory effect of novel amino acid derivatives.

Materials:

  • Male Wistar rats (150-200g)

  • Pletysmometer (for measuring paw volume)

  • 1% Carrageenan solution in sterile saline

  • Test compounds and vehicle

  • Standard anti-inflammatory drug (e.g., Diclofenac)

Procedure:

  • Acclimatization and Grouping: Acclimatize animals for at least 3 days. Randomly assign rats to treatment groups (e.g., Vehicle, Derivative C, Derivative D, Diclofenac).

  • Baseline Measurement: Measure the initial volume of the right hind paw of each rat using the plethysmometer. This is the 0-hour reading.

  • Compound Administration: Administer the test compounds, vehicle, or standard drug orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

  • Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

  • Data Analysis:

    • Calculate the percentage increase in paw volume for each animal at each time point compared to its baseline.

    • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group using the formula:

      • % Inhibition = [(Control Paw Edema - Treated Paw Edema) / Control Paw Edema] * 100

Causality and Self-Validation: The use of a vehicle control group is essential to quantify the inflammatory response caused by carrageenan alone. The inclusion of a standard drug like diclofenac validates the model's sensitivity and provides a benchmark against which to compare the novel derivatives. Randomization of animals minimizes bias.

Part 4: Preclinical Safety & Toxicology: Is the Derivative Safe?

Toxicology studies are mandated by regulatory agencies like the FDA to identify potential adverse effects and to determine a safe dose range for first-in-human studies.[24][25][26]

Acute Toxicity Testing

An acute toxicity study assesses the effects of a single, high dose of a substance.[27] It helps determine the Maximum Tolerated Dose (MTD) and identifies potential target organs for toxicity.[27][28]

Comparative Safety Profile (Hypothetical)
CompoundSpeciesRouteMTD (mg/kg)Observed Toxicities
Derivative EMousep.o.>2000No mortality or significant clinical signs.
Derivative FMousep.o.500Lethargy, piloerection at doses >500 mg/kg.

Interpretation: Derivative E has a much better safety profile than Derivative F, with a significantly higher MTD. Derivative F shows signs of central nervous system effects at higher doses.

Detailed Protocol: Acute Oral Toxicity - Limit Test (OECD 423 Guideline)

Objective: To determine if a substance causes mortality at a high dose level, using a stepwise procedure to minimize animal use.[29]

Materials:

  • Healthy, young adult rodents (e.g., mice or rats) of a single sex.

  • Test compound and vehicle.

  • Appropriate caging and environmental controls.

Procedure:

  • Dosing (Step 1): Dose a group of 3 animals sequentially at the starting dose level (e.g., 2000 mg/kg).

  • Observation: Observe animals closely for the first few hours after dosing and then daily for a total of 14 days.[25] Record all clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic and CNS effects, and behavior).[28]

  • Body Weight: Record the body weight of each animal shortly before dosing and at least weekly thereafter.

  • Decision Point:

    • If 0 or 1 animal dies: Proceed to dose another 3 animals at the same dose level.

    • If 2 or 3 animals die: The test is stopped, and the substance is classified. No further testing at that dose is needed.

  • Necropsy: At the end of the 14-day observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.

Part 5: Integrated Data Analysis & Interpretation

The true power of in vivo evaluation lies not in the individual PK, PD, and toxicology studies, but in their synthesis. Integrating these datasets allows for a comprehensive understanding of a compound's therapeutic potential and its limitations.

The PK/PD Relationship

The relationship between pharmacokinetics (drug concentration) and pharmacodynamics (drug effect) is fundamental to drug development. It helps to establish a dosing regimen that can maintain a therapeutic concentration at the target site without causing toxicity.

PK_PD_Integration cluster_pk Pharmacokinetics (PK) cluster_pd Pharmacodynamics (PD) cluster_tox Toxicology pk_node Drug Concentration in Plasma/Tissue (Cmax, AUC) pd_node Pharmacological Effect (Efficacy, Biomarkers) pk_node->pd_node Drives Efficacy tox_node Adverse Effects (Toxicity) pk_node->tox_node Can Cause Toxicity pd_node->pk_node Informs Therapeutic Window goal Optimal Dosing Regimen (Therapeutic Window) pd_node->goal tox_node->pk_node Defines Upper Limit tox_node->goal

Caption: Integrating PK, PD, and Toxicology to define the therapeutic window.

By correlating the plasma concentration of the amino acid derivative over time (from the PK study) with the observed therapeutic effect (from the PD study), researchers can establish an exposure-response relationship. This, combined with the safety data from toxicology studies, defines the "therapeutic window"—the range of doses that maximizes efficacy while minimizing toxicity.

Conclusion

The in vivo evaluation of novel amino acid derivatives is a complex but essential phase of drug discovery. A scientifically rigorous and ethically sound approach requires more than just following protocols; it demands a deep understanding of the underlying biological principles and the strategic integration of data. By carefully selecting animal models, meticulously executing validated protocols for pharmacokinetic, pharmacodynamic, and toxicological assessment, and synthesizing the results into a cohesive narrative, researchers can confidently advance the most promising candidates toward clinical development and, ultimately, to the patients who need them.

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Comparative

A Senior Application Scientist's Guide to Cross-Reactivity Profiling of Fluorinated Enzyme Inhibitors

Introduction: The Double-Edged Sword of Fluorine in Drug Design In modern medicinal chemistry, the incorporation of fluorine into small molecule inhibitors is a widely adopted strategy to enhance pharmacological properti...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Double-Edged Sword of Fluorine in Drug Design

In modern medicinal chemistry, the incorporation of fluorine into small molecule inhibitors is a widely adopted strategy to enhance pharmacological properties.[1] Due to its small size, high electronegativity, and the strength of the carbon-fluorine bond, fluorine can significantly improve metabolic stability, binding affinity, and bioavailability.[1][2][3] However, these same properties can also modulate an inhibitor's reactivity and interaction with unintended protein targets. Many fluorinated inhibitors, particularly those designed as mechanism-based or covalent inhibitors, leverage the element's electron-withdrawing nature to create a reactive species within the enzyme's active site, leading to potent, often irreversible, inhibition.[4][5][6]

This reactivity, while beneficial for targeting the intended enzyme, poses a significant risk of off-target interactions, or cross-reactivity. An inhibitor that covalently modifies numerous proteins can lead to unexpected toxicity and confound the interpretation of its biological effects. Therefore, a rigorous and multi-faceted cross-reactivity profiling strategy is not just a regulatory hurdle but a fundamental necessity for developing safe and effective therapeutics. This guide provides a comprehensive overview of the principles and methodologies for assessing the selectivity of fluorinated enzyme inhibitors, designed for researchers, scientists, and drug development professionals.

Part 1: The Strategic Framework for Profiling

A robust profiling cascade moves from broad, high-throughput methods to focused, in-depth validation. The goal is to progressively build a detailed picture of the inhibitor's specificity, starting with its intended target family and expanding to the entire proteome, and finally confirming its action in a physiological context.

Here, we will explore a three-tiered approach:

  • Tier 1: In Vitro Panel Screening: Assessing potency against purified, related enzymes.

  • Tier 2: Proteome-Wide Reactivity Profiling: Unbiased identification of all potential targets in a complex biological sample using chemoproteomics.

  • Tier 3: In-Cell Target Engagement Validation: Confirming that the inhibitor binds its intended (and unintended) targets within a live cell environment.

G cluster_0 cluster_1 Tier 1: In Vitro Screening cluster_2 Tier 2: Proteome-Wide Profiling cluster_3 Tier 3: In-Cell Validation cluster_4 A Fluorinated Inhibitor Candidate B Biochemical Potency Assay (IC50/Ki vs. Primary Target) A->B Initial Characterization C Selectivity Panel (e.g., Related Kinases, Proteases) B->C Assess Family Selectivity H Complete Cross-Reactivity Profile (Selectivity & Liability Assessment) B->H D Activity-Based Protein Profiling (ABPP) in Cell Lysate C->D Broaden Scope C->H E Identification of Off-Targets by Mass Spectrometry D->E Analyze Data F Cellular Thermal Shift Assay (CETSA) for On- and Off-Targets E->F Validate Hits E->H G Confirmation of Target Engagement in Live Cells F->G Confirm in situ G->H

Part 2: Tier 1 - In Vitro Enzymatic Assays

The first step is to quantify the inhibitor's potency against its primary target and a panel of closely related enzymes. This provides an initial selectivity index and flags obvious liabilities.

Causality Behind Experimental Choices

For fluorinated inhibitors that act irreversibly, standard IC50 determination can be misleading.[7] Irreversible inhibition is time-dependent, meaning the measured potency will increase with longer incubation times.[8] Therefore, it is crucial to determine the kinetic parameters that define the inactivation process.

Key Parameters:

  • IC50: The concentration of inhibitor required to reduce enzyme activity by 50% under specific conditions. Useful for initial ranking but can be misleading for covalent inhibitors.

  • Ki (Inhibition constant): Represents the affinity of the initial reversible binding of the inhibitor to the enzyme.[9]

  • kinact (Inactivation rate constant): The maximum rate of covalent bond formation at saturating inhibitor concentrations.[9]

  • kinact/Ki: The second-order rate constant, which is the most accurate measure of an irreversible inhibitor's potency as it accounts for both initial binding affinity and the rate of inactivation.

Experimental Protocol: Determination of kinact/Ki

This protocol is designed to measure the time-dependent inactivation of an enzyme by a fluorinated covalent inhibitor.

Materials:

  • Purified target enzyme and relevant panel enzymes.

  • Fluorinated inhibitor stock solution (in DMSO).

  • Assay buffer (specific to the enzyme).

  • Substrate for the enzyme (preferably fluorogenic or chromogenic for continuous monitoring).

  • 96-well microplates (black plates for fluorescence assays).

  • Plate reader capable of kinetic measurements.

Methodology:

  • Enzyme Preparation: Dilute the enzyme stock to a working concentration in assay buffer. The concentration should be chosen to yield a linear reaction rate for at least 10-15 minutes.

  • Inhibitor Dilutions: Prepare a series of dilutions of the fluorinated inhibitor in assay buffer. It is critical to include a vehicle control (e.g., DMSO) at the same final concentration as the inhibitor wells.

  • Incubation (The Inactivation Step):

    • In a microplate, mix the enzyme with each inhibitor dilution (and the vehicle control).

    • Incubate the plate at a constant temperature (e.g., 25°C or 37°C) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Rationale: This step allows the covalent reaction between the enzyme and inhibitor to proceed over time.[8]

  • Activity Measurement:

    • At the end of each incubation period, initiate the enzymatic reaction by adding a saturating concentration of substrate.

    • Immediately place the plate in the reader and measure product formation kinetically for 5-10 minutes. The reaction rate is determined from the initial linear portion of the progress curve.

  • Data Analysis:

    • For each inhibitor concentration, plot the natural logarithm (ln) of the remaining enzyme activity (%) against the pre-incubation time.

    • The slope of each line represents the observed rate of inactivation (kobs).

    • Plot the kobs values against the corresponding inhibitor concentrations.

    • Fit the data to the Michaelis-Menten equation for irreversible inhibitors: k_obs = (k_inact * [I]) / (K_i + [I])

    • The kinact/Ki is determined from the initial slope of this hyperbolic plot.

Part 3: Tier 2 - Proteome-Wide Profiling with ABPP

While panel screening is essential, it is inherently biased; you only find what you look for. To uncover unexpected off-targets, an unbiased, proteome-wide approach is required. Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technology for this purpose.[10][11][12][13]

ABPP uses chemical probes that react with the active sites of specific enzyme families in a mechanism-dependent manner.[10][12] By assessing how a fluorinated inhibitor competes with the binding of these probes across the proteome, we can identify its direct targets.

G cluster_0 Step 1: Competitive Incubation cluster_1 Step 2: Probe Labeling cluster_2 Step 3: Click Chemistry & Analysis A Proteome (Cell Lysate) E Labeled Proteome (Inhibitor) A->E F Labeled Proteome (Control) A->F B Fluorinated Inhibitor B->E C Vehicle (Control) C->F D Broad-Spectrum ABPP Probe (with alkyne tag) D->E D->F G Click Biotin-Azide & Enrich on Streptavidin E->G Inhibitor Sample F->G Control Sample H Trypsin Digest G->H I LC-MS/MS Analysis H->I J Identify & Quantify Probe-Labeled Peptides I->J

Experimental Protocol: Competitive ABPP for Off-Target Discovery

Materials:

  • Cell lysate (e.g., from a relevant cancer cell line).

  • Fluorinated inhibitor.

  • Broad-spectrum activity-based probe for the enzyme class of interest (e.g., a fluorophosphonate probe for serine hydrolases), functionalized with an alkyne handle.

  • Biotin-azide tag for click chemistry.

  • Streptavidin beads for enrichment.

  • Reagents for proteomics sample preparation (DTT, iodoacetamide, trypsin).

  • LC-MS/MS instrumentation.

Methodology:

  • Lysate Treatment:

    • Aliquot cell lysate into two tubes: "Inhibitor" and "Control".

    • Treat the "Inhibitor" tube with the fluorinated inhibitor at a desired concentration (e.g., 10x the on-target IC50).

    • Treat the "Control" tube with vehicle (DMSO).

    • Incubate for 30-60 minutes at room temperature.

    • Rationale: This step allows the inhibitor to bind to its on- and off-targets, blocking their active sites.

  • Probe Labeling:

    • Add the alkyne-functionalized activity-based probe to both tubes.

    • Incubate for 30 minutes.

    • Rationale: The probe will covalently label the active sites of enzymes that were not blocked by the inhibitor.[14]

  • Click Chemistry:

    • Perform a copper-catalyzed azide-alkyne cycloaddition (Click) reaction by adding biotin-azide, copper sulfate, and a reducing agent (e.g., TBTA/TCEP).

    • This reaction attaches a biotin tag to all probe-labeled proteins.

  • Enrichment and Digestion:

    • Enrich the biotinylated proteins using streptavidin-coated beads.

    • Wash the beads extensively to remove non-labeled proteins.

    • Perform on-bead reduction, alkylation, and tryptic digestion to release peptides for analysis.

  • LC-MS/MS Analysis and Interpretation:

    • Analyze the resulting peptide mixtures by LC-MS/MS.

    • Quantify the relative abundance of peptides from the "Inhibitor" and "Control" samples.

    • Interpretation: Proteins that are true targets of the fluorinated inhibitor will show a significant decrease in peptide signal in the "Inhibitor" sample compared to the "Control" sample. This is because the inhibitor blocked the active site, preventing probe labeling and subsequent enrichment.

Part 4: Tier 3 - In-Cell Target Engagement with CETSA

Identifying a protein as a potential off-target in a lysate is not enough. It is crucial to confirm that the inhibitor can reach and bind to this target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this validation.[15][16][17]

The principle behind CETSA is that when a protein binds to a ligand (like our inhibitor), it becomes thermodynamically stabilized.[18][19] This stabilization makes the protein more resistant to heat-induced unfolding and aggregation. By heating intact cells and measuring how much of a target protein remains soluble, we can directly infer target engagement.[15][19]

G A Treat Intact Cells (Inhibitor vs. Vehicle) B Heat Cells to a Range of Temperatures A->B C Lyse Cells (e.g., Freeze-Thaw) B->C D Separate Soluble vs. Aggregated Proteins (Centrifugation) C->D E Collect Supernatant (Soluble Fraction) D->E F Quantify Soluble Target Protein (Western Blot or Mass Spec) E->F G Plot % Soluble Protein vs. Temperature F->G H Stabilization = Shift in Melting Curve to the Right G->H Analysis

Experimental Protocol: CETSA Melt Curve

Materials:

  • Live cells cultured in appropriate media.

  • Fluorinated inhibitor.

  • Phosphate-buffered saline (PBS).

  • PCR tubes or strips.

  • Thermal cycler.

  • Lysis buffer with protease inhibitors.

  • Instrumentation for protein quantification (e.g., Western Blot apparatus, antibodies for on- and off-targets; or Mass Spectrometer).

Methodology:

  • Cell Treatment:

    • Culture cells to ~80% confluency.

    • Treat cells with the fluorinated inhibitor or vehicle (DMSO) for a defined period (e.g., 1-2 hours) in culture media.

  • Harvest and Aliquot:

    • Harvest the cells, wash with PBS, and resuspend in PBS.

    • Aliquot the cell suspension into PCR tubes for each temperature point to be tested.

  • Thermal Challenge:

    • Place the PCR tubes in a thermal cycler.

    • Heat the samples for 3 minutes across a temperature gradient (e.g., 40°C to 70°C in 2°C increments). Include an unheated control.

    • Rationale: This step denatures and precipitates unstable (unbound) proteins.[18]

  • Lysis and Fractionation:

    • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

    • Separate the soluble fraction from the precipitated protein aggregates by ultracentrifugation.

  • Quantification and Analysis:

    • Carefully collect the supernatant (soluble fraction).

    • Quantify the amount of the target protein(s) remaining in the soluble fraction using Western Blot or Mass Spectrometry (MS-CETSA).

    • Plot the percentage of soluble protein relative to the unheated control against temperature for both the vehicle- and inhibitor-treated samples.

    • Interpretation: A shift of the melting curve to a higher temperature in the inhibitor-treated sample indicates direct target engagement and stabilization in the cellular context.[19]

Part 5: Data Synthesis and Comparison of Methods

No single method tells the whole story. The power of this tiered approach lies in integrating the data to build a confident and comprehensive cross-reactivity profile.

Method Principle Sample Type Measures Pros Cons
In Vitro Kinetics Measures enzymatic activity over time after inhibitor incubation.Purified Enzymeskinact/KiQuantitative potency, gold standard for mechanism.Biased (only tests chosen enzymes), lacks physiological context.
ABPP Competitive displacement of a reactive probe from enzyme active sites.[10][14]Cell/Tissue LysateRelative target occupancyUnbiased, proteome-wide, identifies unexpected targets.Semi-quantitative, requires suitable probes, performed on lysates.
CETSA Ligand-induced thermal stabilization of proteins.[15][17]Intact Cells, TissuesTarget engagement, thermal shift (ΔTm)Confirms target binding in a physiological context, label-free.Lower throughput (WB), requires specific antibodies or MS.

Example Data Interpretation:

Conclusion

The profiling of fluorinated enzyme inhibitors requires a meticulous, multi-tiered experimental strategy. By moving from focused in vitro kinetic analysis to unbiased proteome-wide screening and finally to in situ validation, researchers can build a comprehensive and reliable understanding of an inhibitor's selectivity. This integrated approach is paramount for mitigating the risks of off-target toxicity, correctly interpreting biological outcomes, and ultimately developing safer and more effective medicines.

References

  • Title: Activity-based protein profiling: A graphical review Source: PubMed URL: [Link]

  • Title: Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages Source: PMC - NIH URL: [Link]

  • Title: Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry Source: Annual Reviews URL: [Link]

  • Title: Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages Source: PubMed URL: [Link]

  • Title: Activity-based protein profiling in bacteria: Applications for identification of therapeutic targets and characterization of microbial communities Source: PMC - NIH URL: [Link]

  • Title: Activity‐Based Protein Profiling: Recent Advances in Probe Development and Applications Source: Wiley Online Library URL: [Link]

  • Title: Irreversible Enzyme Inhibition Kinetics and Drug-Drug Interactions Source: PubMed URL: [Link]

  • Title: Enzyme Inhibition by Fluorinated Organic Molecules: Mechanistic Considerations Source: Research and Reviews: A Journal of Drug Design and Discovery URL: [Link]

  • Title: Advanced Activity-Based Protein Profiling Application Strategies for Drug Development Source: Frontiers in Pharmacology URL: [Link]

  • Title: A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by L-cysteine Source: PMC - NIH URL: [Link]

  • Title: Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages Source: ResearchGate URL: [Link]

  • Title: Fluorinated Mechanism-Based Inhibitors: Common Themes and Recent Developments Source: Bentham Science URL: [Link]

  • Title: A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification Source: PMC - NIH URL: [Link]

  • Title: What Is Irreversible Inhibition? Source: YouTube URL: [Link]

  • Title: Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA Source: NCBI URL: [Link]

  • Title: The cellular thermal shift assay for evaluating drug target interactions in cells Source: SciSpace URL: [Link]

  • Title: A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification Source: ResearchGate URL: [Link]

  • Title: Enzyme inhibitor Source: Wikipedia URL: [Link]

  • Title: A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification Source: PubMed URL: [Link]

  • Title: Biological Chemistry I: Enzymes Kinetics and Enzyme Inhibition Source: MIT OpenCourseWare URL: [Link]

  • Title: Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement Source: PubMed Central URL: [Link]

  • Title: The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies Source: Annual Review of Biochemistry URL: [Link]

  • Title: CETSA Source: Pelago Bioscience URL: [Link]

  • Title: Chemoproteomic methods for covalent drug discovery Source: PubMed Central URL: [Link]

  • Title: Chemoproteomic methods for covalent drug discovery Source: Royal Society of Chemistry URL: [Link]

  • Title: Improvement of the chemical inhibition phenotyping assay by cross-reactivity correction Source: PubMed URL: [Link]

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Safety & Regulatory Compliance

Safety

A Guide to the Proper Disposal of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid (CAS No. 1346597-49-6).

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid (CAS No. 1346597-49-6). As a specialized fluorinated amino acid derivative, this compound requires meticulous management to ensure personnel safety and environmental protection. This guide is intended for researchers, chemists, and laboratory managers engaged in pharmaceutical and chemical research.

Hazard Assessment and Characterization

A foundational principle of laboratory safety is a thorough understanding of the materials being handled. While a specific, comprehensive Safety Data Sheet (SDS) for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid is not widely available, we can infer its primary hazards based on its chemical structure: a fluorinated carboxylic acid.

  • Fluorinated Organic Moiety: The presence of carbon-fluorine (C-F) bonds suggests a high degree of chemical stability.[1] Many fluorinated organic compounds are noted for their persistence in the environment.[2] Compounds within the broader class of per- and polyfluoroalkyl substances (PFAS), which includes perfluoroalkyl carboxylic acids (PFCAs), are known for their resistance to degradation.[1][3][4]

  • Carboxylic Acid Group: The propanoic acid functional group classifies this compound as an acid. Organic acids can be corrosive or irritating to the skin and eyes and may cause respiratory irritation.[5][6]

  • Regulatory Classification: Under the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[7] An aqueous solution of this acidic compound could be classified as a corrosive hazardous waste (EPA Waste Code D002) if its pH is less than or equal to 2.[8]

Table 1: Inferred Hazard Profile and Physical Properties

PropertyValue / AssessmentRationale & Source
Chemical Name 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic acidN/A
CAS Number 1346597-49-6
Molecular Formula C₁₁H₁₃F₂NO₂
Molecular Weight 229.22 g/mol
Physical State Solid (Presumed)Typical for similar organic acids at room temperature.
Health Hazards Skin Irritation: Likely.[6] Eye Irritation: Likely, potentially severe.[6] Respiratory Irritation: Possible if handled as a fine powder.[6]Based on the hazards of analogous organic compounds and acids. Direct contact should be avoided.
Environmental Hazard Persistence: High.The stability of the C-F bond makes degradation difficult.[1] Related PFCAs are known environmental contaminants.[9]
RCRA Waste Code D002 (Corrosive): Possible, if in a solution with pH ≤ 2.Defined by the EPA for corrosive wastes.[8] All waste must be treated as hazardous until a formal determination proves otherwise.

Personnel Protection and Safe Handling

Before beginning any disposal procedure, ensuring the use of appropriate Personal Protective Equipment (PPE) is mandatory.

  • Eye and Face Protection: At a minimum, wear chemical splash goggles. When handling larger quantities or when there is a significant risk of splashing, a face shield should be worn over the goggles.[2][10]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). It is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times. For handling concentrated waste, double-gloving is a recommended best practice.[2]

  • Protective Clothing: A laboratory coat, long pants, and closed-toe shoes are required to protect against accidental skin exposure.[11]

  • Ventilation: All handling of the solid compound and preparation of waste containers should be performed inside a certified chemical fume hood to minimize inhalation exposure.[10][11]

Step-by-Step Disposal Protocol

The disposal of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid must be managed as a hazardous chemical waste stream. Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain. [12]

Step 1: Waste Collection
  • Designated Waste Container: Collect all waste containing this compound (including pure substance, contaminated solutions, and rinsates) in a dedicated, leak-proof container that is chemically compatible with acids.[12][13] A high-density polyethylene (HDPE) container is a suitable choice.

  • Rinsate Management: When rinsing glassware or equipment that contained the compound, the first one to three rinses must be collected as hazardous waste.[12] Subsequent rinses may be managed as non-hazardous waste only if a thorough cleaning has been verified. For highly toxic materials, the first three rinses must always be collected.[12]

Step 2: Labeling
  • Immediate Labeling: As soon as the first drop of waste is added, the container must be labeled.

  • Required Information: The label must clearly state:

    • The words "Hazardous Waste" .[13][14][15]

    • The full chemical name: "3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid" . Avoid using chemical formulas or abbreviations.[13]

    • A clear indication of the hazards (e.g., "Corrosive," "Irritant").[14][15]

    • The approximate concentration and composition if it is a mixed waste stream.

Step 3: Segregation and Accumulation
  • Chemical Incompatibility: Store the acidic waste container segregated from incompatible materials. This includes bases, oxidizing agents, and flammable organic solvents.[10][13] Improper mixing can lead to violent reactions or the release of toxic gases.

  • Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA, which is a location at or near the point of waste generation and under the control of the operator.[13][15] The SAA must be clearly marked.

  • Secondary Containment: All liquid hazardous waste must be kept in secondary containment (e.g., a chemical-resistant tray or tub) to contain potential leaks or spills.[12]

  • Container Management: Keep the waste container securely closed at all times, except when adding waste.[12][13] Do not overfill containers; fill to no more than 90% capacity to allow for expansion.

Step 4: Arranging for Final Disposal
  • Contact EHS: Once the waste container is full or has been in accumulation for the maximum allowed time (typically up to one year for partially filled containers in an SAA), contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[13]

  • Professional Disposal: The waste will be collected by a licensed hazardous waste handler.[15] The most probable final disposition for this type of compound is high-temperature incineration at a permitted hazardous waste facility, which is an effective method for destroying persistent organic chemicals.[7]

The following diagram outlines the decision-making and workflow process for proper disposal.

G Disposal Workflow for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid gen Waste Generation (Solid, Solution, Rinsate) ppe Step 1: Don Appropriate PPE (Goggles, Gloves, Lab Coat) gen->ppe Before Handling collect Step 2: Collect Waste in Compatible Container (HDPE) ppe->collect label Step 3: Label Container 'Hazardous Waste' & Full Chemical Name collect->label Immediately segregate Step 4: Segregate from Incompatibles (Bases, Oxidizers) label->segregate store Step 5: Store in Secondary Containment in a Designated SAA segregate->store full Is Container Full or Ready for Disposal? store->full full->store No contact Step 6: Contact EHS for Waste Pickup full->contact Yes pickup Waste Collected by Licensed Vendor for Incineration contact->pickup

Caption: Decision & Workflow for Proper Disposal.

Emergency Procedures: Spills and Exposure

Personnel Exposure
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek prompt medical attention.[2][10]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention from an ophthalmologist.[2]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[6]

Spill Management
  • Small Spill (inside a chemical fume hood):

    • Ensure PPE is worn.

    • Contain the spill with an acid-neutralizing agent (e.g., sodium bicarbonate or a commercial spill kit).

    • Once neutralized, carefully collect the residue using non-reactive tools (e.g., plastic dustpan).

    • Place the collected material into a hazardous waste container, label it as "Spill Debris," and dispose of it through EHS.[12]

    • Decontaminate the area with soap and water.

  • Large Spill (or any spill outside a fume hood):

    • Evacuate Immediately: Alert all personnel in the immediate area and evacuate the laboratory.[2][10]

    • Isolate the Area: Close the laboratory doors and prevent re-entry.

    • Contact Emergency Services: Notify your institution's EHS or emergency response team immediately.[10][12] Provide them with the name of the chemical and the approximate quantity spilled. Do not attempt to clean up a large spill yourself.

References

  • Hazardous Waste Disposal Guide. (n.d.). Dartmouth Policy Portal. Retrieved January 15, 2026, from [Link]

  • Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved January 15, 2026, from [Link]

  • Laboratory Waste Management: The New Regulations. (2019). MedicalLab Management. Retrieved January 15, 2026, from [Link]

  • Scungio, D. (n.d.). Managing Hazardous Chemical Waste in the Lab. MedicalLab Management. Retrieved January 15, 2026, from [Link]

  • Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved January 15, 2026, from [Link]

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (2024). U.S. Environmental Protection Agency. Retrieved January 15, 2026, from [Link]

  • Defluorination of per- and polyfluoroalkyl carboxylic acids (PFCAs) by white rot fungi. (2025). Ingenta Connect. Retrieved January 15, 2026, from [Link]

  • Global emission inventories for C4–C14 perfluoroalkyl carboxylic acid (PFCA) homologues from 1951 to 2030, part II. (n.d.). Stockholm Convention. Retrieved January 15, 2026, from [Link]

  • Directly Fluorinated Containers as a Source of Perfluoroalkyl Carboxylic Acids. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. (1973). U.S. Environmental Protection Agency. Retrieved January 15, 2026, from [Link]

  • Short-chain perfluorocarboxylic acids and their direct precursors: Environment tier II assessment. (2015). NICNAS. Retrieved January 15, 2026, from [Link]

  • Fluorine Standard Operating Procedure. (n.d.). Princeton University Environmental Health & Safety. Retrieved January 15, 2026, from [Link]

  • FLUORIDES (as F). (n.d.). Occupational Safety and Health Administration. Retrieved January 15, 2026, from [Link]

  • FLUORINE. (2024). Occupational Safety and Health Administration. Retrieved January 15, 2026, from [Link]

  • Compilation of Requirements for Safe Handling of Fluorine and Fluorine-Containing Products of Uranium. (1999). Oak Ridge National Laboratory. Retrieved January 15, 2026, from [Link]

  • School Chemistry Labs - Waste & Debris Fact Sheets. (n.d.). U.S. Environmental Protection Agency. Retrieved January 15, 2026, from [Link]

  • Organic Acid Standard Operating Procedure. (n.d.). University of Washington. Retrieved January 15, 2026, from [Link]

  • EPA Hazardous Waste Codes. (n.d.). Alfred University. Retrieved January 15, 2026, from [Link]

  • Steps in Complying with Regulations for Hazardous Waste. (2025). U.S. Environmental Protection Agency. Retrieved January 15, 2026, from [Link]

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Handling

Personal protective equipment for handling 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid

Comprehensive Safety & Handling Guide: 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid This document provides essential safety protocols, operational guidance, and disposal plans for the handling of 3-[Benzyl(methyl)a...

Author: BenchChem Technical Support Team. Date: January 2026

Comprehensive Safety & Handling Guide: 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid

This document provides essential safety protocols, operational guidance, and disposal plans for the handling of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid (CAS No. 1346597-49-6). As a novel or specialized research chemical, a publicly available, peer-reviewed Safety Data Sheet (SDS) is not readily accessible. Therefore, this guide is built upon a foundational hazard assessment derived from the compound's chemical structure and established safety protocols for analogous substances. The principle of As Low As Reasonably Achievable (ALARA) regarding exposure should be rigorously applied at all times.

Inferred Hazard Profile and Risk Assessment

The chemical structure of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid presents three key functional groups that dictate its presumed hazard profile. All personnel must handle this compound as if it possesses the highest potential hazards associated with these groups until specific toxicological data becomes available.

Structural Component Associated Functional Group Inferred Hazard(s) Justification & Supporting Evidence
Acid Headgroup Carboxylic AcidCorrosive. Causes severe skin burns and serious eye damage.[1][2]Carboxylic acids are well-documented corrosive materials.[3] The Workplace Hazardous Materials Information System (WHMIS) classifies skin corrosion/irritation and serious eye damage/irritation as primary hazards for this category.[1]
Fluorinated Backbone gem-Difluoro AlkaneEnvironmental Persistence. Potential for organ toxicity.The carbon-fluorine bond is exceptionally strong, leading to high thermal stability and resistance to natural degradation. While not a long-chain PFAS, it is a fluorinated organic acid, which warrants caution regarding environmental release and disposal.[4][5]
Amino Side-Chain Substituted BenzylamineIrritant. May cause respiratory irritation. Potential for skin irritation.Amines can be irritating to the skin and respiratory tract. An SDS for a structurally related compound, (+)-Bis[(R)-1-phenylethyl]amine, lists skin, eye, and respiratory irritation as primary hazards.

Engineering Controls & Personal Protective Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by rigorous PPE use, is mandatory.

Primary Engineering Controls
  • Certified Chemical Fume Hood: All manipulations of 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid, including weighing, transfers, and reaction setup, must be performed inside a properly functioning chemical fume hood.[3] The fume hood serves two primary purposes: it acts as a physical shield against splashes and provides atmospheric protection by capturing and exhausting any vapors or aerosols.[3]

  • Emergency Stations: An emergency eyewash station and safety shower must be immediately accessible and tested regularly.[6]

Mandatory Personal Protective Equipment (PPE)

The following PPE is required for all personnel handling the compound. This selection is based on standard protocols for managing corrosive and irritating chemicals.[7][8]

Protection Area Required PPE Specification & Rationale
Eye & Face Chemical Splash Goggles & Face ShieldStandard safety glasses are insufficient. Tight-fitting chemical splash goggles are required to protect against splashes and fumes.[6] A full-face shield must be worn over the goggles during any liquid transfer or when there is an elevated risk of splashing.[3][7]
Hand Chemical-Resistant Gloves (Nitrile, double-gloved)Wear two pairs of nitrile gloves for all manipulations. Neoprene or PVC gloves may also be suitable.[7] Check the manufacturer's glove compatibility chart if available. Inspect gloves for any signs of damage before use and change them immediately if contact with the chemical is suspected.
Body Chemical-Resistant Lab Coat or ApronA flame-resistant lab coat, fully buttoned, is the minimum requirement. For larger quantities or tasks with a high splash risk, a chemical-resistant apron worn over the lab coat is necessary.[1]
Footwear Closed-toe ShoesShoes must be made of a non-porous material that will prevent chemical penetration in the event of a spill.[1]

Safe Handling & Operational Protocol

Adherence to a systematic workflow is critical to minimize risk. The following protocol outlines the key steps for safely handling the compound from storage to use.

Step-by-Step Handling Procedure
  • Preparation: Before retrieving the chemical, ensure the fume hood is operational, the work area is decontaminated, and all necessary PPE is donned correctly. Prepare all equipment (spatulas, glassware, etc.) and waste containers within the fume hood.

  • Weighing: If the compound is a solid, gently sweep powders to minimize dust generation.[9] Perform all weighing on a tared weigh boat or paper inside the fume hood. Do not remove the compound from the hood for weighing.

  • Transfer: Use a spatula for solid transfers. If making a solution, add the solid slowly to the solvent to avoid splashing. Cap containers immediately after transfer.

  • Reaction: Conduct all reactions within the fume hood. If the reaction is heated, ensure the apparatus is secure and a cooling condenser is in place.

  • Post-Handling Decontamination: After use, decontaminate all surfaces that may have come into contact with the chemical.[3] Clean reusable equipment thoroughly. Dispose of all single-use items as hazardous waste.

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by face shield, goggles, and finally the lab coat. Wash hands thoroughly with soap and water immediately after removing all PPE.

G cluster_prep 1. Preparation Phase cluster_handling 2. Active Handling (Inside Fume Hood) cluster_cleanup 3. Post-Handling Phase a Don All Required PPE b Verify Fume Hood Operation a->b c Prepare Workspace & Waste Containers b->c d Retrieve Chemical from Storage c->d Begin Handling e Weigh or Measure Compound d->e f Transfer to Reaction Vessel e->f g Conduct Experiment f->g h Segregate & Label Halogenated Waste g->h Complete Experiment i Decontaminate Surfaces & Equipment h->i j Doff PPE Correctly i->j k Wash Hands Thoroughly j->k

Caption: Safe Handling Workflow for 3-[Benzyl(methyl)amino]-2,2-difluoropropanoic Acid.

Emergency Procedures

Immediate and correct response to an emergency is critical to mitigating harm.

Personal Exposure
  • Skin Contact: Immediately go to the safety shower and flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[10] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with water at the eyewash station for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[10]

Spill Response

The response to a spill depends on its size and location.[11]

G spill Spill Occurs assess Assess Spill Size & Location Is it a 'Minor Spill'? (<100mL, contained in fume hood) spill->assess alert Alert others in the immediate area assess->alert minor_path evacuate EVACUATE the area immediately assess->evacuate major_path minor_path Yes neutralize Cover spill with Sodium Bicarbonate to neutralize the acid alert->neutralize absorb Add inert absorbent (e.g., vermiculite) Work from outside in neutralize->absorb collect Collect residue using non-sparking tools Place in labeled hazardous waste container absorb->collect decon Decontaminate spill area collect->decon major_path No confine Confine the spill by closing doors evacuate->confine report Report the spill to Emergency Response (e.g., call 911 or institutional hotline) confine->report assist Await and assist trained responders Provide chemical information (SDS/Name) report->assist

Caption: Decision Tree for Responding to a Chemical Spill.

For a minor spill (a small amount fully contained within the fume hood), trained laboratory personnel can proceed with cleanup.[11][12]

  • Alert: Notify others in the lab.

  • Neutralize: Liberally cover the spill with an acid neutralizer like sodium bicarbonate.[9][11][13]

  • Absorb: Once fizzing has stopped, add an inert absorbent material like vermiculite or cat litter, working from the outside edges inward.[10]

  • Collect: Gently sweep the material into a designated, labeled hazardous waste container.[9]

  • Decontaminate: Clean the area with soap and water. All cleanup materials must be disposed of as hazardous waste.[13]

For any major spill (large volume, outside of a fume hood, or if you are unsure), evacuate the area immediately, close the doors, and report the spill to your institution's emergency response team.[12][13]

Waste Disposal Plan

Due to the fluorinated nature of this compound, all waste streams must be treated as halogenated organic waste .

  • Solid Waste: Contaminated PPE (gloves, weigh paper), absorbent materials from spills, and any residual solid chemical must be placed in a clearly labeled, sealed container for hazardous solid waste.

  • Liquid Waste: Unused solutions and reaction mixtures containing the compound must be collected in a labeled container for halogenated liquid waste. Do not mix with non-halogenated waste streams.

  • Sharps: Contaminated needles or razor blades must be disposed of in a designated sharps container.

All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office according to local, state, and federal regulations.

References

  • Corrosive Safety: Protecting Workers from Harmful Substances. (2024). OSHA Training School. [Link]

  • Managing Corrosive Substances: Safety Protocols for Businesses. (n.d.). denios.ca. [Link]

  • Safe Handling of Corrosive Chemicals. (2024). The Chemistry Blog. [Link]

  • Chemical Spills. (n.d.). Florida State University Emergency Management. [Link]

  • Safety Precautions for Corrosive Substances. (2022). Safety Storage Systems. [Link]

  • Chemical Spill and Response Guideline. (n.d.). The University of Queensland. [Link]

  • 10 Tips Working Safely with corrosives. (2025). Chemsafe. [Link]

  • Emergency and Spill Response Procedures. (n.d.). Auburn University. [Link]

  • Chemical Spill procedure. (n.d.). University of Wollongong. [Link]

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (2024). U.S. Environmental Protection Agency. [Link]

  • 3-(Benzyl(methyl)amino)-2,2-difluoropropanoic acid. (n.d.). Crysdot LLC. [Link]

  • Short-chain perfluorocarboxylic acids and their direct precursors: Environment tier II assessment. (2015). Australian Government Department of Health. [Link]

  • Defluorination of per- and polyfluoroalkyl carboxylic acids (PFCAs) by white-rot fungi. (2025). Ingenta Connect. [Link]

  • Directly Fluorinated Containers as a Source of Perfluoroalkyl Carboxylic Acids. (2023). ACS Publications. [Link]

  • Global emission inventories for C4–C14 perfluoroalkyl carboxylic acid (PFCA) homologues from 1951 to 2030, part II. (n.d.). Stockholm Convention. [Link]

Sources

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